Technical Documentation Center

10-Hydroxy-11(E),15(Z)-octadecadienoic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 10-Hydroxy-11(E),15(Z)-octadecadienoic acid

Core Science & Biosynthesis

Foundational

A Technical Guide to the Putative Discovery and Isolation of 10-hydroxy-11(E),15(Z)-octadecadienoic acid

Introduction: Unveiling a Novel Oxylipin 10-hydroxy-11(E),15(Z)-octadecadienoic acid is an oxylipin, a class of signaling molecules derived from the oxidation of polyunsaturated fatty acids. While the specific discovery...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: Unveiling a Novel Oxylipin

10-hydroxy-11(E),15(Z)-octadecadienoic acid is an oxylipin, a class of signaling molecules derived from the oxidation of polyunsaturated fatty acids. While the specific discovery and isolation of this precise isomer are not yet prominently documented in publicly accessible scientific literature, its structural features suggest a biosynthetic origin from α-linolenic acid (ALA), a common omega-3 fatty acid in plants and some microorganisms. This guide presents a scientifically grounded, albeit putative, pathway to its discovery, isolation, and characterization, drawing upon established methodologies for analogous hydroxy fatty acids. The protocols herein are designed to be self-validating, providing researchers with a robust framework for the investigation of this and other novel oxylipins.

Part 1: The Hypothetical Discovery and Biological Source

The discovery of novel oxylipins often begins with the exploration of organisms rich in their precursor fatty acids and possessing the enzymatic machinery for their transformation. For 10-hydroxy-11(E),15(Z)-octadecadienoic acid, a likely biological source would be a plant species known to produce a variety of oxylipins from ALA, such as Ehretia dicksonii, from which the structurally related (10E,12Z,15Z)-9-hydroxy-10,12,15-octadecatrienoic acid methyl ester has been isolated. Alternatively, microbial transformation of ALA by certain bacteria or fungi could also yield this specific isomer.

The initial detection would likely occur during lipidomic analysis of such a source, where unassigned peaks in chromatograms from High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS) would prompt further investigation. The presence of a hydroxyl group and conjugated double bonds, inferred from preliminary spectroscopic data (e.g., UV absorbance), would point towards a hydroxy polyunsaturated fatty acid.

Proposed Biosynthetic Pathway

The biosynthesis of 10-hydroxy-11(E),15(Z)-octadecadienoic acid is hypothesized to proceed via the lipoxygenase (LOX) pathway, acting on α-linolenic acid. This pathway is a cornerstone of oxylipin synthesis in both plants and animals. The specific formation of the 10-hydroxy group and the E/Z configuration of the double bonds would be determined by the regiospecificity and stereospecificity of the particular LOX isozyme or a related fatty acid oxygenase present in the source organism.

Biosynthetic Pathway ALA α-Linolenic Acid (all-cis-9,12,15-octadecatrienoic acid) Intermediate Putative Hydroperoxy Intermediate (e.g., 10-hydroperoxy-11(E),12(Z),15(Z)-octadecatrienoic acid) ALA->Intermediate Lipoxygenase (LOX) or other oxygenase Target 10-hydroxy-11(E),15(Z)-octadecadienoic acid Intermediate->Target Peroxidase / Reduction

Caption: Proposed biosynthetic pathway of 10-hydroxy-11(E),15(Z)-octadecadienoic acid from α-linolenic acid.

Part 2: A Framework for Isolation and Purification

The following is a detailed, multi-step protocol for the isolation and purification of 10-hydroxy-11(E),15(Z)-octadecadienoic acid from a biological source. This protocol is based on established methods for the purification of similar hydroxy fatty acids.

Extraction of Total Lipids

The initial step involves the extraction of total lipids from the homogenized biological material. A modified Folch or Bligh-Dyer method is recommended for its efficiency in extracting a broad range of lipids.

Protocol:

  • Homogenize 100 g of the source material (e.g., plant leaves, microbial cell pellet) in a mixture of chloroform:methanol (1:2, v/v).

  • After thorough mixing, add chloroform and water to achieve a final solvent ratio of chloroform:methanol:water (2:2:1.8, v/v/v).

  • Centrifuge to separate the phases. The lower chloroform layer, containing the total lipids, is carefully collected.

  • The solvent is then removed under reduced pressure using a rotary evaporator to yield the crude lipid extract.

Solid-Phase Extraction (SPE) for Fractionation

To enrich the fraction containing hydroxy fatty acids, solid-phase extraction is a critical step. A C18 reversed-phase cartridge is suitable for this purpose.

Protocol:

  • Condition a Sep-Pak C18 cartridge by sequentially passing methanol and then water through it.

  • Dissolve the crude lipid extract in a small volume of the loading solvent (e.g., methanol:water, 80:20, v/v) and apply it to the conditioned cartridge.

  • Wash the cartridge with a non-polar solvent (e.g., hexane) to remove neutral lipids.

  • Elute the desired hydroxy fatty acids with a more polar solvent, such as methanol or ethyl acetate.

Purification by High-Performance Liquid Chromatography (HPLC)

Final purification to isolate the specific 10-hydroxy-11(E),15(Z)-octadecadienoic acid isomer is achieved through HPLC. A combination of normal-phase and reversed-phase HPLC may be necessary for complete separation from other isomers.

Protocol:

  • Normal-Phase HPLC:

    • Column: Silica gel column (e.g., 250 mm x 4.6 mm, 5 µm).

    • Mobile Phase: A non-polar solvent system, such as a gradient of isopropanol in hexane with a small percentage of acetic acid (e.g., hexane:isopropanol:acetic acid, 98:2:0.1, v/v/v).

    • Detection: UV detector set to the characteristic absorbance wavelength of conjugated dienes (around 235 nm).

    • Collect fractions corresponding to the peak of interest.

  • Reversed-Phase HPLC (for final purity check and separation of closely related isomers):

    • Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm).

    • Mobile Phase: A polar solvent system, such as a gradient of acetonitrile in water with 0.1% formic acid.

    • Detection: UV detector at 235 nm and/or coupled to a mass spectrometer.

Isolation Workflow Start Biological Source (e.g., Plant tissue, Microbial culture) Homogenization Homogenization Start->Homogenization Extraction Total Lipid Extraction (Chloroform:Methanol) Homogenization->Extraction SPE Solid-Phase Extraction (SPE) (C18 Cartridge) Extraction->SPE NP_HPLC Normal-Phase HPLC (Silica Column) SPE->NP_HPLC RP_HPLC Reversed-Phase HPLC (C18 Column) NP_HPLC->RP_HPLC Fraction Collection Characterization Structural Elucidation (NMR, MS) RP_HPLC->Characterization Purity Assessment Final Pure 10-hydroxy-11(E),15(Z)- octadecadienoic acid Characterization->Final

Caption: A generalized workflow for the isolation and purification of 10-hydroxy-11(E),15(Z)-octadecadienoic acid.

Part 3: Structural Elucidation and Data Interpretation

The definitive identification of 10-hydroxy-11(E),15(Z)-octadecadienoic acid requires a combination of mass spectrometry and nuclear magnetic resonance spectroscopy.

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) is essential for determining the elemental composition. Tandem MS (MS/MS) provides structural information through fragmentation patterns.

Technique Expected Results Interpretation
Electrospray Ionization-Mass Spectrometry (ESI-MS) Negative ion mode: [M-H]⁻ at m/z 295.2273Confirms the molecular weight and provides the elemental composition (C₁₈H₃₂O₃).
Gas Chromatography-Mass Spectrometry (GC-MS) of methyl ester, TMS ether derivative Characteristic fragmentation pattern.The fragmentation pattern will help to locate the position of the hydroxyl group and the double bonds.
Tandem MS (MS/MS) of [M-H]⁻ Fragmentation ions resulting from cleavage at the hydroxyl group and along the carbon chain.Provides further confirmation of the hydroxyl group position and the overall structure.
Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR are indispensable for the unambiguous determination of the stereochemistry of the double bonds and the position of the hydroxyl group.

Technique Expected Chemical Shifts (δ) and Coupling Constants (J) Interpretation
¹H NMR Olefinic protons with large coupling constants (~15 Hz) for the trans double bond and smaller coupling constants (~10-12 Hz) for the cis double bond. A multiplet for the proton on the carbon bearing the hydroxyl group.Confirms the E/Z configuration of the double bonds and the position of the hydroxyl group.
¹³C NMR Distinct signals for the carboxylic acid carbon, the sp² carbons of the double bonds, and the sp³ carbon attached to the hydroxyl group.Provides a carbon map of the molecule, confirming the carbon skeleton and the position of functional groups.
2D NMR (COSY, HSQC, HMBC) Correlation signals between protons and carbons.Establishes the connectivity of the entire molecule, confirming the final structure.

Conclusion

While the definitive discovery and isolation of 10-hydroxy-11(E),15(Z)-octadecadienoic acid remain to be explicitly detailed in a dedicated publication, this guide provides a robust and scientifically sound framework for its future investigation. The proposed methodologies, rooted in established principles of natural product chemistry and lipid analysis, offer a clear path for researchers to isolate, identify, and characterize this and other novel oxylipins. The elucidation of the biological role of this specific isomer will undoubtedly contribute to our understanding of lipid signaling in health and disease.

References

  • Dong, M., et al. (2000). (10E,12Z,15Z)-9-hydroxy-10,12,15-octadecatrienoic acid methyl ester as an anti-inflammatory compound from Ehretia dicksonii. Bioscience, Biotechnology, and Biochemistry, 64(4), 882-886.
  • Kim, J., et al. (2015). Microbial synthesis of plant oxylipins from γ-linolenic acid through designed biotransformation pathways.
  • Vance, R. E., et al. (2004). A bacterial homolog of a eukaryotic lipoxygenase is a virulence factor in Pseudomonas aeruginosa. Proceedings of the National Academy of Sciences, 101(1), 213-218.
  • Grechkin, A. N. (2002). Hydroperoxide lyase and divinyl ether synthase.
  • Hamberg, M. (1998). A new pathway for the biosynthesis of oxylipins in plants. Journal of Biological Chemistry, 273(31), 19571-19578.
Exploratory

An In-depth Technical Guide to the Biosynthesis of 10-hydroxy-11(E),15(Z)-octadecadienoic acid from Alpha-Linolenic Acid

For Researchers, Scientists, and Drug Development Professionals Authored by: A Senior Application Scientist This guide provides a comprehensive technical overview of the biosynthesis of 10-hydroxy-11(E),15(Z)-octadecadie...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

This guide provides a comprehensive technical overview of the biosynthesis of 10-hydroxy-11(E),15(Z)-octadecadienoic acid, a significant oxylipin, from the essential fatty acid, alpha-linolenic acid. We will delve into the core enzymatic pathways, reaction mechanisms, and provide detailed experimental protocols for its synthesis and analysis. This document is designed to be a practical resource for researchers in lipidomics, biochemistry, and drug discovery.

Introduction: The Significance of Hydroxy Fatty Acids

Hydroxy fatty acids (HFAs) are a class of lipid molecules characterized by the presence of at least one hydroxyl group on the fatty acid backbone. These molecules are not merely metabolic intermediates but are increasingly recognized as potent signaling molecules involved in a myriad of physiological and pathophysiological processes. Their functions span from regulating inflammation and immune responses to influencing metabolic homeostasis. The specific positioning and stereochemistry of the hydroxyl group and the configuration of any remaining double bonds are critical determinants of their biological activity.

10-hydroxy-11(E),15(Z)-octadecadienoic acid is an oxylipin derived from alpha-linolenic acid (ALA), an essential omega-3 fatty acid. While the biological roles of this specific isomer are still under active investigation, related 10-hydroxy fatty acids have demonstrated interesting biological activities, including anti-inflammatory and insulin-sensitizing properties.[1] The ability to synthesize this specific isomer is crucial for elucidating its biological function and for its potential development as a therapeutic agent.

The Enzymatic Machinery: Key Players in the Conversion of ALA

The biosynthesis of 10-hydroxy-11(E),15(Z)-octadecadienoic acid from alpha-linolenic acid is not a single-step process but rather a sophisticated enzymatic cascade. Two primary enzyme families are implicated in the formation of hydroxy fatty acids from polyunsaturated fatty acids: lipoxygenases (LOXs) and fatty acid hydratases .

The Lipoxygenase Pathway: A Plant-Centric Perspective

In plants, the lipoxygenase (LOX) pathway is a major route for the metabolism of polyunsaturated fatty acids in response to various stimuli, including wounding and pathogen attack.[2][3] LOXs are non-heme iron-containing dioxygenases that catalyze the insertion of molecular oxygen into polyunsaturated fatty acids, forming fatty acid hydroperoxides.[4]

The biosynthesis of a 10-hydroxy fatty acid via the LOX pathway would proceed through the following general steps:

  • Oxygenation: A specific LOX isoform would catalyze the regio- and stereospecific oxygenation of alpha-linolenic acid to produce a hydroperoxyoctadecatrienoic acid (HPOTE) intermediate. The position of oxygenation is a key determinant of the final product.

  • Reduction or Rearrangement: The resulting unstable hydroperoxide can then be reduced to the corresponding stable hydroxy fatty acid by peroxidases or undergo rearrangement catalyzed by other enzymes like allene oxide synthase or hydroperoxide lyase.[2]

The formation of the specific 10-hydroxy-11(E),15(Z)-octadecadienoic acid isomer would require a LOX with the appropriate regioselectivity to introduce the hydroperoxy group at the C-10 position and subsequent enzymatic or chemical steps to establish the E-configuration of the double bond at position 11. The regio- and stereospecificity of LOXs are highly dependent on the specific enzyme isoform and the substrate.[3][5][6]

The Oleate Hydratase Pathway: A Promising Microbial Route

A more direct and increasingly explored pathway for the synthesis of 10-hydroxy fatty acids involves bacterial oleate hydratases . These enzymes, belonging to the family of hydro-lyases, catalyze the direct addition of a water molecule across a double bond of an unsaturated fatty acid.[7][8][9]

Several bacterial species, including Stenotrophomonas maltophilia, Stenotrophomonas nitritireducens, and various Lactobacillus species, have been shown to possess oleate hydratases capable of converting oleic acid and linoleic acid into their 10-hydroxy derivatives.[10][11][12] Of particular relevance is the demonstrated ability of the oleate hydratase from Stenotrophomonas maltophilia to convert alpha-linolenic acid into 10-hydroxy-12,15(Z,Z)-octadecadienoic acid.[11] While this product is an isomer of the target molecule, it highlights the potential of this enzyme class.

The proposed mechanism for oleate hydratase involves the activation of a water molecule and the protonation of the double bond, facilitated by key amino acid residues in the active site.[7] The FAD cofactor, while not directly involved in the redox chemistry, is thought to be crucial for maintaining the structural integrity of the active site.[10]

Visualizing the Biosynthetic Pathways

To provide a clearer understanding of the enzymatic transformations, the following diagrams illustrate the potential biosynthetic routes from alpha-linolenic acid to 10-hydroxy-11(E),15(Z)-octadecadienoic acid.

Biosynthesis_of_10_hydroxy_11E_15Z_octadecadienoic_acid cluster_0 Lipoxygenase (LOX) Pathway cluster_1 Oleate Hydratase Pathway Alpha-Linolenic Acid Alpha-Linolenic Acid 10-HPOTE 10-Hydroperoxy-11(E),15(Z)- octadecadienoic acid Alpha-Linolenic Acid->10-HPOTE Lipoxygenase (LOX) 10-HOTE 10-Hydroxy-11(E),15(Z)- octadecadienoic acid 10-HPOTE->10-HOTE Peroxidase ALA2 Alpha-Linolenic Acid 10-OH-12Z-15Z 10-Hydroxy-12(Z),15(Z)- octadecadienoic acid ALA2->10-OH-12Z-15Z Oleate Hydratase HOTE2 10-Hydroxy-11(E),15(Z)- octadecadienoic acid Isomerase Isomerase (hypothetical) 10-OH-12Z-15Z->HOTE2 Isomerase (hypothetical)

Figure 1. Potential biosynthetic pathways for 10-hydroxy-11(E),15(Z)-octadecadienoic acid.

Experimental Protocol: Enzymatic Synthesis using Recombinant Oleate Hydratase

This section provides a detailed, step-by-step protocol for the biosynthesis of 10-hydroxy-octadecadienoic acids from alpha-linolenic acid using a recombinant oleate hydratase expressed in Escherichia coli. This protocol is adapted from methodologies reported for the synthesis of related hydroxy fatty acids.[11][12]

Heterologous Expression of Oleate Hydratase
  • Gene Synthesis and Cloning: The gene encoding the oleate hydratase from Stenotrophomonas maltophilia is synthesized with codon optimization for E. coli expression. The gene is then cloned into a suitable expression vector, such as pET-28a(+), which allows for the production of an N-terminally His-tagged protein for easy purification.

  • Transformation: The expression plasmid is transformed into a suitable E. coli expression strain, such as BL21(DE3).

  • Culture Growth and Induction: A single colony of the transformed E. coli is used to inoculate a starter culture of LB medium containing the appropriate antibiotic. The culture is grown overnight at 37°C with shaking. The starter culture is then used to inoculate a larger volume of LB medium. The culture is grown at 37°C until the optical density at 600 nm (OD600) reaches 0.6-0.8. Protein expression is then induced by the addition of isopropyl β-D-1-thiogalactopyranoside (IPTG) to a final concentration of 0.5 mM. The culture is then incubated at a lower temperature, such as 20°C, for 16-18 hours to enhance soluble protein expression.

  • Cell Harvesting and Lysis: The cells are harvested by centrifugation. The cell pellet is resuspended in a lysis buffer (e.g., 50 mM Tris-HCl, pH 8.0, 300 mM NaCl, 10 mM imidazole) and lysed by sonication on ice. The cell lysate is then centrifuged to remove cell debris.

Purification of Recombinant Oleate Hydratase
  • Affinity Chromatography: The clarified cell lysate containing the His-tagged oleate hydratase is loaded onto a Ni-NTA affinity chromatography column pre-equilibrated with the lysis buffer.

  • Washing and Elution: The column is washed with a wash buffer (e.g., 50 mM Tris-HCl, pH 8.0, 300 mM NaCl, 20 mM imidazole) to remove non-specifically bound proteins. The recombinant oleate hydratase is then eluted with an elution buffer containing a higher concentration of imidazole (e.g., 50 mM Tris-HCl, pH 8.0, 300 mM NaCl, 250 mM imidazole).

  • Buffer Exchange and Concentration: The eluted protein fractions are pooled, and the buffer is exchanged to a storage buffer (e.g., 50 mM Tris-HCl, pH 7.5, 150 mM NaCl, 10% glycerol) using dialysis or a desalting column. The purified protein is then concentrated using a centrifugal filter device. The protein concentration is determined using a standard method, such as the Bradford assay.

Enzymatic Bioconversion of Alpha-Linolenic Acid
  • Reaction Setup: The bioconversion reaction is set up in a suitable reaction buffer (e.g., 50 mM phosphate buffer, pH 7.0).

  • Substrate Preparation: Alpha-linolenic acid is prepared as a stock solution in a suitable solvent, such as ethanol or DMSO, to aid in its dispersal in the aqueous reaction mixture. A surfactant like Tween 80 may also be included to improve substrate solubility.

  • Enzymatic Reaction: The reaction is initiated by adding the purified recombinant oleate hydratase to the reaction mixture containing alpha-linolenic acid.

  • Incubation: The reaction mixture is incubated at a controlled temperature (e.g., 30-37°C) with gentle agitation for a specified period (e.g., 1-24 hours). The progress of the reaction can be monitored by taking aliquots at different time points.

  • Reaction Termination and Product Extraction: The reaction is terminated by acidification (e.g., with 1 M HCl to pH 2-3). The lipid products are then extracted with an organic solvent, such as ethyl acetate or diethyl ether. The organic phase is collected, dried over anhydrous sodium sulfate, and the solvent is evaporated under a stream of nitrogen.

Workflow for Enzymatic Synthesis

Enzymatic_Synthesis_Workflow Gene Cloning Gene Cloning Protein Expression Protein Expression Gene Cloning->Protein Expression Cell Lysis Cell Lysis Protein Expression->Cell Lysis Protein Purification Protein Purification Cell Lysis->Protein Purification Bioconversion Bioconversion Protein Purification->Bioconversion Product Extraction Product Extraction Bioconversion->Product Extraction Analysis Analysis Product Extraction->Analysis

Figure 2. Workflow for the enzymatic synthesis of 10-hydroxy-octadecadienoic acid.

Analytical Methods for Product Identification and Quantification

The accurate identification and quantification of the synthesized 10-hydroxy-11(E),15(Z)-octadecadienoic acid are critical. Due to the presence of various positional and geometric isomers, a combination of chromatographic and spectrometric techniques is required.[2][13][14]

Chromatographic Separation
  • High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC is a powerful technique for separating hydroxy fatty acids based on their polarity and chain length.[15] Chiral HPLC columns can be employed to separate enantiomers.

  • Gas Chromatography (GC): For GC analysis, the hydroxy fatty acids are typically derivatized to their more volatile methyl ester and trimethylsilyl (TMS) ether derivatives.[2] Different capillary columns can be used to separate isomers.

Spectrometric Identification
  • Mass Spectrometry (MS): Coupling of HPLC or GC to a mass spectrometer (LC-MS or GC-MS) is the gold standard for the identification of hydroxy fatty acids. The fragmentation pattern in the mass spectrum provides information about the position of the hydroxyl group and the double bonds.[13][14]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: For unequivocal structure elucidation, particularly for determining the stereochemistry of the double bonds, NMR spectroscopy is indispensable.

Quantitative Data Summary
Analytical TechniquePurposeKey Considerations
Reversed-Phase HPLC Separation of isomers, quantificationMobile phase composition, column chemistry
Chiral HPLC Separation of enantiomersChiral stationary phase selection
GC-MS Identification and quantificationDerivatization efficiency, mass spectral library
LC-MS/MS High-sensitivity detection and structural analysisIonization method, fragmentation analysis
NMR Spectroscopy Definitive structure elucidationSample purity, advanced 2D NMR techniques

Conclusion and Future Directions

The biosynthesis of 10-hydroxy-11(E),15(Z)-octadecadienoic acid from alpha-linolenic acid represents an exciting area of research with potential applications in nutrition and medicine. While the oleate hydratase pathway from bacteria offers a promising and direct route for the synthesis of 10-hydroxy fatty acids, further research is needed to elucidate the precise enzymatic machinery responsible for the formation of the specific 11(E) isomer. This may involve the discovery of novel isomerases or the engineering of existing lipoxygenases or hydratases to achieve the desired stereoselectivity. The development of robust and scalable biocatalytic processes for the production of this and other specific hydroxy fatty acid isomers will be crucial for advancing our understanding of their biological roles and for unlocking their therapeutic potential.

References

  • Matsui, K. (2006). Green leaf volatiles: hydroperoxide lyase pathway of oxylipin metabolism. Current opinion in plant biology, 9(3), 274-280. [Link]

  • Agiasotelli, D., et al. (2020). Analytical Methods for the Determination of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in Biological Samples, Plants and Foods. Biomolecules, 10(8), 1092. [Link]

  • Agiasotelli, D., et al. (2020). Analytical Methods for the Determination of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in Biological Samples, Plants and Foods. Biomolecules, 10(8), 1092. [Link]

  • Liavonchanka, A., & Feussner, I. (2006). Lipoxygenases: occurrence, functions and catalysis. Journal of plant physiology, 163(3), 348-357. [Link]

  • Andreou, A., & Feussner, I. (2009). Lipoxygenases--structure and reaction mechanism. Phytochemistry, 70(13-14), 1504-1510. [Link]

  • Brash, A. R. (1999). Lipoxygenases: occurrence, functions, catalysis, and acquisition of substrate. The Journal of biological chemistry, 274(34), 23679-23682. [Link]

  • Holman, R. T., et al. (1969). The linoleic acid hydroperoxides. Progress in the chemistry of fats and other lipids, 9(Pt 3), 5-45. [Link]

  • Sloane, D. L., et al. (1991). A single amino acid determines the site of oxygenation in the 15-lipoxygenase of rabbit reticulocytes. The Journal of biological chemistry, 266(1), 22-26. [Link]

  • Hornsten, L., et al. (1999). A single amino acid in the 15S-lipoxygenase of rabbit reticulocytes is critical for the positional specificity of the oxygenation. FEBS letters, 449(2-3), 225-228. [Link]

  • Christie, W. W. (2009). Fatty acid analysis by high-performance liquid chromatography. Lipid Technology, 21(5), 111-113. [Link]

  • Bevers, L. E., et al. (2009). Oleate hydratase from Stenotrophomonas maltophilia: a novel FAD-containing enzyme. The Journal of biological chemistry, 284(38), 25624-25632. [Link]

  • Seo, E. J., et al. (2014). Production of 10-hydroxy-12(Z)-octadecenoic acid from linoleic acid by a novel oleate hydratase from Lactobacillus rhamnosus. Journal of biotechnology, 188, 70-76. [Link]

  • Kim, K. R., et al. (2015). Selective Production of 9R-Hydroxy-10E,12Z,15Z-Octadecatrienoic Acid from α-Linolenic Acid in Perilla Seed Oil Hydrolyzate by a Lipoxygenase from Nostoc Sp. SAG 25.82. PloS one, 10(9), e0137785. [Link]

  • Park, J. Y., et al. (2013). Production of 10-hydroxy-12,15(Z,Z)-octadecadienoic acid from α-linolenic acid by permeabilized cells of recombinant Escherichia coli expressing the oleate hydratase gene of Stenotrophomonas maltophilia. Biotechnology letters, 35(9), 1487-1493. [Link]

  • Oh, D. K., et al. (2015). Production of 10-hydroxy-12,15(Z,Z)-octadecadienoic acid from α-linolenic acid by permeabilized Stenotrophomonas nitritireducens cells. Biotechnology letters, 37(11), 2271-2277. [Link]

  • Engleder, M., et al. (2017). Structure-Based Mechanism of Oleate Hydratase from Elizabethkingia meningoseptica. Angewandte Chemie (International ed. in English), 56(43), 13426-13430. [Link]

  • Joo, Y. C., et al. (2012). Production of 10-hydroxystearic acid from oleic acid by a novel recombinant Escherichia coli expressing oleate hydratase from Stenotrophomonas maltophilia. Journal of biotechnology, 158(1-2), 17-23. [Link]

  • Park, J. Y., et al. (2013). Production of 10-hydroxy-12,15(Z,Z)-octadecadienoic acid from α-linolenic acid by permeabilized cells of recombinant Escherichia coli expressing the oleate hydratase gene of Stenotrophomonas maltophilia. Biotechnology letters, 35(9), 1487-1493. [Link]

  • Garbe, L. A., et al. (2006). Dual positional and stereospecificity of lipoxygenase isoenzymes from germinating barley (green malt): biotransformation of free and esterified linoleic acid. Journal of agricultural and food chemistry, 54(4), 1363-1369. [Link]

  • Joo, Y. C., et al. (2012). Biotransformation of oleic acid to 10-hydroxystearic acid by whole cells of a novel bacterial strain, Stenotrophomonas nitritireducens. Applied microbiology and biotechnology, 94(6), 1541-1548. [Link]

  • Yang, H. E., et al. (2017). Synthesized enone fatty acids resembling metabolites from gut microbiota suppress macrophage-mediated inflammation in adipocytes. Molecular nutrition & food research, 61(10), 1700151. [Link]

  • Nanthirudjanar, T., et al. (2015). Gut microbial fatty acid metabolites reduce triacylglycerol levels in hepatocytes. Lipids, 50(11), 1093-1102. [Link]

  • Volkov, A., et al. (2010). Oleate hydratase catalyzes the hydration of a nonactivated carbon-carbon bond. The Journal of biological chemistry, 285(39), 29931-29938. [Link]

  • Kim, K. R., et al. (2015). Selective Production of 9R-Hydroxy-10E,12Z,15Z-Octadecatrienoic Acid from α-Linolenic Acid in Perilla Seed Oil Hydrolyzate by a Lipoxygenase from Nostoc Sp. SAG 25.82. PloS one, 10(9), e0137785. [Link]

  • Joo, Y. C., et al. (2012). Production of 10-hydroxystearic acid from oleic acid by a novel recombinant Escherichia coli expressing oleate hydratase from Stenotrophomonas maltophilia. Journal of biotechnology, 158(1-2), 17-23. [Link]

  • Oh, D. K., et al. (2015). Production of 10-hydroxy-12,15(Z,Z)-octadecadienoic acid from α-linolenic acid by permeabilized Stenotrophomonas nitritireducens cells. Biotechnology letters, 37(11), 2271-2277. [Link]

  • Seo, E. J., et al. (2014). Production of 10-hydroxy-12(Z)-octadecenoic acid from linoleic acid by a novel oleate hydratase from Lactobacillus rhamnosus. Journal of biotechnology, 188, 70-76. [Link]

  • Engleder, M., et al. (2017). Structure-Based Mechanism of Oleate Hydratase from Elizabethkingia meningoseptica. Angewandte Chemie (International ed. in English), 56(43), 13426-13430. [Link]

  • Garbe, L. A., et al. (2006). Dual positional and stereospecificity of lipoxygenase isoenzymes from germinating barley (green malt): biotransformation of free and esterified linoleic acid. Journal of agricultural and food chemistry, 54(4), 1363-1369. [Link]

Sources

Foundational

An In-depth Technical Guide to the Enzymatic Synthesis of 10-hydroxy-11(E),15(Z)-octadecadienoic acid

This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals on the enzymatic synthesis of 10-hydroxy-11(E),15(Z)-octadecadienoic acid, a potentially valuable oxy...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals on the enzymatic synthesis of 10-hydroxy-11(E),15(Z)-octadecadienoic acid, a potentially valuable oxylipin. By leveraging established biocatalytic principles and methodologies for related hydroxy fatty acids, this document outlines a scientifically grounded approach to the targeted synthesis, purification, and characterization of this specific isomer.

Introduction: The Significance of Hydroxy Fatty Acids

Hydroxy fatty acids (HFAs) are a class of lipid molecules characterized by the presence of one or more hydroxyl groups along their aliphatic chain.[1] This functionalization imparts unique chemical properties, such as increased viscosity and reactivity, making them valuable in various industrial applications, including the production of resins, waxes, and cosmetics.[1] In the realm of life sciences and drug development, specific HFAs, often referred to as oxylipins, act as critical signaling molecules in a wide array of physiological and pathophysiological processes, including inflammation and immune response.[2][3] The precise stereochemistry and regiochemistry of these molecules are paramount to their biological activity, necessitating highly selective synthetic methods.

The target molecule, 10-hydroxy-11(E),15(Z)-octadecadienoic acid, is a specific isomer of a C18 HFA derived from α-linolenic acid. While the biological activities of this exact isomer are an area of ongoing research, related compounds have demonstrated significant anti-inflammatory properties and the ability to modulate key metabolic pathways, highlighting its potential as a lead compound for therapeutic development.[2][4] Enzymatic synthesis offers an unparalleled advantage in achieving the required regio- and stereoselectivity, providing an environmentally sustainable alternative to complex chemical routes.

Proposed Enzymatic Pathways for Synthesis

The enzymatic synthesis of 10-hydroxy-11(E),15(Z)-octadecadienoic acid from the readily available precursor, α-linolenic acid (ALA), can be approached through two primary biocatalytic routes: the fatty acid hydratase pathway and the lipoxygenase (LOX) pathway.

The Fatty Acid Hydratase Pathway

Certain microorganisms are known to possess fatty acid hydratases that can directly add a water molecule across a double bond of an unsaturated fatty acid. Notably, bacteria of the genus Stenotrophomonas have been successfully employed for the production of 10-hydroxy-12,15(Z,Z)-octadecadienoic acid from ALA.[5][6] This established process suggests a strong foundation for the synthesis of the target molecule.

The key enzyme in this pathway is an oleate hydratase, which exhibits activity on various unsaturated fatty acids.[6] While the reported product has a 12(Z) double bond, it is conceivable that under specific conditions or with a different hydratase enzyme, the formation of the 11(E) isomer could be favored. This could potentially occur through a concerted mechanism or via an intermediate that allows for isomerization.

Caption: Proposed Fatty Acid Hydratase Pathway.

The Lipoxygenase (LOX) Pathway

The lipoxygenase pathway is a major route for the biosynthesis of oxylipins in plants and animals.[7][8] This pathway involves a two-step process:

  • Dioxygenation: A lipoxygenase enzyme introduces a hydroperoxy group at a specific position on the fatty acid backbone. For ALA, 9-LOX and 13-LOX are the most common, producing 9-hydroperoxy-10(E),12(Z),15(Z)-octadecatrienoic acid (9-HPOTE) and 13-hydroperoxy-9(Z),11(E),15(Z)-octadecatrienoic acid (13-HPOTE), respectively.[1]

  • Reduction/Rearrangement: The unstable hydroperoxide intermediate is then converted to the corresponding stable hydroxy fatty acid, often by peroxidases or through rearrangement catalyzed by other enzymes like hydroperoxide lyases or allene oxide synthases.[8][9]

To obtain the desired 10-hydroxy product, a specific LOX with 10-regioselectivity or a subsequent isomerization step would be necessary. While 9- and 13-LOXs are well-characterized, the existence of a 10-LOX for ALA is less common but not inconceivable within the vast diversity of microbial enzymes. Alternatively, a 9-LOX could produce 9-HPOTE, which might then be enzymatically or non-enzymatically rearranged to the 10-hydroxy-11(E) isomer.

Caption: Proposed Lipoxygenase Pathway.

Experimental Protocols

The following sections provide detailed, adaptable protocols for the enzymatic synthesis of 10-hydroxy-11(E),15(Z)-octadecadienoic acid based on the principles outlined above.

Whole-Cell Biotransformation using Stenotrophomonas sp.

This protocol is adapted from established methods for the synthesis of related hydroxy fatty acids and is a promising starting point due to its high volumetric productivity and the robustness of whole-cell catalysts.[5][6]

3.1.1. Materials and Reagents

  • Stenotrophomonas nitritireducens or Stenotrophomonas maltophilia

  • Growth medium (e.g., Tryptic Soy Broth)

  • α-Linolenic acid (≥98% purity)

  • Permeabilization agents: Methanol or EDTA and NaCl

  • Reaction buffer: e.g., 50 mM Tris-HCl, pH 7.0

  • Organic solvents for extraction: Ethyl acetate, Hexane

  • Surfactant: Tween 40 or Tween 80

  • Co-solvent: DMSO

3.1.2. Experimental Workflow

Caption: Workflow for Whole-Cell Biotransformation.

3.1.3. Step-by-Step Protocol

  • Cell Cultivation: Inoculate a suitable volume of growth medium with Stenotrophomonas sp. and incubate at 30°C with shaking (200 rpm) until the late exponential phase is reached.

  • Cell Harvesting: Harvest the cells by centrifugation (e.g., 8,000 x g for 15 min at 4°C). Wash the cell pellet with reaction buffer.

  • Cell Permeabilization: Resuspend the cell pellet in the reaction buffer. Add a permeabilizing agent such as methanol to a final concentration of 1.25% (v/v) and incubate for a short period (e.g., 30 min at 4°C).[5] This step is crucial for enhancing substrate uptake and product release.

  • Biotransformation Reaction:

    • Set up the reaction mixture in a baffled flask.

    • Add the permeabilized cells to the reaction buffer.

    • Incorporate a surfactant and co-solvent to improve the solubility of the lipophilic substrate.

    • Add α-linolenic acid to the desired concentration.

    • Incubate the reaction at the optimal temperature with agitation.

  • Product Extraction: After the reaction, acidify the mixture to pH 3.0-4.0 with HCl to protonate the fatty acid. Extract the product with an equal volume of ethyl acetate.

  • Purification and Analysis: The extracted product can be purified by silica gel chromatography and analyzed by HPLC and GC-MS to confirm its identity and purity.

3.1.4. Optimized Reaction Conditions

The following table summarizes the optimized conditions reported for the synthesis of 10-hydroxy-12,15(Z,Z)-octadecadienoic acid, which serve as an excellent starting point for the synthesis of the target 11(E) isomer.[5][6]

ParameterOptimized ValueRationale
pH 7.0Optimal for hydratase activity.
Temperature 35°CBalances enzyme activity and stability.
Cell Concentration 50 g/LHigh catalyst loading for increased productivity.
Substrate (ALA) 17.5 - 22.5 g/LHigh substrate concentration for improved yield.
Co-solvent 5% (v/v) DMSOEnhances substrate solubility.
Surfactant 0.1% (v/v) Tween 40Improves dispersion of the fatty acid.
Recombinant Lipoxygenase-based Synthesis

This approach offers higher specificity and a cleaner reaction profile, although it requires enzyme purification or the use of an engineered whole-cell system. This protocol is based on the successful synthesis of 9R-hydroxy-10E,12Z,15Z-octadecatrienoic acid using a recombinant 9R-lipoxygenase from Nostoc sp.[1]

3.2.1. Materials and Reagents

  • Recombinant lipoxygenase (e.g., 9R-LOX from Nostoc sp. expressed in E. coli)

  • α-Linolenic acid (≥98% purity)

  • Reaction buffer: e.g., 50 mM Tris-HCl, pH 8.5

  • Reducing agent (for conversion of hydroperoxide): Sodium borohydride or a suitable peroxidase

  • Organic solvents for extraction and purification

  • Surfactant: Tween 80

3.2.2. Step-by-Step Protocol

  • Enzyme Preparation: Express and purify the recombinant lipoxygenase according to established protocols. Alternatively, use whole recombinant E. coli cells expressing the LOX.[7]

  • Enzymatic Reaction:

    • Dissolve α-linolenic acid in the reaction buffer containing a surfactant.

    • Initiate the reaction by adding the purified enzyme or whole-cell catalyst.

    • Incubate at the optimal temperature with gentle agitation and a continuous supply of oxygen.

  • Reduction of Hydroperoxide: After the lipoxygenation step, add a reducing agent like sodium borohydride to convert the hydroperoxy intermediate to the stable hydroxy fatty acid.

  • Extraction and Purification: Follow the extraction and purification steps outlined in the whole-cell biotransformation protocol.

3.2.3. Optimized Reaction Conditions

The following conditions have been optimized for the synthesis of 9R-hydroxy-10E,12Z,15Z-octadecatrienoic acid and can be adapted for the target synthesis.[1]

ParameterOptimized ValueRationale
pH 8.5Optimal for the specific lipoxygenase activity.
Temperature 15°CLower temperature can improve enzyme stability and selectivity.
Enzyme Concentration 1 g/LSufficient catalyst for efficient conversion.
Substrate (ALA) 40 g/LHigh substrate loading for maximal yield.
Co-solvent 5% (v/v) AcetoneImproves substrate solubility.
Surfactant 0.2% (w/v) Tween 80Facilitates substrate dispersion in the aqueous medium.

Analytical Methods for Characterization

Accurate identification and quantification of 10-hydroxy-11(E),15(Z)-octadecadienoic acid are critical. A combination of chromatographic and spectrometric techniques is recommended.

4.1. High-Performance Liquid Chromatography (HPLC)

Normal-phase HPLC is a powerful technique for separating isomers of hydroxy fatty acids.[10]

  • Column: Silica-based column (e.g., Absolute SiO₂).

  • Mobile Phase: A non-polar mobile phase, such as a mixture of n-hexane, isopropanol, and acetic acid, allows for the separation of isomers based on the polarity of the hydroxyl group.[10]

  • Detection: UV detection at 234 nm is suitable for conjugated diene systems that are often present in these molecules.[10]

4.2. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS provides detailed structural information. Prior to analysis, the hydroxy fatty acid needs to be derivatized to increase its volatility.

  • Derivatization: The carboxyl group is typically methylated with diazomethane, and the hydroxyl group is silylated using reagents like N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA).

  • Analysis: The derivatized sample is separated on a suitable GC column and fragmented in the mass spectrometer. The fragmentation pattern provides information about the position of the hydroxyl group and the double bonds.

4.3. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers high sensitivity and specificity for the analysis of hydroxy fatty acids in complex matrices.[11]

  • Ionization: Electrospray ionization (ESI) in negative mode is commonly used, which generates a strong deprotonated molecular ion [M-H]⁻.

  • Fragmentation: Collision-induced dissociation (CID) of the parent ion produces characteristic fragment ions that can be used to elucidate the structure.

Conclusion and Future Perspectives

The enzymatic synthesis of 10-hydroxy-11(E),15(Z)-octadecadienoic acid is a feasible endeavor that can be approached through either the fatty acid hydratase or the lipoxygenase pathway. This guide provides a robust framework based on scientifically validated protocols for related molecules. For researchers and drug development professionals, the key to success will lie in the careful selection of the biocatalyst, optimization of reaction conditions, and rigorous analytical characterization of the product. The potential biological activities of this specific isomer warrant further investigation, and the development of a scalable and selective synthesis process is the first critical step towards unlocking its therapeutic potential. Future work should focus on screening novel microbial sources for enzymes with the desired regioselectivity and stereoselectivity, as well as exploring enzyme engineering to tailor existing biocatalysts for the specific synthesis of 10-hydroxy-11(E),15(Z)-octadecadienoic acid.

References

  • Kim, K.-R., An, J.-U., Lee, S.-H., & Oh, D.-K. (2015). Selective Production of 9R-Hydroxy-10E,12Z,15Z-Octadecatrienoic Acid from α-Linolenic Acid in Perilla Seed Oil Hydrolyzate by a Lipoxygenase from Nostoc Sp. SAG 25.82. PLOS ONE, 10(9), e0137785. [Link]

  • Jo, Y.-S., An, J.-U., & Oh, D.-K. (2015). Production of 10-hydroxy-12,15(Z,Z)-octadecadienoic acid from α-linolenic acid by permeabilized Stenotrophomonas nitritireducens cells. Biotechnology Letters, 37(11), 2271–2277. [Link]

  • Oh, H. J., Shin, K. C., & Oh, D. K. (2013). Production of 10-hydroxy-12,15(Z,Z)-octadecadienoic acid from α-linolenic acid by permeabilized cells of recombinant Escherichia coli expressing the oleate hydratase gene of Stenotrophomonas maltophilia. Biotechnology Letters, 35(9), 1487–1493. [Link]

  • Kishino, S., et al. (2019). Intestinal microbe-dependent ω3 lipid metabolite αKetoA prevents inflammatory diseases in mice and cynomolgus macaques. The FASEB Journal, 33(11), 12488–12498. [Link]

  • Li, Y., et al. (2019). Simultaneous measurement of four hydroxyoctadecadienoic acid isomers in meat products by normal-phase high performance liquid chromatography. Food Science, 40(2), 269-275. [Link]

  • Kim, K. R., Seo, M. H., Park, J. B., & Oh, D. K. (2014). Stereospecific production of 9R-hydroxy-10E,12Z-octadecadienoic acid from linoleic acid by recombinant Escherichia coli cells expressing 9R-lipoxygenase from Nostoc sp. SAG 25.82. Journal of Molecular Catalysis B: Enzymatic, 109, 131–138. [Link]

  • IUBMB Enzyme Nomenclature. EC 4.2.1.92. [Link]

  • Gabbs, M., et al. (2022). The Octadecanoids: Synthesis and Bioactivity of 18-Carbon Oxygenated Fatty Acids in Mammals, Bacteria, and Fungi. Chemical Reviews, 122(24), 17355–17409. [Link]

  • Wang, Y., et al. (2012). Analysis of Hydroxy Fatty Acids from the Pollen of Brassica campestris L. var. oleifera DC. by UPLC-MS/MS. Journal of Analytical Methods in Chemistry, 2012, 810756. [Link]

  • Akasaka, H., et al. (2011). (10E,12Z,15Z)-9-Hydroxy-10,12,15-octadecatrienoic Acid Methyl Ester as an Anti-inflammatory Compound from Ehretia dicksonii. Journal of Natural Products, 74(3), 473–476. [Link]

Sources

Exploratory

A Technical Guide for the Investigation of 10-hydroxy-11(E),15(Z)-octadecadienoic acid in the Gut Microbiota

Authored for Researchers, Scientists, and Drug Development Professionals Preamble: Navigating the Frontier of Bioactive Lipid Research The gut microbiome represents a complex and dynamic ecosystem that plays a pivotal ro...

Author: BenchChem Technical Support Team. Date: January 2026

Authored for Researchers, Scientists, and Drug Development Professionals

Preamble: Navigating the Frontier of Bioactive Lipid Research

The gut microbiome represents a complex and dynamic ecosystem that plays a pivotal role in host health and disease. A key aspect of this intricate relationship lies in the metabolic interplay between the host and its resident microbes, particularly in the realm of lipid metabolism. While the influence of short-chain fatty acids has been extensively studied, a new frontier is emerging with the discovery of more complex, bioactive lipids. 10-hydroxy-11(E),15(Z)-octadecadienoic acid is one such molecule of interest. This guide provides a comprehensive framework for the scientific community to explore its biological significance, from initial characterization to potential therapeutic applications. Given the novelty of this specific fatty acid, this document synthesizes established methodologies from the broader field of lipidomics and gut microbiota research to offer a robust roadmap for investigation.

Part 1: Unveiling 10-hydroxy-11(E),15(Z)-octadecadienoic acid: A Primer

10-hydroxy-11(E),15(Z)-octadecadienoic acid is a hydroxylated derivative of linoleic acid, an essential omega-6 fatty acid. The presence of a hydroxyl group and specific double bond configurations suggests potential for unique biological activity. While research on this particular molecule is in its infancy, the broader class of hydroxy fatty acids (HFAs) is known to possess anti-inflammatory, anti-proliferative, and signaling properties. It is hypothesized that 10-hydroxy-11(E),15(Z)-octadecadienoic acid may be a product of host-microbe co-metabolism, where microbial enzymes act on dietary or host-derived linoleic acid.

Key Research Questions:

  • What is the origin of 10-hydroxy-11(E),15(Z)-octadecadienoic acid in the gut? Is it produced by the host, the microbiota, or both?

  • What is its concentration in different gut environments (e.g., lumen, mucus, epithelium) and how does it vary with diet and disease state?

  • What are its specific molecular targets and signaling pathways in host cells and gut bacteria?

  • Does it modulate the composition and function of the gut microbiota?

  • Does it influence host physiology, particularly gut barrier integrity and immune responses?

Part 2: Proposed Biosynthesis and Metabolism

The synthesis of 10-hydroxy-11(E),15(Z)-octadecadienoic acid likely involves enzymatic modification of linoleic acid. Two primary pathways are plausible:

  • Microbial Biotransformation: Gut bacteria, particularly species from the Lactobacillus and Bifidobacterium genera, are known to possess fatty acid hydratases that can introduce hydroxyl groups to unsaturated fatty acids.

  • Host-Mediated Oxidation: Host enzymes, such as cytochrome P450s and lipoxygenases, can also oxygenate polyunsaturated fatty acids, although the specific isomer 10-hydroxy-11(E),15(Z)-octadecadienoic acid may be a less common product.

Putative Biosynthetic Pathway

biosynthesis LA Linoleic Acid (from diet/host) Microbial Microbial Enzymes (e.g., Fatty Acid Hydratases) LA->Microbial Biotransformation Host Host Enzymes (e.g., CYP450, LOX) LA->Host Oxidation HOE 10-hydroxy-11(E),15(Z)- octadecadienoic acid Microbial->HOE Host->HOE Metabolites Further Metabolites HOE->Metabolites

Caption: Putative biosynthetic pathways for 10-hydroxy-11(E),15(Z)-octadecadienoic acid.

Part 3: A Framework for Investigating Biological Roles

A multi-pronged approach is essential to elucidate the function of 10-hydroxy-11(E),15(Z)-octadecadienoic acid. The following experimental workflow provides a logical progression from initial detection to in-depth functional analysis.

Experimental Workflow

workflow cluster_discovery Phase 1: Discovery & Quantification cluster_invitro Phase 2: In Vitro Functional Screening cluster_invivo Phase 3: In Vivo Validation Sample Gut Samples (feces, tissue) Extract Lipid Extraction Sample->Extract LCMS LC-MS/MS Analysis (Quantification) Extract->LCMS CellLines Gut Epithelial & Immune Cells LCMS->CellLines MicrobeCultures Anaerobic Microbial Cultures LCMS->MicrobeCultures HOE_Treat1 Treatment with 10-HOE CellLines->HOE_Treat1 HOE_Treat2 Treatment with 10-HOE MicrobeCultures->HOE_Treat2 Assays1 Barrier Function, Cytokine Profiling HOE_Treat1->Assays1 Assays2 Microbial Growth, Metabolite Profiling HOE_Treat2->Assays2 AnimalModel Animal Model (e.g., gnotobiotic, colitis) Assays1->AnimalModel Assays2->AnimalModel HOE_Admin Administration of 10-HOE AnimalModel->HOE_Admin Analysis Histology, Gene Expression, Microbiota Composition HOE_Admin->Analysis

Caption: A phased experimental workflow for investigating 10-hydroxy-11(E),15(Z)-octadecadienoic acid.

Part 4: Key Methodologies and Protocols

The following protocols provide a starting point for the investigation of 10-hydroxy-11(E),15(Z)-octadecadienoic acid. These should be optimized based on specific experimental conditions and available instrumentation.

Lipid Extraction from Fecal Samples

This protocol is based on the Folch method, a widely used technique for lipid extraction.

Materials:

  • Fecal sample (lyophilized)

  • Chloroform

  • Methanol

  • 0.9% NaCl solution

  • Internal standard (e.g., a deuterated version of the analyte)

  • Glass centrifuge tubes with PTFE-lined caps

  • Nitrogen gas evaporator

Procedure:

  • Weigh 50-100 mg of lyophilized fecal sample into a glass centrifuge tube.

  • Add the internal standard.

  • Add 2 mL of chloroform:methanol (2:1, v/v).

  • Vortex vigorously for 2 minutes.

  • Agitate for 20 minutes at room temperature.

  • Centrifuge at 2,000 x g for 10 minutes to separate the phases.

  • Carefully collect the lower organic phase into a new glass tube.

  • Repeat the extraction of the remaining pellet with another 2 mL of chloroform:methanol.

  • Pool the organic phases.

  • Add 1 mL of 0.9% NaCl solution to the pooled organic phase, vortex, and centrifuge to wash.

  • Collect the lower organic phase.

  • Dry the extract under a gentle stream of nitrogen gas.

  • Reconstitute the dried extract in a suitable solvent (e.g., 100 µL of methanol) for LC-MS/MS analysis.

Quantification by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the sensitive and specific quantification of lipids.

Instrumentation:

  • High-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Reversed-phase C18 column.

  • Tandem mass spectrometer (e.g., triple quadrupole).

Typical LC Conditions:

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile/isopropanol (1:1, v/v) with 0.1% formic acid

  • Gradient: A linear gradient from 30% B to 100% B over 15 minutes, hold at 100% B for 5 minutes, and then re-equilibrate.

  • Flow Rate: 0.3 mL/min

  • Column Temperature: 40 °C

Typical MS/MS Conditions (Negative Ion Mode):

  • Ionization Source: Electrospray ionization (ESI)

  • Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for 10-hydroxy-11(E),15(Z)-octadecadienoic acid and the internal standard. The exact m/z values will need to be determined using a pure standard.

Data Analysis:

  • Generate a standard curve using a synthetic standard of 10-hydroxy-11(E),15(Z)-octadecadienoic acid.

  • Quantify the analyte in the samples by comparing its peak area to that of the internal standard and interpolating from the standard curve.

Parameter Description
Limit of Detection (LOD) The lowest concentration of the analyte that can be reliably detected.
Limit of Quantification (LOQ) The lowest concentration of the analyte that can be accurately quantified.
Linear Range The concentration range over which the response is linear.
Precision The closeness of repeated measurements (expressed as %CV).
Accuracy The closeness of the measured value to the true value (expressed as % recovery).
In Vitro Gut Barrier Function Assay

This assay assesses the effect of 10-hydroxy-11(E),15(Z)-octadecadienoic acid on the integrity of the intestinal epithelial barrier.

Model:

  • Caco-2 cells grown on Transwell inserts.

Procedure:

  • Seed Caco-2 cells on Transwell inserts and allow them to differentiate for 21 days to form a polarized monolayer.

  • Measure the transepithelial electrical resistance (TEER) to confirm monolayer integrity.

  • Treat the cells with different concentrations of 10-hydroxy-11(E),15(Z)-octadecadienoic acid on the apical side.

  • As a positive control for barrier disruption, use a known agent like TNF-α.

  • Measure TEER at various time points post-treatment.

  • At the end of the experiment, measure the flux of a fluorescent marker (e.g., FITC-dextran) from the apical to the basolateral chamber.

  • Analyze the expression of tight junction proteins (e.g., occludin, claudin-1) by immunofluorescence or Western blotting.

Part 5: Data Interpretation and Future Perspectives

The data generated from these experiments will provide a multi-faceted understanding of the role of 10-hydroxy-11(E),15(Z)-octadecadienoic acid in the gut. For instance, a decrease in TEER and an increase in FITC-dextran flux in the Caco-2 model would suggest a role in modulating gut barrier function. If the compound is found to be produced by specific gut bacteria and has anti-inflammatory properties, it could be a candidate for a novel postbiotic therapeutic.

Potential Signaling Pathways to Investigate

signaling HOE 10-hydroxy-11(E),15(Z)- octadecadienoic acid Receptor G-protein coupled receptor (e.g., GPR40, GPR120) HOE->Receptor NFkB NF-κB Pathway Receptor->NFkB Inhibition PPAR PPARγ Pathway Receptor->PPAR Activation Inflammation ↓ Pro-inflammatory Cytokines (TNF-α, IL-6) NFkB->Inflammation Barrier ↑ Tight Junction Proteins (Occludin, Claudin-1) PPAR->Barrier

Caption: Hypothesized signaling pathways for 10-hydroxy-11(E),15(Z)-octadecadienoic acid.

The exploration of novel bioactive lipids like 10-hydroxy-11(E),15(Z)-octadecadienoic acid holds immense potential for the development of new therapeutic strategies for a range of gut-related disorders, including inflammatory bowel disease, metabolic syndrome, and even certain cancers. A thorough and systematic investigation, as outlined in this guide, is the first step towards unlocking this potential.

Part 6: References

Due to the novelty of 10-hydroxy-11(E),15(Z)-octadecadienoic acid, the following references provide a broader context for the study of hydroxy fatty acids and their role in the gut microbiota.

  • Folch, J., Lees, M., & Sloane Stanley, G. H. (1957). A simple method for the isolation and purification of total lipides from animal tissues. Journal of Biological Chemistry, 226(1), 497-509. [Link]

  • Oh, D. Y., & Walenta, E. (2014). GPR120 is an omega-3 fatty acid receptor mediating potent anti-inflammatory and insulin-sensitizing effects. Cell, 152(1-2), 32-44. [Link]

  • Le Roy, C. I., et al. (2022). The gut microbiome and its metabolites in the management of fatty liver disease. Nature Reviews Gastroenterology & Hepatology, 19(2), 79-95. [Link]

  • Kishino, S., et al. (2013). Polyunsaturated fatty acid saturation by gut lactic acid bacteria. Proceedings of the National Academy of Sciences, 110(42), 16870-16874. [Link]

  • Al-Sadi, R., & Ma, T. Y. (2007). Tight junctions and the pathogenesis of inflammatory bowel disease. Molecular and Cellular Biochemistry, 304(1-2), 11-30. [Link]

Exploratory

An In-Depth Technical Guide to the Structure Elucidation of 10-hydroxy-11(E),15(Z)-octadecadienoic acid

This guide provides a comprehensive overview of the analytical methodologies and scientific reasoning employed in the structure elucidation of 10-hydroxy-11(E),15(Z)-octadecadienoic acid, a significant oxylipin with pote...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive overview of the analytical methodologies and scientific reasoning employed in the structure elucidation of 10-hydroxy-11(E),15(Z)-octadecadienoic acid, a significant oxylipin with potential biological activities. This document is intended for researchers, scientists, and professionals in the field of drug development who are engaged in the analysis of complex bioactive lipids.

Introduction: The Significance of Hydroxy Fatty Acids

Hydroxy fatty acids are a class of lipid molecules that play crucial roles in various physiological and pathological processes. They are typically formed through the enzymatic oxidation of polyunsaturated fatty acids by lipoxygenases (LOX), cyclooxygenases (COX), or cytochrome P450 (CYP) enzymes. The precise location and stereochemistry of the hydroxyl group, as well as the geometry of the double bonds, are critical determinants of their biological function. 10-hydroxy-11(E),15(Z)-octadecadienoic acid is a metabolite of α-linolenic acid, an essential omega-3 fatty acid. Its structural characterization is paramount to understanding its biosynthesis and potential therapeutic applications.

A Multi-faceted Approach to Structure Elucidation

The definitive determination of the structure of 10-hydroxy-11(E),15(Z)-octadecadienoic acid necessitates a multi-pronged analytical strategy. This approach integrates chromatographic separation with powerful spectroscopic techniques, primarily mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy. Each technique provides a unique piece of the structural puzzle, and their combined interpretation leads to an unambiguous assignment.

Part 1: Mass Spectrometry – Unveiling the Molecular Blueprint

Mass spectrometry is the cornerstone of lipid analysis, providing vital information on molecular weight and fragmentation patterns that are instrumental in deducing the core structure.

High-Resolution Mass Spectrometry (HRMS) for Molecular Formula Determination

The initial step in the analysis is to determine the precise molecular formula. High-resolution mass spectrometry, often coupled with a soft ionization technique like electrospray ionization (ESI), is the tool of choice.

Experimental Protocol: LC-HESI-HRMS

  • Sample Preparation: The purified lipid is dissolved in a suitable solvent such as methanol or acetonitrile.

  • Chromatographic Separation: The sample is injected into a liquid chromatography (LC) system, typically a reversed-phase column (e.g., C18), to separate it from any potential impurities. A gradient elution with solvents like water with 0.1% formic acid (A) and acetonitrile/methanol (B) is commonly used.[1]

  • Ionization: The eluent is introduced into a heated electrospray ionization (HESI) source in negative ion mode, which is highly effective for acidic molecules like fatty acids.

  • Mass Analysis: The deprotonated molecule [M-H]⁻ is analyzed using a high-resolution mass analyzer, such as an Orbitrap or a time-of-flight (TOF) instrument.

Data Interpretation:

For 10-hydroxy-11(E),15(Z)-octadecadienoic acid, the expected molecular formula is C₁₈H₃₂O₃. The high-resolution mass spectrometer would measure the m/z of the [M-H]⁻ ion with high accuracy, allowing for the unambiguous confirmation of this formula. For instance, the theoretical exact mass of the deprotonated molecule is 295.2273, and the HRMS measurement should be within a few parts per million (ppm) of this value. This level of precision is crucial to distinguish it from other lipids with similar nominal masses.[2]

Tandem Mass Spectrometry (MS/MS) for Positional Isomerism

Once the molecular formula is established, the next critical step is to determine the position of the hydroxyl group and the double bonds. This is achieved through tandem mass spectrometry (MS/MS), where the [M-H]⁻ ion is fragmented, and the resulting product ions are analyzed.

Experimental Protocol: Collision-Induced Dissociation (CID)

  • Precursor Ion Selection: The [M-H]⁻ ion of the target compound is isolated in the mass spectrometer.

  • Fragmentation: The isolated ion is subjected to collision with an inert gas (e.g., argon or nitrogen) in a collision cell. The collision energy is optimized to induce characteristic fragmentation.

  • Product Ion Analysis: The resulting fragment ions are mass-analylated, providing a product ion spectrum.

Data Interpretation:

The fragmentation of hydroxy fatty acids is highly informative. Alpha-cleavage adjacent to the hydroxyl group is a characteristic fragmentation pathway that reveals its position. For 10-hydroxy-11(E),15(Z)-octadecadienoic acid, cleavage between C9 and C10, and C10 and C11 would be expected. The resulting fragment ions would pinpoint the location of the hydroxyl group at C10. By comparing the fragmentation pattern to that of known isomers, such as (10E,12Z)-9-hydroxy-10,12-octadecadienoic acid which shows a characteristic fragment from cleavage at C9, the position can be confidently assigned.[2]

Technique Information Gained Expected Result for 10-hydroxy-11(E),15(Z)-octadecadienoic acid
HRMS Molecular FormulaC₁₈H₃₂O₃ (from accurate mass of [M-H]⁻)
MS/MS (CID) Position of Hydroxyl GroupCharacteristic fragments indicating the hydroxyl group at C10.

Part 2: Nuclear Magnetic Resonance (NMR) Spectroscopy – Defining the Geometry

While mass spectrometry excels at determining connectivity, NMR spectroscopy is unparalleled in its ability to elucidate the stereochemistry of the molecule, including the geometry of the double bonds and the relative configuration of chiral centers.

¹H NMR Spectroscopy: Unraveling Proton Environments

Proton NMR provides detailed information about the chemical environment of each hydrogen atom in the molecule.

Experimental Protocol: ¹H NMR

  • Sample Preparation: A few milligrams of the purified compound are dissolved in a deuterated solvent, typically chloroform-d (CDCl₃).

  • Data Acquisition: The ¹H NMR spectrum is acquired on a high-field NMR spectrometer (e.g., 500 MHz or higher).

Data Interpretation:

The ¹H NMR spectrum of 10-hydroxy-11(E),15(Z)-octadecadienoic acid will exhibit characteristic signals:

  • Olefinic Protons: The protons on the double bonds (H11, H12, H15, and H16) will resonate in the downfield region (typically δ 5.0-6.5 ppm). The coupling constants (J-values) between these protons are diagnostic of the double bond geometry. A large coupling constant (J ≈ 15 Hz) is indicative of a trans (E) configuration for the C11-C12 double bond, while a smaller coupling constant (J ≈ 10-12 Hz) suggests a cis (Z) configuration for the C15-C16 double bond.[3]

  • Carbinol Proton: The proton attached to the carbon bearing the hydroxyl group (H10) will appear as a multiplet in the region of δ 3.5-4.5 ppm.

  • Aliphatic Protons: The remaining methylene and methyl protons will resonate in the upfield region of the spectrum.

¹³C NMR Spectroscopy: Mapping the Carbon Skeleton

Carbon NMR provides information on the number and types of carbon atoms in the molecule.

Experimental Protocol: ¹³C NMR

  • Sample Preparation: Same as for ¹H NMR.

  • Data Acquisition: The ¹³C NMR spectrum is acquired, often with proton decoupling to simplify the spectrum.

Data Interpretation:

The ¹³C NMR spectrum will show 18 distinct carbon signals, confirming the carbon backbone. Key signals include:

  • Carboxyl Carbon: A signal in the downfield region (δ 175-180 ppm).

  • Olefinic Carbons: Four signals in the region of δ 120-140 ppm.

  • Carbinol Carbon: The carbon attached to the hydroxyl group (C10) will resonate around δ 70-75 ppm.

  • Aliphatic Carbons: Signals for the methylene and methyl carbons will appear in the upfield region.

2D NMR Spectroscopy: Connecting the Dots

Two-dimensional NMR experiments, such as COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence), are essential for assembling the complete structure.

  • COSY: This experiment reveals proton-proton couplings, allowing for the tracing of the carbon chain and the assignment of neighboring protons.

  • HSQC: This experiment correlates each proton with its directly attached carbon, enabling the unambiguous assignment of the ¹³C NMR spectrum.

By integrating the data from these NMR experiments, the complete carbon skeleton and the positions of the functional groups can be definitively established.

NMR Technique Information Gained Expected Data for 10-hydroxy-11(E),15(Z)-octadecadienoic acid
¹H NMR Proton chemical shifts and coupling constantsOlefinic protons with J(H11-H12) ≈ 15 Hz (E) and J(H15-H16) ≈ 11 Hz (Z)
¹³C NMR Carbon chemical shifts18 distinct carbon signals, including a carboxyl, four olefinic, and one carbinol carbon.
2D NMR (COSY, HSQC) Connectivity of the carbon skeletonCorrelation networks confirming the sequence of atoms in the molecule.

Part 3: Chiral Chromatography – Determining Stereochemistry

The hydroxyl group at C10 creates a chiral center, meaning the molecule can exist as two enantiomers (R and S). Chiral chromatography is the definitive method for separating and identifying these stereoisomers.

Experimental Protocol: Chiral HPLC

  • Derivatization (Optional): The carboxylic acid may be derivatized to its methyl ester to improve chromatographic performance.

  • Chromatographic Separation: The sample is injected onto a chiral stationary phase (CSP) column. The choice of the chiral selector is critical and often requires screening of different column types (e.g., polysaccharide-based or Pirkle-type).

  • Detection: The separated enantiomers are detected using a UV detector or by coupling the HPLC to a mass spectrometer.

  • Identification: The elution order of the enantiomers is determined by comparing the retention times to those of authentic, stereochemically pure standards, if available.

The successful separation of the enantiomers provides the final piece of the structural puzzle, allowing for the complete stereochemical assignment of 10-hydroxy-11(E),15(Z)-octadecadienoic acid.

Logical Workflow for Structure Elucidation

Structure_Elucidation_Workflow cluster_Isolation Isolation & Purification cluster_MS Mass Spectrometry cluster_NMR NMR Spectroscopy cluster_Chiral Stereochemical Analysis cluster_Structure Final Structure Isolation Isolation from Biological Matrix or Chemical Synthesis HRMS High-Resolution MS Isolation->HRMS MSMS Tandem MS (MS/MS) HRMS->MSMS Determine Molecular Formula NMR_1D 1D NMR (¹H, ¹³C) MSMS->NMR_1D Determine Connectivity & Hydroxyl Position NMR_2D 2D NMR (COSY, HSQC) NMR_1D->NMR_2D Assign Geometry of Double Bonds Chiral_Chrom Chiral Chromatography NMR_2D->Chiral_Chrom Confirm Planar Structure Final_Structure 10-hydroxy-11(E),15(Z)- octadecadienoic acid Chiral_Chrom->Final_Structure Determine Absolute Stereochemistry

Caption: A logical workflow for the structure elucidation of 10-hydroxy-11(E),15(Z)-octadecadienoic acid.

Conclusion

The structure elucidation of 10-hydroxy-11(E),15(Z)-octadecadienoic acid is a rigorous process that relies on the synergistic application of advanced analytical techniques. High-resolution mass spectrometry provides the molecular formula and key structural fragments, while a suite of NMR experiments reveals the detailed carbon framework and the geometry of the double bonds. Finally, chiral chromatography is essential for resolving and identifying the specific stereoisomers. This comprehensive approach ensures the unambiguous assignment of the complete chemical structure, which is a prerequisite for understanding its biological significance and exploring its therapeutic potential.

References

  • Móricz, Á. M., et al. (2022). Bioassay-Guided Isolation and Identification of Antibacterial Compounds from Invasive Tree of Heaven Stem and Trunk Bark. Pharmaceuticals, 15(11), 1391. [Link]

  • Kishimoto, K., et al. (2022). Development of a Comprehensive Targeted Analysis Method for Gut Microbiota-Dependent Fatty Acid Metabolites. Medical Mass Spectrometry, 6(2), 112-125. [Link]

  • Kim, J. H., et al. (2022). Anti-Inflammatory Effects of (9Z,11E)-13-Oxooctadeca-9,11-dienoic Acid (13-KODE) Derived from Salicornia herbacea L. on Lipopolysaccharide-Stimulated Murine Macrophage via NF-kB and MAPK Inhibition and Nrf2/HO-1 Signaling Activation. International Journal of Molecular Sciences, 23(19), 11881. [Link]

  • CAS. (n.d.). (9S,10E,12S,13S,15Z)-9,12,13-Trihydroxy-10,15-octadecadienoic acid. CAS Common Chemistry. Retrieved December 2, 2025, from [Link]

  • Orellana, C. A., et al. (2020). Characterization of Linoleate 10-Hydratase of Lactobacillus plantarum and Novel Antifungal Metabolites. Frontiers in Microbiology, 11, 589. [Link]

  • Human Metabolome Database. (n.d.). 2-Hydroxycinnamic acid. HMDB. Retrieved December 2, 2025, from [Link]

  • PubChem. (n.d.). 9S,10S,11R-trihydroxy-12Z,15Z-octadecadienoic acid. National Center for Biotechnology Information. Retrieved December 2, 2025, from [Link]

  • Natural Products Magnetic Resonance Database. (2022). (10e,12z)-9-hydroxyoctadeca-10,12-dienoic acid. NP-MRD. Retrieved December 2, 2025, from [Link]

  • PubChem. (n.d.). 9,12,13-Trihydroxy-10,15-octadecadienoic acid. National Center for Biotechnology Information. Retrieved December 2, 2025, from [Link]

  • Mesaros, C., et al. (2013). Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS). Journal of visualized experiments : JoVE, (78), 50471. [Link]

  • Dong, M., et al. (2000). (10 E ,12 Z ,15 Z )-9-Hydroxy-10,12,15-octadecatrienoic Acid Methyl Ester as an Anti-inflammatory Compound from Ehretia dicksonii. Bioscience, Biotechnology, and Biochemistry, 64(8), 1750-1753. [Link]

  • Taki, A., et al. (2005). 13-Hydroxy-9Z,11E,15E-octadecatrienoic acid from the leaves of Cucurbita moschata. Natural Product Research, 19(6), 579-583. [Link]

  • Kim, H. K., et al. (2011). Metabolomic profiling of three Taraxacum species (T. coreanum, T. officinale, and T. platycarpum) by 1H NMR and GC-MS analysis. Journal of Pharmaceutical and Biomedical Analysis, 55(4), 788-795. [Link]

  • Livestock Metabolome Database. (n.d.). 1H NMR Spectrum (LMDB00715). LMDB. Retrieved December 2, 2025, from [Link]

  • SpectraBase. (n.d.). Octadecanoic acid, 10-hydroxydecyl ester. Wiley. Retrieved December 2, 2025, from [Link]

  • Oh, D. K., et al. (2015). Production of 10-hydroxy-12,15(Z,Z)-octadecadienoic acid from α-linolenic acid by permeabilized Stenotrophomonas nitritireducens cells. Biotechnology Letters, 37(11), 2271-2277. [Link]

Sources

Foundational

A Technical Guide to the Natural Sources, Biosynthesis, and Analysis of Hydroxy-Octadecadienoic Acids for Researchers and Drug Development Professionals

Introduction: The Emerging Significance of Hydroxy-Octadecadienoic Acids Hydroxy-octadecadienoic acids (HODEs) represent a class of oxidized lipid mediators derived from polyunsaturated fatty acids. These molecules are g...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Emerging Significance of Hydroxy-Octadecadienoic Acids

Hydroxy-octadecadienoic acids (HODEs) represent a class of oxidized lipid mediators derived from polyunsaturated fatty acids. These molecules are gaining significant attention within the scientific community for their diverse biological activities, which include roles in inflammation, immune response, and cellular signaling. This guide provides an in-depth exploration of the natural origins, biosynthetic pathways, and analytical methodologies for a specific member of this family, 10-hydroxy-11(E),15(Z)-octadecadienoic acid, and its closely related isomers. While the definitive natural source of 10-hydroxy-11(E),15(Z)-octadecadienoic acid remains to be conclusively established in the literature, this guide will leverage the extensive knowledge of its isomers to provide a comprehensive technical framework for researchers and drug development professionals.

I. Natural Sources of Hydroxy-Octadecadienoic Acids: A Focus on Key Isomers

The natural occurrence of specific HODE isomers is diverse, spanning the plant and microbial kingdoms. Understanding these sources is the first step in harnessing their potential for research and therapeutic applications.

Plant Kingdom: A Rich Reservoir of HODEs

Plants utilize a sophisticated enzymatic machinery to produce a variety of oxylipins, including HODEs, often as defense molecules.

  • Ailanthus altissima (Tree of Heaven): The bark of this invasive tree has been identified as a source of (10E,12Z)-9-hydroxy-10,12-octadecadienoic acid (9-HODE) .[1][2] This discovery highlights the potential of exploring even common and sometimes overlooked plant species for novel bioactive compounds.

  • Cucurbita moschata (Musk Pumpkin): The leaves of this common squash species have been shown to contain 13-hydroxy-9Z,11E,15E-octadecatrienoic acid .[3][4] This finding suggests that agricultural and food sources can be valuable reservoirs of these compounds.

Microbial World: Biosynthesis by Gut Microbiota

The human gut microbiome is a complex ecosystem capable of a vast array of metabolic transformations.

  • Lactobacillus plantarum : This lactic acid bacterium, commonly found in fermented foods and the human gut, is known to produce (±)-10-hydroxy-12(Z),15(Z)-octadecadienoic acid from α-linolenic acid.[5] This underscores the potential of the gut microbiome as a source of bioactive lipids that can influence host physiology.

II. The Biosynthetic Machinery: From Polyunsaturated Fatty Acids to HODEs

The creation of HODEs in nature is a testament to the elegance of enzymatic catalysis. These pathways typically involve the oxygenation of polyunsaturated fatty acids.

Plant Biosynthesis: The Lipoxygenase (LOX) Pathway

In plants, the biosynthesis of HODEs is primarily initiated by the lipoxygenase (LOX) family of enzymes. These enzymes catalyze the stereospecific insertion of molecular oxygen into polyunsaturated fatty acids like linoleic acid and α-linolenic acid.

Caption: Simplified Lipoxygenase (LOX) Pathway for HODE Biosynthesis in Plants.

The initial product of the LOX reaction is a hydroperoxy-octadecadienoic acid (HPODE). This unstable intermediate is then further metabolized by other enzymes, such as peroxygenases or reductases, to yield the more stable hydroxy-octadecadienoic acid. The specific LOX isozyme and subsequent enzymatic steps determine the final structure of the HODE isomer.

Microbial Biosynthesis: Hydration of Unsaturated Fatty Acids

In microorganisms like Lactobacillus plantarum, the formation of HODEs can occur through a different mechanism involving the hydration of double bonds in unsaturated fatty acids. Specific hydratases catalyze the addition of a water molecule across a double bond, leading to the formation of a hydroxyl group.

Caption: Microbial Biosynthesis of HODEs via Fatty Acid Hydratase.

III. Experimental Protocols: A Guide to Extraction and Analysis

The successful isolation and characterization of HODEs from natural sources require robust and validated methodologies. The following protocols are based on established procedures for related compounds and can be adapted for the study of 10-hydroxy-11(E),15(Z)-octadecadienoic acid.

Extraction of HODEs from Plant Material

This protocol outlines a general procedure for the extraction of HODEs from plant tissues.

Step-by-Step Methodology:

  • Sample Preparation: Fresh or freeze-dried plant material is ground to a fine powder to increase the surface area for extraction.

  • Solvent Extraction: The powdered material is extracted with an organic solvent, typically a mixture of chloroform and methanol (2:1, v/v). This solvent system is effective for extracting a broad range of lipids.

  • Phase Separation: After extraction, water is added to the solvent mixture to induce phase separation. The lower organic phase, containing the lipids, is collected.

  • Solvent Evaporation: The organic solvent is removed under reduced pressure using a rotary evaporator to yield a crude lipid extract.

  • Solid-Phase Extraction (SPE): The crude extract is further purified using solid-phase extraction. A silica-based or C18 cartridge is commonly used to separate the HODEs from other lipid classes. Elution is typically performed with a gradient of solvents of increasing polarity.

Analysis of HODEs by High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for the separation and quantification of HODE isomers.

Step-by-Step Methodology:

  • Column Selection: A normal-phase silica column or a reversed-phase C18 column can be used. The choice of column will depend on the specific isomers being separated and the desired resolution.

  • Mobile Phase: For normal-phase chromatography, a non-polar mobile phase such as a mixture of hexane and isopropanol with a small amount of acetic acid is typically employed. For reversed-phase chromatography, a polar mobile phase, such as a mixture of acetonitrile, water, and an acid modifier, is used.

  • Detection: HODEs can be detected using a UV detector, typically at a wavelength of 235 nm, due to the presence of the conjugated diene system in many isomers. For more sensitive and specific detection, mass spectrometry (MS) can be coupled with HPLC (LC-MS).

  • Quantification: Quantification is achieved by comparing the peak area of the analyte to that of a known concentration of a standard.

Table 1: Comparison of Analytical Techniques for HODE Analysis

TechniquePrincipleAdvantagesDisadvantages
HPLC-UV Separation based on polarity, detection by UV absorbance.Cost-effective, robust.Lower sensitivity and specificity compared to MS.
LC-MS Separation by HPLC, detection by mass-to-charge ratio.High sensitivity and specificity, structural information.Higher cost and complexity.
GC-MS Separation of volatile derivatives by gas chromatography.Excellent separation of isomers, detailed structural information.Requires derivatization, not suitable for thermolabile compounds.

IV. Biological Activities and Therapeutic Potential

The growing interest in HODEs is largely due to their diverse and potent biological activities. While the specific functions of 10-hydroxy-11(E),15(Z)-octadecadienoic acid are still under investigation, studies on its isomers provide valuable insights into their potential therapeutic applications.

  • (±)-10-hydroxy-12(Z),15(Z)-Octadecadienoic acid , produced by L. plantarum, has been shown to reduce lipopolysaccharide-induced nitric oxide production in macrophages, suggesting anti-inflammatory properties.[5]

  • The same compound can prevent the increase in the expression of SREBP-1c, a key regulator of lipid metabolism, in liver cells.[5]

These findings suggest that HODEs could be promising candidates for the development of new therapeutics for inflammatory diseases and metabolic disorders.

V. Future Directions and Conclusion

The field of lipidomics is rapidly advancing, and with it, our understanding of the roles of specific lipid mediators like 10-hydroxy-11(E),15(Z)-octadecadienoic acid. Future research should focus on:

  • Definitive Identification of Natural Sources: A systematic screening of a wider range of plant and microbial species is needed to identify the definitive natural source of 10-hydroxy-11(E),15(Z)-octadecadienoic acid.

  • Elucidation of Biosynthetic Pathways: A deeper understanding of the specific enzymes and genetic pathways responsible for the production of this isomer will be crucial for its biotechnological production.

  • Investigation of Biological Functions: Comprehensive studies are required to fully characterize the biological activities of 10-hydroxy-11(E),15(Z)-octadecadienoic acid and to evaluate its therapeutic potential.

References

  • 13-Hydroxy-9Z,11E,15E-octadecatrienoic acid from the leaves of Cucurbita moschata. (URL: [Link])

  • (PDF) 13-Hydroxy-9Z,11E,15E-octadecatrienoic acid from the leaves of Cucurbita moschata. (URL: [Link])

  • Bioassay-Guided Isolation and Identification of Antibacterial Compounds from Invasive Tree of Heaven Stem and Trunk Bark - PubMed Central. (URL: [Link])

  • (10 E ,12 Z ,15 Z )-9-Hydroxy-10,12,15-octadecatrienoic Acid Methyl Ester as an Anti-inflammatory Compound from Ehretia dicksonii - ResearchGate. (URL: [Link])

  • Bioassay-Guided Isolation and Identification of Antibacterial Compounds from Invasive Tree of Heaven Stem and Trunk Bark. (URL: [Link])

  • Effects of long-term Ailanthus altissima extract supplementation on fear, cognition and brain antioxidant levels. (URL: Not available)
  • Biosynthesis of 10-Hydroxy-2-decenoic Acid through a One-Step Whole-Cell Catalysis. (URL: [Link])

  • Ailanthus altissima bark - PubChem - NIH. (URL: [Link])

  • 13-Hydroxy-9Z,11E,15E-octadecatrienoic Acid from the Leaves of Cucurbita moschata - Archives of pharmacal research : a publication of the Pharmaceutical Society of Korea - DBpia. (URL: [Link])

  • 9S,10S,11R-trihydroxy-12Z,15Z-octadecadienoic acid | C18H32O5 | CID 16061055. (URL: [Link])

  • GRAS Notice 1086, Lactobacillus plantarium CBT LP3 - FDA. (URL: [Link])

  • Synthesis of 10-Hydroxy- and 9-Oxo-2e-Decenoic Acids from Oleic Acid - ResearchGate. (URL: [Link])

  • Formation of 8,11,14-octadecatrienoic acid (18:3 n-4) from naturally occurring unique fatty acid, 9,12-hexadecadienoic acid (16:2 n-4), in animal cell cultures - PubMed. (URL: [Link])

  • 13-Hydroxy-9,11,15-octadecatrienoic acid - Chemical Compound. (URL: [Link])

  • Corchorifatty acid F | C18H32O5 | CID 44559173 - PubChem - NIH. (URL: [Link])

  • 13-Hydroxy-9Z,15Z-Octadecadienoic Acid Production by Recombinant Cells Expressing Lactobacillus acidophilus 13-Hydratase - ResearchGate. (URL: [Link])

  • Production of 13S-hydroxy-9(Z)-octadecenoic acid from linoleic acid by whole recombinant cells expressing linoleate 13-hydratase from Lactobacillus acidophilus - PubMed. (URL: [Link])

  • Corchorifatty acid F | C18H32O5 | CID 44559173 - PubChem. (URL: [Link])

Sources

Exploratory

An In-depth Technical Guide to 10-hydroxy-11(E),15(Z)-octadecadienoic Acid: An Emerging Anti-inflammatory Oxylipin

For Researchers, Scientists, and Drug Development Professionals Introduction: Unveiling a Novel Bioactive Lipid Mediator In the intricate landscape of cellular signaling, oxylipins—oxygenated metabolites of polyunsaturat...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Novel Bioactive Lipid Mediator

In the intricate landscape of cellular signaling, oxylipins—oxygenated metabolites of polyunsaturated fatty acids (PUFAs)—have emerged as critical regulators of a myriad of physiological and pathophysiological processes.[1] Among these, 10-hydroxy-11(E),15(Z)-octadecadienoic acid (10-HOTrE), a derivative of α-linolenic acid (ALA), is gaining recognition for its potential therapeutic properties, particularly its anti-inflammatory effects. This technical guide provides a comprehensive overview of 10-HOTrE, from its biosynthesis and metabolic fate to its molecular mechanisms of action and the analytical methodologies required for its study. As a senior application scientist, the following sections will synthesize the current scientific understanding of this intriguing oxylipin, offering field-proven insights for researchers and drug development professionals.

The Genesis of a Signaling Molecule: Biosynthesis and Metabolism of 10-HOTrE

The journey of 10-HOTrE begins with its precursor, α-linolenic acid, an essential omega-3 fatty acid. The transformation of ALA into 10-HOTrE is a multi-step enzymatic process, primarily orchestrated by lipoxygenases (LOXs). This pathway underscores the complex interplay of dietary fatty acids and endogenous enzymatic machinery in generating potent signaling molecules.

The biosynthesis of 10-HOTrE from ALA is a stereoselective enzymatic process. For instance, purified recombinant 9R-lipoxygenase (9R-LOX) from Nostoc sp. SAG 25.82 has been shown to efficiently produce 9R-hydroxy-10E,12Z,15Z-octadecatrienoic acid (a stereoisomer of 10-HOTrE) from ALA.[2] This highlights the potential for biotechnological production of specific HOTrE isomers for research and therapeutic development. Furthermore, gut microbiota, such as Lactobacillus plantarum, can produce similar hydroxy fatty acids from ALA, indicating a potential contribution of the microbiome to the host's oxylipin profile.[3]

cluster_0 Cellular Environment Alpha-Linolenic Acid Alpha-Linolenic Acid Lipoxygenase (LOX) Lipoxygenase (LOX) Alpha-Linolenic Acid->Lipoxygenase (LOX) Oxygenation 10-hydroperoxy-11(E),15(Z)-octadecadienoic acid (10-HpOTrE) 10-hydroperoxy-11(E),15(Z)-octadecadienoic acid (10-HpOTrE) Lipoxygenase (LOX)->10-hydroperoxy-11(E),15(Z)-octadecadienoic acid (10-HpOTrE) Peroxidases Peroxidases 10-hydroperoxy-11(E),15(Z)-octadecadienoic acid (10-HpOTrE)->Peroxidases Reduction 10-hydroxy-11(E),15(Z)-octadecadienoic acid (10-HOTrE) 10-hydroxy-11(E),15(Z)-octadecadienoic acid (10-HOTrE) Peroxidases->10-hydroxy-11(E),15(Z)-octadecadienoic acid (10-HOTrE) Further Metabolism Further Metabolism 10-hydroxy-11(E),15(Z)-octadecadienoic acid (10-HOTrE)->Further Metabolism

Biosynthesis of 10-HOTrE from Alpha-Linolenic Acid.

Biological Functions and Anti-inflammatory Mechanisms

Current research strongly suggests that 10-HOTrE possesses significant anti-inflammatory properties. The methyl ester of a closely related compound, (10E,12Z,15Z)-9-hydroxy-10,12,15-octadecatrienoic acid, has been shown to suppress 12-O-tetradecanoylphorbol-13-acetate (TPA)-induced inflammation in mouse ears.[4][5] The anti-inflammatory effects of ALA-derived oxylipins are believed to be mediated through the modulation of key inflammatory signaling pathways.

While direct receptor binding studies for 10-HOTrE are still emerging, the activities of structurally similar oxylipins provide a strong basis for its likely mechanisms of action. These include the activation of Peroxisome Proliferator-Activated Receptors (PPARs) and the inhibition of the Nuclear Factor-kappa B (NF-κB) pathway.

Modulation of PPARs

PPARs are nuclear receptors that play a pivotal role in the regulation of lipid metabolism and inflammation.[6] Several oxylipins derived from PUFAs are known to be endogenous ligands for PPARs. For instance, 9-oxo-10(E),12(Z),15(Z)-octadecatrienoic acid, another ALA derivative, activates PPARα, leading to the upregulation of genes involved in fatty acid oxidation.[6][7] Similarly, 13-oxo-9(Z),11(E),15(Z)-octadecatrienoic acid activates PPARγ in adipocytes.[8] It is highly probable that 10-HOTrE also interacts with PPARs, contributing to its anti-inflammatory effects by transrepressing pro-inflammatory gene expression.

Inhibition of the NF-κB Pathway

The NF-κB signaling cascade is a central pathway in the inflammatory response, controlling the expression of numerous pro-inflammatory cytokines, chemokines, and adhesion molecules. The inhibition of NF-κB is a key mechanism for many anti-inflammatory compounds. A related oxylipin, (9Z,11E)-13-oxooctadeca-9,11-dienoic acid (13-KODE), has been demonstrated to inhibit the lipopolysaccharide (LPS)-induced nuclear translocation of NF-κB in macrophages.[9][10] This inhibition prevents the transcription of pro-inflammatory genes, thereby dampening the inflammatory response. Given its structural similarity, 10-HOTrE likely shares this ability to modulate the NF-κB pathway.

cluster_1 Anti-inflammatory Signaling of 10-HOTrE 10-HOTrE 10-HOTrE PPARs PPARs 10-HOTrE->PPARs Activates NF-kB Pathway NF-kB Pathway 10-HOTrE->NF-kB Pathway Inhibits Pro-inflammatory Gene Expression Pro-inflammatory Gene Expression PPARs->Pro-inflammatory Gene Expression Represses NF-kB Pathway->Pro-inflammatory Gene Expression Activates Inflammatory Response Inflammatory Response Pro-inflammatory Gene Expression->Inflammatory Response Drives

Proposed Anti-inflammatory Signaling Pathways of 10-HOTrE.

Quantitative Data Summary

The following table summarizes key quantitative data related to the analysis and production of 10-HOTrE and its isomers.

ParameterValueReference
HPLC Linearity Range (for related HODEs) 0.25 - 20.0 µg/mL[1]
HPLC Limit of Detection (LOD) (for related HODEs) 0.035 - 0.090 µg/g[1]
HPLC Limit of Quantification (LOQ) (for related HODEs) 0.12 - 0.32 µg/g[1]
HPLC Average Recovery (for related HODEs) 87.93% - 89.33%[1]
Biocatalytic Production Yield (from ALA) up to 82% (g/g)
Biocatalytic Productivity (from ALA) up to 0.79 g/L/h

Experimental Protocols: A Guide to Studying 10-HOTrE

The study of 10-HOTrE necessitates robust and sensitive analytical methods for its extraction, separation, and quantification. High-Performance Liquid Chromatography (HPLC), often coupled with mass spectrometry (LC-MS), is the gold standard for analyzing oxylipins.

Protocol 1: Extraction and Quantification of 10-HOTrE from Biological Samples via HPLC

This protocol is adapted from established methods for the analysis of hydroxyoctadecadienoic acids.[1]

1. Sample Preparation and Lipid Extraction:

  • Homogenize tissue samples or take an aliquot of biofluid (e.g., plasma, cell culture media).

  • Add a known amount of an appropriate internal standard (e.g., a deuterated analog of 10-HOTrE).

  • Perform a liquid-liquid extraction using a solvent system such as methanol/chloroform or a solid-phase extraction (SPE) with a C18 cartridge to isolate the lipid fraction.

  • Evaporate the organic solvent under a stream of nitrogen.

2. Saponification (Optional, for total fatty acid analysis):

  • Resuspend the lipid extract in methanolic NaOH.

  • Heat at 60°C for 30 minutes to hydrolyze esterified fatty acids.

  • Acidify the solution and re-extract the free fatty acids.

3. HPLC Analysis:

  • Column: A normal-phase silica column (e.g., Absolute SiO2, 250 mm × 4.6 mm, 5 µm) is suitable for separating isomers.

  • Mobile Phase: An isocratic mobile phase of n-hexane, isopropanol, and acetic acid (e.g., 98.3:1.6:0.1, v/v/v) can be employed.

  • Flow Rate: A typical flow rate is 1.0 mL/min.

  • Detection: A photodiode array (PDA) detector set at 234 nm is used to detect the conjugated diene system of 10-HOTrE.

  • Quantification: Construct a calibration curve using authentic standards of 10-HOTrE to quantify the analyte in the samples based on peak area.

cluster_2 HPLC Workflow for 10-HOTrE Analysis Sample Collection Sample Collection Lipid Extraction Lipid Extraction Sample Collection->Lipid Extraction Saponification (Optional) Saponification (Optional) Lipid Extraction->Saponification (Optional) HPLC Separation HPLC Separation Saponification (Optional)->HPLC Separation PDA Detection PDA Detection HPLC Separation->PDA Detection Data Analysis Data Analysis PDA Detection->Data Analysis

Experimental Workflow for HPLC Analysis of 10-HOTrE.

Conclusion and Future Directions

10-hydroxy-11(E),15(Z)-octadecadienoic acid represents a promising avenue for research in the fields of inflammation and drug discovery. As a downstream metabolite of the essential fatty acid ALA, its biological activities underscore the profound impact of nutrition on cellular signaling. The likely involvement of 10-HOTrE in the modulation of key inflammatory pathways, such as PPAR and NF-κB signaling, positions it as a potential therapeutic agent for a range of inflammatory disorders.

Future research should focus on elucidating the specific molecular targets of 10-HOTrE and its stereoisomers, including receptor binding affinities and downstream signaling events. Further investigation into its pharmacokinetic and pharmacodynamic properties in preclinical models of inflammatory diseases will be crucial for translating the current in vitro findings into tangible therapeutic applications. The continued development of robust analytical and synthetic methodologies will be instrumental in advancing our understanding of this and other bioactive oxylipins.

References

  • Simultaneous measurement of four hydroxyoctadecadienoic acid isomers in meat products by normal-phase high performance liquid chromatography. (URL: [Link])

  • 9-Oxo-10(E),12(Z),15(Z)-Octadecatrienoic Acid Activates Peroxisome Proliferator-Activated Receptor α in Hepatocytes. (URL: [Link])

  • Production of 10-hydroxy-12,15(Z,Z)-octadecadienoic acid from α-linolenic acid by permeabilized cells of recombinant Escherichia coli expressing the oleate hydratase gene of Stenotrophomonas maltophilia. (URL: [Link])

  • Selective Production of 9R-Hydroxy-10E,12Z,15Z-Octadecatrienoic Acid from α-Linolenic Acid in Perilla Seed Oil Hydrolyzate by a Lipoxygenase from Nostoc Sp. SAG 25.82. (URL: [Link])

  • (10E,12Z,15Z)-9-hydroxy-10,12,15-octadecatrienoic acid methyl ester as an anti-inflammatory compound from Ehretia dicksonii. (URL: [Link])

  • Selective Production of 9R-Hydroxy-10E,12Z,15Z-Octadecatrienoic Acid from α-Linolenic Acid in Perilla Seed Oil Hydrolyzate by a Lipoxygenase from Nostoc Sp. SAG 25.82. (URL: [Link])

  • 9-Oxo-10(E),12(Z),15(Z)-Octadecatrienoic Acid Activates Peroxisome Proliferator-Activated Receptor α in Hepatocytes. (URL: [Link])

  • Production of 10-hydroxy-12,15(Z,Z)-octadecadienoic acid from α-linolenic acid by permeabilized Stenotrophomonas nitritireducens cells. (URL: [Link])

  • Determination of Hydroxyoctadecadienoic Acids. (URL: [Link])

  • 13-Oxo-9(Z),11(E),15(Z)-octadecatrienoic acid activates peroxisome proliferator-activated receptor γ in adipocytes. (URL: [Link])

  • The 15-lipoxygenase-1 product 13-S-hydroxyoctadecadienoic acid down-regulates PPAR-delta to induce apoptosis in colorectal cancer cells. (URL: [Link])

  • Anti-Inflammatory Effects of (9Z,11E)-13-Oxooctadeca-9,11-dienoic Acid (13-KODE) Derived from Salicornia herbacea L. on Lipopolysaccharide-Stimulated Murine Macrophage via NF-kB and MAPK Inhibition and Nrf2/HO-1 Signaling Activation. (URL: [Link])

  • Anti-Inflammatory Effects of (9Z,11E)-13-Oxooctadeca-9,11-dienoic Acid (13-KODE) Derived from Salicornia herbacea L. on Lipopolysaccharide-Stimulated Murine Macrophage via NF-kB and MAPK Inhibition and Nrf2/HO-1 Signaling Activation. (URL: [Link])

  • (10E,12Z,15Z)-9-Hydroxy-10,12,15-octadecatrienoic Acid Methyl Ester as an Anti-inflammatory Compound from Ehretia dicksonii. (URL: [Link])

  • Therapeutic potential of inhibition of the NF-κB pathway in the treatment of inflammation and cancer. (URL: [Link])

  • Anti-inflammatory effects of α-linolenic acid in M1-like macrophages are associated with enhanced production of oxylipins from α-linolenic and linoleic acid. (URL: [Link])

  • The Role of α-Linolenic Acid and Its Oxylipins in Human Cardiovascular Diseases. (URL: [Link])

  • (PDF) The Role of α-Linolenic Acid and Its Oxylipins in Human Cardiovascular Diseases. (URL: [Link])

  • (PDF) Anti-inflammatory effects of α-linolenic acid in M1-like macrophages are associated with enhanced production of oxylipins from α-linolenic and linoleic acid. (URL: [Link])

  • Anti-inflammatory effects of α-linolenic acid in M1-like macrophages are associated with enhanced production of oxylipins from α-linolenic and linoleic acid. (URL: [Link])

  • Corchorifatty acid F | C18H32O5 | CID 44559173. (URL: [Link])

  • 9S,10S,11R-trihydroxy-12Z,15Z-octadecadienoic acid | C18H32O5 | CID 16061055. (URL: [Link])

  • Anti-Inflammatory Effects of (9Z,11E)-13-Oxooctadeca-9,11-dienoic Acid (13-KODE) Derived from Salicornia herbacea L. on Lipopolysaccharide-Stimulated Murine Macrophage via NF-kB and MAPK Inhibition and Nrf2/HO-1 Signaling Activation. (URL: [Link])

Sources

Foundational

synonyms for 10-hydroxy-11(E),15(Z)-octadecadienoic acid

An In-depth Technical Guide to 10-hydroxy-11(E),15(Z)-octadecadienoic acid: Nomenclature, Biosynthesis, and Function Introduction: Defining a Niche Oxylipin 10-hydroxy-11(E),15(Z)-octadecadienoic acid is a specific isome...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide to 10-hydroxy-11(E),15(Z)-octadecadienoic acid: Nomenclature, Biosynthesis, and Function

Introduction: Defining a Niche Oxylipin

10-hydroxy-11(E),15(Z)-octadecadienoic acid is a specific isomer within the larger family of hydroxyoctadecadienoic acids (HODEs), which are oxidized metabolites of polyunsaturated fatty acids. These molecules, collectively known as oxylipins, are crucial signaling molecules in a vast range of biological processes, from inflammation to metabolic regulation. While isomers such as 9-HODE and 13-HODE are extensively studied products of linoleic acid metabolism, 10-hydroxy-11(E),15(Z)-octadecadienoic acid represents a less common but biologically relevant derivative, likely originating from α-linolenic acid (ALA). Its unique structure, defined by the position of the hydroxyl group and the specific configuration of its double bonds, dictates its distinct biochemical synthesis and function.

The nomenclature for octadecanoids can be complex and inconsistent in the literature, leading to potential confusion.[1] For clarity, this guide will use the systematic IUPAC naming alongside common abbreviations where applicable. Understanding this specific isomer requires a detailed look at its relationship with its parent fatty acid, the enzymatic machinery responsible for its creation, and its subsequent interactions within cellular signaling networks.

Property Value
IUPAC Name 10-hydroxyoctadeca-11,15-dienoic acid
Molecular Formula C₁₈H₃₂O₃
Molecular Weight 296.4 g/mol [2]
Class Oxylipin / Hydroxy Fatty Acid
Parent Compound α-Linolenic Acid (postulated)

Part 1: Biosynthesis and Metabolism

The formation of 10-hydroxy-11(E),15(Z)-octadecadienoic acid is not typically associated with canonical mammalian enzymatic pathways that produce 9-HODE and 13-HODE from linoleic acid via lipoxygenase (LOX) or cyclooxygenase (COX) enzymes.[3] Instead, its structure strongly suggests a biosynthetic origin from α-linolenic acid (ALA), an omega-3 fatty acid.

A key pathway for the production of a closely related isomer, (±)-10-hydroxy-12(Z),15(Z)-octadecadienoic acid, has been identified in gut microbiota, specifically Lactobacillus plantarum.[4] This discovery provides a validated framework for understanding the synthesis of 10-hydroxy octadecadienoic acids. The process is likely initiated by a fatty acid hydratase or a lipoxygenase followed by reduction.

Proposed Enzymatic Pathway
  • Substrate Recognition : The pathway begins with the precursor fatty acid, α-linolenic acid (18:3, n-3), which is abundant in plant-based diets.

  • Oxygenation/Hydration : A specialized bacterial or fungal enzyme, likely a lipoxygenase or a hydratase, acts on the ALA backbone. A lipoxygenase would introduce a hydroperoxy group, which is then rapidly reduced to a hydroxyl group by cellular peroxidases. A hydratase would add water across a double bond directly. The regioselectivity of this enzyme is critical for placing the hydroxyl group at the C-10 position.

  • Isomerization : The formation of the conjugated E,Z-diene system is a hallmark of these reactions. The enzyme catalyzes the abstraction of a hydrogen atom, leading to a rearrangement of the double bonds and the introduction of oxygen.

This microbial production highlights the critical role of the gut microbiome in generating novel bioactive lipids from dietary precursors, which can then influence host physiology.

Biosynthesis Pathway cluster_0 Microbial Metabolism cluster_1 Cellular Uptake ALA α-Linolenic Acid (all-cis-9,12,15-octadecatrienoic acid) Intermediate 10-Hydroperoxy Intermediate (10-HPOTE) ALA->Intermediate Lipoxygenase / Hydratase Product 10-hydroxy-11(E),15(Z)- octadecadienoic acid Intermediate->Product Glutathione Peroxidase (Reduction) HostCell Host Cell Interaction (e.g., Macrophage) Product->HostCell Signaling

Caption: Proposed biosynthesis of 10-hydroxy-11(E),15(Z)-octadecadienoic acid.

Part 2: Biological Activity and Mechanism of Action

As an oxylipin, 10-hydroxy-11(E),15(Z)-octadecadienoic acid is anticipated to function as a signaling molecule. Evidence from closely related isomers provides significant insight into its likely biological roles, particularly in the modulation of inflammatory and metabolic pathways.

Anti-Inflammatory Properties

A key function of related hydroxy fatty acids is the suppression of inflammation. For instance, (±)-10-hydroxy-12(Z),15(Z)-octadecadienoic acid has been shown to reduce nitric oxide (NO) production in RAW 264.7 macrophages stimulated with lipopolysaccharide (LPS).[4] NO is a potent pro-inflammatory mediator produced by the enzyme inducible nitric oxide synthase (iNOS). The suppression of NO production suggests that these lipids can interfere with the inflammatory cascade initiated by pathogens or cellular stress. This action is likely mediated through the inhibition of key transcription factors, such as NF-κB, which governs the expression of iNOS and other pro-inflammatory genes.

Metabolic Regulation

HODEs are known endogenous ligands for peroxisome proliferator-activated receptors (PPARs), which are master regulators of lipid metabolism and inflammation.[5] The isomer (±)-10-hydroxy-12(Z),15(Z)-octadecadienoic acid has been observed to prevent the increased expression of the gene encoding SREBP-1c, a key transcription factor in fatty acid synthesis, in HepG2 liver cells.[4] This suggests a role in maintaining lipid homeostasis and potentially protecting against conditions like hepatic steatosis.

Mechanism of Action cluster_cell Macrophage LPS LPS TLR4 TLR4 Receptor LPS->TLR4 NFkB NF-κB Pathway TLR4->NFkB Activation iNOS iNOS Gene Expression NFkB->iNOS Transcription NO Nitric Oxide (NO) (Pro-inflammatory) iNOS->NO Translation & Enzymatic Activity HODE 10-OH-11,15-ODDA HODE->NFkB Inhibition

Caption: Postulated anti-inflammatory mechanism via NF-κB inhibition.

Part 3: Analytical Methodologies

The accurate detection and quantification of specific HODE isomers require robust analytical techniques capable of separating structurally similar molecules. The primary methods employed are High-Performance Liquid Chromatography (HPLC) coupled with UV detection and Liquid Chromatography-Mass Spectrometry (LC-MS).

Detailed Experimental Protocol: Extraction and Analysis from Biological Samples

This protocol provides a self-validating system for the analysis of 10-hydroxy-11(E),15(Z)-octadecadienoic acid from a cell culture or tissue sample.

1. Sample Preparation and Lipid Extraction: a. Homogenize the biological sample (e.g., 100 mg of tissue or 1x10⁶ cells) in a methanol-based solvent to quench metabolic activity and extract lipids.[6] b. For robust extraction, use a modified Bligh-Dyer method: add chloroform and water to the methanol homogenate to create a two-phase system.[7] c. Vortex thoroughly and centrifuge to separate the phases. The lipids, including the target analyte, will be in the lower chloroform layer. d. Collect the chloroform layer and dry it under a stream of nitrogen gas.

2. Solid-Phase Extraction (SPE) for Purification: a. Reconstitute the dried lipid extract in a small volume of the SPE loading buffer (e.g., n-hexane). b. Use a Sep-Pak C18 or silica (SiO₂) column for purification.[6] Condition the column according to the manufacturer's instructions. c. Load the sample and wash with a non-polar solvent to remove neutral lipids. d. Elute the hydroxy fatty acids with a more polar solvent mixture, such as n-hexane:isopropanol.

3. Chromatographic Separation and Detection: a. Dry the purified fraction and reconstitute in the mobile phase for injection. b. HPLC-UV Method: i. Column: Normal-phase silica column (e.g., 250 mm × 4.6 mm, 5 μm).[6] ii. Mobile Phase: Isocratic elution with a mixture like n-hexane, isopropanol, and acetic acid (e.g., 98.3:1.6:0.1, V/V).[6] iii. Detection: Photodiode array (PDA) detector set to 234 nm, which is the characteristic absorbance wavelength for the conjugated diene system in HODEs.[6][8] c. LC-MS/MS Method (for higher sensitivity and specificity): i. Column: Reversed-phase C18 column. ii. Mobile Phase: A gradient of water with 0.1% formic acid (Solvent A) and acetonitrile/methanol with 0.1% formic acid (Solvent B). iii. Detection: Tandem mass spectrometer operating in negative electrospray ionization (ESI) mode. Monitor for the specific precursor-to-product ion transition for the target analyte (e.g., m/z 295.2 -> fragment ions).

Technique Principle Advantages Disadvantages
HPLC-UV Separation by polarity, detection by UV absorbance of conjugated dienes.[6][8]Cost-effective, robust, good for quantification if standards are available.Lower specificity, may not resolve all co-eluting isomers.
LC-MS/MS Separation by polarity, detection by mass-to-charge ratio and fragmentation pattern.High sensitivity and specificity, allows for structural confirmation.Higher cost, more complex method development.

digraph "Analytical Workflow" {
graph [rankdir="TB", splines=ortho, fontname="Arial", fontsize=12];
node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"];
edge [fontname="Arial", fontsize=9, color="#5F6368"];
Sample [label="1. Biological Sample\n(Tissue, Cells)"];
Homogenize [label="2. Homogenization\n(Methanol)"];
Extract [label="3. Liquid-Liquid Extraction\n(Bligh-Dyer)"];
Dry1 [label="4. Evaporation\n(Nitrogen Stream)"];
Purify [label="5. Solid-Phase Extraction\n(C18 or Silica Column)"];
Dry2 [label="6. Evaporation & Reconstitution"];
Analyze [label="7. LC-MS/MS or HPLC-UV Analysis", shape=parallelogram, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"];
Data [label="8. Data Processing\n(Quantification & Identification)", shape=note, fillcolor="#FFFFFF"];

Sample -> Homogenize;
Homogenize -> Extract;
Extract -> Dry1;
Dry1 -> Purify;
Purify -> Dry2;
Dry2 -> Analyze;
Analyze -> Data;

}

Caption: Standard workflow for the analysis of hydroxy fatty acids.

Conclusion and Future Directions

10-hydroxy-11(E),15(Z)-octadecadienoic acid is an intriguing member of the HODE family of oxylipins. While less studied than its common isomers, its likely origin from gut microbial metabolism of dietary α-linolenic acid places it at the important intersection of diet, microbiome, and host signaling. Its demonstrated anti-inflammatory and metabolic regulatory activities, inferred from closely related molecules, suggest it is a valuable target for research in inflammatory diseases and metabolic disorders.

Future research should focus on:

  • Definitive Biosynthesis: Identifying the specific microbial enzymes responsible for its production.

  • Receptor Identification: Confirming its molecular targets in mammalian cells, such as specific PPAR isoforms.

  • In Vivo Studies: Evaluating its efficacy and therapeutic potential in animal models of inflammation and metabolic disease.

The development of certified analytical standards for this specific isomer is crucial for advancing research and enabling accurate quantification in complex biological systems.

References

  • Simultaneous measurement of four hydroxyoctadecadienoic acid isomers in meat products by normal-phase high performance liquid chromatography. (n.d.). Nanjing Tech University. Retrieved January 3, 2026, from [Link]

  • 9-Hydroxyoctadecadienoic acid - Wikipedia. (n.d.). Retrieved January 3, 2026, from [Link]

  • PubChem. (n.d.). 9,12,13-Trihydroxy-10,15-octadecadienoic acid. Retrieved January 3, 2026, from [Link]

  • PubChem. (n.d.). Corchorifatty acid F. Retrieved January 3, 2026, from [Link]

  • PubChem. (n.d.). 10S-Hode. Retrieved January 3, 2026, from [Link]

  • Dong, M., et al. (2000). (10E,12Z,15Z)-9-Hydroxy-10,12,15-octadecatrienoic Acid Methyl Ester as an Anti-inflammatory Compound from Ehretia dicksonii.
  • O'Donnell, V. B., et al. (2021). The Octadecanoids: Synthesis and Bioactivity of 18-Carbon Oxygenated Fatty Acids in Mammals, Bacteria, and Fungi. Chemical Reviews.
  • PubChem. (n.d.). 9-Hydroxy-10,12-Octadecadienoic Acid. Retrieved January 3, 2026, from [Link]

  • Spiteller, P., & Spiteller, G. (1997). 9-Hydroxy-10,12-octadecadienoic acid (9-HODE) and 13-hydroxy-9,11-octadecadienoic acid (13-HODE): new oxidation products of linoleic acid. Chemistry and Physics of Lipids.
  • Spiteller, P., & Spiteller, G. (1997). 9-Hydroxy-10,12-octadecadienoic acid (9-HODE) and 13-hydroxy-9,11-octadecadienoic acid (13-HODE): new oxidation products of linoleic acid. Chemistry and Physics of Lipids, 89(2), 131–139.
  • Huang, Z., et al. (2022). Glucose metabolism enhancement by 10-hydroxy-2-decenoic acid via the PI3K/AKT signaling pathway in high-fat-diet/streptozotocin induced type 2 diabetic mice. Food & Function.
  • Xu, X., et al. (2024). Biosynthesis of 10-Hydroxy-2-decenoic Acid through a One-Step Whole-Cell Catalysis. Journal of Agricultural and Food Chemistry.
  • Amos-Tautua, B. M. W., et al. (2023). Biological Activities of Phyto-Components Identified in the Ethanolic Extracts of Mangifera indica Stem Bark.
  • BLOODWORTH, B. C., et al. (1995). DETERMINATION OF TRANS-10-HYDROXY-2-DECENOIC ACID (10-HDA) IN ROYAL JELLY FROM SÃO PAULO STATE, BRAZIL. Food Science and Technology.
  • Zhang, S., et al. (2023). Oleic Acid Promotes the Biosynthesis of 10-Hydroxy-2-decenoic Acid via Species-Selective Remodeling of TAGs in Apis mellifera ligustica. MDPI.

Sources

Protocols & Analytical Methods

Method

analytical methods for 10-hydroxy-11(E),15(Z)-octadecadienoic acid

An In-Depth Technical Guide to the Quantitative Analysis of 10-hydroxy-11(E),15(Z)-octadecadienoic acid Introduction: The Significance of 10-HODE 10-hydroxy-11(E),15(Z)-octadecadienoic acid is an oxylipin, a class of bio...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to the Quantitative Analysis of 10-hydroxy-11(E),15(Z)-octadecadienoic acid

Introduction: The Significance of 10-HODE

10-hydroxy-11(E),15(Z)-octadecadienoic acid is an oxylipin, a class of bioactive lipid mediators derived from the enzymatic or non-enzymatic oxidation of polyunsaturated fatty acids (PUFAs).[1] Specifically, it is a hydroxylated metabolite of linoleic acid or related fatty acids. Oxylipins like 10-HODE are implicated in a wide array of physiological and pathological processes, including inflammation, cell signaling, and cardiovascular disease.[2][3][4] Given their low endogenous concentrations and the existence of numerous structurally similar isomers, the accurate quantification of specific oxylipins like 10-HODE is a significant analytical challenge that requires highly sensitive and specific methods.[1] This guide details the state-of-the-art techniques for its analysis, with a focus on liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS).

Foundational Principles: Sample Integrity and Stability

The chemical nature of 10-HODE makes it susceptible to degradation and artificial generation during sample handling. Its stability is a critical prerequisite for accurate analysis.[4]

Core Challenges:

  • Oxidation: The polyunsaturated backbone of 10-HODE is prone to further oxidation, especially when samples are exposed to air and light.[4]

  • Enzymatic Activity: Residual lipoxygenase (LOX) or cyclooxygenase (COX) activity in biological samples can alter oxylipin profiles post-collection.[5]

  • Storage Conditions: Inappropriate storage temperatures and repeated freeze-thaw cycles can lead to significant degradation of lipid analytes.[4]

Critical Recommendations for Sample Handling:

  • Antioxidant Addition: Immediately after collection, biological samples (plasma, serum, tissue homogenates) should be treated with an antioxidant mixture. Butylated hydroxytoluene (BHT) is commonly added to extraction solvents to prevent auto-oxidation.[4][6]

  • Rapid Processing: Samples should be processed on ice as quickly as possible to minimize enzymatic activity. For tissue samples, flash-freezing in liquid nitrogen is the gold standard.

  • Long-Term Storage: For long-term stability (months to years), samples and extracts should be stored under an inert atmosphere (nitrogen or argon) at -80°C.[6] Commercial standards are typically stored at -20°C for up to two years.[7]

  • Material Selection: 10-HODE can adsorb to standard glass surfaces. Therefore, using polypropylene tubes or silanized glassware for all sample handling and storage steps is highly recommended to prevent analyte loss.[4]

Extraction: Isolating 10-HODE from Complex Matrices

The first crucial step in the analytical workflow is the efficient extraction of 10-HODE from the biological matrix. The two most common and validated methods are Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE).

Workflow for Sample Extraction and Preparation

G cluster_0 Sample Collection & Stabilization cluster_1 Extraction Method cluster_2 Post-Extraction Processing BiologicalSample Biological Sample (Plasma, Tissue, etc.) AddAntioxidant Add Antioxidant (e.g., BHT) + Internal Standard (e.g., 10-HODE-d4) BiologicalSample->AddAntioxidant SPE Solid-Phase Extraction (SPE) (e.g., C18 cartridge) AddAntioxidant->SPE Option 1 LLE Liquid-Liquid Extraction (LLE) (e.g., Hexane/Isopropanol) AddAntioxidant->LLE Option 2 Evaporation Evaporate to Dryness (under Nitrogen stream) SPE->Evaporation LLE->Evaporation Reconstitution Reconstitute in Mobile Phase / Derivatization Solvent Evaporation->Reconstitution Analysis Proceed to Analysis (LC-MS/MS or GC-MS) Reconstitution->Analysis

Caption: General workflow for the extraction of 10-HODE from biological samples.

Protocol 1: Solid-Phase Extraction (SPE)

SPE is favored for its efficiency, selectivity, and ability to generate cleaner extracts, which is highly beneficial for sensitive MS analysis.[8][9]

Rationale: This method utilizes a solid sorbent (commonly C18) that retains nonpolar compounds like 10-HODE from an aqueous sample, while polar components like salts are washed away. A nonpolar solvent is then used to elute the analyte of interest.

Step-by-Step Protocol:

  • Internal Standard: Spike the sample with a known amount of a stable isotope-labeled internal standard (e.g., 13-HODE-d4, as a commercially available proxy) to correct for extraction losses and matrix effects.[6][8]

  • Sample Dilution & Acidification: Dilute the biological sample (e.g., 1 mL of plasma) with water and acidify to a pH of ~3-4 with hydrochloric or acetic acid. This ensures the carboxylic acid group of 10-HODE is protonated, increasing its retention on the C18 sorbent.

  • Cartridge Conditioning: Condition a C18 SPE cartridge by sequentially washing with 1-2 mL of methanol followed by 1-2 mL of acidified water.[9] Do not let the cartridge run dry.

  • Sample Loading: Load the pre-treated sample onto the SPE cartridge.

  • Washing: Wash the cartridge with 1-2 mL of 10-15% methanol in water to remove polar impurities.[9]

  • Elution: Elute 10-HODE and other lipids from the cartridge using 1-2 mL of methanol or ethyl acetate.

  • Drying and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a small, precise volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis or the appropriate solvent for GC-MS derivatization.[9]

Protocol 2: Liquid-Liquid Extraction (LLE)

LLE separates compounds based on their relative solubilities in two different immiscible liquids (aqueous and organic). It is a classic and effective method for lipid extraction.[6][8]

Rationale: After protein precipitation, an organic solvent is used to extract the relatively nonpolar 10-HODE from the aqueous biological matrix.

Step-by-Step Protocol:

  • Internal Standard: Spike the sample with an internal standard as described for SPE.

  • Protein Precipitation & Extraction: For a 200 µL plasma sample, add 1.0 mL of a solvent mixture such as 10% v/v acetic acid in water/2-propanol/hexane (2/20/30, v/v/v).[8] Vortex briefly.

  • Phase Separation: Add an additional 2.0 mL of hexane, vortex vigorously for 2-3 minutes, and then centrifuge at ~2000 x g for 5-10 minutes at 4°C to achieve clear phase separation.[4][6][8]

  • Collection: Carefully transfer the upper organic layer (containing the lipids) to a clean tube.

  • Drying and Reconstitution: Evaporate the organic solvent to dryness under nitrogen and reconstitute the residue as described for SPE.

Primary Analytical Technique: LC-MS/MS

LC-MS/MS is the gold standard for quantifying low-abundance lipids like 10-HODE. Its power lies in the combination of chromatographic separation (LC) with the high selectivity and sensitivity of triple quadrupole mass spectrometry (MS/MS).[1][2]

Rationale: Reversed-phase LC separates isomers based on subtle differences in polarity. The mass spectrometer is set to selectively monitor a specific precursor-to-product ion transition for 10-HODE, a mode known as Multiple Reaction Monitoring (MRM), which virtually eliminates background interference and provides exceptional specificity.[10]

LC-MS/MS Workflow

G Sample Reconstituted Extract HPLC UHPLC System (Reversed-Phase C18 Column) Sample->HPLC ESI Electrospray Ionization (ESI) (Negative Mode) HPLC->ESI Q1 Quadrupole 1 (Q1) Precursor Ion Selection (m/z 295.2) ESI->Q1 Q2 Quadrupole 2 (Q2) Collision-Induced Dissociation (CID) Q1->Q2 Q3 Quadrupole 3 (Q3) Product Ion Selection (e.g., m/z 171, 183) Q2->Q3 Detector Detector Q3->Detector Data Data Acquisition (Chromatogram) Detector->Data

Caption: Workflow for the LC-MS/MS analysis of 10-HODE.

Protocol 3: LC-MS/MS Analysis

Instrumentation: A UHPLC system coupled to a triple quadrupole mass spectrometer.

ParameterTypical SettingRationale
LC Column Reversed-Phase C18 (e.g., 2.1 x 100 mm, 1.8 µm)Provides excellent separation for fatty acids and their isomers.
Mobile Phase A Water with 0.1-0.2% Acetic or Formic AcidAcid modifier ensures protonation of the carboxylate group for good peak shape.[10]
Mobile Phase B Acetonitrile/Methanol (or similar)Organic solvent for eluting the analyte from the C18 column.
Flow Rate 0.2 - 0.4 mL/minTypical for analytical scale UHPLC columns.
Gradient Start at 30-40% B, ramp to 95-100% BA gradient is essential to elute a wide range of lipids with varying polarities.
Ionization Mode Electrospray Ionization (ESI), NegativeThe carboxylic acid group readily loses a proton to form a negative ion [M-H]⁻.[6]
Precursor Ion (Q1) m/z 295.2Corresponds to the deprotonated molecular ion [M-H]⁻ of C₁₈H₃₂O₃.[11]
Product Ions (Q3) e.g., m/z 171, m/z 183These fragments arise from cleavage alpha to the hydroxyl group and are characteristic of the hydroxy position. The exact dominant fragments for 10-HODE would be confirmed by infusing a pure standard. The m/z 171 fragment is characteristic for 9-HODE, and similar fragments are expected for 10-HODE.[10][12]
Quantification Stable Isotope Dilution using MRMThe ratio of the analyte MRM peak area to the internal standard MRM peak area is used for the most accurate quantification.[13]

Secondary Analytical Technique: GC-MS

GC-MS offers excellent chromatographic resolution but requires that analytes be volatile and thermally stable. Since 10-HODE has a polar carboxylic acid and a hydroxyl group, it must be chemically modified via derivatization prior to analysis.[14][15]

Rationale: Derivatization replaces the active hydrogens on the carboxyl and hydroxyl groups with nonpolar, bulky groups (e.g., methyl and trimethylsilyl), making the molecule volatile and preventing unwanted interactions with the GC column.[16][17]

GC-MS Workflow with Derivatization

G cluster_0 Derivatization Extract Dried Extract Methylation Step 1: Methylation (e.g., BF₃-Methanol) Converts -COOH to -COOCH₃ Extract->Methylation Silylation Step 2: Silylation (e.g., BSTFA) Converts -OH to -O-TMS Methylation->Silylation GC Gas Chromatograph (e.g., DB-5ms column) Silylation->GC MS Mass Spectrometer (Electron Impact - EI) GC->MS Data Data Acquisition (Mass Spectrum) MS->Data

Caption: Workflow for the derivatization and GC-MS analysis of 10-HODE.

Protocol 4: Derivatization and GC-MS Analysis

Step-by-Step Derivatization Protocol:

  • Methylation: To the dried extract, add 1-2 mL of 12% w/w Boron Trifluoride-Methanol (BF₃-Methanol) reagent.[18] Heat the mixture at 60°C for 10-15 minutes to convert the carboxylic acid to a methyl ester. Cool the sample.

  • Extraction: Add 1 mL of water and 1 mL of hexane. Vortex thoroughly and allow the layers to separate. Carefully transfer the upper hexane layer to a new vial and evaporate to dryness under nitrogen.[18]

  • Silylation: Add 40-50 µL of a silylating agent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).[18] Heat at 60°C for 30-60 minutes to convert the hydroxyl group to a trimethylsilyl (TMS) ether.

  • Analysis: After cooling, the sample is ready for injection into the GC-MS.

ParameterTypical SettingRationale
GC Column Low-polarity capillary column (e.g., DB-5ms, HP-5)Provides good separation for derivatized fatty acid methyl esters.
Injector Temp. 270 - 280°CEnsures rapid volatilization of the derivatized analyte.[3][18]
Oven Program e.g., 80°C hold 2 min, ramp 20°C/min to 280°C, hold 10 minA temperature ramp is required to separate compounds based on their boiling points.[18]
Carrier Gas HeliumInert gas standard for GC-MS.
Ionization Mode Electron Impact (EI), 70 eVStandard, robust ionization technique that produces repeatable fragmentation patterns for library matching.[18]
Acquisition Mode Full Scan (for identification) or Selected Ion Monitoring (SIM) (for quantification)SIM mode enhances sensitivity by monitoring only specific, characteristic fragment ions of the derivatized 10-HODE.[18][19]

Method Validation: Ensuring Trustworthy Data

Regardless of the chosen technique, the analytical method must be thoroughly validated to ensure the data is accurate and reproducible.[20]

Key Validation Parameters:

  • Linearity: Establish a calibration curve using a certified standard of 10-HODE with the internal standard. The response should be linear over the expected concentration range in the samples.[2][13]

  • Accuracy & Precision: Assessed by analyzing quality control (QC) samples at low, medium, and high concentrations on the same day (intra-day precision) and on different days (inter-day precision). Results should be within ±15% of the nominal value.[2][13]

  • Limit of Quantification (LOQ): The lowest concentration on the calibration curve that can be measured with acceptable accuracy and precision.[6]

  • Recovery: The efficiency of the extraction process, determined by comparing the analyte response in a pre-extracted spiked sample to a post-extracted spiked sample.[13]

  • Matrix Effect: The influence of co-eluting compounds from the biological matrix on the ionization of the analyte. This is assessed by comparing the analyte response in a post-extracted spiked sample to that in a pure solvent standard. The use of a co-eluting stable isotope-labeled internal standard is the most effective way to compensate for matrix effects.[1]

Conclusion

The quantitative analysis of 10-hydroxy-11(E),15(Z)-octadecadienoic acid is a complex task that demands meticulous attention to sample handling, extraction, and the use of highly sensitive instrumentation. LC-MS/MS with a stable isotope-labeled internal standard represents the most robust, sensitive, and specific method for accurate quantification in biological matrices. GC-MS provides a powerful alternative with high chromatographic resolution but requires a validated derivatization procedure. The choice of method will depend on the specific research question, sample type, and available instrumentation. Adherence to the principles and protocols outlined in this guide will enable researchers to generate high-quality, reproducible data, advancing our understanding of the role of 10-HODE in health and disease.

References

  • Schebb, N. H., et al. (2019). A strategy for validating concentrations of oxylipin standards for external calibration. Prostaglandins & Other Lipid Mediators.
  • L-H, et al. (2015). Development and Validation of a High-Throughput Ultrahigh-Performance Liquid Chromatography-Mass Spectrometry Approach for Screening of Oxylipins and Their Precursors. Analytical Chemistry.
  • K, et al. (2022). Method validation of quantitative analysis of oxylipins in human plasma via mass spectrometry. ResearchGate.
  • Xiong, Q., et al. (n.d.). Simultaneous measurement of four hydroxyoctadecadienoic acid isomers in meat products by normal-phase high performance liquid chromatography. China Food Publishing Co..
  • Jones, B., et al. (2018). A stable method for routine analysis of oxylipins from dried blood spots using ultra-high performance liquid chromatography-tandem mass spectrometry. Prostaglandins, Leukotrienes and Essential Fatty Acids.
  • Schebb, N. H., et al. (2019). A strategy for validating concentrations of oxylipin standards for external calibration. ResearchGate.
  • Cayman Chemical. (n.d.). (±)-10-hydroxy-12(Z),15(Z)-Octadecadienoic Acid. Cayman Chemical.
  • BenchChem. (n.d.). Application Note: Derivatization of Octadecanedioic Acid for Gas Chromatography-Mass Spectrometry (GC-MS) Analysis. BenchChem.
  • Kim, J., et al. (2010). quantitative analysis of trans-10-hydroxy-2-decenoic acid in royal jelly products purchased in usa. Apiservices.
  • BenchChem. (n.d.). Application Notes and Protocols for the Extraction of 9-Hydroxyoctadecadienoic Acid (9-HODE) from Biological Tissues and Fluids. BenchChem.
  • Spiteller, P., & Spiteller, G. (1997). 9-Hydroxy-10,12-octadecadienoic acid (9-HODE) and 13-hydroxy-9,11-octadecadienoic acid (13-HODE): excellent markers for lipid peroxidation. Chemistry and Physics of Lipids.
  • AMSBIO. (n.d.). 9 (±) HODE ELISA. AMSBIO.
  • Thompson, K. H., et al. (1995). Separation and quantitation of linoleic acid oxidation products in mammary gland tissue from mice fed low- and high-fat diets. Journal of Chromatography B: Biomedical Sciences and Applications.
  • Móricz, Á. M., et al. (2021). Bioassay-Guided Isolation and Identification of Antibacterial Compounds from Invasive Tree of Heaven Stem and Trunk Bark. Molecules.
  • Zhou, J., et al. (2007). Optimized Determination Method for trans-10-Hydroxy-2-Decenoic Acid Content in Royal Jelly by High-Performance Liquid Chromatography with an Internal Standard. ResearchGate.
  • Lee, H., et al. (2023). GC/MS-Based Analysis of Fatty Acids and Amino Acids in H460 Cells Treated with Short-Chain and Polyunsaturated Fatty Acids: A Highly Sensitive Approach. Molecules.
  • Sebastian, A., et al. (2006). Analysis of 3-hydroxy fatty acids of 10, 12, 14, 16, and 18 carbon... ResearchGate.
  • BenchChem. (n.d.). Technical Support Center: Ensuring 9-HODE Stability in Research. BenchChem.
  • Shinde, D. D., et al. (2013). Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS). Journal of Analytical & Bioanalytical Techniques.
  • Wikipedia. (n.d.). 9-Hydroxyoctadecadienoic acid. Wikipedia.
  • Bibel Lab. (2022, March 9). Bibel lab update: Derivatization of metabolites for GC-MS via methoximation+silylation. YouTube.
  • National Center for Biotechnology Information. (n.d.). 10S-Hode. PubChem Compound Database.
  • Z, C., et al. (1998). [Determination of 10-HDA in honeybee body by HPLC]. Se Pu.
  • Sigma-Aldrich. (n.d.). The Use of Derivatization Reagents for Gas Chromatography (GC). Sigma-Aldrich.
  • Angelov, T., & Hristov, I. (2018). HPLC determination of pKa value of 10-hydroxy-2-decenoic acid. ResearchGate.
  • Chemistry For Everyone. (2023, August 14). What Is Derivatization In GC-MS? YouTube.
  • BenchChem. (n.d.). Application Notes and Protocols for 9-HODE Extraction from Plasma or Serum. BenchChem.
  • Cayman Chemical. (n.d.). 9(S)-HODE-d4. Cayman Chemical.
  • Ye, G., et al. (2010). Quantification of Fatty Acid Oxidation Products Using On-line High Performance Liquid Chromatography Tandem Mass Spectrometry. Journal of Visualized Experiments.
  • Murphy, R. C., & Gaskell, S. J. (2006). Detection and Quantitation of Eicosanoids via High Performance Liquid Chromatography‐Electrospray Ionization‐Mass Spectrometry. LIPID MAPS.
  • MyBioSource. (n.d.). 10-Hydroxy-11(E),15(Z)-octadecadienoic acid biochemical. MyBioSource.
  • Gören, N., et al. (n.d.). Supporting Information Activity Guided Fractionation of Arum italicum Miller Tubers and the LC/MS-MS Profiles. [No Source Provided].
  • Rodríguez, E., et al. (2001). Identification of (E)-11-hydroxy-9-octadecenoic acid and (E)-9-hydroxy-10-octadecenoic acid by biotransformation of Oleic acid by pseudomonas sp. 32T3. ResearchGate.

Sources

Application

HPLC analysis of 10-hydroxy-11(E),15(Z)-octadecadienoic acid

An Application Note and In-Depth Protocol for the High-Performance Liquid Chromatography (HPLC) Analysis of 10-hydroxy-11(E),15(Z)-octadecadienoic acid Authored by a Senior Application Scientist Abstract This comprehensi...

Author: BenchChem Technical Support Team. Date: January 2026

An Application Note and In-Depth Protocol for the High-Performance Liquid Chromatography (HPLC) Analysis of 10-hydroxy-11(E),15(Z)-octadecadienoic acid

Authored by a Senior Application Scientist

Abstract

This comprehensive guide details robust High-Performance Liquid Chromatography (HPLC) methodologies for the analysis of 10-hydroxy-11(E),15(Z)-octadecadienoic acid (10-HODE), a key oxidized linoleic acid metabolite (OXLAM). Given the biological importance of specific HODE isomers as signaling molecules and biomarkers for oxidative stress, their accurate identification and quantification are paramount.[1] The analytical challenge lies in the separation of 10-HODE from its positional isomers (e.g., 9-HODE, 13-HODE) and the resolution of its stereoisomers (R/S enantiomers). This document provides validated protocols for sample preparation from biological matrices, positional isomer separation using normal-phase HPLC, and subsequent enantiomeric resolution via chiral-phase HPLC. An alternative reversed-phase HPLC method for general quantification is also described.

Introduction and Analytical Principle

10-hydroxy-11(E),15(Z)-octadecadienoic acid is a member of the hydroxyoctadecadienoic acid (HODE) family of oxidized lipids. These molecules are generated via enzymatic or non-enzymatic oxidation of linoleic acid and are implicated in a variety of physiological and pathological processes, including inflammation.[1] The specific biological activity often depends on the exact position of the hydroxyl group and the stereochemistry at the chiral center. Therefore, analytical methods must possess high selectivity to differentiate between these closely related structures.

The analytical strategy presented herein is predicated on a multi-step chromatographic approach:

  • Sample Preparation: A critical phase involving total lipid extraction, saponification to liberate fatty acids from their esterified forms, and solid-phase extraction (SPE) for purification and concentration.

  • Isomer Separation (Positional): Normal-phase (NP) HPLC is employed as the gold standard for separating HODE positional isomers. The differential interaction of the hydroxyl group with the polar stationary phase allows for the effective resolution of 10-HODE from 9-HODE and 13-HODE.[2]

  • Enantiomer Separation (Chiral): Fractions containing the target positional isomer are collected from the NP-HPLC step and subjected to chiral-phase HPLC to resolve the R and S enantiomers, which is crucial for studying enzyme-specific pathways.[3][4][5]

The presence of a conjugated diene system in the HODE structure provides a strong chromophore, enabling sensitive UV detection around 234 nm.[2][6]

Comprehensive Analytical Workflow

The following diagram illustrates the complete workflow from sample acquisition to final data analysis.

HPLC_Workflow_HODE Figure 1: Overall Analytical Workflow for 10-HODE Analysis cluster_prep Sample Preparation cluster_analysis Chromatographic Analysis cluster_data Data Acquisition & Processing Sample Biological Sample (Plasma, Tissue) Extraction Total Lipid Extraction (e.g., Folch Method) Sample->Extraction Saponification Alkaline Hydrolysis (Saponification) Extraction->Saponification SPE Solid-Phase Extraction (SPE) (C18 Cleanup & Concentration) Saponification->SPE NPHPLC Normal-Phase HPLC (Positional Isomer Separation) SPE->NPHPLC Fraction Fraction Collection (10-HODE Peak) NPHPLC->Fraction ChiralHPLC Chiral-Phase HPLC (Enantiomeric R/S Separation) Fraction->ChiralHPLC UV UV Detection (~234 nm) ChiralHPLC->UV Quant Quantification (Calibration Curve) UV->Quant

Caption: Experimental workflow for 10-HODE analysis.

Materials, Reagents, and Instrumentation

Reagents
  • HPLC-grade solvents: n-Hexane, Isopropanol, Acetonitrile, Methanol, Chloroform

  • Glacial Acetic Acid, Analytical Grade

  • Potassium Hydroxide (KOH)

  • Ultrapure Water

  • 10-hydroxy-11(E),15(Z)-octadecadienoic acid analytical standard

  • Internal Standard (e.g., 15(S)-HETE-d8 or other suitable deuterated analog)

  • Solid-Phase Extraction (SPE) Cartridges: C18, 500 mg

Instrumentation
  • HPLC system equipped with a binary or quaternary pump, autosampler, column thermostat, and a Diode Array Detector (DAD) or UV-Vis detector.[7]

  • Nitrogen evaporator for solvent removal.

  • pH meter.

  • Vortex mixer and centrifuge.

Detailed Experimental Protocols

Protocol 1: Sample Preparation from Biological Matrices

This protocol is designed to extract, hydrolyze, and purify total HODEs from a complex biological matrix like plasma or tissue homogenate.

  • Internal Standard Spiking: To the sample (e.g., 1 mL plasma), add the internal standard to account for analyte loss during preparation.

  • Lipid Extraction (Folch Method):

    • Add 20 volumes of a 2:1 (v/v) chloroform:methanol solution to the sample.

    • Vortex vigorously for 2 minutes to ensure monophasic mixing and protein denaturation.

    • Add 0.2 volumes of 0.9% NaCl solution to induce phase separation.

    • Centrifuge at 2,000 x g for 10 minutes.

    • Carefully collect the lower organic layer (chloroform) containing the lipids.[6]

  • Solvent Evaporation: Evaporate the chloroform extract to dryness under a gentle stream of nitrogen.

  • Saponification (Alkaline Hydrolysis):

    • Reconstitute the dried lipid extract in 1 mL of 1M methanolic KOH.

    • Incubate at room temperature for 12 hours or at 60°C for 30 minutes to hydrolyze the ester linkages, releasing the free fatty acids.[8]

  • Acidification & Extraction:

    • Add 1.5 mL of water and acidify the mixture to a pH of ~3.5 using 1M HCl.

    • Extract the protonated free fatty acids by adding 2 mL of hexane, vortexing, and collecting the upper hexane layer. Repeat the extraction twice.

  • Solid-Phase Extraction (SPE) Cleanup:

    • Condition a C18 SPE cartridge by washing with 5 mL of methanol followed by 5 mL of ultrapure water.

    • Load the pooled hexane extracts onto the conditioned cartridge.

    • Wash the cartridge with 5 mL of 15% methanol in water to remove polar impurities.

    • Elute the HODEs with 5 mL of methanol.

    • Evaporate the eluate to dryness under nitrogen and reconstitute in the mobile phase for NP-HPLC analysis.[2][9]

Protocol 2: Normal-Phase HPLC for Positional Isomer Separation

This method effectively separates HODE isomers based on the position of the hydroxyl group.

Parameter Condition Rationale
Instrument HPLC with UV/DAD DetectorStandard equipment for this analysis.
Column Silica (SiO2), 250 x 4.6 mm, 5 µmThe polar stationary phase is essential for separating positional isomers.[2]
Mobile Phase n-Hexane : Isopropanol : Acetic Acid (98.3 : 1.6 : 0.1, v/v/v)A non-polar primary solvent with a polar modifier to control retention. Acetic acid suppresses carboxyl group ionization for better peak shape.[2]
Flow Rate 1.0 mL/minA typical flow rate for a 4.6 mm ID column, providing good efficiency.
Injection Volume 20 µLAdjustable based on sample concentration.
Column Temp. 30°CEnsures reproducible retention times.
Detection UV at 234 nmCorresponds to the absorbance maximum of the conjugated diene system in HODEs.[2][6]

Scientist's Note: The expected elution order on a silica column is typically 13-HODE, followed by 9-HODE, and then other isomers. The exact retention time for 10-HODE must be confirmed by injecting a pure standard. For preparative work, collect the fraction corresponding to the 10-HODE peak for subsequent chiral analysis.

Protocol 3: Chiral-Phase HPLC for Enantiomeric (R/S) Separation

This protocol is for the analysis of fractions collected from the NP-HPLC step.

Parameter Condition Rationale
Instrument HPLC with UV/DAD DetectorSame as Protocol 2.
Column Chiralpak AD-RH, 150 x 4.6 mm, 5 µm or similar amylose-based columnSpecifically designed for enantiomeric separation of hydroxy fatty acids.[3][10]
Mobile Phase Acetonitrile : Water with 0.1% Formic Acid (Gradient)A reversed-phase chiral separation. Formic acid aids in protonation and improves peak shape.
Gradient Start at 50% Acetonitrile, ramp to 90% over 20 minutesA gradient is often necessary to elute both enantiomers with good resolution.
Flow Rate 0.5 mL/minA lower flow rate can improve resolution on chiral columns.
Injection Volume 10 µL
Column Temp. 25°CTemperature can significantly impact chiral separations; consistency is key.
Detection UV at 234 nm

Scientist's Note: The elution order of R and S enantiomers is column-dependent and must be determined using enantiomerically pure standards if available. Chiral separations are highly sensitive to mobile phase composition, flow rate, and temperature.[4]

Protocol 4: Alternative Reversed-Phase HPLC for General Quantification

This method is suitable for quantifying total 10-HODE when separation from other positional isomers is not required or has been achieved elsewhere.

Parameter Condition Rationale
Instrument HPLC with UV/DAD Detector
Column C18, 150 x 4.6 mm, 5 µmA standard column for separating compounds based on hydrophobicity.[11][12]
Mobile Phase A Water with 0.1% Formic Acid
Mobile Phase B Acetonitrile with 0.1% Formic AcidFormic acid is a volatile modifier compatible with mass spectrometry if used for detection.[13]
Gradient 60% B to 100% B over 20 minutes, hold for 5 minElutes fatty acids based on polarity and chain length.
Flow Rate 1.0 mL/min
Injection Volume 10 µL
Column Temp. 35°C
Detection UV at 234 nm

Troubleshooting

Problem Potential Cause Suggested Solution
Poor Peak Shape (Tailing) Carboxyl group ionization.Ensure sufficient acid (acetic/formic) is present in the mobile phase.
Column contamination.Flush the column with a strong solvent or replace it.
No/Low Peak Signal Poor sample recovery.Optimize the sample preparation steps, especially SPE.
Incorrect detection wavelength.Verify detector is set to ~234 nm.
Analyte degradation.Handle samples quickly, keep them cold, and use antioxidants if necessary.
Poor Resolution of Isomers Inappropriate mobile phase.Adjust the percentage of the polar modifier (isopropanol) in NP-HPLC.
Old or degraded column.Replace the analytical column.
Shifting Retention Times Inconsistent mobile phase prep.Prepare fresh mobile phase daily and use an HPLC mixer.
Fluctuating column temperature.Use a column thermostat and allow the system to fully equilibrate.

Conclusion

The protocols outlined in this application note provide a robust and reliable framework for the detailed analysis of 10-hydroxy-11(E),15(Z)-octadecadienoic acid. By employing a combination of meticulous sample preparation, high-resolution normal-phase chromatography for isomer separation, and specialized chiral-phase chromatography for enantiomer resolution, researchers can achieve the specificity required to accurately investigate the role of this important lipid mediator in biological systems.

References

  • (Note: Reference numbers are for organizational purposes within this document and correspond to the cit
  • Maddipati, K. R., & Marnett, L. J. (2011).
  • Takagi, T., & Itabashi, Y. (1987). High-Performance Liquid Chromatographic Separation of 2-Hydroxy Fatty Acid Enantiomers on a Chiral Slurry-Packed Capillary Column. Journal of the American Oil Chemists' Society.
  • Garscha, U., & Oliw, E. H. (2015). Chiral phase-HPLC separation of hydroperoxyoctadecenoic acids and their biosynthesis by fatty acid dioxygenases. Methods in Molecular Biology.
  • BenchChem. (2025). Application Notes and Protocols for the HPLC Quantification of Octadecanedioic Acid. BenchChem.
  • BenchChem. (2025). A Comparative Guide to the Validation of an HPLC Method for Octadecanedioic Acid Analysis. BenchChem.
  • AOCS. (2019). Fatty Acid Analysis by HPLC. AOCS Lipid Library.
  • Al-Asmari, A. A., et al. (2023). UHPLC-MS/MS method for chiral separation of 3-hydroxy fatty acids on amylose-based chiral stationary phase and its application for the enantioselective analysis in plasma and platelets. Journal of Pharmaceutical and Biomedical Analysis.
  • Banni, S., et al. (2003). Reversed-Phase HPLC Analysis of Conjugated Linoleic Acid and Its Metabolites.
  • Juaneda, P., & Sébédio, J. L. (1999). Combination of reversed-phase and silver resin HPLC for the separation and identification of 20-carbon metabolites of conjugated linoleic acid isomers in rat liver lipids. Journal of Chromatography B: Biomedical Sciences and Applications. (Referenced indirectly via Cyberlipid).
  • Dłubak, D., et al. (2013). A new internal standard for HPLC assay of conjugated linoleic acid in animal tissues and milk. Food Chemistry.
  • (This is a duplicate reference in the search results and points to the same content as reference 9).
  • Li, Y., et al. (2019).
  • Murru, E., et al. (2010). Characterization of conjugated linoleic acid and its metabolites by RP-HPLC with diode array detector.
  • Drawell. Sample Preparation for HPLC Analysis: Step Guides and Common Techniques. Drawell Analytical.
  • (This search result provides general chemical properties and is not a methodological paper.)
  • (This search result is a product page and not a primary reference for methodology.)
  • (This search result is a product page and not a primary reference for methodology.)
  • Thermo Fisher Scientific. (n.d.). HPLC Winter Webinars Part 2: Sample Preparation for HPLC. Thermo Fisher Scientific.
  • Nacalai Tesque. (n.d.). Fatty Acid Analysis by HPLC. Nacalai Tesque.
  • (This search result provides general chemical properties and is not a methodological paper.)
  • (This search result provides general chemical properties and is not a methodological paper.)
  • Baranowska, I., & Klos, M. (2014). Using HPLC Method with DAD Detection for the Simultaneous Determination of 15 Drugs in Surface Water and Wastewater. Polish Journal of Environmental Studies.
  • (This search result pertains to a different hydroxy fatty acid and is less relevant to the specific target analyte.)
  • (This search result pertains to a different hydroxy fatty acid and is less relevant to the specific target analyte.)
  • (This search result pertains to formaldehyde analysis and is not relevant.)
  • Lipotype GmbH. (n.d.). Oxidized Octadecadienoic Acid - Lipid Analysis. Lipotype.
  • (This search result pertains to a different analyte and is not relevant.)

Sources

Method

Introduction: The Analytical Challenge of a Bioactive Lipid Mediator

An In-Depth Technical Guide to the Mass Spectrometry of 10-hydroxy-11(E),15(Z)-octadecadienoic acid 10-hydroxy-11(E),15(Z)-octadecadienoic acid is an oxidized metabolite of linoleic acid, belonging to the broad class of...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to the Mass Spectrometry of 10-hydroxy-11(E),15(Z)-octadecadienoic acid

10-hydroxy-11(E),15(Z)-octadecadienoic acid is an oxidized metabolite of linoleic acid, belonging to the broad class of signaling molecules known as oxylipins. These molecules are critical mediators in a host of physiological and pathological processes, including inflammation, immune response, and metabolic regulation. As research intensifies into the gut microbiome's role in health, fatty acid metabolites like 10-hydroxy-11(E),15(Z)-octadecadienoic acid, produced by gut microbiota, are gaining significant attention for their potential therapeutic effects.[1][2]

However, the analytical characterization of this and similar hydroxy fatty acids (HFAs) is fraught with challenges. Their presence in complex biological matrices at low concentrations, coupled with the existence of numerous structural isomers (e.g., 9-HODE, 13-HODE), demands highly sensitive and selective analytical methodologies.[3][4][5] Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for this purpose, offering unparalleled specificity and quantification capabilities without the need for chemical derivatization often required by gas chromatography-mass spectrometry (GC-MS).[3][4]

This guide provides a comprehensive framework for the analysis of 10-hydroxy-11(E),15(Z)-octadecadienoic acid using LC-MS/MS, detailing field-proven protocols and the scientific rationale behind key experimental choices.

Overall Analytical Workflow

The reliable quantification of 10-hydroxy-11(E),15(Z)-octadecadienoic acid from biological samples involves a multi-stage process. The workflow is designed to isolate the analyte from interfering matrix components, separate it from its isomers, and detect it with high specificity and sensitivity.

G cluster_0 Sample Preparation cluster_1 LC-MS/MS Analysis cluster_2 Data Processing Sample Biological Sample (e.g., Plasma, Feces) InternalStandard Spike with Internal Standard (e.g., Deuterated Analyte) Sample->InternalStandard Extraction Lipid Extraction (LLE or SPE) InternalStandard->Extraction Drydown Solvent Evaporation Extraction->Drydown Reconstitution Reconstitution in LC Mobile Phase Drydown->Reconstitution LC Reversed-Phase LC Separation Reconstitution->LC ESI Negative ESI Source LC->ESI MSMS Tandem MS Detection (MRM Mode) ESI->MSMS Integration Peak Integration MSMS->Integration Calibration Calibration Curve Generation Integration->Calibration Quantification Analyte Quantification Calibration->Quantification

Caption: High-level experimental workflow for LC-MS/MS analysis.

Part I: Sample Preparation - Isolation of Target Analyte

The primary goal of sample preparation is to extract the lipid fraction containing the analyte from the complex biological matrix while removing proteins, salts, and phospholipids that can cause ion suppression and contaminate the LC-MS system. The addition of a stable isotope-labeled internal standard at the beginning of the process is critical for accurate quantification, as it co-extracts with the analyte and compensates for any sample loss during preparation and for variations in instrument response.[5][6]

Protocol: Liquid-Liquid Extraction (LLE) from Plasma

This protocol is optimized for the extraction of moderately polar lipids like HFAs from a protein-rich matrix such as plasma or serum.

  • Initial Sample Preparation:

    • To a 1.5 mL microcentrifuge tube, add 100 µL of plasma.

    • Add 10 µL of an internal standard (IS) solution (e.g., 10-hydroxy-11(E),15(Z)-octadecadienoic acid-d4 at 100 ng/mL in ethanol) and vortex briefly. The IS corrects for variability in extraction and ionization.

    • Add 300 µL of cold methanol to precipitate proteins. Vortex for 30 seconds.

    • Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet the precipitated protein.

  • Extraction:

    • Carefully transfer the supernatant to a new 1.5 mL tube.

    • Add 500 µL of ethyl acetate (a solvent with good polarity for extracting HFAs).

    • Add 5 µL of glacial acetic acid to acidify the sample to a pH of ~4.0. Rationale: Acidification ensures the carboxylic acid moiety of the analyte is protonated (-COOH), making it less polar and facilitating its partition into the organic ethyl acetate layer.

    • Vortex vigorously for 1 minute.

    • Centrifuge at 2,000 x g for 5 minutes to separate the aqueous and organic phases.

  • Final Steps:

    • Carefully transfer the upper organic layer (~500 µL) to a clean tube, avoiding the protein interface.

    • Dry the extract to completeness under a gentle stream of nitrogen gas.

    • Reconstitute the dried extract in 100 µL of the initial LC mobile phase (e.g., 70:30 Water:Acetonitrile with 0.1% acetic acid). Vortex and transfer to an LC autosampler vial.

Part II: Chromatographic Separation - Resolving Isomers

Reversed-phase liquid chromatography (RPLC) is the method of choice for separating fatty acid isomers. A C18 stationary phase provides hydrophobic interaction with the alkyl chains of the analytes. The elution order is primarily determined by polarity, with more polar compounds eluting earlier.

Causality behind Method Choices:

  • Column Chemistry: A C18 column is the standard for lipidomics due to its excellent retention and separation of long-chain fatty acids.

  • Mobile Phase Modifier: A weak acid like acetic or formic acid is added to the mobile phase to suppress the ionization of the analyte's carboxyl group. This results in a single, uncharged species that chromatographs with sharper, more symmetrical peaks.[1][4]

  • Gradient Elution: A gradient, moving from a higher aqueous content to a higher organic content, is necessary to first elute more polar compounds and then effectively elute the hydrophobic HFAs from the column in a reasonable time with good peak shape.

Protocol: UPLC/HPLC Method Parameters
ParameterRecommended Setting
Column C18 Reversed-Phase Column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size)
Mobile Phase A Water + 0.1% Acetic Acid
Mobile Phase B Acetonitrile/Methanol (80:20, v/v) + 0.1% Acetic Acid
Flow Rate 0.3 mL/min
Column Temperature 40°C
Injection Volume 5 µL
Gradient Program 0-2 min: 30% B; 2-15 min: 30% to 95% B; 15-18 min: 95% B; 18.1-20 min: 30% B (re-equilibration)

Part III: Mass Spectrometric Detection - Specificity and Fragmentation

Tandem mass spectrometry is the key to selective and sensitive detection. For acidic molecules like HFAs, electrospray ionization (ESI) in negative ion mode is highly efficient.

Why Negative ESI? The carboxylic acid group on 10-hydroxy-11(E),15(Z)-octadecadienoic acid is readily deprotonated in the ESI source, forming a stable [M-H]⁻ ion. This process is highly efficient and results in a strong signal for the precursor ion.[1][3]

Multiple Reaction Monitoring (MRM): For quantification, a triple quadrupole mass spectrometer is operated in MRM mode. In this mode, the first quadrupole (Q1) is set to isolate the specific m/z of the deprotonated molecule ([M-H]⁻). This isolated ion is then fragmented in the second quadrupole (q2, collision cell), and the third quadrupole (Q3) is set to detect only a specific, characteristic fragment ion. This two-stage mass filtering provides exceptional selectivity, minimizing interference from co-eluting matrix components.[3][5]

Fragmentation Pathway and MRM Transitions

The molecular formula of 10-hydroxy-11(E),15(Z)-octadecadienoic acid is C₁₈H₃₂O₃, with a monoisotopic mass of 296.2351 Da. The precursor ion ([M-H]⁻) in Q1 is therefore m/z 295.2 .

Upon collision-induced dissociation (CID), the primary fragmentation occurs via cleavage alpha (α) to the hydroxyl group, which is a common pathway for hydroxy fatty acids.[7] This cleavage is diagnostic and allows for differentiation from other isomers.

  • Proposed Fragmentation for 10-hydroxy-11(E),15(Z)-octadecadienoic acid:

    • α-Cleavage (A): Cleavage of the C9-C10 bond yields a fragment containing the carboxyl group. This would result in a fragment ion at m/z 171.1 .

    • α-Cleavage (B): Cleavage of the C10-C11 bond yields a fragment containing the terminal end of the fatty acid. This would result in a fragment ion at m/z 183.1 .

G cluster_0 Precursor Ion [M-H]⁻ (m/z 295.2) cluster_1 Collision-Induced Dissociation (CID) cluster_2 Product Ions (for MRM) Precursor C₁₈H₃₁O₃⁻ CID_Node Fragmentation Precursor->CID_Node Product1 Fragment A (α-cleavage at C9-C10) m/z 171.1 CID_Node->Product1 Quantifier Ion Product2 Fragment B (α-cleavage at C10-C11) m/z 183.1 CID_Node->Product2 Qualifier Ion

Caption: Proposed fragmentation of [M-H]⁻ for MRM analysis.

Protocol: Mass Spectrometer Parameters
ParameterRecommended Setting
Ionization Mode Electrospray Ionization (ESI), Negative
Scan Type Multiple Reaction Monitoring (MRM)
Capillary Voltage 3.0 kV
Source Temperature 120 °C
Desolvation Temperature 350 °C
Desolvation Gas Flow 800 L/hr (Nitrogen)
Collision Gas Argon
MRM Transitions Analyte: 295.2 -> 171.1 (Quantifier), 295.2 -> 183.1 (Qualifier)IS (d4): 299.2 -> 175.1 (Quantifier)
Collision Energy (CE) 15-25 eV (Requires optimization for specific instrument)
Dwell Time 50 ms

Conclusion

The methodology presented here provides a robust and reliable framework for the quantitative analysis of 10-hydroxy-11(E),15(Z)-octadecadienoic acid in complex biological samples. By combining efficient liquid-liquid extraction, high-resolution reversed-phase chromatography, and highly selective tandem mass spectrometry, this approach overcomes the inherent challenges of analyzing low-abundance lipid mediators. The principles and protocols outlined can be adapted by researchers in drug development and life sciences to explore the functional roles of this and other oxylipins in health and disease.

References

  • Ciucanu, I., & Kerek, F. (1984). A simple and rapid method for the permethylation of carbohydrates. Carbohydrate Research, 131(2), 209-217. (Referenced in context of derivatization) [Link: https://www.sciencedirect.com/science/article/abs/pii/0008621584852428]
  • Murphy, R. C. (2015). Tandem mass spectrometry of lipids: molecular analysis of complex lipids. The Royal Society of Chemistry. (Referenced in context of general lipid fragmentation) [Link: https://pubs.rsc.org/en/content/ebook/978-1-78262-200-8]
  • BenchChem. (2025). A Comparative Guide to Derivatization Methods for 3-Hydroxy Fatty Acids.[8] [Link: https://www.benchchem.com/product/b142804]

  • Yuan, M., et al. (2023). LC-MS/MS-Based Determination and Optimization of Linoleic Acid Oxides in Baijiu and Their Variation with Storage Time. MDPI.[3] [Link: https://www.mdpi.com/2304-8158/12/18/3350]

  • Gocze, K., & Quehenberger, O. (2014). Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS). NIH.[4] [Link: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4074312/]

  • Tsikas, D. (2022). Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples. PubMed.[9] [Link: https://pubmed.ncbi.nlm.nih.gov/36080382/]

  • Narreddula, V. R., et al. (2020). Structural elucidation of hydroxy fatty acids by photodissociation mass spectrometry with photolabile derivatives. University of Wollongong Research Online.[10] [Link: https://ro.uow.edu.au/s/resources/publication/a6b2b5a15a0c7b3e0c0d9a4b8f0b1a2a.html]

  • Markogiannaki, P., & Gkikopoulos, I. (2022). Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples. ResearchGate.[11] [Link: https://www.researchgate.net/publication/363259966_Liquid_Chromatography-Mass_Spectrometry_LC-MS_Derivatization-Based_Methods_for_the_Determination_of_Fatty_Acids_in_Biological_Samples]

  • Kishino, S., et al. (2022). Comprehensive analysis of fatty acid metabolites produced by gut microbiota using LC-MS/MS-based lipidomics. Journal of Lipid Research.[1] [Link: https://www.jstage.go.jp/article/mms/6/2/6_112/_article]

  • Hammock, B. D., et al. (2012). Quantification of Fatty Acid Oxidation Products Using On-line High Performance Liquid Chromatography Tandem Mass Spectrometry. NIH.[5] [Link: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3586610/]

  • LIPID MAPS. (2012). Quantification of Fatty Acid Oxidation Products Using On-line High Performance Liquid Chromatography Tandem Mass Spectrometry.[6] [Link: https://www.lipidmaps.org/protocols/Quantification_of_Fatty_Acid_Oxidation_Products_Using_On_line_High_Performance_Liquid_Chromatography_Tandem_Mass_Spectrometry.pdf]

  • Wang, Y., et al. (2013). Analysis of Hydroxy Fatty Acids from the Pollen of Brassica campestris L. var. oleifera DC. by UPLC-MS/MS. NIH.[7] [Link: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3705822/]

  • Tsuji, K., et al. (2022). Comprehensive analysis of fatty acid metabolites produced by gut microbiota using LC-MS/MS-based lipidomics. Medical Mass Spectrometry.[2] [Link: https://www.jstage.go.jp/article/mms/6/2/6_112/_pdf/-char/en]

  • BenchChem. (2025). An In-Depth Technical Guide to the Mass Spectrometry Fragmentation Patterns of C10 Alcohols.[12] [Link: https://www.benchchem.com/product/B1059]

  • MyBioSource. 10-Hydroxy-11(E),15(Z)-octadecadienoic acid biochemical.[13] [Link: https://www.mybiosource.com/biochemicals/10-hydroxy-11-e-15-z-octadecadienoic-acid/3920178]

  • Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns.[14] [Link: https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Instrumental_Analysis/Mass_Spectrometry/Mass_Spectrometry_-_Fragmentation_Patterns]

  • Cayman Chemical. (n.d.). (±)-10-hydroxy-12(Z),15(Z)-Octadecadienoic Acid.[15] [Link: https://www.caymanchem.com/product/16409/(%C2%B1)-10-hydroxy-12(z),15(z)-octadecadienoic-acid]

  • CD Biosynsis. (n.d.). 10-Hydroxy-8(E),12(Z)-octadecadienoic acid.[16] [Link: https://www.cd-biosynsis.com/products/10-hydroxy-8-e-12-z-octadecadienoic-acid-82846-48-8.html]

Sources

Application

Quantitative Analysis of 10-hydroxy-11(E),15(Z)-octadecadienoic acid in Biological Samples via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

An Application Note for Drug Development Professionals, Researchers, and Scientists Abstract This application note provides a comprehensive and robust protocol for the quantification of 10-hydroxy-11(E),15(Z)-octadecadie...

Author: BenchChem Technical Support Team. Date: January 2026

An Application Note for Drug Development Professionals, Researchers, and Scientists

Abstract

This application note provides a comprehensive and robust protocol for the quantification of 10-hydroxy-11(E),15(Z)-octadecadienoic acid (10-HO-11,15-OD), an important oxylipin and bioactive lipid mediator, in biological matrices such as plasma and serum. Oxylipins, derived from the oxidation of polyunsaturated fatty acids, are challenging to analyze due to their low endogenous concentrations and the presence of structurally similar isomers.[1] This guide details a highly selective and sensitive method employing Solid-Phase Extraction (SPE) for sample cleanup and concentration, followed by quantitative analysis using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with Multiple Reaction Monitoring (MRM). The methodology described herein is designed to ensure technical accuracy, reproducibility, and trustworthiness, making it suitable for both basic research and clinical drug development settings.

Introduction: The Significance of 10-HO-11,15-OD

10-hydroxy-11(E),15(Z)-octadecadienoic acid is an oxylipin derived from the metabolism of α-linolenic acid, often by gut microbiota.[2] Oxylipins are a large class of signaling molecules that play critical roles in a myriad of physiological and pathological processes, including inflammation, immune response, and cardiovascular function.[1] As such, the ability to accurately quantify specific oxylipins like 10-HO-11,15-OD in biological samples is crucial for understanding disease mechanisms, identifying potential biomarkers, and evaluating the efficacy of therapeutic interventions.

The primary analytical challenge lies in their low abundance and the complex nature of biological samples, which contain a multitude of potentially interfering substances.[1][3] Modern analytical platforms based on mass spectrometry, particularly LC-MS/MS, have become the gold standard for oxylipin analysis due to their superior sensitivity and selectivity.[3][4] This document provides a field-proven workflow designed to overcome these challenges.

Principle of the Method

The quantification of 10-HO-11,15-OD is achieved through a multi-stage process designed to isolate the analyte from the sample matrix and measure it with high precision.

  • Sample Preparation : Biological samples (e.g., 100 µL plasma) are first fortified with a deuterated internal standard (IS) to account for analyte loss during processing. The sample then undergoes Solid-Phase Extraction (SPE) to remove proteins, salts, and other interferences while concentrating the target analyte.[4][5]

  • Chromatographic Separation : The cleaned extract is injected into an Ultra-High-Performance Liquid Chromatography (UHPLC) system. A reversed-phase C18 column separates 10-HO-11,15-OD from other lipid isomers based on polarity.[3]

  • Mass Spectrometric Detection : The analyte eluting from the column is ionized using electrospray ionization (ESI) in negative mode and detected by a triple quadrupole mass spectrometer. Quantification is performed using the highly selective Multiple Reaction Monitoring (MRM) mode, which monitors a specific precursor-to-product ion transition for the analyte and its internal standard.[1]

Overall Analytical Workflow

The following diagram illustrates the complete analytical procedure for the quantification of 10-HO-11,15-OD.

G cluster_prep Sample Preparation cluster_analysis Analysis cluster_data Data Processing Sample Biological Sample (e.g., Plasma, Serum) Spike Spike with Internal Standard (e.g., 10-HODE-d4) Sample->Spike SPE Solid-Phase Extraction (SPE) (e.g., Oasis HLB) Spike->SPE Elute Elution & Evaporation SPE->Elute Recon Reconstitution in LC Mobile Phase Elute->Recon LC UHPLC Separation (Reversed-Phase C18) Recon->LC MS Tandem Mass Spectrometry (ESI-, MRM Mode) LC->MS Cal Calibration Curve Generation MS->Cal Quant Quantification of 10-HO-11,15-OD Cal->Quant

Caption: High-level workflow for 10-HO-11,15-OD quantification.

Materials and Reagents

  • Standards : 10-hydroxy-11(E),15(Z)-octadecadienoic acid analytical standard (e.g., Cayman Chemical or equivalent). Deuterated internal standard (IS), such as 9-HODE-d4 or 13-HODE-d4 (a structurally similar analog is often used if a specific deuterated standard for the target analyte is unavailable).

  • Solvents : HPLC or LC-MS grade methanol, acetonitrile, isopropanol, and water. Formic acid or acetic acid (LC-MS grade).

  • SPE Cartridges : Waters Oasis HLB (30 mg, 96-well plate or individual cartridges) or equivalent reversed-phase sorbent.[5][6]

  • Collection Plates/Tubes : 96-well deep-well collection plates or glass tubes.

  • Equipment : Analytical balance, vortex mixer, centrifuge, 96-well SPE manifold, nitrogen evaporator (e.g., TurboVap), UHPLC system coupled to a triple quadrupole mass spectrometer.

Detailed Experimental Protocols

PART 1: Sample Preparation via Solid-Phase Extraction (SPE)

This protocol is adapted from established methods for oxylipin extraction.[1][5] The causality behind SPE is the differential affinity of the analyte and matrix components for the solid sorbent, allowing for effective separation.

Step-by-Step Protocol:

  • Standard Preparation : Prepare stock solutions of 10-HO-11,15-OD and the internal standard (IS) in ethanol or methanol at 1 mg/mL. From these, create a series of working solutions for the calibration curve (e.g., 0.1 pg/µL to 100 pg/µL) and a separate IS spiking solution (e.g., at 10 ng/mL). Store at -80°C.

  • Sample Thawing & Spiking : Thaw biological samples (plasma, serum) on ice to prevent degradation. To 100 µL of sample in a microcentrifuge tube, add 5-10 µL of the IS spiking solution. Vortex briefly.

  • SPE Cartridge Conditioning :

    • Place the SPE plate/cartridges on the vacuum manifold.

    • Add 1 mL of methanol to each well/cartridge and apply gentle vacuum (~5 psi) to pass it through. This solvates the polymer-based sorbent.

    • Add 1 mL of deionized water and pass it through. This equilibrates the sorbent for the aqueous sample. Do not let the sorbent go dry.

  • Sample Loading :

    • Load the spiked sample mixture onto the conditioned SPE cartridge.

    • Apply a gentle vacuum (~3 psi) to slowly draw the sample through the sorbent bed. A slow flow rate is critical for ensuring efficient binding of the analyte.

  • Washing :

    • Wash the cartridge with 1.5 mL of 5% methanol in water.[5] This step removes polar, water-soluble interferences like salts without eluting the more hydrophobic analyte. Apply a slightly higher pressure (~6 psi) for the wash step.

  • Elution :

    • Place a clean collection plate or tubes inside the manifold.

    • Elute the analyte with 1.2 mL of methanol into the collection plate.[5] Methanol disrupts the hydrophobic interaction between the analyte and the sorbent.

  • Drying and Reconstitution :

    • Dry the eluent completely under a gentle stream of nitrogen in an evaporator (~30-40°C).

    • Reconstitute the dried extract in 50 µL of 50% methanol.[5] This solvent should be compatible with the initial mobile phase conditions of the LC method to ensure good peak shape.

PART 2: LC-MS/MS Analysis

The key to this analysis is the chromatographic separation of isomers and the high selectivity of MRM detection.

Instrumentation and Conditions:

  • UHPLC Column : A C18 reversed-phase column with a small particle size (e.g., Waters ACQUITY UPLC BEH C18, 2.1 x 100 mm, 1.7 µm) is recommended for high resolution.[3]

  • Mobile Phase A : 0.1% Acetic Acid in Water. The acidifier improves peak shape and ionization efficiency in negative mode.

  • Mobile Phase B : Acetonitrile/Methanol (4:1, v/v).[7]

  • Flow Rate : 0.3 mL/min.

  • Gradient Elution :

    Time (min) % Mobile Phase B
    0.0 30
    10.0 75
    15.0 98
    17.0 98
    17.1 30

    | 20.0 | 30 |

  • Injection Volume : 5 µL.

  • Column Temperature : 45°C.

Mass Spectrometer Settings:

  • Ionization Mode : Electrospray Ionization (ESI), Negative.

  • Capillary Voltage : -2.5 kV

  • Source Temperature : 150°C

  • Desolvation Temperature : 400°C

  • Multiple Reaction Monitoring (MRM) : The molecular formula for 10-HO-11,15-OD is C₁₈H₃₂O₃, with a monoisotopic mass of 296.2351 Da.[8] The deprotonated precursor ion [M-H]⁻ is m/z 295.2. Product ions are generated by collision-induced dissociation (CID). Fragmentation typically occurs via cleavage adjacent to the hydroxyl group or loss of neutral molecules.

Analyte Structure and Proposed Fragmentation

The diagram below shows the structure of 10-HO-11,15-OD and highlights the likely cleavage points for MS/MS fragmentation, which are essential for establishing selective MRM transitions.

Caption: Proposed fragmentation of 10-HO-11,15-OD for MRM analysis.

Table 1: Proposed MRM Transitions

CompoundPrecursor Ion (m/z)Product Ion (m/z)Dwell Time (ms)Collision Energy (eV)
10-HO-11,15-OD (Quantifier) 295.2171.1 5015
10-HO-11,15-OD (Qualifier) 295.2125.15020
Internal Standard (e.g., 9-HODE-d4) 299.2172.15015

Note: Collision energies must be optimized empirically for the specific instrument used.

Trustworthiness: A Self-Validating System

To ensure the reliability and trustworthiness of results, the protocol incorporates several self-validating checks:

  • Internal Standard (IS) : The use of a stable isotope-labeled IS is paramount. The IS is added at the very beginning and experiences the same extraction losses and ionization suppression/enhancement as the analyte. The final quantification is based on the peak area ratio of the analyte to the IS, which corrects for variability.

  • Quality Control (QC) Samples : Prepare QC samples at low, medium, and high concentrations within the calibration range by spiking a blank matrix. These QCs are analyzed alongside unknown samples in every batch to monitor the method's accuracy and precision over time.

  • Qualifier Ion Ratio : The ratio of the quantifier to qualifier product ion should remain constant (typically within ±20%) across all standards and samples. This confirms the identity of the analyte and helps detect interferences.

  • Calibration Curve : A calibration curve, constructed from at least six non-zero standards, must be run with each batch. The curve should have a correlation coefficient (r²) of >0.99.[9]

Data Analysis and Quantitative Results

  • Peak Integration : Integrate the chromatographic peaks for the analyte and the IS in all standards, QCs, and samples.

  • Calibration Curve Construction : For each calibration standard, calculate the peak area ratio (Analyte Area / IS Area). Plot this ratio against the known concentration of each standard. Perform a linear regression (typically weighted 1/x or 1/x²) to generate the calibration curve.

  • Quantification : Calculate the peak area ratio for each unknown sample. Determine the concentration of 10-HO-11,15-OD in the sample by interpolating its peak area ratio from the calibration curve equation (y = mx + c).

Table 2: Representative Quantitative Performance

ParameterExpected Performance
Linearity (r²) > 0.99
Calibration Range 1 - 1000 pg/mL
Limit of Detection (LOD) ~0.3 pg/mL
Limit of Quantification (LOQ) ~1.0 pg/mL
Intra-day Precision (%CV) < 15%
Inter-day Precision (%CV) < 15%
Accuracy (% Recovery) 85 - 115%
SPE Recovery > 85%

Note: These values are representative and should be established during in-house method validation.

Example Calibration Curve

A representative calibration curve demonstrates the linear relationship between the analyte concentration and the instrument response.

G Calibration Curve for 10-HO-11,15-OD p1 p6 p1->p6 y = 0.5x - 0.05 r² = 0.998 p2 p3 p4 p5

Caption: Idealized calibration curve showing excellent linearity.

References

  • Zhang, Q., & Wang, W. (2021). Quantification of Plasma Oxylipins using Solid Phase Extraction and Reversed-phase Liquid Chromatography-Triple Quadrupole Mass Spectrometry. Methods in Molecular Biology, 2306, 171-186. [Link]

  • Liakh, I., Pakiet, A., Sledzinski, T., & Mika, A. (2019). Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples. Molecules, 24(8), 1595. [Link]

  • Pakiet, A., Liakh, I., Sledzinski, T., & Mika, A. (2019). Methods of the Analysis of Oxylipins in Biological Samples. Molecules, 24(15), 2746. [Link]

  • ResearchGate. (n.d.). Examples of the most commonly used types of solid-phase extraction (SPE) phases for oxylipin extraction. [Link]

  • PubMed. (2021). Quantification of Plasma Oxylipins Using Solid-Phase Extraction and Reversed-Phase Liquid Chromatography-Triple Quadrupole Mass Spectrometry. Methods in Molecular Biology. [Link]

  • Shen, Q., et al. (2017). Three-phase liquid extraction: a simple and fast method for lipidomic workflows. Journal of Lipid Research, 58(4), 808-816. [Link]

  • MDPI. (2023). Liquid–Liquid Extraction of Volatile Fatty Acids from Anaerobic Acidification Broth Using Ionic Liquids and Cosolvent. Fermentation, 9(1), 785. [Link]

  • ResearchGate. (2023). (PDF) Liquid–Liquid Extraction of Volatile Fatty Acids from Anaerobic Acidification Broth Using Ionic Liquids and Cosolvent. [Link]

  • OUCI. (n.d.). Liquid–Liquid Extraction of Volatile Fatty Acids from Anaerobic Acidification Broth Using Ionic Liquids and Cosolvent. [Link]

  • Xiong, Q., et al. (2019). Simultaneous measurement of four hydroxyoctadecadienoic acid isomers in meat products by normal-phase high performance liquid chromatography. Food Science. [Link]

  • Kishino, S., et al. (2022). Comprehensive analysis of gut microbial fatty acid metabolites using targeted lipidomics. Medical Mass Spectrometry, 6(2), 112-125. [Link]

  • MDPI. (2021). Extraction of Lipids from Liquid Biological Samples for High-Throughput Lipidomics. Metabolites, 11(10), 694. [Link]

  • Wang, R., et al. (2013). Analysis of Hydroxy Fatty Acids from the Pollen of Brassica campestris L. var. oleifera DC. by UPLC-MS/MS. Journal of Analytical Methods in Chemistry. [Link]

  • ResearchGate. (n.d.). Fragmentation pattern and APPI-MS/MS spectra of hydroxy fatty acids produced when linoleic acid was used as substrate. [Link]

  • Supporting Information. (n.d.). Activity Guided Fractionation of Arum italicum Miller Tubers and the LC/MS-MS Profiles. [Link]

  • PubMed. (2013). Development and application of a UPLC-MS/MS method for the pharmacokinetic study of 10-hydroxy camptothecin and hydroxyethyl starch conjugate in rats. Journal of Chromatography B, 938, 76-82. [Link]

  • PubChem. (n.d.). (9Z,11E,13S)-13-Hydroxyoctadeca-9,11-Dienoic Acid. [Link]

  • ResearchGate. (2018). 13-Hydroxy-9Z,11E,15E-octadecatrienoic acid from the leaves of Cucurbita moschata. [Link]

  • PubChem. (n.d.). 9S,10S,11R-trihydroxy-12Z,15Z-octadecadienoic acid. [Link]

  • ResearchGate. (n.d.). Mass fragmentation of a) 9,12-Octadecadienoic acid (Z,Z)-, methyl ester. [Link]

  • CD Biosynsis. (n.d.). 9S,10S,11R-trihydroxy-12Z,15Z-octadecadienoic acid. [Link]

  • LGC Group. (n.d.). Guide to achieving reliable quantitative LC-MS measurements. [Link]

  • ResearchGate. (2008). Quantitative determination of trans - 10-Hydroxy-2-Decenoic Acid (10-HDA) in Brazilian royal jelly and commercial products containing royal jelly. [Link]

  • PubChemLite. (n.d.). 9s,10s,11r-trihydroxy-12z,15z-octadecadienoic acid. [Link]

  • MDPI. (2023). pH-Dependent Reactivity, Radical Pathways, and Nitrosamine Byproduct Formation in Peroxynitrite-Mediated Advanced Oxidation Processes. [Link]

  • YouTube. (2023). Pro Tips for Method Development (LC-MS/MS 101). [Link]

  • PubChem. (n.d.). 9,12,13-Trihydroxy-10,15-octadecadienoic acid. [Link]

  • Chemyx. (n.d.). Basic Principles of HPLC, MS & LC-MS. [Link]

Sources

Method

Application Notes and Protocols: Unambiguous Structural Elucidation of 10-hydroxy-11(E),15(Z)-octadecadienoic Acid using Multinuclear NMR Spectroscopy

Abstract This document provides a comprehensive guide to the structural elucidation of 10-hydroxy-11(E),15(Z)-octadecadienoic acid using a suite of high-resolution Nuclear Magnetic Resonance (NMR) spectroscopy techniques...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This document provides a comprehensive guide to the structural elucidation of 10-hydroxy-11(E),15(Z)-octadecadienoic acid using a suite of high-resolution Nuclear Magnetic Resonance (NMR) spectroscopy techniques. As a member of the oxylipin family, this C18 hydroxy fatty acid possesses distinct structural features—a hydroxyl group and two double bonds with specific E/Z stereochemistry—whose precise characterization is critical for understanding its biological function and for use in drug development. We present detailed, field-proven protocols for sample preparation and data acquisition for 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments. The causality behind experimental choices is explained, and a systematic approach to spectral interpretation is detailed to provide researchers with a self-validating framework for unambiguous molecular characterization.

Introduction: The Challenge of Isomeric Complexity

10-hydroxy-11(E),15(Z)-octadecadienoic acid is a complex lipid molecule whose biological activity is intrinsically linked to its precise three-dimensional structure. Variations in the position of the hydroxyl group or the geometry of the olefinic bonds can lead to vastly different biological effects. Therefore, analytical methods that can unambiguously determine its complete covalent structure and stereochemistry are paramount.

High-resolution NMR spectroscopy is an exceptionally powerful, non-destructive technique for this purpose.[1][2] Unlike mass spectrometry, which provides mass-to-charge information, NMR allows for the complete mapping of the carbon skeleton and the determination of proton-proton and proton-carbon connectivities through chemical bonds. This guide details the logical application of a series of NMR experiments to solve the molecular puzzle presented by this specific hydroxy fatty acid.

Molecular Structure and Analytical Strategy

The fundamental challenge is to confirm the connectivity and stereochemistry of the structure shown below. Our analytical workflow is designed to systematically build the molecule from its constituent spin systems.

Caption: Structure of 10-hydroxy-11(E),15(Z)-octadecadienoic acid with carbon numbering.

Experimental Protocols: A Self-Validating Workflow

The following protocols are designed to be executed sequentially, with the results of each experiment informing the interpretation of the next.

Protocol 1: Sample Preparation

The quality of the NMR data is directly dependent on the quality of the sample. For lipids like the target molecule, proper solvent selection is crucial to ensure solubility and minimize interfering signals.

Causality: Deuterated chloroform (CDCl₃) is the solvent of choice for most lipids due to its excellent dissolving power and relative chemical inertness.[1][3] Tetramethylsilane (TMS) is added as an internal reference for chemical shifts (δ=0.00 ppm for both ¹H and ¹³C), ensuring data comparability across different instruments and experiments.[2]

Step-by-Step Methodology:

  • Weigh approximately 5-10 mg of 10-hydroxy-11(E),15(Z)-octadecadienoic acid directly into a clean, dry 4 mL glass vial.

  • Using a calibrated pipette, add 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% (v/v) TMS.

  • Gently swirl the vial until the sample is fully dissolved. This should take only a few seconds.[2]

  • Transfer the entire solution into a high-quality 5 mm NMR tube.

  • Cap the tube securely and place it in the NMR spectrometer's autosampler or manual insertion port. For optimal magnetic field homogeneity, the sample should be analyzed within 24 hours of preparation.[2]

Protocol 2: NMR Data Acquisition

A series of 1D and 2D NMR experiments are required for complete structural assignment. The workflow below illustrates the logical progression from simple 1D scans to more complex 2D correlation experiments.

G cluster_1d 1D NMR Experiments cluster_2d 2D NMR Experiments H1 ¹H NMR (Proton Count & Environment) COSY ¹H-¹H COSY (H-H Connectivity) H1->COSY Identifies spin systems C13 ¹³C NMR & DEPT-135 (Carbon Count & Type) HSQC ¹H-¹³C HSQC (Direct C-H Attachment) C13->HSQC Assigns protonated carbons COSY->HSQC Confirms fragments HMBC ¹H-¹³C HMBC (Long-Range C-H Connectivity) HSQC->HMBC Provides anchor points Final_Structure Complete Structure HMBC->Final_Structure Connects all fragments

Caption: Logical workflow for NMR-based structure elucidation.

General Spectrometer Parameters (500 MHz Example):

  • ¹H NMR: 32 scans, 4-second acquisition time, 2-second relaxation delay.

  • ¹³C NMR: 1024 scans, 1-second acquisition time, 2-second relaxation delay, with broadband proton decoupling.

  • DEPT-135: Similar to ¹³C, used to differentiate CH/CH₃ (positive phase) from CH₂ (negative phase) signals.

  • COSY: 256 increments in the indirect dimension, 8 scans per increment.

  • HSQC: Optimized for a one-bond ¹J(CH) coupling of ~145 Hz.

  • HMBC: Optimized for long-range ²⁻³J(CH) couplings of ~8 Hz.[4]

Spectral Analysis and Interpretation

The key to solving the structure lies in systematically interpreting the data from each experiment to build a complete picture of the molecule.

¹H and ¹³C NMR: Identifying the Pieces

The 1D spectra provide the fundamental chemical shift information, revealing the electronic environment of each nucleus.[5] Protons and carbons in different functional groups resonate at characteristic frequencies.

  • Carboxylic Acid (C1): The acidic proton (-COOH) is often broad and may exchange with trace water, appearing between δ 10-12 ppm. The carbonyl carbon (C1) is expected in the δ 175-180 ppm region.[6][7]

  • Olefinic Protons (H11, H12, H15, H16): These protons on the double bonds are deshielded and typically appear in the δ 5.3-6.5 ppm range.[1][8] Their coupling constants are diagnostic of stereochemistry: large J-values (~15 Hz) indicate an E (trans) configuration, while smaller J-values (~10 Hz) indicate a Z (cis) configuration.

  • Carbinol Proton (H10): The proton on the carbon bearing the hydroxyl group is deshielded by the electronegative oxygen and is expected around δ 4.1-4.3 ppm.[9]

  • Aliphatic Chain (H2-H9, H13, H14, H17, H18):

    • Protons α to the carbonyl (H2) appear around δ 2.3 ppm.[10]

    • Allylic and bis-allylic protons (H9, H13, H14, H17) are deshielded by the adjacent π-systems and resonate between δ 2.0-2.8 ppm.[1]

    • The bulk methylene envelope (-CH₂-)n appears as a complex multiplet around δ 1.2-1.6 ppm.[10]

    • The terminal methyl group (H18) is the most shielded, appearing as a triplet around δ 0.9 ppm.[10]

2D NMR: Assembling the Structure

While 1D NMR identifies the functional groups, 2D NMR establishes their connectivity.

  • COSY (Correlation Spectroscopy): This experiment reveals proton-proton couplings within a spin system. We expect to see correlations tracing the entire carbon chain, for example, a cross-peak between the terminal methyl protons (H18) and their neighboring methylene protons (H17), and so on, up to the carboxylic acid. This allows for the assembly of molecular fragments.[10]

  • HSQC (Heteronuclear Single Quantum Coherence): This is the definitive experiment for linking each proton to its directly attached carbon.[10] It resolves ambiguity, especially in the crowded aliphatic region of the ¹H spectrum, by spreading the signals over the much wider ¹³C chemical shift range. For instance, the proton signal at ~4.1 ppm will show a correlation to a carbon signal around δ 72 ppm, confirming this as the C10-H10 pair.

  • HMBC (Heteronuclear Multiple Bond Correlation): This is arguably the most critical experiment for confirming the overall structure, as it reveals correlations between protons and carbons that are 2 or 3 bonds away.[11] It is the key to connecting the fragments identified by COSY.

Caption: Key expected HMBC correlations for structural confirmation.

Key Diagnostic HMBC Correlations:

  • H2 to C1: Confirms the position of the α-methylene group relative to the carboxylic acid.

  • H3 to C1: A three-bond correlation that further solidifies the chain's start.

  • H10 to C11 and C12: Crucially places the hydroxyl group at C10, adjacent to the C11=C12 double bond.

  • H9 to C10 and C11: Confirms the connectivity of the aliphatic chain to the hydroxylated and olefinic center.

  • H11 to C13 and H12 to C10: These correlations across the double bond lock in the local structure.

Summary of Expected NMR Data

The following table summarizes the expected chemical shifts for the complete and unambiguous assignment of 10-hydroxy-11(E),15(Z)-octadecadienoic acid.

Carbon PositionProton PositionExpected ¹H δ (ppm)Expected ¹³C δ (ppm)Key 2D Correlations (H to C)
1 (COOH)-OH~11.0 (broad s)~179.5HMBC: H2, H3 -> C1
2H2~2.35 (t)~34.1COSY: H2-H3
3H3~1.63 (m)~24.7COSY: H3-H2, H3-H4
4-8H4-H8~1.30 (m)~29.0-29.5-
9H9~2.15 (m)~37.0HMBC: H9 -> C10, C11
10H10~4.15 (m)~72.5HMBC: H10 -> C9, C11, C12
11H11~5.70 (dd)~135.0HMBC: H11 -> C9, C10, C13
12H12~5.60 (dt)~128.5HMBC: H12 -> C10, C14
13H13~2.05 (m)~31.5COSY: H13-H12, H13-H14
14H14~2.78 (t)~25.6COSY: H14-H13, H14-H15
15H15~5.40 (m)~128.0HMBC: H15 -> C13, C14, C17
16H16~5.35 (m)~130.0HMBC: H16 -> C14, C18
17H17~2.08 (q)~20.6COSY: H17-H16, H17-H18
18H18~0.97 (t)~14.1HMBC: H18 -> C16, C17

Note: Chemical shifts are predictive and may vary slightly based on solvent, concentration, and temperature. Multiplicities: s=singlet, d=doublet, t=triplet, q=quartet, m=multiplet.

Conclusion

The systematic application of 1D and 2D NMR spectroscopy, following the detailed protocols herein, provides an unambiguous and self-validating method for the complete structural elucidation of 10-hydroxy-11(E),15(Z)-octadecadienoic acid. The combination of ¹H, ¹³C, COSY, HSQC, and HMBC experiments allows for the confident assignment of every proton and carbon in the molecule, confirmation of the carbon skeleton, and determination of the precise location of the hydroxyl group and the stereochemistry of the double bonds. This robust analytical framework is essential for researchers and drug development professionals working with complex bioactive lipids.

References

  • Creative Biostructure. (n.d.). Using NMR to Study Lipid Structures in Biological Membranes. Retrieved from [Link]

  • Gil, M., Samino, S., Barrilero, R., & Correig, X. (2019). Lipid Profiling Using 1H NMR Spectroscopy. Methods in Molecular Biology, 2037, 35-47. Retrieved from [Link]

  • ResearchGate. (n.d.). 13C chemical shifts of fatty acids mainly present in WCO. Retrieved from [Link]

  • Tsiafoulis, C. G., & Tzamaloukas, O. (2013). High Resolution NMR Spectroscopy as a Structural and Analytical Tool for Unsaturated Lipids in Solution. Molecules, 18(9), 10555-10589. Retrieved from [Link]

  • Magritek. (n.d.). Characterizing fatty acids with advanced multinuclear NMR methods. Retrieved from [Link]

  • Pescador, P., et al. (2021). Applications of Solid-State NMR Spectroscopy for the Study of Lipid Membranes with Polyphilic Guest (Macro)Molecules. International Journal of Molecular Sciences, 22(16), 8878. Retrieved from [Link]

  • Giallourou, N., et al. (2017). NMR Spectroscopy as a Robust Tool for the Rapid Evaluation of the Lipid Profile of Fish Oil Supplements. Journal of Visualized Experiments, (123), 55531. Retrieved from [Link]

  • Gil, M., et al. (2019). Lipid Profiling Using 1H NMR Spectroscopy. Methods in Molecular Biology, 2037, 35-47. Retrieved from [Link]

  • Li, Y., et al. (2022). Organ-Specific Diversity of Secoiridoids in Ligustrum japonicum Thunb. Molecules, 27(15), 4994. Retrieved from [Link]

  • SpectraBase. (n.d.). Fatty acid (Linoleic) - Optional[13C NMR] - Chemical Shifts. Retrieved from [Link]

  • ResearchGate. (n.d.). Two-dimensional NMR spectrum of new fatty acids 1 and 2. Retrieved from [Link]

  • Chira, N. A., et al. (2016). Fatty Acid Composition of Vegetable Oils Determined from C-13-NMR Spectra. Revista de Chimie, 67(8), 1566-1572. Retrieved from [Link]

  • Abraham, R. J., et al. (2001). Proton chemical shifts in NMR: Part 17. Chemical shifts in alkenes and anisotropic and steric effects of the double bond. Magnetic Resonance in Chemistry, 39(8), 491-503. Retrieved from [Link]

  • Chemistry LibreTexts. (2024). 13.3: Chemical Shifts in ¹H NMR Spectroscopy. Retrieved from [Link]

  • Gindri, D. M., et al. (2021). NMR Determination of Free Fatty Acids in Vegetable Oils. Molecules, 26(2), 434. Retrieved from [Link]

  • Chemistry Steps. (n.d.). NMR Chemical Shift Values Table. Retrieved from [Link]

  • OpenStax. (2023). 13.4 Chemical Shifts in 1H NMR Spectroscopy. Retrieved from [Link]

  • Oregon State University. (n.d.). 13C NMR Chemical Shifts. Retrieved from [Link]

  • MRRC. (n.d.). Structure Elucidation Notes. Retrieved from [Link]

  • PubChem. (n.d.). 9,12,13-Trihydroxy-10,15-octadecadienoic acid. Retrieved from [Link]

  • Oxford Instruments. (n.d.). NMR | Oils And Fats Analysis. Retrieved from [Link]

  • PubChemLite. (n.d.). 9s,10s,11r-trihydroxy-12z,15z-octadecadienoic acid. Retrieved from [Link]

  • University of Florida. (2020). CHM4930 2D NMR: Heteronuclear Multiple Bond Correlation (HMBC) Spectroscopy. Retrieved from [Link]

  • PubChem. (n.d.). 9S,10S,11R-trihydroxy-12Z,15Z-octadecadienoic acid. Retrieved from [Link]

  • PubChem. (n.d.). Corchorifatty acid F. Retrieved from [Link]

  • Semantic Scholar. (n.d.). High resolution NMR spectroscopy and some examples of its use. Retrieved from [Link]

  • ResearchGate. (n.d.). Determination of the Fatty Acid Profile by 1H NMR Spectroscopy. Retrieved from [Link]

  • Nowick, J. S. (2011). Lecture 21. Using HMBC to Help Solve Structures: "Putting the Pieces Together". YouTube. Retrieved from [Link]

  • PubChem. (n.d.). 9-hydroxy-10E,12Z-octadecadienoic acid. Retrieved from [Link]

  • Kang, J. X., & Wang, J. (2005). A simplified method for analysis of polyunsaturated fatty acids. BMC Biochemistry, 6, 5. Retrieved from [Link]

  • Spyros, A., & Dais, P. (2023). Structural Studies of Monounsaturated and ω-3 Polyunsaturated Free Fatty Acids in Solution with the Combined Use. Preprints.org. Retrieved from [Link]

  • CD Biosynsis. (n.d.). 10-Hydroxy-8(E),12(Z)-octadecadienoic acid. Retrieved from [Link]

  • CD Biosynsis. (n.d.). 9(S)-hydroxy-10(E),12(Z)-octadecadienoic acid. Retrieved from [Link]

  • Cui, Q., et al. (2022). Saturated and Polyunsaturated Fatty Acids Production by Aurantiochytrium limacinum PKU#Mn4 on Enteromorpha Hydrolysate. Journal of Marine Science and Engineering, 10(11), 1739. Retrieved from [Link]

Sources

Application

In Vitro Assays for 10-hydroxy-11(E),15(Z)-octadecadienoic acid Activity: A Detailed Guide for Researchers

Introduction: Unveiling the Potential of a Novel Oxylipin The field of lipidomics continues to reveal a complex landscape of bioactive molecules that play critical roles in health and disease. Among these are the oxylipi...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: Unveiling the Potential of a Novel Oxylipin

The field of lipidomics continues to reveal a complex landscape of bioactive molecules that play critical roles in health and disease. Among these are the oxylipins, a diverse family of oxygenated fatty acids that act as signaling molecules in a wide array of physiological processes. This guide focuses on providing detailed application notes and protocols for investigating the in vitro activities of a specific, yet understudied, oxylipin: 10-hydroxy-11(E),15(Z)-octadecadienoic acid (10-HO-11,15-ODDA).

While direct research on 10-HO-11,15-ODDA is emerging, the known functions of its isomers and other related hydroxy-octadecadienoic acids (HODEs) suggest its potential involvement in key cellular processes such as inflammation, oxidative stress, and cell proliferation.[1] For instance, the closely related 10-hydroxy-12,15(Z,Z)-octadecadienoic acid is known to be produced from α-linolenic acid by certain bacteria, hinting at a role in host-microbe interactions.[2] This guide, therefore, is designed to provide researchers, scientists, and drug development professionals with a robust framework and detailed methodologies to explore the bioactivity of 10-HO-11,15-ODDA. The protocols herein are based on established in vitro assays for analogous lipid mediators and are structured to ensure scientific integrity and reproducibility.

Section 1: Foundational Knowledge and Rationale for In Vitro Testing

Biosynthesis of Hydroxy-Octadecadienoic Acids (HODEs): A Clue to Function

Understanding the potential biosynthetic origins of 10-HO-11,15-ODDA provides a rationale for the selection of relevant in vitro assays. HODEs can be generated through both enzymatic and non-enzymatic pathways.

  • Enzymatic Pathways: Key enzymes involved in the oxidation of polyunsaturated fatty acids include cyclooxygenases (COX), lipoxygenases (LOX), and cytochrome P450 (CYP) monooxygenases.[3] These pathways often produce stereospecific isomers with distinct biological activities.

  • Non-Enzymatic Pathways: Autoxidation and photo-oxidation can lead to the formation of a racemic mixture of HODE isomers.[3]

The specific stereochemistry of 10-HO-11,15-ODDA will likely dictate its biological activity and receptor interactions. Therefore, when sourcing or synthesizing this compound for in vitro studies, careful characterization of its isomeric purity is paramount.

Potential Biological Activities and Mechanistic Pathways

Based on the activities of related HODEs, 10-HO-11,15-ODDA is hypothesized to modulate the following cellular processes:

  • Inflammation: Many oxylipins are potent regulators of inflammation. They can act as either pro-inflammatory or anti-inflammatory mediators.[1] A key signaling pathway often implicated in inflammation is the Nuclear Factor-kappa B (NF-κB) pathway, which controls the expression of numerous pro-inflammatory genes.[4] Furthermore, some fatty acid metabolites exert their effects through G-protein coupled receptors, such as GPR120, which is known to mediate anti-inflammatory responses.[5]

  • Oxidative Stress: The balance between reactive oxygen species (ROS) production and antioxidant defenses is crucial for cellular homeostasis. Oxidized fatty acids can both be products of and participants in modulating oxidative stress.[6]

  • Cell Proliferation and Viability: Dysregulation of cell proliferation is a hallmark of diseases like cancer. Certain HODE isomers have been shown to possess anti-proliferative effects.[7]

This guide will provide protocols to investigate each of these potential activities.

Section 2: Core In Vitro Assay Protocols

This section provides detailed, step-by-step protocols for assessing the anti-inflammatory, anti-oxidative, and anti-proliferative activities of 10-HO-11,15-ODDA.

Assessment of Anti-Inflammatory Activity

A primary hypothesized function of 10-HO-11,15-ODDA is the modulation of inflammatory responses. The following assays are designed to test this hypothesis in a controlled in vitro setting.

Scientific Rationale: Macrophages are key players in the inflammatory response. Upon activation by pro-inflammatory stimuli such as lipopolysaccharide (LPS), they produce nitric oxide (NO), a key inflammatory mediator. The Griess assay is a simple and sensitive colorimetric method to quantify nitrite (a stable breakdown product of NO) in cell culture supernatant.[8][9]

Protocol:

  • Cell Culture: Seed RAW 264.7 murine macrophages in a 96-well plate at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

  • Treatment: Pre-treat the cells with varying concentrations of 10-HO-11,15-ODDA (e.g., 0.1, 1, 10 µM) for 1 hour.

  • Stimulation: Stimulate the cells with LPS (1 µg/mL) for 24 hours. Include a vehicle control (no 10-HO-11,15-ODDA) and a negative control (no LPS stimulation).

  • Sample Collection: After incubation, carefully collect 50 µL of the cell culture supernatant from each well.

  • Griess Reaction:

    • Add 50 µL of 1% sulfanilamide in 5% phosphoric acid to each sample in a new 96-well plate.

    • Incubate for 10 minutes at room temperature, protected from light.

    • Add 50 µL of 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride to each well.

    • Incubate for another 10 minutes at room temperature, protected from light.

  • Data Acquisition: Measure the absorbance at 540 nm using a microplate reader.

  • Quantification: Determine the nitrite concentration in each sample by comparing the absorbance to a standard curve generated with known concentrations of sodium nitrite.

Data Interpretation: A dose-dependent decrease in nitrite production in the presence of 10-HO-11,15-ODDA would suggest an anti-inflammatory effect.

Scientific Rationale: Pro-inflammatory cytokines, such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6), are central mediators of inflammation. Enzyme-Linked Immunosorbent Assay (ELISA) is a highly specific and sensitive method for quantifying the concentration of these cytokines in cell culture supernatants.[10][11][12][13]

Protocol:

  • Cell Culture and Treatment: Follow steps 1-3 from the Griess Assay protocol.

  • Sample Collection: After the 24-hour stimulation period, collect the cell culture supernatant and centrifuge to remove any cellular debris.

  • ELISA Procedure: Perform the ELISA for TNF-α and IL-6 according to the manufacturer's instructions for the specific ELISA kits used. A general workflow is as follows:

    • Coat a 96-well plate with a capture antibody specific for the cytokine of interest.

    • Block the plate to prevent non-specific binding.

    • Add the cell culture supernatants and standards to the wells.

    • Incubate to allow the cytokine to bind to the capture antibody.

    • Wash the plate and add a detection antibody conjugated to an enzyme (e.g., horseradish peroxidase).

    • Wash the plate and add a substrate that will be converted by the enzyme to produce a colored product.

    • Stop the reaction and measure the absorbance at the appropriate wavelength.

  • Data Analysis: Calculate the concentration of each cytokine in the samples by comparing their absorbance to a standard curve.

Data Interpretation: A reduction in the secretion of TNF-α and IL-6 in response to 10-HO-11,15-ODDA treatment would further support its anti-inflammatory potential.

Scientific Rationale: The NF-κB signaling pathway is a critical regulator of inflammatory gene expression.[14] Its activation involves the translocation of NF-κB transcription factors from the cytoplasm to the nucleus. This can be assessed using reporter gene assays or by measuring the phosphorylation of key signaling proteins.

Protocol (Reporter Gene Assay):

  • Cell Line: Use a cell line that has been stably transfected with a reporter plasmid containing an NF-κB response element driving the expression of a reporter gene (e.g., luciferase).

  • Cell Culture and Treatment: Seed the reporter cells in a 96-well plate and treat with 10-HO-11,15-ODDA and/or a pro-inflammatory stimulus (e.g., TNF-α) as described previously.

  • Luciferase Assay: After the desired incubation time, lyse the cells and measure luciferase activity using a luminometer according to the manufacturer's protocol for the luciferase assay system.

  • Data Analysis: Normalize the luciferase activity to a control for cell viability (e.g., total protein concentration).

Data Interpretation: Inhibition of stimulus-induced luciferase activity by 10-HO-11,15-ODDA would indicate that it is acting upstream in the NF-κB signaling pathway.

Workflow for Anti-Inflammatory Assays

G cluster_0 Cell Culture & Treatment cluster_1 Endpoint Assays Seed Macrophages Seed Macrophages Treat with 10-HO-11,15-ODDA Treat with 10-HO-11,15-ODDA Seed Macrophages->Treat with 10-HO-11,15-ODDA Stimulate with LPS Stimulate with LPS Treat with 10-HO-11,15-ODDA->Stimulate with LPS Griess Assay (NO) Griess Assay (NO) Stimulate with LPS->Griess Assay (NO) Supernatant ELISA (Cytokines) ELISA (Cytokines) Stimulate with LPS->ELISA (Cytokines) Supernatant NF-kB Assay NF-kB Assay Stimulate with LPS->NF-kB Assay Cell Lysate

Caption: Workflow for assessing the anti-inflammatory activity of 10-HO-11,15-ODDA.

Evaluation of Antioxidant Activity

The following assay can be used to determine if 10-HO-11,15-ODDA can mitigate cellular oxidative stress.

Scientific Rationale: The DCFDA assay is a widely used method for detecting intracellular ROS. The cell-permeable 2',7'-dichlorofluorescin diacetate (DCFDA) is deacetylated by cellular esterases and then oxidized by ROS into the highly fluorescent 2',7'-dichlorofluorescein (DCF).[15][16][17][18][19]

Protocol:

  • Cell Culture: Seed a suitable cell line (e.g., HeLa or HepG2) in a black, clear-bottom 96-well plate.

  • DCFDA Loading: Wash the cells with phosphate-buffered saline (PBS) and then incubate with 25 µM DCFDA in serum-free medium for 45 minutes at 37°C.

  • Treatment: Wash the cells again with PBS and then treat with 10-HO-11,15-ODDA for 1 hour.

  • Induction of Oxidative Stress: Induce oxidative stress by adding a known ROS generator, such as hydrogen peroxide (H₂O₂) or tert-butyl hydroperoxide (TBHP), to the wells. Include appropriate controls (untreated, DCFDA only, ROS generator only).

  • Fluorescence Measurement: Immediately measure the fluorescence intensity at an excitation wavelength of 485 nm and an emission wavelength of 535 nm using a fluorescence microplate reader. Kinetic readings can be taken over time.

Data Interpretation: A decrease in the fluorescence signal in cells pre-treated with 10-HO-11,15-ODDA compared to cells treated with the ROS generator alone would indicate that the compound has antioxidant activity.

Principle of the DCFDA Assay

G DCFDA DCFDA (Cell-permeable, non-fluorescent) DCFH DCFH (Non-fluorescent) DCFDA->DCFH Cellular Esterases DCF DCF (Fluorescent) DCFH->DCF Oxidation ROS Reactive Oxygen Species (ROS) ROS->DCFH

Sources

Method

Application Notes &amp; Protocols: Utilizing Cell Culture Models to Investigate the Bioactivity of 10-hydroxy-11(E),15(Z)-octadecadienoic acid

Prepared by: Gemini, Senior Application Scientist Abstract This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the use of in vitro cell culture models to study...

Author: BenchChem Technical Support Team. Date: January 2026

Prepared by: Gemini, Senior Application Scientist

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the use of in vitro cell culture models to study the biological effects of 10-hydroxy-11(E),15(Z)-octadecadienoic acid (10-HO-11,15-OD). As a member of the oxidized linoleic acid metabolites (OXLAMs), this lipid mediator is part of a complex class of molecules with emerging roles in physiology and pathology.[1] Given the limited direct research on 10-HO-11,15-OD, this guide synthesizes established methodologies for studying related OXLAMs to provide a robust framework for investigation. We will cover essential pre-experimental considerations, from cell line selection to media preparation, and provide detailed, step-by-step protocols for assessing cytotoxicity, anti-inflammatory potential, and anti-cancer activity.

Part 1: Foundational Knowledge & Pre-experimental Considerations

The Biological Significance of Oxidized Linoleic Acid Metabolites (OXLAMs)

Linoleic acid (LA) is an essential omega-6 polyunsaturated fatty acid and a major component of the Western diet.[1] In vivo, LA is enzymatically or non-enzymatically converted into a diverse family of OXLAMs, including hydroxyoctadecadienoic acids (HODEs). These metabolites are not mere byproducts of oxidative stress; they are increasingly recognized as potent signaling molecules that regulate a wide array of biological processes.[1]

Research into various HODE isomers and related compounds has revealed their involvement in:

  • Inflammation: Many OXLAMs possess pro- or anti-inflammatory properties, often through the modulation of key enzymatic pathways like cyclooxygenase (COX) and lipoxygenase (LOX).[1][2][3]

  • Cancer Biology: Certain OXLAMs have been shown to influence cancer cell proliferation, apoptosis, and the behavior of cancer stem cells.[4]

  • Neurological Function: Studies indicate that OXLAMs can regulate critical neurodevelopmental processes, including the growth of axons and dendrites.[5][6][7]

  • Fibrosis and Metabolic Disease: The impact of OXLAMs on mitochondrial function and fibrotic pathways is an active area of investigation.[8]

Studying a specific, less-characterized OXLAM like 10-HO-11,15-OD is crucial for deconvoluting the complex signaling networks governed by lipid mediators and identifying potential therapeutic targets.

Preparation and Handling of 10-HO-11,15-OD

Lipid mediators can be sensitive to oxidation, light, and temperature. Proper handling is critical for experimental reproducibility.

  • Storage: Store 10-HO-11,15-OD, typically supplied in an organic solvent like ethanol or methyl acetate, at -80°C under an inert atmosphere (e.g., argon or nitrogen).

  • Stock Solutions: Prepare high-concentration stock solutions in a suitable solvent (e.g., ethanol or DMSO). Minimize the volume of organic solvent added to cell cultures to avoid solvent-induced artifacts, typically keeping the final concentration below 0.1%.

  • Working Solutions: For preparing working solutions, evaporate the organic solvent from an aliquot of the stock solution under a gentle stream of nitrogen and reconstitute the lipid in a vehicle suitable for cell culture. A common method is to complex the fatty acid with fatty acid-free Bovine Serum Albumin (BSA).

Protocol for BSA Conjugation:

  • Aliquot the desired amount of 10-HO-11,15-OD into a sterile glass tube.

  • Evaporate the solvent under a gentle stream of nitrogen.

  • Add a small volume of ethanol to redissolve the lipid film.

  • In a separate tube, prepare a 10% fatty acid-free BSA solution in serum-free culture medium.

  • While vortexing the BSA solution, slowly add the lipid/ethanol solution.

  • Incubate at 37°C for 30-60 minutes to allow for complex formation.

  • Sterile-filter the final solution before adding it to cell cultures.

Selecting the Appropriate Cell Culture Model

The choice of cell line is paramount and should be dictated by the biological question. Based on the known activities of related OXLAMs, several models are appropriate.

Research Area Recommended Cell Lines Rationale & Key Considerations Primary Citations
Inflammation RAW 264.7 (murine macrophage)A standard model for studying LPS-induced inflammation. Endpoints include nitric oxide (NO), TNF-α, IL-6, and IL-1β production.[9]
THP-1 (human monocytic)Can be differentiated into macrophage-like cells with PMA. A relevant human model for immune response.
Human Polymorphonuclear Leukocytes (PMNs)Primary cells for studying 5-LOX pathway and leukotriene formation. Requires fresh isolation.[2]
Cancer Biology MCF-7, MDA-MB-231 (human breast cancer)Represent different breast cancer subtypes. Useful for assessing effects on proliferation, apoptosis, and stemness.[4][10]
HepG2 (human hepatoma)A well-characterized liver cancer cell line used to study cytotoxicity and anti-tumor mechanisms.[11]
WiDr (human colon adenocarcinoma)Relevant for studying inflammation-associated cancers of the gastrointestinal tract.[12]
Fibrosis NIH/3T3 (murine fibroblast)A classic model to investigate fibrotic pathways, collagen deposition, and mitochondrial function.[8]
Neurology Primary Cortical NeuronsThe gold standard for studying effects on neuronal morphology, though technically demanding.[5][7]
SH-SY5Y (human neuroblastoma)Can be differentiated into neuron-like cells. A more tractable model for neuro-centric studies.
The Critical Role of Lipid-Stripped Serum

Standard fetal bovine serum (FBS) is a rich and variable source of lipids, growth factors, and hormones.[13] This undefined composition can mask or alter the specific effects of the lipid you intend to study.

Why it's essential: Using lipid-stripped FBS, from which lipids have been removed by solvent extraction or charcoal stripping, creates a controlled environment.[13][14] This forces the cells to rely on the lipids you provide, ensuring that the observed effects are attributable to 10-HO-11,15-OD. Protocols for preparing lipid-stripped serum are available, or it can be purchased commercially.[13][14]

Part 2: Core Experimental Protocols & Workflows

The following protocols provide a logical progression for characterizing the bioactivity of 10-HO-11,15-OD. A general workflow is depicted below.

G cluster_0 Phase 1: Foundational Assays cluster_1 Phase 2: Functional Screening cluster_2 Phase 3: Mechanistic Insight A Select Appropriate Cell Line(s) B Determine Cytotoxicity (MTT/LDH Assay) Establish Non-toxic Dose Range A->B C Inflammation Model (e.g., LPS-stimulated RAW 264.7) B->C Proceed with non-toxic doses D Cancer Model (e.g., MCF-7 Proliferation) B->D E Measure Cytokines (ELISA) Measure NO (Griess Assay) C->E F Measure Viability (MTT) Measure Apoptosis (Annexin V) D->F G Signaling Pathway Analysis (Western Blot / qPCR) E->G If functional effect is observed F->G H Identify Molecular Targets (e.g., NF-κB, MAPK, c-Myc) G->H

Figure 1: A phased experimental workflow for characterizing 10-HO-11,15-OD.

Protocol 1: Assessing Cytotoxicity (MTT Assay)

Objective: To determine the concentration range at which 10-HO-11,15-OD is non-toxic to the chosen cell line. This is a critical first step for all subsequent functional assays.

Materials:

  • Selected cell line (e.g., RAW 264.7)

  • Complete growth medium (e.g., DMEM + 10% FBS)

  • Serum-free medium

  • 96-well cell culture plates

  • 10-HO-11,15-OD stock solution

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • DMSO

  • Microplate reader

Procedure:

  • Cell Seeding: Seed cells into a 96-well plate at a density of 1 x 10⁴ cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO₂.

  • Treatment Preparation: Prepare serial dilutions of 10-HO-11,15-OD in serum-free medium (or medium with lipid-stripped FBS). A suggested range is 0.1 µM to 100 µM. Include a vehicle control (medium with the same final concentration of BSA/solvent) and an untreated control.

  • Cell Treatment: After 24 hours, aspirate the medium from the cells and replace it with 100 µL of the prepared treatments.

  • Incubation: Incubate for the desired time period (e.g., 24, 48, or 72 hours).

  • MTT Addition: Add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C. Viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to purple formazan crystals.[10]

  • Formazan Solubilization: Carefully aspirate the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Measurement: Read the absorbance at 570 nm using a microplate reader.

  • Analysis: Calculate cell viability as a percentage relative to the untreated control. Plot viability versus concentration to determine the non-toxic dose range.

Protocol 2: Investigating Anti-Inflammatory Effects

Objective: To determine if 10-HO-11,15-OD can suppress the inflammatory response in macrophages stimulated with lipopolysaccharide (LPS).

Materials:

  • RAW 264.7 cells

  • DMEM with 10% lipid-stripped FBS

  • LPS (from E. coli)

  • 10-HO-11,15-OD (non-toxic concentrations determined from Protocol 1)

  • Griess Reagent Kit for Nitric Oxide (NO) measurement

  • ELISA kits for TNF-α and IL-6

Procedure:

  • Cell Seeding: Seed RAW 264.7 cells in 24-well plates at 2.5 x 10⁵ cells/well and allow them to adhere overnight.

  • Pre-treatment: Aspirate the medium and replace it with fresh medium containing the desired non-toxic concentrations of 10-HO-11,15-OD or vehicle control. Incubate for 1-2 hours.

    • Rationale: Pre-treatment allows the compound to enter the cells and potentially engage its targets before the inflammatory stimulus is applied.

  • Inflammatory Stimulation: Add LPS to the wells to a final concentration of 1 µg/mL. Do not add LPS to negative control wells.

  • Incubation: Incubate for 24 hours at 37°C, 5% CO₂.

  • Supernatant Collection: After incubation, carefully collect the cell culture supernatant and centrifuge to remove any cellular debris. Store at -80°C until analysis.

  • Nitric Oxide Measurement: Determine the concentration of nitrite (a stable product of NO) in the supernatant using the Griess Reagent assay according to the manufacturer's instructions.

  • Cytokine Measurement: Quantify the levels of TNF-α and IL-6 in the supernatant using specific ELISA kits, following the manufacturer's protocols.[9]

  • Analysis: Compare NO and cytokine levels in LPS-stimulated cells with and without 10-HO-11,15-OD pre-treatment. A significant reduction indicates an anti-inflammatory effect.

Protocol 3: Probing Anti-Cancer Activity

Objective: To assess if 10-HO-11,15-OD inhibits the proliferation and induces apoptosis in a cancer cell line.

Materials:

  • Cancer cell line (e.g., MCF-7) and appropriate complete medium

  • 10-HO-11,15-OD

  • Annexin V-FITC/Propidium Iodide (PI) Apoptosis Detection Kit

  • Flow cytometer

Procedure:

  • Proliferation Assay: Perform the MTT assay as described in Protocol 1, incubating for 48-72 hours to assess the anti-proliferative effects over a longer duration.

  • Apoptosis Assay (Flow Cytometry): a. Seed 5 x 10⁵ cells in 6-well plates and allow them to adhere. b. Treat cells with vehicle or IC₅₀ concentration (the concentration that inhibits 50% of proliferation, determined from the MTT assay) of 10-HO-11,15-OD for 24-48 hours. c. Harvest the cells (including floating cells in the medium) and wash with cold PBS. d. Resuspend cells in 1X Binding Buffer provided in the apoptosis kit. e. Add Annexin V-FITC and PI to the cells according to the manufacturer's protocol and incubate in the dark for 15 minutes. f. Analyze the cells by flow cytometry within one hour.

  • Analysis: Quantify the percentage of cells in each quadrant: viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic/necrotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+). An increase in the Annexin V+ populations indicates induction of apoptosis.

Protocol 4: Mechanistic Studies - Signaling Pathway Analysis

Objective: To investigate the molecular mechanism by which 10-HO-11,15-OD exerts its effects, for example, by examining key inflammatory or cancer-related signaling pathways.

G cluster_nuc LPS LPS TLR4 TLR4 Receptor LPS->TLR4 IKK IKK Complex TLR4->IKK Activates IkB IκBα IKK->IkB Phosphorylates (leading to degradation) NFkB p65/p50 (NF-κB) IkB->NFkB Inhibits Nucleus Nucleus NFkB->Nucleus Translocates Genes Pro-inflammatory Genes (TNF-α, IL-6, iNOS) HODE {10-HO-11,15-OD} HODE->IKK Hypothetical Inhibition HODE->NFkB Hypothetical Inhibition of Translocation NFkB_nuc p65/p50 DNA DNA Binding NFkB_nuc->DNA Transcription DNA->Genes Transcription

Figure 2: Hypothetical modulation of the NF-κB pathway by 10-HO-11,15-OD.

Method: Western Blotting

  • Cell Treatment & Lysis: Treat cells in 6-well plates as described in the functional assays (e.g., Protocol 2 for inflammation). For time-course experiments, treat for shorter periods (e.g., 0, 15, 30, 60 minutes).

  • After treatment, wash cells with ice-cold PBS and lyse them with RIPA buffer containing protease and phosphatase inhibitors.

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

  • SDS-PAGE and Transfer: Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-polyacrylamide gel and transfer the proteins to a PVDF or nitrocellulose membrane.

  • Immunoblotting: a. Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour. b. Incubate with primary antibodies overnight at 4°C. Key targets could include:

    • Inflammation: Phospho-NF-κB p65, total p65, Phospho-p38, total p38, IκBα.
    • Cancer: Cleaved Caspase-3, Bcl-2, Bax, c-Myc. c. Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature. d. Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.
  • Analysis: Quantify band intensities using software like ImageJ. Normalize the protein of interest to a loading control (e.g., β-actin or GAPDH). Compare the levels of phosphorylated or cleaved proteins between treated and untreated groups.

Conclusion

This application note provides a foundational framework for investigating the biological activities of 10-hydroxy-11(E),15(Z)-octadecadienoic acid using established cell culture techniques. By systematically progressing from cytotoxicity assessment to functional screening and mechanistic analysis, researchers can effectively characterize this novel lipid mediator. The principles and protocols outlined here, derived from extensive research on related OXLAMs, offer a reliable starting point for exploring its potential roles in inflammation, cancer, and other pathophysiological processes, ultimately paving the way for new therapeutic insights.

References

  • Characterization and biological effects of di-hydroxylated compounds deriving from the lipoxygenation of ALA. PubMed Central. Available at: [Link]

  • Lipidomic analysis of tissue culture cells, tissues, and purified organelles. Protocols.io. Available at: [Link]

  • Hosios, A. M., Li, Z., Lien, E. C., & Vander Heiden, M. G. (2018). Preparation of Lipid-Stripped Serum for the Study of Lipid Metabolism in Cell Culture. Bio-protocol, 8(11), e2876. Available at: [Link]

  • In Vitro Anti-Inflammatory Effects of Three Fatty Acids from Royal Jelly. National Center for Biotechnology Information. Available at: [Link]

  • da Costa Souza, F., Grodzki, A. C. G., Morgan, R. K., Zhang, Z., Taha, A. Y., & Lein, P. J. (2023). Oxidized linoleic acid metabolites regulate neuronal morphogenesis in vitro. Prostaglandins, Leukotrienes and Essential Fatty Acids, 197, 102638. Available at: [Link]

  • Investigating the fibrotic effects of oxidized linoleic acid metabolites. UBC Library Open Collections. Available at: [Link]

  • (10E,12Z,15Z)-9-hydroxy-10,12,15-octadecatrienoic acid methyl ester as an anti-inflammatory compound from Ehretia dicksonii. PubMed. Available at: [Link]

  • Oxidized linoleic acid metabolites regulate neuronal morphogenesis in vitro. ResearchGate. Available at: [Link]

  • da Costa Souza, F., Grodzki, A. C. G., Morgan, R. K., Zhang, Z., Taha, A. Y., & Lein, P. J. (2023). Oxidized linoleic acid metabolites regulate neuronal morphogenesis in vitro. eScholarship, University of California. Available at: [Link]

  • Vangaveti, V. N., Jansen, H., Kennedy, R. L., & Malabu, U. H. (2016). Hydroxyoctadecadienoic acids: Oxidised derivatives of linoleic acid and their role in inflammation associated with metabolic syndrome and cancer. European Journal of Pharmacology, 785, 70–76. Available at: [Link]

  • How to prepare different lipid conditions for cell culture experiments? ResearchGate. Available at: [Link]

  • Preparation of Lipid-Stripped Serum for the Study of Lipid Metabolism in Cell Culture. National Center for Biotechnology Information. Available at: [Link]

  • oxidized-linoleic-acid-metabolites-regulate-neuronal-morphogenesis-in-vitro. Bohrium. Available at: [Link]

  • The Octadecanoids: Synthesis and Bioactivity of 18-Carbon Oxygenated Fatty Acids in Mammals, Bacteria, and Fungi. ACS Publications. Available at: [Link]

  • (10 E ,12 Z ,15 Z )-9-Hydroxy-10,12,15-octadecatrienoic Acid Methyl Ester as an Anti-inflammatory Compound from Ehretia dicksonii. ResearchGate. Available at: [Link]

  • Anti-Tumor Effects of Queen Bee Acid (10-Hydroxy-2-Decenoic). Semantic Scholar. Available at: [Link]

  • Detection of Lipid Mediators of Inflammation in the Human Tear Film. National Center for Biotechnology Information. Available at: [Link]

  • Anti-Cancer Effects of Queen Bee Acid (10-Hydroxy-2-Decenoic Acid) and Its Cellular Mechanisms against Human Hepatoma Cells. MDPI. Available at: [Link]

  • The octadecanoids: an emerging class of lipid mediators. National Center for Biotechnology Information. Available at: [Link]

  • Anti-Tumor Effects of Queen Bee Acid (10-Hydroxy-2-Decenoic Acid) Alone and in Combination with Cyclophosphamide and Its Cellular Mechanisms against Ehrlich Solid Tumor in Mice. National Center for Biotechnology Information. Available at: [Link]

  • 10-hydroxy-2-decenoic acid of royal jelly exhibits bactericide and anti-inflammatory activity in human colon cancer cells. PubMed. Available at: [Link]

  • 13-Oxo-9Z,11E-octadecadienoic Acid Down-regulates c-Myc and Attenuates Breast Cancer Cell Stemness. National Center for Biotechnology Information. Available at: [Link]

  • Journal of Phytomedicine and Therapeutics Baba et al. AJOL.info. Available at: [Link]

  • Magnesium - Health Professional Fact Sheet. National Institutes of Health. Available at: [Link]

  • Dopamine. Wikipedia. Available at: [Link]

  • 5-MeO-MiPT. Wikipedia. Available at: [Link]

  • The effect of cell reception on battery life (an experiment). Reddit. Available at: [Link]

  • 1100 - Drainage Design Procedures. Ohio Department of Transportation. Available at: [Link]

  • In Vitro Effects of Extracellular Vesicles from Adipose Tissue-Derived Stem Cells on the Growth and Metastasis of Cultured Breast Cancer Cells via Downregulation of Interleukin-6 Expression and the Microtubule Network. MDPI. Available at: [Link]

  • Defense Work Measurement Standard Time Data Program. DTIC. Available at: [Link]

  • The ONLY Way to Keep 100% iPhone Battery Health! YouTube. Available at: [Link]

  • HP. HP.com. Available at: [Link]

Sources

Application

Measuring Nitric Oxide Production in Response to 10-hydroxy-11(E),15(Z)-octadecadienoic acid: An Application Note and Protocol Guide

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to investigate the effects of 10-hydroxy-11(E),15(Z)-octadecadienoic acid on nitric oxide (NO) production in a...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to investigate the effects of 10-hydroxy-11(E),15(Z)-octadecadienoic acid on nitric oxide (NO) production in a cellular context. We will delve into the scientific rationale behind the experimental design, provide detailed, step-by-step protocols for robust and reproducible measurements, and offer insights into data interpretation and the underlying signaling pathways.

Introduction: The Intersection of Lipid Metabolism and Inflammatory Signaling

Nitric oxide (NO) is a pleiotropic signaling molecule with a critical role in a vast array of physiological and pathological processes, including vasodilation, neurotransmission, and the immune response.[1] Dysregulation of NO production is a hallmark of many diseases, making the study of its modulation a key area of research. In the context of inflammation, large amounts of NO are generated by inducible nitric oxide synthase (iNOS) in macrophages, contributing to both host defense and, when in excess, to tissue damage.[2]

The octadecanoids, a class of oxygenated 18-carbon fatty acids, are emerging as important lipid mediators in various biological processes.[3] These molecules, derived from the metabolism of fatty acids like linoleic and α-linolenic acid, can exert potent biological effects. While the specific biological activities of many octadecanoids are still under investigation, there is growing evidence that they can modulate inflammatory pathways.

A structurally related compound, (±)-10-hydroxy-12(Z),15(Z)-octadecadienoic acid, has been shown to reduce lipopolysaccharide (LPS)-induced nitric oxide production in RAW 264.7 macrophages at a concentration of 10 µM.[4] This finding suggests that 10-hydroxy-11(E),15(Z)-octadecadienoic acid may also possess anti-inflammatory properties by modulating the iNOS pathway. This guide will provide the necessary tools to test this hypothesis.

Experimental Design: A Two-Pronged Approach to Measuring Nitric Oxide

To comprehensively assess the impact of 10-hydroxy-11(E),15(Z)-octadecadienoic acid on NO production, we recommend a dual-assay approach:

  • Indirect Measurement of Total NO Production (Griess Assay): This colorimetric assay quantifies nitrite (NO₂⁻), a stable and water-soluble breakdown product of NO, in the cell culture supernatant.[5] It provides a robust measure of the total NO produced by a cell population over a specific time course.

  • Direct Measurement of Intracellular NO (DAF-FM Diacetate Assay): This fluorescence-based method allows for the direct detection of NO within living cells.[1] The cell-permeable DAF-FM diacetate is cleaved by intracellular esterases and subsequently reacts with NO to form a highly fluorescent product, enabling visualization and quantification by fluorescence microscopy or flow cytometry.

The murine macrophage cell line, RAW 264.7, is an excellent model for these studies as it robustly produces NO via iNOS upon stimulation with LPS.[2][6]

Experimental Workflow

The overall experimental workflow is designed to be logical and efficient, ensuring the generation of high-quality, interpretable data.

G cluster_prep Cell Culture & Plating cluster_treatment Treatment cluster_assays NO Measurement cluster_analysis Data Analysis A Culture RAW 264.7 Macrophages B Plate Cells in 96-well Plates A->B C Pre-treat with 10-hydroxy-11(E),15(Z)- octadecadienoic acid B->C D Stimulate with LPS C->D E Griess Assay (Supernatant) D->E F DAF-FM Diacetate Assay (Live Cells) D->F G Spectrophotometry (540 nm) E->G H Fluorescence Microscopy/Flow Cytometry F->H I Data Interpretation & Statistical Analysis G->I H->I

Caption: Experimental workflow for measuring nitric oxide production.

Detailed Protocols

Protocol 1: Indirect Measurement of Nitric Oxide Production using the Griess Assay

This protocol details the steps for quantifying nitrite in the culture medium as an indicator of total NO production.

Materials:

  • RAW 264.7 macrophages

  • Complete RPMI medium (supplemented with 10% FBS and antibiotics)

  • 10-hydroxy-11(E),15(Z)-octadecadienoic acid (stock solution in a suitable solvent, e.g., ethanol or DMSO)

  • Lipopolysaccharide (LPS) from E. coli

  • Griess Reagent (Component A: 1% sulfanilamide in 5% phosphoric acid; Component B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water)

  • Sodium Nitrite (NaNO₂) for standard curve

  • 96-well cell culture plates

  • Microplate reader

Procedure:

  • Cell Seeding:

    • Adjust the concentration of RAW 264.7 cells to 1 x 10⁵ cells/mL in complete RPMI medium.[5]

    • Seed 100 µL of the cell suspension into each well of a 96-well plate.

    • Incubate for 24 hours at 37°C in a humidified 5% CO₂ incubator to allow cells to adhere.

  • Treatment:

    • Prepare serial dilutions of 10-hydroxy-11(E),15(Z)-octadecadienoic acid in complete RPMI medium.

    • Remove the old medium from the cells and replace it with 100 µL of the medium containing the desired concentrations of the test compound. Include a vehicle control (medium with the same concentration of the solvent used for the stock solution).

    • Incubate for 1-2 hours.

    • Add LPS to the wells to a final concentration of 1 µg/mL to induce NO production.[2] Include a negative control group of cells that are not treated with LPS.

    • Incubate for an additional 24 hours.

  • Griess Assay:

    • After incubation, carefully collect 50 µL of the culture supernatant from each well and transfer it to a new 96-well plate.

    • Prepare a standard curve of sodium nitrite (0-100 µM) in complete RPMI medium.

    • In a separate tube, mix equal volumes of Griess Reagent Component A and Component B to prepare the final Griess Reagent.[7]

    • Add 50 µL of the final Griess Reagent to each well containing the supernatant and standards.

    • Incubate for 10 minutes at room temperature, protected from light.

    • Measure the absorbance at 540 nm using a microplate reader.[2]

  • Data Analysis:

    • Subtract the absorbance of the blank (medium only) from all readings.

    • Generate a standard curve by plotting the absorbance values of the nitrite standards against their known concentrations.

    • Determine the concentration of nitrite in the samples by interpolating their absorbance values on the standard curve.

Expected Results:

Treatment GroupExpected Nitrite Concentration (µM)
Untreated ControlLow (basal level)
LPS (1 µg/mL)High
LPS + 10-hydroxy-11(E),15(Z)-octadecadienoic acidConcentration-dependent decrease
Protocol 2: Direct Measurement of Intracellular Nitric Oxide using DAF-FM Diacetate

This protocol describes the use of a fluorescent probe for the real-time detection of intracellular NO.

Materials:

  • RAW 264.7 macrophages

  • Complete RPMI medium

  • 10-hydroxy-11(E),15(Z)-octadecadienoic acid

  • LPS

  • DAF-FM Diacetate (stock solution in DMSO)

  • Hanks' Balanced Salt Solution (HBSS) or serum-free medium

  • 96-well black, clear-bottom cell culture plates or imaging-specific plates

  • Fluorescence microscope or flow cytometer

Procedure:

  • Cell Seeding:

    • Seed RAW 264.7 cells in 96-well black, clear-bottom plates at a density of 1 x 10⁵ cells/well and allow them to adhere overnight.

  • Probe Loading:

    • Prepare a working solution of DAF-FM diacetate at a final concentration of 5-10 µM in HBSS or serum-free medium.[1]

    • Remove the culture medium and wash the cells once with warm HBSS.

    • Add the DAF-FM diacetate working solution to the cells and incubate for 30-60 minutes at 37°C in the dark.[1]

  • Washing and De-esterification:

    • Remove the DAF-FM diacetate solution and wash the cells twice with warm HBSS to remove any excess probe.[1]

    • Add fresh warm HBSS or culture medium and incubate for an additional 15-30 minutes to allow for complete de-esterification of the probe within the cells.[1]

  • Treatment and Imaging:

    • Replace the medium with fresh medium containing the desired concentrations of 10-hydroxy-11(E),15(Z)-octadecadienoic acid (and vehicle control).

    • Incubate for 1-2 hours.

    • Add LPS (1 µg/mL) to induce NO production.

    • Image the cells using a fluorescence microscope with a filter set appropriate for fluorescein (Excitation: ~495 nm, Emission: ~515 nm).[1] Alternatively, detach the cells and analyze by flow cytometry.

Expected Results:

Treatment GroupExpected Fluorescence Intensity
Untreated ControlLow (background fluorescence)
LPS (1 µg/mL)High
LPS + 10-hydroxy-11(E),15(Z)-octadecadienoic acidConcentration-dependent decrease

Understanding the Underlying Signaling Pathway

In macrophages, the primary pathway for high-output NO production in response to inflammatory stimuli like LPS is through the transcriptional upregulation of the iNOS gene.[8]

G LPS LPS TLR4 TLR4 LPS->TLR4 MyD88 MyD88 TLR4->MyD88 NFkB NF-κB MyD88->NFkB iNOS_gene iNOS Gene Transcription NFkB->iNOS_gene iNOS_protein iNOS Protein iNOS_gene->iNOS_protein NO Nitric Oxide (NO) iNOS_protein->NO Arginine L-Arginine Arginine->NO Test_Compound 10-hydroxy-11(E),15(Z)- octadecadienoic acid Test_Compound->NFkB ? Test_Compound->iNOS_gene ?

Sources

Method

assessing gene expression changes by 10-hydroxy-11(E),15(Z)-octadecadienoic acid

Application Notes and Protocols Topic: Assessing Gene Expression Changes by 10-hydroxy-11(E),15(Z)-octadecadienoic acid Audience: Researchers, scientists, and drug development professionals. Guide to Elucidating Transcri...

Author: BenchChem Technical Support Team. Date: January 2026

Application Notes and Protocols

Topic: Assessing Gene Expression Changes by 10-hydroxy-11(E),15(Z)-octadecadienoic acid

Audience: Researchers, scientists, and drug development professionals.

Guide to Elucidating Transcriptional Responses to 10-HO-11,15-OD, an Oxidized Linoleic Acid Metabolite

Authored by: Senior Application Scientist

Introduction and Scientific Context

10-hydroxy-11(E),15(Z)-octadecadienoic acid (10-HO-11,15-OD) is an oxidized metabolite of linoleic acid, an essential omega-6 fatty acid. Oxidized linoleic acid metabolites (OXLAMs) are a class of lipid signaling molecules that play critical roles in a variety of physiological and pathological processes, including inflammation, immune response, and cell differentiation.[1] While the specific activities of 10-HO-11,15-OD are an emerging area of research, related compounds like 9-HODE and 13-HODE are known to act as endogenous ligands for nuclear receptors, such as Peroxisome Proliferator-Activated Receptors (PPARs), and G-protein coupled receptors (GPCRs), like GPR132 (also known as G2A).[2][3][4]

Activation of these receptors initiates intracellular signaling cascades that culminate in the modulation of target gene transcription.[5][6] For instance, GPR132 activation in macrophages can trigger MyD88-PI3K-AKT signaling, while PPARγ activation directly regulates genes involved in lipid metabolism and inflammation.[3][7] Therefore, assessing the global transcriptomic changes induced by 10-HO-11,15-OD is a critical step in defining its biological function and therapeutic potential.

This guide provides a comprehensive, field-proven workflow to investigate the impact of 10-HO-11,15-OD on cellular gene expression. We present two complementary methodologies:

  • Reverse Transcription-quantitative PCR (RT-qPCR): For targeted validation of candidate gene expression changes.

  • RNA-Sequencing (RNA-Seq): For unbiased, genome-wide discovery of regulated genes and pathways.

The protocols herein are designed with self-validating systems and quality control checkpoints to ensure the generation of robust, reproducible, and trustworthy data.

Principle of the Experimental Workflow

The overall strategy involves treating a biologically relevant cell line with 10-HO-11,15-OD, followed by the isolation of high-quality RNA and subsequent analysis of gene expression. Each step is designed to minimize variability and ensure data integrity.

Experimental_Workflow cluster_0 Phase 1: Preparation & Treatment cluster_1 Phase 2: Sample Processing cluster_2 Phase 3: Gene Expression Analysis A 1. Prepare Fatty Acid:BSA Complex C 3. Treat Cells with 10-HO-11,15-OD (Vehicle Control: BSA only) A->C B 2. Cell Culture & Plating (e.g., RAW 264.7 Macrophages) B->C D 4. Harvest Cells & Lyse C->D E 5. Total RNA Extraction D->E F 6. RNA Quality Control (Purity: NanoDrop, Integrity: Bioanalyzer RIN) E->F G 7a. RT-qPCR Analysis (Targeted Approach) F->G High-Quality RNA (RIN > 8) H 7b. RNA-Sequencing (Global Approach) F->H High-Quality RNA (RIN > 8)

Caption: High-level experimental workflow.

Detailed Protocols

Protocol 1: Preparation of 10-HO-11,15-OD:BSA Complex

Rationale: Fatty acids like 10-HO-11,15-OD have low solubility in aqueous culture media and can be cytotoxic at high concentrations. Complexing them with fatty-acid-free Bovine Serum Albumin (BSA) mimics their physiological transport in vivo, enhances solubility, and improves cellular uptake and viability.[8][9]

Materials:

  • 10-hydroxy-11(E),15(Z)-octadecadienoic acid (MyBioSource, MBS3920178 or similar)

  • Ethanol, 200 proof

  • Fatty-acid-free BSA (e.g., Sigma-Aldrich, A7030)

  • DPBS (Phosphate-Buffered Saline, without Ca²⁺/Mg²⁺)

  • Sterile microcentrifuge tubes and 15 mL conical tubes

Procedure:

  • Prepare 10% (w/v) BSA Stock:

    • Under sterile conditions, dissolve 1 g of fatty-acid-free BSA in 10 mL of DPBS.

    • Gently invert to mix until fully dissolved. Avoid vigorous vortexing to prevent denaturation.

    • Sterile filter the solution using a 0.22 µm syringe filter. Aliquot and store at -20°C.

  • Prepare 10 mM 10-HO-11,15-OD Stock:

    • The molecular weight of 10-HO-11,15-OD is ~296.45 g/mol .

    • Dissolve 2.96 mg of 10-HO-11,15-OD in 1 mL of 100% ethanol to create a 10 mM stock solution. Store in a glass vial at -80°C under nitrogen if possible.

  • Prepare 1 mM Fatty Acid:BSA Working Solution (5:1 molar ratio):

    • Thaw the 10% BSA stock solution and warm to 37°C.

    • In a sterile 15 mL conical tube, add 4.5 mL of serum-free cell culture medium.

    • Add 0.5 mL of the 10% BSA stock solution to the medium and mix gently. This creates a 1% BSA solution.

    • Warm the tube to 37°C in a water bath for 10 minutes.

    • Slowly, while gently swirling the tube, add 55 µL of the 10 mM 10-HO-11,15-OD ethanolic stock to the 1% BSA solution.

    • Incubate the mixture at 37°C for 1 hour, mixing gently every 15 minutes, to allow for complexation.

    • This yields an approximately 1 mM working stock of 10-HO-11,15-OD complexed to BSA.

  • Prepare Vehicle Control:

    • Prepare a parallel solution containing BSA but no fatty acid. Add 55 µL of 100% ethanol to 5 mL of the 1% BSA solution and incubate as described above. This is the critical vehicle control for all experiments.

Protocol 2: Cell Culture and Treatment

Rationale: The choice of cell line is critical. Macrophages (e.g., RAW 264.7, THP-1) or endothelial cells (e.g., HUVEC) are excellent models as they are known to respond to lipid mediators and express receptors like GPR132.[3] A time-course and dose-response experiment is recommended to identify optimal treatment conditions.

Procedure:

  • Cell Seeding:

    • Culture cells in their recommended complete medium.

    • Seed cells into 6-well plates at a density that will result in 70-80% confluency at the time of harvest (e.g., 5 x 10⁵ cells/well for RAW 264.7).

    • Incubate for 24 hours to allow for adherence and recovery.

  • Cell Treatment:

    • Prior to treatment, replace the culture medium with fresh, serum-free, or low-serum (e.g., 1% FBS) medium and incubate for 2-4 hours to reduce background signaling.

    • Prepare final treatment concentrations by diluting the 1 mM 10-HO-11,15-OD:BSA stock and the vehicle control stock into fresh low-serum medium. Recommended starting concentrations range from 1 µM to 50 µM.

    • Example for a 10 µM final concentration in a 2 mL well: Add 20 µL of the 1 mM stock to 1980 µL of medium.

    • Aspirate the starvation medium from the cells and add the treatment media.

    • Experimental Groups (in triplicate):

      • Untreated Control (medium only)

      • Vehicle Control (BSA + ethanol)

      • 10-HO-11,15-OD (e.g., 1 µM, 10 µM, 50 µM)

    • Incubate for the desired time period (e.g., 6, 12, or 24 hours).

Protocol 3: RNA Extraction and Quality Control

Rationale: High-quality, intact RNA is paramount for reliable gene expression analysis, especially for RNA-Seq. The RNA Integrity Number (RIN) is a standardized measure of RNA quality, with a RIN > 8.0 being the benchmark for sequencing applications.[10]

Procedure:

  • Cell Harvest and Lysis:

    • Place the 6-well plate on ice. Aspirate the medium.

    • Wash cells once with 1 mL of ice-cold DPBS.

    • Add 1 mL of TRIzol Reagent (or similar) directly to each well. Pipette up and down to lyse the cells completely.

  • RNA Extraction:

    • Follow the manufacturer's protocol for your chosen RNA extraction kit (e.g., TRIzol-chloroform extraction followed by isopropanol precipitation, or a column-based kit like Qiagen RNeasy).

    • Include an on-column or in-solution DNase digestion step to eliminate genomic DNA contamination. This is a critical self-validating step.[10]

  • RNA Quality Control:

    • Quantification and Purity: Measure the RNA concentration and purity using a spectrophotometer (e.g., NanoDrop). Aim for A260/A280 ratios of ~2.0 and A260/A230 ratios of 2.0-2.2.

    • Integrity Assessment: Analyze RNA integrity using an Agilent Bioanalyzer or TapeStation system. Record the RIN for each sample. Proceed only with samples that meet the quality threshold (RIN > 8.0).

Protocol 4: Gene Expression Analysis by RT-qPCR

Rationale: RT-qPCR is used to measure the expression of a few specific genes with high sensitivity. Data is normalized to one or more stable housekeeping genes to control for variations in RNA input and reverse transcription efficiency.[11][12] The comparative Ct (ΔΔCt) method is a standard for calculating relative fold changes.[13]

Procedure:

  • cDNA Synthesis (Reverse Transcription):

    • Synthesize cDNA from 1 µg of total RNA using a high-capacity cDNA reverse transcription kit with a mix of random primers and oligo(dT)s.

    • Include a "No Reverse Transcriptase" (-RT) control for each sample to test for genomic DNA contamination.

  • qPCR Reaction Setup:

    • Dilute cDNA 1:10 with nuclease-free water.

    • Prepare a master mix for each gene of interest (and 2-3 housekeeping genes like Actb, Gapdh, Rpl13a). The mix should contain SYBR Green Master Mix, forward and reverse primers (10 µM stocks), and water.

    • Dispense the master mix into a 96- or 384-well qPCR plate.

    • Add 2-5 µL of diluted cDNA to each well in triplicate. Include a no-template control (NTC) for each primer set.

  • qPCR Run:

    • Run the plate on a real-time PCR instrument using a standard thermal cycling protocol (e.g., 95°C for 10 min, followed by 40 cycles of 95°C for 15s and 60°C for 60s).

    • Include a melt curve analysis at the end to verify the specificity of the amplification product.

  • Data Analysis (ΔΔCt Method):

    • Calculate the average Ct value for each triplicate.

    • Normalize the Ct of the gene of interest (GOI) to the Ct of the housekeeping gene (HKG): ΔCt = Ct(GOI) - Ct(HKG) .

    • Normalize the ΔCt of the treated sample to the ΔCt of the vehicle control sample: ΔΔCt = ΔCt(Treated) - ΔCt(Vehicle) .

    • Calculate the fold change: Fold Change = 2⁻ΔΔCt .

Protocol 5: Global Gene Expression Profiling by RNA-Sequencing

Rationale: RNA-Seq provides an unbiased, comprehensive view of the entire transcriptome, enabling the discovery of novel genes and pathways affected by 10-HO-11,15-OD.[14]

Procedure:

  • Library Preparation:

    • Submit 500 ng - 1 µg of high-quality total RNA (RIN > 8.0) per sample to a genomics core or use a commercial library preparation kit (e.g., Illumina TruSeq Stranded mRNA).

    • The process typically involves mRNA purification (poly-A selection), fragmentation, cDNA synthesis, adapter ligation, and amplification.

  • Sequencing:

    • Sequence the prepared libraries on a high-throughput sequencer (e.g., Illumina NovaSeq).

    • Aim for a sequencing depth of 20-30 million single-end or paired-end reads per sample for differential gene expression analysis.[15]

  • Bioinformatic Analysis: This is a critical phase that transforms raw data into biological insight.

RNASeq_Analysis_Workflow A 1. Raw Sequencing Reads (.fastq files) B 2. Quality Control (FastQC, MultiQC) A->B C 3. Read Alignment (STAR, HISAT2) Reference Genome B->C D 4. Quantification (featureCounts, RSEM) Gene Annotation File C->D E 5. Raw Count Matrix D->E F 6. Differential Expression Analysis (DESeq2, edgeR) E->F G 7. List of Differentially Expressed Genes (DEGs) F->G H 8. Downstream Analysis G->H I Gene Ontology (GO) Enrichment H->I J Pathway Analysis (KEGG, Reactome) H->J K Data Visualization (Volcano Plot, Heatmap) H->K

Caption: Bioinformatic workflow for RNA-Seq data analysis.

Data Presentation and Expected Results

Table 1: Example RT-qPCR Data Analysis

This table illustrates the calculation of fold change for a hypothetical gene, Ptgs2 (COX-2), an inflammatory marker, after 12 hours of treatment.

TreatmentGeneAvg. CtΔCt (Ct_gene - Ct_Gapdh)ΔΔCt (ΔCt_sample - ΔCt_vehicle)Fold Change (2⁻ΔΔCt)
Vehicle Gapdh18.5---
Ptgs226.27.70.01.0
10 µM 10-HO-11,15-OD Gapdh18.6---
Ptgs223.95.3-2.45.29

Interpretation: Treatment with 10 µM 10-HO-11,15-OD resulted in an approximate 5.3-fold increase in Ptgs2 mRNA expression compared to the vehicle control.

Table 2: Example RNA-Seq Differential Expression Results

Differential expression analysis identifies genes with statistically significant changes in expression.[16][17] The output is typically a table like the one below.

Gene Symbollog2FoldChangep-valueAdjusted p-value (padj)
Tnf2.581.2e-154.5e-14
Il62.153.4e-128.1e-11
Pparg1.896.7e-109.9e-09
Cd361.752.1e-092.8e-08
Mmp9-1.515.5e-086.2e-07
Vegfa1.338.9e-079.1e-06

Interpretation: Genes with a positive log2FoldChange are upregulated (e.g., Tnf, Il6, Pparg), while those with a negative value are downregulated (e.g., Mmp9). The adjusted p-value (padj) corrects for multiple testing and is the primary metric for significance (typically padj < 0.05).

Potential Signaling Pathways and Biological Interpretation

Based on the known actions of related OXLAMs, 10-HO-11,15-OD may act through receptors like GPR132 to modulate inflammatory and immune pathways.[3][18]

Signaling_Pathway A 10-HO-11,15-OD B GPR132 (G2A) Receptor A->B Binds C G-Protein Activation (Gq/Gi) B->C D Downstream Effectors (e.g., PI3K/AKT, MAPK) C->D E Transcription Factor Activation (e.g., NF-κB, AP-1) D->E F Nucleus E->F Translocation G Changes in Gene Expression (Inflammation, Chemotaxis, Lipid Metabolism) F->G

Caption: Hypothetical GPR132-mediated signaling pathway.

Downstream analysis of RNA-Seq data using Gene Ontology (GO) and pathway tools (KEGG, Reactome) can reveal enrichment in biological processes such as "inflammatory response," "cytokine production," "lipid metabolic process," or "cell migration," providing robust, systems-level insight into the function of 10-HO-11,15-OD.

References

  • Shureiqi, I., Jiang, W., Zuo, X., Wu, Y., Stimmel, J. B., Leesnitzer, L. M., ... & Fischer, S. M. (2006). Oxidative metabolism of linoleic acid modulates PPAR-beta/delta suppression of PPAR-gamma activity. Oncogene, 25(8), 1225-1241. [Link]

  • Abdullahi, M. (2025). Best methods for collecting/storing bacterial cultures for RNA transcriptomics? ResearchGate. [Link]

  • Wikipedia contributors. (2025). Dopamine. Wikipedia. [Link]

  • Gyoergy, A., et al. (2022). Protocol for cell-specific RNA expression profiling and lipidomics analyses of Drosophila melanogaster intestinal progenitor cells. STAR Protocols. [Link]

  • Lu, R., et al. (2020). The Lipid Receptor G2A (GPR132) Mediates Macrophage Migration in Nerve Injury-Induced Neuropathic Pain. Cells. [Link]

  • Penckofer, S., et al. (1988). Biological activity of 19-nor, 10-keto, 25-hydroxyvitamin D3. Biochemical and Biophysical Research Communications. [Link]

  • EMBL-EBI. (n.d.). Differential gene expression analysis. Functional genomics II. [Link]

  • Shimabukuro, T. (2016). What is the most appropriate way to treat cells with fatty acids? ResearchGate. [Link]

  • Lee, J. W., et al. (2020). Understanding the Oxygen-Sensing Pathway and Its Therapeutic Implications in Diseases. Molecules and Cells. [Link]

  • Juszczak, E., et al. (2023). Assessment of the Biological Properties of N-Nonsubstituted Succinimides and Their Metallocarbonyl Complexes in Normal and Cancer Cells. Molecules. [Link]

  • CD Biosynsis. (n.d.). 9(S)-hydroxy-10(E),12(Z)-octadecadienoic acid. CD Biosynsis. [Link]

  • Patsnap. (2024). What are GPR132 stimulants and how do they work?. Patsnap Synapse. [Link]

  • Hong, M., et al. (2020). A Beginner's Guide to Analysis of RNA Sequencing Data. American Journal of Respiratory Cell and Molecular Biology. [Link]

  • Bayona-Hernandez, A., et al. (2023). Schematic representation of workflow in LIPID-Seq protocol used... ResearchGate. [Link]

  • Al-Salami, H., et al. (2022). Preparation of BSA complexed free fatty acids for in vitro studies. Protocols.io. [Link]

  • Elveflow. (2024). Best Practices for Single-Cell Analysis Across Modalities. Elveflow. [Link]

  • IRIC. (n.d.). Understanding qPCR results. IRIC. [Link]

  • Khan Academy. (n.d.). Signal transduction pathway. Khan Academy. [Link]

  • Bitesize Bio. (2023). Relative Quantification of Gene Expression Using qPCR. Bitesize Bio. [https://bitesizebio.com/23 Relative-quantification-of-gene-expression-using-qpcr/]([Link] Relative-quantification-of-gene-expression-using-qpcr/)

  • Shaw, R., et al. (2022). Best practices for the execution, analysis, and data storage of plant single-cell/nucleus transcriptomics. The Plant Cell. [Link]

  • Loprinzi, P. D., & Cardinal, B. J. (2013). Association between biologic outcomes and objectively measured physical activity accumulated in ≥ 10-minute bouts and <10-minute bouts. American Journal of Health Promotion. [Link]

  • Shureiqi, I., et al. (2003). Activation of PPAR gamma in colon tumor cell lines by oxidized metabolites of linoleic acid, endogenous ligands for PPAR gamma. Carcinogenesis. [Link]

  • Cnop, M., et al. (2017). Cell Culture Models of Fatty Acid Overload: Problems and Solutions. Trends in Endocrinology & Metabolism. [Link]

  • Wikipedia contributors. (2025). GPR132. Wikipedia. [Link]

  • Liu, X., et al. (2022). Single-cell RNA sequencing and lipidomics reveal cell and lipid dynamics of fat infiltration in skeletal muscle. Journal of Cachexia, Sarcopenia and Muscle. [Link]

  • GitHub Pages. (n.d.). Differential gene expression (DGE) analysis. Training-modules. [Link]

  • Li, X., et al. (2023). Single-Cell RNA Sequencing and Microarray Analysis Reveal the Role of Lipid-Metabolism-Related Genes and Cellular Immune Infiltration in Pre-Eclampsia and Identify Novel Biomarkers for Pre-Eclampsia. International Journal of Molecular Sciences. [Link]

  • Plotnikov, E., et al. (2023). Special Issue "Cellular Redox Mechanisms in Inflammation and Programmed Cell Death". International Journal of Molecular Sciences. [Link]

  • Hennebelle, M., et al. (2023). Oxidized linoleic acid metabolites regulate neuronal morphogenesis in vitro. eScholarship. [Link]

  • Lopes, F. M., et al. (2020). RNA-Seq differential expression analysis: An extended review and a software tool. Briefings in Bioinformatics. [Link]

  • NCBI. (2025). GPR132 G protein-coupled receptor 132 [ (human)]. NCBI Gene. [Link]

  • Wikipedia contributors. (2026). pH. Wikipedia. [Link]

  • Li, D., et al. (2023). Preparation of fatty acid solutions for investigating lipid signaling, metabolism, and lipid droplets. Protein & Cell. [Link]

  • PubChem. (n.d.). 9S,10S,11R-trihydroxy-12Z,15Z-octadecadienoic acid. PubChem. [Link]

  • Galaxy Training. (n.d.). Transcriptomics / Reference-based RNA-Seq data analysis. Galaxy Training. [Link]

  • Thirunavukkarasu, P., et al. (2023). Role of homeobox d10 gene targeted signaling pathways in cancers. Pathology - Research and Practice. [Link]

  • RCSB PDB. (n.d.). Homepage. RCSB PDB. [Link]

  • Wang, X., et al. (2025). Multiomic analyses reveal transcription factors involved in the fatty acid biosynthesis pathway under cold stress in upland cotton (Gossypium hirsutum). Frontiers in Plant Science. [Link]

  • D'haene, B., et al. (2012). Reliable Gene Expression Analysis by Reverse Transcription-Quantitative PCR: Reporting and Minimizing the Uncertainty in Data Accuracy. PLoS ONE. [Link]

  • Lu, R., et al. (2020). The Lipid Receptor G2A (GPR132) Mediates Macrophage Migration in Nerve Injury-Induced Neuropathic Pain. Cells. [Link]

  • Mushtaq, G., et al. (2021). Single-Cell Transcriptomics: Current Methods and Challenges in Data Acquisition and Analysis. Frontiers in Cell and Developmental Biology. [Link]

  • Lee, S. S. T., et al. (2023). Accumulation of Linoleic Acid by Altered Peroxisome Proliferator-Activated Receptor-α Signaling Is Associated with Age-Dependent Hepatocarcinogenesis in Ppara Transgenic Mice. International Journal of Molecular Sciences. [Link]

  • Shureiqi, I., et al. (2003). Activation of PPAR γ in colon tumor cell lines by oxidized metabolites of linoleic acid, endogenous ligands for PPAR γ. Carcinogenesis. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: 10-hydroxy-11(E),15(Z)-octadecadienoic acid

Welcome to the technical support resource for 10-hydroxy-11(E),15(Z)-octadecadienoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth information on the sta...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support resource for 10-hydroxy-11(E),15(Z)-octadecadienoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth information on the stability of this compound in solution. By understanding the factors that influence its stability, you can ensure the integrity and reproducibility of your experiments.

Introduction to 10-hydroxy-11(E),15(Z)-octadecadienoic acid

10-hydroxy-11(E),15(Z)-octadecadienoic acid is a polyunsaturated fatty acid (PUFA) derivative, an oxylipin that plays a role in various biological processes. As with many PUFAs, its structure, containing multiple double bonds, makes it susceptible to degradation, primarily through oxidation.[1][2] This guide will address common questions and troubleshooting scenarios related to its stability.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving and storing 10-hydroxy-11(E),15(Z)-octadecadienoic acid?

For long-term storage, it is recommended to dissolve 10-hydroxy-11(E),15(Z)-octadecadienoic acid in an organic solvent such as ethanol. A commercially available, structurally similar compound, (±)-10-hydroxy-12(Z),15(Z)-octadecadienoic acid, is sold as a solution in ethanol and is stable for at least two years when stored at -20°C.[3] For immediate use in aqueous buffers, a stock solution in an organic solvent like ethanol or DMSO can be prepared and then diluted into the aqueous medium.

Q2: What are the optimal storage conditions for this compound?

To ensure stability, 10-hydroxy-11(E),15(Z)-octadecadienoic acid should be stored at -20°C or lower, preferably under an inert atmosphere (e.g., argon or nitrogen) to minimize exposure to oxygen.[4][5] It should be protected from light.

Q3: How does pH affect the stability of this compound in aqueous solutions?

The stability of fatty acids in aqueous solutions is pH-dependent. Generally, extreme pH values can promote degradation. While specific data for this compound is not available, studies on oil-in-water emulsions suggest that oxidative stability can be greater at acidic to neutral pH compared to alkaline conditions.[6] It is advisable to maintain the pH of your aqueous solution within a neutral range (e.g., pH 6-7.5) for short-term experiments.

Q4: Is 10-hydroxy-11(E),15(Z)-octadecadienoic acid sensitive to light and temperature?

Yes. As a polyunsaturated fatty acid derivative, it is sensitive to light, temperature, and oxygen.[1][2] Exposure to light and elevated temperatures can accelerate the rate of oxidation. Therefore, all solutions should be handled in amber vials or tubes and kept on ice during experimental procedures.

Q5: What are the primary degradation pathways for this compound?

The main degradation pathway is oxidation.[1][2] The double bonds in the fatty acid chain are susceptible to attack by reactive oxygen species, leading to the formation of hydroperoxides. These primary oxidation products can then decompose into a variety of secondary products, including aldehydes, ketones, and other truncated fatty acids, which may have their own biological activities or interfere with your experiments.[5] Another potential degradation pathway is beta-oxidation.[7]

Troubleshooting Guide

Issue Potential Cause Recommended Solution
Inconsistent experimental results Degradation of the compound due to improper storage or handling.Review storage conditions. Ensure the compound is stored at -20°C or below, protected from light, and under an inert atmosphere. Prepare fresh dilutions for each experiment from a stock solution.
Loss of biological activity The compound may have oxidized. Oxidation can alter the structure and function of the molecule.Use a fresh vial of the compound. Consider adding an antioxidant to your stock solution or experimental buffer. Check the age of your current stock.
Precipitation in aqueous buffer The concentration of the compound may be too high for the aqueous buffer, especially if the organic solvent from the stock solution is a significant percentage of the final volume.Reduce the final concentration of the compound. Ensure the percentage of organic solvent in the final aqueous solution is low (typically <1%). Gentle warming and vortexing may help, but avoid excessive heat.
Unexpected peaks in analytical chromatography (e.g., HPLC, LC-MS) These may be degradation products.Analyze a freshly prepared sample alongside your experimental sample to identify potential degradation peaks. Ensure your mobile phase and sample handling procedures minimize oxidation.

Experimental Protocols

Protocol 1: Preparation of a Stock Solution
  • Allow the vial of 10-hydroxy-11(E),15(Z)-octadecadienoic acid to warm to room temperature before opening to prevent condensation.

  • Under an inert atmosphere if possible, dissolve the compound in a high-purity organic solvent such as ethanol to a desired concentration (e.g., 1-5 mg/mL).[3]

  • Vortex briefly to ensure complete dissolution.

  • Store the stock solution in a tightly sealed amber glass vial at -20°C or -80°C.

  • For added stability, consider adding an antioxidant such as butylated hydroxytoluene (BHT) to the stock solution at a final concentration of 0.01-0.1%.

Protocol 2: Dilution into Aqueous Buffer for Experiments
  • Thaw the stock solution on ice.

  • Calculate the volume of the stock solution needed to achieve the desired final concentration in your aqueous buffer.

  • While vortexing the aqueous buffer, add the required volume of the stock solution dropwise to ensure rapid and even dispersion.

  • Use the freshly prepared aqueous solution immediately. Do not store aqueous solutions of the compound for extended periods.

Factors Affecting Stability

The following table summarizes the key factors that can impact the stability of 10-hydroxy-11(E),15(Z)-octadecadienoic acid in solution.

FactorImpact on StabilityRecommendations
Oxygen HighHandle and store under an inert gas (argon or nitrogen). Use degassed solvents and buffers where possible.
Temperature HighStore stock solutions at -20°C or -80°C. Keep solutions on ice during experiments.
Light HighStore in amber vials or protect from light with aluminum foil. Minimize exposure to ambient light during handling.
pH ModerateMaintain aqueous solutions at a neutral pH (6-7.5) for short-term use. Avoid strongly acidic or alkaline conditions.[6]
Freeze-Thaw Cycles HighAliquot stock solutions into smaller, single-use volumes to avoid repeated freeze-thaw cycles, which can accelerate degradation.[2][4]
Presence of Metal Ions HighMetal ions (e.g., iron, copper) can catalyze oxidation. Use high-purity water and reagents. Consider adding a chelating agent like EDTA to aqueous buffers.

Visualizing Stability Concepts

Factors Leading to Degradation of 10-hydroxy-11(E),15(Z)-octadecadienoic acid PUFA 10-hydroxy-11(E),15(Z)- octadecadienoic acid Oxidation Oxidation PUFA->Oxidation Degradation Degradation Products (e.g., Aldehydes, Ketones) Oxidation->Degradation Loss Loss of Biological Activity Degradation->Loss Oxygen Oxygen Oxygen->Oxidation Light Light Light->Oxidation Heat Heat Heat->Oxidation Metals Metal Ions Metals->Oxidation pH Extreme pH pH->Oxidation

Caption: Key factors accelerating the oxidative degradation of 10-hydroxy-11(E),15(Z)-octadecadienoic acid.

Workflow for Maintaining Stability start Start: Receive Compound store Store at -20°C or below (Inert gas, protect from light) start->store stock Prepare Stock Solution (Ethanol/DMSO + Antioxidant) store->stock aliquot Aliquot into Single-Use Vials stock->aliquot freeze Freeze Aliquots at -20°C or below aliquot->freeze use For Experiment: Thaw one aliquot on ice freeze->use dilute Dilute into Aqueous Buffer (Vortexing, use immediately) use->dilute end Experiment dilute->end

Caption: Recommended workflow for handling and preparing solutions of 10-hydroxy-11(E),15(Z)-octadecadienoic acid.

References

  • Biosynth. (2023, August 22). Safety Data Sheet - (10E,15Z)-9,12,13-Trihydroxy-10,15-octadecadienoic acid.
  • Functional roles and novel tools for improving‐oxidative stability of polyunsaturated fatty acids: A comprehensive review. (2023, February 28).
  • 9-Hydroxy-12-oxo-10(E),15(Z)-octadecadienoic acid MSDS. (n.d.).
  • Beneficial effects and oxidative stability of omega-3 long-chain polyunsaturated f
  • Simultaneous measurement of four hydroxyoctadecadienoic acid isomers in meat products by normal-phase high performance liquid chrom
  • The Octadecanoids: Synthesis and Bioactivity of 18-Carbon Oxygenated Fatty Acids in Mammals, Bacteria, and Fungi. (2024, December 16).
  • The Octadecanoids: Synthesis and Bioactivity of 18-Carbon Oxygenated Fatty Acids in Mammals, Bacteria, and Fungi. (n.d.). PubMed Central.
  • Oxidative Stability of Polyunsaturated Fatty Acids and Soybean Oil in an Aqueous Solution with Emulsifiers. (2025, August 6).
  • Effect of Unsaturation on the Stability of C 18 Polyunsaturated Fatty Acids Vesicles Suspension in Aqueous Solution. (2011, January 19). Scilit.
  • (±)-10-hydroxy-12(Z),15(Z)-Octadecadienoic Acid. (n.d.). Cayman Chemical.
  • Emulsion structure design for improving the oxidative stability of polyunsaturated f
  • (PDF) Spatiotemporal changes in the Content and Metabolism of 9, 12, 13 – Trihydorxy-10(E)-Octadecenoic Acid in Tomato (Solanum Lycopersicum L. CV Balkonsar) fruits. (2025, August 6).

Sources

Optimization

solubility of 10-hydroxy-11(E),15(Z)-octadecadienoic acid in common solvents

Welcome to the technical support center for 10-hydroxy-11(E),15(Z)-octadecadienoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical information an...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for 10-hydroxy-11(E),15(Z)-octadecadienoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical information and troubleshoot common issues encountered during experiments with this compound. As Senior Application Scientists, we have compiled this information based on established principles of lipid chemistry and data from structurally similar molecules to ensure scientific integrity and practical utility.

Frequently Asked Questions (FAQs)

Q1: What is the expected solubility of 10-hydroxy-11(E),15(Z)-octadecadienoic acid in common laboratory solvents?

A1: Direct quantitative solubility data for the specific 10-hydroxy-11(E),15(Z)-octadecadienoic acid isomer is not extensively published. However, based on its structure as a hydroxy fatty acid and data from similar oxidized linoleic acid metabolites (OXLAMs), a general solubility profile can be predicted.[1][2] These lipids are generally soluble in organic solvents and poorly soluble in aqueous solutions.[1]

For a structurally related compound, (±)-10-hydroxy-12(Z),15(Z)-Octadecadienoic Acid, a solubility of 1 mg/ml in ethanol has been reported.[3] Other similar hydroxyoctadecadienoic acids are also soluble in ethanol.[4][5] For broader applications, solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) are also expected to be effective.

Here is a summary of expected solubility:

SolventExpected SolubilityConcentration (Approx.)Notes
EthanolSoluble~1 mg/mLA common solvent for preparing stock solutions of hydroxy fatty acids.[3][4]
MethanolSolubleLikely similar to ethanolOften used in combination with chloroform for lipid extraction.[6][7]
Dimethyl Sulfoxide (DMSO)SolubleLikely >1 mg/mLA strong organic solvent capable of dissolving a wide array of organic molecules.[8][9]
Dimethylformamide (DMF)SolubleLikely >1 mg/mLA polar aprotic solvent, similar in solvent properties to DMSO.
ChloroformSolubleGoodA standard solvent for lipids, often used in extraction protocols.[6]
IsopropanolSolubleGoodUsed for reconstituting lipid extracts for analysis.[7]
Water / Aqueous BuffersVery Poorly Soluble<0.1 mg/mLAs with most lipids, aqueous solubility is limited.[1]
Q2: I am having trouble dissolving the compound. What can I do?

A2: If you are experiencing difficulty dissolving 10-hydroxy-11(E),15(Z)-octadecadienoic acid, consider the following troubleshooting steps:

  • Solvent Choice: Ensure you are using an appropriate organic solvent such as ethanol, DMSO, or a chloroform/methanol mixture.[3][6][7]

  • Gentle Warming: Gently warm the solution to 30-37°C. For many lipids, a slight increase in temperature can significantly improve solubility. Avoid excessive heat, which can lead to degradation, especially for unsaturated fatty acids.[10]

  • Sonication: Use a bath sonicator to provide energy to break up any solid aggregates and aid in dissolution. This is a common and effective technique for preparing fatty acid solutions.[11]

  • Vortexing: Vigorous vortexing can also help to dissolve the compound.

  • Purity of the Compound: Ensure the compound has been stored correctly to prevent degradation, which may affect its solubility. Unsaturated lipids should be stored at -20°C or lower, preferably under an inert atmosphere.[12]

Q3: How should I prepare a stock solution of 10-hydroxy-11(E),15(Z)-octadecadienoic acid?

A3: Preparing a stable and accurate stock solution is critical for reproducible experimental results.[11] Here is a recommended protocol for preparing a stock solution in an organic solvent.

Protocol: Preparation of a Stock Solution

Materials:

  • 10-hydroxy-11(E),15(Z)-octadecadienoic acid (solid)

  • Anhydrous ethanol (or DMSO)

  • Glass vials with Teflon-lined caps[12]

  • Calibrated analytical balance

  • Glass or stainless steel syringe/pipette tips[12]

  • Bath sonicator

  • Nitrogen or argon gas

Procedure:

  • Equilibrate: Allow the vial containing the solid compound to warm to room temperature before opening to prevent condensation of moisture.[12]

  • Weighing: Accurately weigh the desired amount of the fatty acid in a clean glass vial.

  • Solvent Addition: Add the appropriate volume of anhydrous ethanol (or DMSO) to achieve the desired concentration (e.g., 1 mg/mL).

  • Dissolution:

    • Cap the vial tightly.

    • Vortex the solution for 30-60 seconds.

    • If the compound is not fully dissolved, place the vial in a bath sonicator for 5-10 minutes.[11]

    • Gentle warming (up to 37°C) can be applied if necessary.

  • Inert Atmosphere: Once fully dissolved, flush the headspace of the vial with a gentle stream of nitrogen or argon gas to displace oxygen and prevent oxidation.[12]

  • Storage: Store the stock solution at -20°C or -80°C in the tightly sealed glass vial.[12]

Troubleshooting Guide

Issue 1: Precipitation of the compound when adding to aqueous media.
  • Cause: This is expected due to the low aqueous solubility of lipids.[1] When an organic stock solution is diluted into an aqueous buffer or cell culture medium, the compound can crash out of solution.

  • Solution:

    • Use a Carrier Protein: For cell-based assays, it is common to complex the fatty acid with a carrier protein like bovine serum albumin (BSA). This improves solubility and facilitates cellular uptake.

    • Minimize Final Organic Solvent Concentration: Keep the final concentration of the organic solvent (e.g., ethanol, DMSO) in the aqueous medium as low as possible (typically <0.5%).

    • Serial Dilutions: Perform serial dilutions in the organic solvent before adding to the aqueous medium to achieve a lower final concentration.

    • Rapid Mixing: When adding the stock solution to the aqueous medium, ensure rapid and continuous mixing to aid dispersion.

Issue 2: Inconsistent experimental results.
  • Cause: This can often be traced back to issues with the stock solution, such as degradation of the compound or inaccurate concentration.

  • Solution:

    • Prevent Oxidation: 10-hydroxy-11(E),15(Z)-octadecadienoic acid contains double bonds that are susceptible to oxidation.[10] Always store stock solutions under an inert atmosphere (nitrogen or argon) at -20°C or -80°C.[12] Avoid repeated freeze-thaw cycles. Consider adding an antioxidant like butylated hydroxytoluene (BHT) to the stock solution.[7][13]

    • Accurate Pipetting: Use calibrated pipettes and appropriate tips (glass or stainless steel for organic solvents) to ensure accurate measurement.[12]

    • Fresh Preparations: For sensitive experiments, prepare fresh dilutions from the stock solution immediately before use.[11]

Visual Guide: Solvent Selection Workflow

The choice of solvent is critical and depends on the downstream application. This workflow provides a decision-making guide for selecting the appropriate solvent.

SolventSelection start Start: Need to dissolve 10-hydroxy-11(E),15(Z)-octadecadienoic acid stock_solution Stock Solution Preparation start->stock_solution For general use cell_based_assay Cell-Based Assays start->cell_based_assay For biological studies lc_ms_analysis LC-MS Analysis start->lc_ms_analysis For analytical work organic_synthesis Organic Synthesis start->organic_synthesis For chemical reactions solvent_choice_stock Use Ethanol or DMSO. Store at -20°C under N2. stock_solution->solvent_choice_stock solvent_choice_cell Dilute stock (in Ethanol/DMSO) into media with BSA. Final solvent conc. <0.5%. cell_based_assay->solvent_choice_cell solvent_choice_lcms Reconstitute dried extract in Isopropanol or Methanol/Acetonitrile. lc_ms_analysis->solvent_choice_lcms solvent_choice_synthesis Use aprotic solvents (e.g., Chloroform, THF) as per reaction needs. organic_synthesis->solvent_choice_synthesis

Caption: Decision tree for solvent selection.

References

  • Preparation of fatty acid solutions for investigating lipid signaling, metabolism, and lipid droplets - PMC. (n.d.). National Center for Biotechnology Information. [Link]

  • A Robust Lipidomics Workflow for Mammalian Cells, Plasma, and Tissue Using Liquid-Chromatography High- Resolution Tandem Mass Spectrometry. (n.d.). National Center for Biotechnology Information. [Link]

  • 9,12,13-Trihydroxy-10,15-octadecadienoic acid. (n.d.). PubChem. [Link]

  • Safety Data Sheet 12-Hydroxystearic acid (12-HSA). (2021, March 24). Redox. [Link]

  • 12-Hydroxystearic Acid. (n.d.). Acme-Hardesty. [Link]

  • Hydroxyoctadecadienoic acid. (n.d.). PubChem. [Link]

  • Hydroxy fatty acids. (n.d.). Cyberlipid. [Link]

  • 9-hydroxy-10E,12Z-octadecadienoic acid. (n.d.). PubChem. [Link]

  • (9S,10E,12S,13S,15Z)-9,12,13-Trihydroxy-10,15-octadecadienoic acid. (n.d.). CAS Common Chemistry. [Link]

  • Linoleic acid and Its Oxidized Metabolites: Exposure, Bioavailability and Brain Metabolism. (n.d.). eScholarship. [Link]

  • Storage, Handling, and Transport of Oils and Fats. (n.d.). ResearchGate. [Link]

  • Dietary Linoleic Acid and Its Oxidized Metabolites Exacerbate Liver Injury Caused by Ethanol via Induction of Hepatic Proinflammatory Response in Mice. (2017). American Journal of Pathology. [Link]

  • 9S,10S,11R-trihydroxy-12Z,15Z-octadecadienoic acid. (n.d.). PubChem. [Link]

  • 9s,10s,11r-trihydroxy-12z,15z-octadecadienoic acid. (n.d.). PubChemLite. [Link]

  • Octadeca-9,11-dienoic acid, 8-hydroxy-, methyl ester, trans, trans-. (n.d.). Cheméo. [Link]

  • Ethanol Consumption Influences the Metabolism of Linoleic Acid in Rats. (n.d.). Kyoto University Research Information Repository. [Link]

  • Oxidation of linoleic acid in emulsions: Effect of substrate, emulsifier, and sugar concentration. (n.d.). ResearchGate. [Link]

  • Oxidized linoleic acid metabolites induce liver mitochondrial dysfunction, apoptosis, and NLRP3 activation in mice. (n.d.). National Center for Biotechnology Information. [Link]

  • Simultaneous measurement of four hydroxyoctadecadienoic acid isomers in meat products by normal-phase high performance liquid chromatography. (n.d.). National Center for Biotechnology Information. [Link]

  • (9Z,12Z)-2-Hydroxy-9,12-octadecadienoic acid. (n.d.). CAS Common Chemistry. [Link]

  • Chemical Standards. (n.d.). ResearchGate. [Link]

  • Dimethyl Sulfoxide (DMSO) Solubility Data. (n.d.). Gaylord Chemical. [Link]

  • DMSO solubility in organic solvents. (n.d.). Stranded Tattoo Studios. [Link]

  • DMSO Physical Properties. (n.d.). gChem Global. [Link]

  • DMSO. (n.d.). gChem Global. [Link]

Sources

Troubleshooting

Technical Support Center: HPLC Analysis of Hydroxy Fatty Acids

Welcome to the technical support center for the HPLC analysis of hydroxy fatty acids (HFAs). This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encoun...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the HPLC analysis of hydroxy fatty acids (HFAs). This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the chromatographic analysis of these important bioactive lipids. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) grounded in scientific principles and practical field experience.

Troubleshooting Guide: From Tailing Peaks to Low Sensitivity

This section addresses the most prevalent issues in HFA analysis, providing a systematic approach to problem-solving. Each issue is broken down by potential causes and actionable solutions, explaining the rationale behind each step to empower you to make informed decisions in your experimental design.

Issue 1: Poor Peak Shape - Tailing and Fronting

Q1: My hydroxy fatty acid peaks are exhibiting significant tailing. What are the likely causes and how can I resolve this?

Peak tailing is a common problem in the analysis of acidic compounds like HFAs. It is often a result of unwanted secondary interactions between the analyte and the stationary phase.

Potential Causes & Solutions:

  • Secondary Interactions with Residual Silanols: Standard silica-based C18 columns can have residual, un-capped silanol groups on the surface. These acidic silanols can interact strongly with the polar hydroxyl and carboxyl groups of your HFAs, leading to peak tailing.[1]

    • Solution 1: pH Adjustment of the Mobile Phase: Lowering the pH of the mobile phase (typically to around 2.5-3.0 with formic or acetic acid) will suppress the ionization of the silanol groups, minimizing these secondary interactions.[1] At this pH, your HFAs will also be in their protonated, less polar form, which can improve retention and peak shape in reversed-phase chromatography.[2]

    • Solution 2: Use of End-Capped Columns: Employ a high-quality, end-capped C18 or C8 column. End-capping chemically modifies the majority of residual silanols, providing a more inert surface and reducing opportunities for secondary interactions.

    • Solution 3: Increase Buffer Concentration: A higher buffer concentration (e.g., >20 mM) in your mobile phase can also help to saturate the active sites on the stationary phase, reducing analyte-silanol interactions.[1]

  • Column Overload: Injecting too much sample can saturate the stationary phase, leading to peak distortion, which often manifests as a "right-triangle" peak shape.[3]

    • Solution: Reduce the concentration of your sample or decrease the injection volume. Perform a dilution series to determine the optimal analyte concentration for your column and conditions.

  • Column Contamination or Voids: Accumulation of particulate matter from the sample or mobile phase on the column inlet frit can distort the sample flow path, causing peak tailing for all analytes.[3] A void at the head of the column can have a similar effect.[1]

    • Solution 1: Sample Filtration: Always filter your samples through a 0.22 µm or 0.45 µm syringe filter before injection to remove particulates.[4]

    • Solution 2: Use of a Guard Column: A guard column installed before your analytical column will trap contaminants and is more easily and cheaply replaced than the analytical column itself.

    • Solution 3: Column Washing: If you suspect contamination, flush the column with a strong solvent (e.g., isopropanol or a high percentage of organic solvent in your mobile phase) to remove strongly retained compounds. If a void is suspected, this is often irreversible, and the column may need to be replaced.[1]

Q2: My peaks are fronting. What does this indicate?

Peak fronting is less common than tailing but can occur under specific circumstances.

Potential Causes & Solutions:

  • Sample Solvent and Mobile Phase Mismatch: If your sample is dissolved in a solvent that is significantly stronger (more eluting power) than your mobile phase, the analyte band can spread and elute prematurely, causing a fronting peak.[5]

    • Solution: Whenever possible, dissolve your sample in the initial mobile phase or a weaker solvent. If a stronger solvent is necessary for solubility, inject the smallest possible volume.

  • Catastrophic Column Failure: Severe column degradation, such as a collapsed packed bed, can lead to peak fronting.[3] This is often caused by operating outside the column's recommended pH or pressure limits.[1]

    • Solution: Verify the operating limits of your column and ensure your method adheres to them. If you suspect column failure, replace the column.

Issue 2: Poor Resolution and Co-elution

Q3: I am struggling to separate isomeric hydroxy fatty acids. How can I improve the resolution?

Achieving baseline separation of structurally similar HFAs, such as positional or stereoisomers, is a significant challenge. Resolution can be optimized by adjusting three key chromatographic factors: retention factor (k), selectivity (α), and column efficiency (N).[6]

Strategies for Improving Resolution:

  • Optimize Mobile Phase Composition (Selectivity):

    • Adjusting Solvent Strength: In reversed-phase HPLC, decreasing the percentage of the organic solvent (like acetonitrile or methanol) in the mobile phase will increase the retention time of your analytes, potentially providing more time for separation to occur.[6][7]

    • Changing the Organic Modifier: Acetonitrile and methanol have different selectivities. If you are using acetonitrile, try switching to methanol or a ternary mixture of water, acetonitrile, and methanol.[2] This can alter the interactions between your analytes and the stationary phase, improving separation.

    • pH Control: As mentioned for peak shape, controlling the pH is crucial. For ionizable compounds like HFAs, slight changes in pH can alter their hydrophobicity and thus their retention and selectivity.[8]

  • Modify Stationary Phase (Selectivity):

    • Column Chemistry: If a standard C18 column is not providing adequate separation, consider a different stationary phase. A C8 or a phenyl-hexyl column can offer different selectivities. For separating cis/trans isomers, a cholesterol-bonded phase may be effective.[9]

    • Chiral Chromatography: For the separation of enantiomers (R and S forms) of HFAs, a chiral stationary phase is necessary.[2][10][11] Polysaccharide-based chiral columns are commonly used for this purpose.[12]

  • Increase Column Efficiency:

    • Smaller Particle Size Columns: Using columns packed with smaller particles (e.g., sub-2 µm for UHPLC or 3.5 µm for HPLC) leads to sharper, narrower peaks, which improves resolution.[4][6]

    • Longer Columns: A longer column provides more theoretical plates, increasing the opportunity for separation. However, this will also increase analysis time and backpressure.[4][6]

    • Lower Flow Rate: Reducing the flow rate can improve efficiency and resolution, but at the cost of longer run times.[4][7]

  • Adjust Column Temperature:

    • Temperature Effects: Lowering the column temperature generally increases retention and can improve resolution for some compounds. Conversely, increasing the temperature can improve mass transfer and efficiency but may decrease retention.[4][7] It's important to experiment to find the optimal temperature for your specific separation.

Issue 3: Low Sensitivity and Poor Signal-to-Noise

Q4: My hydroxy fatty acid signals are very weak, and the baseline is noisy. What can I do to improve sensitivity?

Low sensitivity is a common hurdle, especially when analyzing HFAs from biological matrices where they are often present in low abundance.[13][14]

Strategies for Enhancing Sensitivity:

  • Optimize Sample Preparation:

    • Solid-Phase Extraction (SPE): Use SPE to clean up your sample and concentrate your HFAs. This removes interfering matrix components and increases the analyte concentration injected onto the column.[13][15]

    • Liquid-Liquid Extraction (LLE): LLE is another effective technique for extracting lipids from aqueous samples and concentrating them in an organic solvent.[16]

  • Derivatization for Improved Detection:

    • UV/Vis Detection: HFAs lack a strong chromophore, making them difficult to detect at low concentrations with a standard UV/Vis detector.[2] Derivatizing the carboxylic acid group with a UV-absorbing or fluorescent tag can dramatically increase sensitivity.[2][17][18]

      • Common Derivatizing Agents:

        • For UV Detection: Phenacyl bromide and 2,4'-dibromoacetophenone are frequently used.[17][19]

        • For Fluorescence Detection: 9-Fluorenylmethyl chloroformate (FMOC-Cl) and other fluorescent tags offer excellent sensitivity.[18]

    • Mass Spectrometry (MS) Detection: Derivatization can also improve ionization efficiency for LC-MS analysis. Introducing a group with a permanent positive charge can enhance signal intensity in positive ion mode.[20]

  • Mass Spectrometry-Specific Issues (Ion Suppression):

    • Cause: When analyzing complex samples, co-eluting matrix components (like phospholipids) can compete with your HFAs for ionization in the MS source, leading to a suppressed signal.[21][22][23]

    • Troubleshooting:

      • Improve Chromatographic Separation: Adjust your gradient to better separate your HFAs from the bulk of the matrix components.

      • Enhance Sample Cleanup: Utilize more rigorous SPE or LLE protocols to remove interfering substances before analysis.[24]

      • Dilute the Sample: While it may seem counterintuitive, diluting your sample can sometimes reduce the concentration of interfering matrix components more than your analyte, leading to an overall increase in signal due to reduced ion suppression.[15]

      • Use an Internal Standard: A stable isotope-labeled internal standard that co-elutes with your analyte will experience similar ion suppression, allowing for more accurate quantification.

Experimental Protocols & Workflows

Protocol 1: General Sample Preparation from Plasma

This protocol is a starting point for the extraction of free HFAs from plasma or serum.[25]

  • Aliquoting: In a microcentrifuge tube, add 100 µL of plasma or serum.

  • Protein Precipitation & Extraction: Add 300 µL of cold acetonitrile containing 1% formic acid and an appropriate internal standard.

  • Vortexing: Vortex vigorously for 1 minute to ensure thorough mixing and protein precipitation.

  • Centrifugation: Centrifuge at high speed (e.g., 14,000 x g) for 10 minutes at 4°C to pellet the precipitated proteins.

  • Supernatant Transfer: Carefully transfer the supernatant to a clean vial for HPLC analysis.

Workflow Visualization

G start Peak Tailing Observed check_all_peaks Are all peaks tailing? start->check_all_peaks yes_all_peaks Yes check_all_peaks->yes_all_peaks Yes no_all_peaks No, only specific peaks check_all_peaks->no_all_peaks No cause_frit Potential Cause: Blocked Column Frit or System Contamination yes_all_peaks->cause_frit cause_secondary Potential Cause: Secondary Interactions (e.g., with silanols) no_all_peaks->cause_secondary cause_overload Potential Cause: Column Overload no_all_peaks->cause_overload solution_frit Solution: 1. Backflush column. 2. Use guard column. 3. Filter samples. cause_frit->solution_frit solution_secondary Solution: 1. Lower mobile phase pH. 2. Use end-capped column. 3. Increase buffer strength. cause_secondary->solution_secondary solution_overload Solution: Dilute sample or reduce injection volume. cause_overload->solution_overload

Caption: A decision tree for troubleshooting peak tailing in HPLC.

G sample Biological Sample (e.g., Plasma, Tissue) prep Sample Preparation (Extraction, Cleanup) sample->prep deriv Optional Derivatization (for UV or Fluorescence) prep->deriv hplc HPLC Separation (Reversed-Phase or Chiral) prep->hplc If no derivatization deriv->hplc detection Detection (UV, FLD, MS) hplc->detection data Data Analysis (Quantification) detection->data

Caption: A typical experimental workflow for the analysis of HFAs.

Frequently Asked Questions (FAQs)

Q5: Do I need to derivatize my hydroxy fatty acids for HPLC analysis?

It depends on your detector and required sensitivity. For UV/Vis or fluorescence detection, derivatization is almost always necessary to achieve adequate sensitivity, as HFAs have poor native absorbance and do not fluoresce.[2][18] For LC-MS analysis, derivatization is not strictly required as the mass spectrometer can detect the native compounds.[9] However, derivatization can sometimes improve ionization efficiency and thus sensitivity in LC-MS as well.[13][20]

Q6: What are the best storage conditions for my HFA samples and extracts to prevent degradation?

HFAs, especially polyunsaturated ones, are susceptible to oxidation and enzymatic degradation.[26][27]

  • Biological Samples: Store at -80°C to minimize enzymatic activity.[26] Avoid repeated freeze-thaw cycles.

  • Lipid Extracts: After extraction, store lipid extracts in an organic solvent (e.g., acetonitrile or methanol) under an inert atmosphere (like nitrogen or argon) at -20°C or lower.[27] The addition of an antioxidant, such as butylated hydroxytoluene (BHT), is also recommended to prevent oxidation during storage and sample preparation.[27]

Q7: What is a good starting point for a mobile phase gradient for HFA analysis?

A common starting point for a reversed-phase separation of HFAs on a C18 column is a gradient of water with a small amount of acid (e.g., 0.1% formic acid) as Mobile Phase A and an organic solvent like acetonitrile or methanol (also with 0.1% formic acid) as Mobile Phase B.[25]

A typical gradient might look like this:

Time (min) % Mobile Phase B
0.0 30
15.0 95
18.0 95
18.1 30
22.0 30

(This is an example gradient and should be optimized for your specific application).[25]

Q8: How can I confirm the identity of the HFA peaks in my chromatogram?

The most definitive way to identify HFA peaks is by using HPLC coupled with tandem mass spectrometry (HPLC-MS/MS).[25] The fragmentation pattern of the parent ion can provide structural information to confirm the identity of the specific HFA. If authentic standards are available, comparing retention times is also a common method of identification.

References

  • Optical configuration analysis of hydroxy fatty acids in bacterial lipids by chiral column high-performance liquid chromatography. PubMed. [Link]

  • Chiral phase-HPLC separation of hydroperoxyoctadecenoic acids and their biosynthesis by fatty acid dioxygenases. PubMed. [Link]

  • The Chromatographic Resolution of Chiral Lipids. AOCS. [Link]

  • Highly sensitive determination of fatty acid esters of hydroxyl fatty acids by liquid chromatography-mass spectrometry. PubMed. [Link]

  • UHPLC-MS/MS method for chiral separation of 3-hydroxy fatty acids on amylose-based chiral stationary phase and its application for the enantioselective analysis in plasma and platelets. PubMed. [Link]

  • Fatty Acid Analysis by HPLC. AOCS. [Link]

  • Suppression of ionization and optimization of assay for 3-hydroxy fatty acids in house dust using ion-trap mass spectrometry. PubMed. [Link]

  • Liquid chromatography-mass spectrometry/mass spectrometry method development for drug metabolism studies: examining lipid matrix suppression. Europe PMC. [Link]

  • Optical Configuration Analysis of Hydroxy Fatty Acids in Bacterial Lipids by Chiral Column High. J-Stage. [Link]

  • Methods for Changing Peak Resolution in HPLC. Chrom Tech, Inc. [Link]

  • Quantitative determination of hydroxy fatty acids as an indicator of in vivo lipid peroxidation: gas chromatography-mass spectrometry methods. PubMed. [Link]

  • Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis. AMSbiopharma. [Link]

  • Fatty Acid Analysis by HPLC. Nacalai Tesque. [Link]

  • Separation and Analysis of Fatty Acids. Sac State Scholars. [Link]

  • A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements. NIH. [Link]

  • Derivatization of hydroxyl functional groups for liquid chromatography and capillary electroseparation. Semantic Scholar. [Link]

  • Troubleshooting Basics, Part IV: Peak Shape Problems. LCGC International. [Link]

  • FA derivatization. Cyberlipid. [Link]

  • Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Scitechnol. [Link]

  • Ion suppression: a major concern in mass spectrometry. NRC Publications Archive. [Link]

  • Derivatization of hydroxyl functional groups for liquid chromatography and capillary electroseparation. ResearchGate. [Link]

  • Sample Preparation for HPLC Analysis: Step Guides and Common Techniques. Drawell. [Link]

  • Mobile Phase Optimization: A Critical Factor in HPLC. Phenomenex. [Link]

  • A highly efficient method for derivatization of fatty acids for high performance liquid chromatography. ResearchGate. [Link]

  • HPLC analysis. Cyberlipid. [Link]

  • Determination of Fatty Acids by High Performance Liquid Chromatography and Fluorescence Detection Using Pre-Column Derivatization with 9-Fluorenylmethyl Chloroformate. ResearchGate. [Link]

  • A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the. NIH. [Link]

  • The LCGC Blog: HPLC Diagnostic Skills II – Tailing Peaks. LCGC International. [Link]

  • SAMPLE PREPARATION FUNDAMENTALS FOR CHROMATOGRAPHY. Agilent. [Link]

  • Top 10 Common HPLC Problems and How to Fix Them. uHPLCs. [Link]

  • Optimizing Mobile Phase Composition: A Practical Approach to Enhancing HPLC Performance. Mastelf. [Link]

  • Real Solutions to Improve Your HPLC Peak Resolution. AnalyteGuru. [Link]

  • How to Improve HPLC Resolution: Key Factors for Better Separation. Mastelf. [Link]

  • Troubleshooting Common HPLC Issues. Labcompare.com. [Link]

  • Analytical Methods for the Determination of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in Biological Samples, Plants and Foods. MDPI. [Link]

  • In-Depth Annotation Strategy of Saturated Hydroxy Fatty Acids Based on Their Chromatographic Retention Behaviors and MS Fragmentation Patterns. PubMed. [Link]

Sources

Optimization

overcoming interference in mass spectrometry of oxylipins

Welcome to the Technical Support Center for Oxylipin Mass Spectrometry. As Senior Application Scientists, we understand that the analysis of oxylipins presents unique and substantial technical challenges due to their low...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the Technical Support Center for Oxylipin Mass Spectrometry. As Senior Application Scientists, we understand that the analysis of oxylipins presents unique and substantial technical challenges due to their low abundance, structural diversity, and inherent instability. This guide is designed to provide practical, in-depth solutions to common interference problems encountered during LC-MS/MS analysis, moving beyond simple protocols to explain the underlying principles that govern success.

Our approach is built on a foundation of scientific integrity, combining field-proven expertise with authoritative, referenced knowledge to ensure your methods are both robust and reliable.

This section addresses specific, high-impact issues in a direct question-and-answer format.

Question 1: Why can't I resolve critical isobaric or isomeric pairs like PGE₂/PGD₂ or various HETEs in my chromatogram?

Problem: You are observing co-eluting or poorly resolved peaks for oxylipins that have the same mass-to-charge ratio (m/z). This is a common and critical issue, as many isomers share identical precursor and product ions in MS/MS, making chromatographic separation the only way to distinguish them. For example, 9-HETE, 11-HETE, and 12-HETE can all show interfering signals on each other's MRM transitions if not adequately separated.

Probable Causes & Scientific Rationale:

  • Insufficient Chromatographic Efficiency: The primary cause is often a liquid chromatography (LC) method that lacks the necessary resolving power for structurally similar molecules. The separation of oxylipin isomers on a reversed-phase (RP) column is driven by subtle differences in their hydrophobicity. Positional isomers (e.g., 5-HETE vs. 15-HETE) or stereoisomers (e.g., PGE₂ vs. PGD₂) present a minimal difference in polarity, requiring a highly efficient column and optimized gradient.

  • Inappropriate Mobile Phase Composition: The choice of organic solvent and acidic modifier significantly impacts selectivity. Acetonitrile, methanol, and their mixtures interact differently with both the analytes and the stationary phase, altering elution patterns. Acidifiers like acetic or formic acid are crucial for good peak shape by preventing the deprotonation of the carboxylic acid group, but their concentration can also fine-tune selectivity.

  • Suboptimal Gradient Profile: A gradient that is too steep will cause analytes to elute too quickly and bunch together, sacrificing resolution. A shallow, carefully optimized gradient is essential for separating closely related isomers.

Solutions & Protocols

The most reliable solution is to improve the physical separation of the isomers before they enter the mass spectrometer.

Step-by-Step Protocol for Method Optimization:

  • Column Selection:

    • Utilize a high-efficiency UPLC/UHPLC column with sub-2 µm particle size or core-shell technology. A C18 stationary phase is the most common and effective choice for providing high selectivity for isobaric oxylipins.

    • Recommendation: A column with dimensions of 2.1 x 150 mm and 1.8 µm particles is a proven starting point for excellent resolution.

  • Mobile Phase Optimization:

    • Solvent A: Ultrapure water with 0.02% acetic acid or 0.1% formic acid.

    • Solvent B: A mixture of acetonitrile and methanol (e.g., 80:15 v/v) or acetonitrile/isopropanol. The combination of solvents can modulate selectivity in ways that a single solvent cannot.

    • Rationale: Acetic acid often provides better resolution for certain isomer pairs compared to formic acid.

  • Gradient Refinement:

    • Goal: Elongate the gradient slope across the elution window where your critical pairs are found.

    • Initial Run: Start with a broad, linear gradient (e.g., 25% to 100% B over 25-30 minutes) to determine the approximate retention times of your analytes.

    • Optimization: Once you identify the region where isomers co-elute, flatten the gradient in that section. For example, if HETEs elute between 15 and 18 minutes when the gradient is at 60-70% B, modify the gradient to run from 60% to 70% B over 5-7 minutes instead of 2 minutes. This targeted approach provides the highest resolving power where it's needed most.

For the most challenging separations, such as enantiomers or complex mixtures, more advanced methods may be necessary.

  • Chiral Chromatography: To separate enantiomers (e.g., R- and S- forms of HETEs), a specialized chiral column is required. This is crucial for determining the enzymatic origin of an oxylipin, as enzymes typically produce a single enantiomer while non-enzymatic autoxidation produces a racemic mixture.

  • Two-Dimensional LC (2D-LC): This technique uses two different columns (e.g., reversed-phase in the first dimension, chiral in the second) to achieve exceptional resolving power. It is highly effective at isolating isobaric compounds and positional isomers prior to chiral separation, minimizing interference.

  • Ion Mobility Spectrometry (IMS): IMS, when coupled with LC-MS, separates ions based on their size, shape, and charge in the gas phase. This can provide an orthogonal separation dimension capable of resolving isomers that are inseparable by chromatography alone.

Workflow for Troubleshooting Isomer Co-elution

G cluster_0 Problem Identification cluster_1 Chromatographic Optimization (Primary Solution) cluster_2 Advanced Techniques (Secondary Solution) cluster_3 Outcome problem Peaks for Isobaric/Isomeric Analytes are Co-eluting col_select 1. Verify Column (UPLC, C18, <2µm) problem->col_select Start Here grad_opt 2. Flatten Gradient Across Elution Window col_select->grad_opt mob_phase 3. Test Different Mobile Phase Solvents (ACN/MeOH) grad_opt->mob_phase chiral For Enantiomers: Use Chiral Chromatography mob_phase->chiral If Unresolved ims For Conformational Isomers: Use Ion Mobility (IMS) mob_phase->ims If Unresolved two_d_lc For Complex Matrix: Use 2D-LC mob_phase->two_d_lc If Unresolved resolved Isomers Resolved mob_phase->resolved Success chiral->resolved ims->resolved two_d_lc->resolved

Troubleshooting

Technical Support Center: Optimizing Cell-Based Assays for 10-hydroxy-11(E),15(Z)-octadecadienoic acid

Welcome to the technical support center for researchers working with 10-hydroxy-11(E),15(Z)-octadecadienoic acid (10-HOE). This guide, developed by our senior application scientists, provides in-depth troubleshooting adv...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for researchers working with 10-hydroxy-11(E),15(Z)-octadecadienoic acid (10-HOE). This guide, developed by our senior application scientists, provides in-depth troubleshooting advice and answers to frequently asked questions to help you navigate the complexities of your cell-based assays. Our goal is to empower you with the knowledge to obtain reliable and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is 10-hydroxy-11(E),15(Z)-octadecadienoic acid and what is its primary biological activity?

10-hydroxy-11(E),15(Z)-octadecadienoic acid is a hydroxy fatty acid. These types of lipids, known as octadecanoids, are oxygenated metabolites of 18-carbon fatty acids and are increasingly recognized as important signaling molecules in various biological processes.[1][2] The primary reported biological activities of 10-HOE and its isomers are related to anti-inflammatory effects and the modulation of nuclear receptors like PPARγ (Peroxisome Proliferator-Activated Receptor gamma).[3][4][5]

Q2: I'm not seeing any effect of 10-HOE in my cell-based assay. What is the most likely reason?

The most common reason for a lack of an observable effect is the choice of cell line. The cellular machinery required to respond to a specific fatty acid metabolite can be highly cell-type specific. For instance, if you are investigating the effects of 10-HOE as a PPARγ agonist, it is crucial to use a cell line that expresses sufficient levels of PPARγ.[3][4] Additionally, the metabolic activation of the compound might be necessary, which is dependent on the presence of specific enzymes that may not be expressed in all cell lines.[6]

Q3: What is the best solvent to use for dissolving and diluting 10-HOE?

10-hydroxy-11(E),15(Z)-octadecadienoic acid is soluble in organic solvents such as ethanol.[7] For cell culture experiments, it is recommended to prepare a concentrated stock solution in a solvent like ethanol and then dilute it to the final working concentration in the cell culture medium. It is critical to ensure that the final concentration of the organic solvent in the culture medium is low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Q4: How should I properly handle and store 10-HOE to maintain its stability?

Hydroxy fatty acids can be sensitive to oxidation and degradation. It is recommended to store 10-HOE as a solution in an organic solvent at -20°C or lower for long-term stability.[8] Avoid repeated freeze-thaw cycles. For short-term storage, refrigeration at 4°C may be acceptable, but it is always best to consult the manufacturer's specific storage recommendations.

Troubleshooting Guide

Problem 1: Poor Solubility or Precipitation of 10-HOE in Culture Medium

Cause: Fatty acids are inherently poorly soluble in aqueous solutions like cell culture media.[9] Direct addition of a concentrated stock to the medium can lead to precipitation, reducing the effective concentration of the compound and potentially causing cytotoxicity.

Solution:

  • Use a Carrier Protein: For in vitro studies, fatty acids are often complexed with a carrier protein like bovine serum albumin (BSA) to enhance their solubility and facilitate their delivery to cells.[9]

  • Step-wise Dilution: When preparing working solutions, add the stock solution to a small volume of serum-containing medium first, vortex gently, and then add this pre-diluted solution to the final volume of the culture medium.

  • Sonication: Gentle sonication of the final diluted solution can sometimes help to disperse the compound more effectively, but care should be taken to avoid degradation.

Problem 2: High Variability and Poor Reproducibility Between Experiments

Cause: Variability in cell-based assays with fatty acids can stem from several factors, including inconsistent cell health, passage number, and plating density.[6][10] The effective concentration of the fatty acid can also be influenced by its interaction with components in the serum.[6]

Solution:

  • Standardize Cell Culture Conditions:

    • Use cells within a consistent and low passage number range.

    • Ensure uniform cell seeding density across all wells.

    • Monitor cell morphology and viability before and during the experiment.[10]

  • Control for Serum Effects:

    • Consider reducing the serum concentration in your culture medium during the treatment period, or use a serum-free medium if your cells can tolerate it.[6]

    • Always use the same batch of serum for a set of comparative experiments to minimize lot-to-lot variability.

  • Appropriate Controls:

    • Include a vehicle control (culture medium with the same final concentration of the solvent used to dissolve the 10-HOE).

    • If using a carrier protein like BSA, include a control with BSA alone.

Problem 3: Unexpected Cytotoxicity Observed in Treated Cells

Cause: While 10-HOE is generally studied for its biological activities at non-toxic concentrations, high concentrations of fatty acids can induce lipotoxicity.[11] The organic solvent used to dissolve the compound can also be cytotoxic at higher concentrations.

Solution:

  • Dose-Response Curve: Perform a dose-response experiment to determine the optimal, non-toxic working concentration range for your specific cell line. This can be assessed using a standard cytotoxicity assay (e.g., MTT, LDH release).

  • Solvent Toxicity Control: Run a parallel experiment with increasing concentrations of the solvent alone to determine its toxicity threshold.

  • Time-Course Experiment: The duration of exposure to the compound can also influence cytotoxicity. Consider performing a time-course experiment to identify the optimal treatment duration.

Experimental Protocols

Protocol 1: Preparation of 10-HOE-BSA Complex

This protocol describes the preparation of a 10-HOE solution complexed with fatty acid-free BSA for improved solubility and delivery in cell culture.

Materials:

  • 10-hydroxy-11(E),15(Z)-octadecadienoic acid

  • Ethanol (or other suitable organic solvent)

  • Fatty acid-free Bovine Serum Albumin (BSA)

  • Phosphate-Buffered Saline (PBS), sterile

  • Cell culture medium

Procedure:

  • Prepare a concentrated stock solution of 10-HOE in ethanol (e.g., 10 mM).

  • Prepare a 10% (w/v) fatty acid-free BSA solution in sterile PBS.

  • To a sterile tube, add the desired volume of the 10% BSA solution.

  • While gently vortexing the BSA solution, slowly add the required volume of the 10-HOE stock solution to achieve the desired molar ratio (e.g., 3:1 fatty acid to BSA).

  • Incubate the mixture at 37°C for 30-60 minutes to allow for complex formation.

  • Sterile-filter the 10-HOE-BSA complex solution before adding it to your cell culture medium.

Protocol 2: General Cell-Based Assay Workflow for 10-HOE

This protocol provides a general workflow for assessing the effect of 10-HOE on a specific cellular response.

Procedure:

  • Cell Seeding: Seed your cells in a suitable multi-well plate at a predetermined density and allow them to adhere and reach the desired confluency (typically 24-48 hours).

  • Starvation (Optional): Depending on the assay, you may need to serum-starve the cells for a few hours prior to treatment to reduce background signaling.

  • Treatment: Remove the old medium and add fresh medium containing the desired concentrations of 10-HOE (or the 10-HOE-BSA complex) and the appropriate controls (vehicle, BSA alone).

  • Incubation: Incubate the cells for the predetermined duration of the experiment.

  • Assay Readout: At the end of the incubation period, perform your chosen assay to measure the cellular response (e.g., gene expression analysis by qPCR, protein analysis by Western blot, cytokine secretion by ELISA).

Visualizations

Signaling Pathway

PPARgamma_Activation cluster_extracellular Extracellular Space cluster_cellular Cellular Compartments cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus 10_HOE_ext 10-HOE 10_HOE_int 10-HOE 10_HOE_ext->10_HOE_int Cellular Uptake PPARg PPARγ 10_HOE_int->PPARg Ligand Binding PPARg_RXR_complex PPARγ-RXR Heterodimer PPARg->PPARg_RXR_complex RXR RXR RXR->PPARg_RXR_complex PPRE PPRE (PPAR Response Element) PPARg_RXR_complex->PPRE Binds to DNA Target_Gene Target Gene Expression (e.g., Adiponectin, CD36) PPRE->Target_Gene Transcriptional Regulation

Caption: Putative signaling pathway of 10-HOE as a PPARγ agonist.

Experimental Workflow

Cell_Assay_Workflow Start Start Seed_Cells Seed Cells in a Multi-well Plate Start->Seed_Cells Cell_Adherence Allow Cells to Adhere (24-48 hours) Seed_Cells->Cell_Adherence Serum_Starve Optional: Serum Starvation Cell_Adherence->Serum_Starve Prepare_Treatments Prepare 10-HOE Treatments and Controls Serum_Starve->Prepare_Treatments Add_Treatments Add Treatments to Cells Prepare_Treatments->Add_Treatments Incubate Incubate for a Defined Period Add_Treatments->Incubate Assay_Readout Perform Assay (e.g., qPCR, ELISA) Incubate->Assay_Readout Data_Analysis Analyze and Interpret Data Assay_Readout->Data_Analysis End End Data_Analysis->End

Caption: A generalized workflow for cell-based assays with 10-HOE.

Data Summary

ParameterRecommended Range/ConditionRationale
Solvent for Stock Solution Ethanol, DMSOGood solubility for fatty acids.
Final Solvent Concentration ≤ 0.1%To avoid solvent-induced cytotoxicity.
Carrier Protein Fatty acid-free BSAImproves solubility and cellular uptake.[9]
Working Concentration 1-50 µM (cell-type dependent)A typical starting range for many fatty acid signaling molecules. A dose-response curve is essential.
Cell Seeding Density 70-80% confluency at time of treatmentEnsures cells are in a healthy, proliferative state.
Incubation Time 4-48 hours (assay dependent)Varies depending on the endpoint being measured (e.g., early signaling events vs. changes in gene expression).

References

Optimization

Technical Support Center: Synthesis and Purification of 10-hydroxy-11(E),15(Z)-octadecadienoic acid

Welcome to the technical support guide for the synthesis and purification of 10-hydroxy-11(E),15(Z)-octadecadienoic acid. This resource is designed for researchers, scientists, and professionals in drug development.

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support guide for the synthesis and purification of 10-hydroxy-11(E),15(Z)-octadecadienoic acid. This resource is designed for researchers, scientists, and professionals in drug development. Here, we address common challenges and frequently asked questions to ensure your experiments are successful, reproducible, and efficient. Our approach is rooted in practical, field-tested experience and validated by authoritative scientific literature.

I. Frequently Asked Questions (FAQs)

Synthesis FAQs

Q1: What are the most common starting materials for the synthesis of 10-hydroxy-11(E),15(Z)-octadecadienoic acid?

The synthesis of this and structurally related hydroxy fatty acids often begins with commercially available, unsaturated fatty acids. A common precursor is α-linolenic acid, which possesses the necessary carbon backbone and cis-double bond at the C15 position.[1] Enzymatic approaches, for instance, using lipoxygenases, can introduce the hydroxyl group and configure the double bonds with high specificity.[2] Chemical synthesis routes may involve multi-step processes starting from simpler building blocks, where stereochemistry is carefully controlled at each stage.[3]

Q2: I'm observing low yields in my synthesis. What are the likely causes and how can I improve them?

Low yields can stem from several factors throughout the synthetic process. Here’s a troubleshooting guide:

  • Incomplete Reaction: Ensure your reaction goes to completion by monitoring its progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). If the reaction stalls, consider optimizing reaction time, temperature, or catalyst concentration.

  • Side Reactions: The presence of multiple double bonds and a hydroxyl group makes the molecule susceptible to side reactions like oxidation, isomerization, or polymerization.

    • Oxidation: Work under an inert atmosphere (e.g., argon or nitrogen) and use degassed solvents to minimize oxidation. The addition of antioxidants like BHT can also be beneficial.

    • Isomerization: The geometry of the double bonds is critical. Undesired isomerization from Z (cis) to E (trans) or vice versa can occur, especially under harsh conditions (e.g., high temperatures, strong acids/bases). Careful selection of catalysts and reaction conditions is paramount. For instance, partial hydrogenation of an alkyne precursor using a Lindlar catalyst is a standard method to selectively form a Z-double bond.[3]

  • Substrate Purity: The purity of your starting materials is crucial. Impurities can interfere with the reaction and lead to the formation of byproducts, complicating purification and reducing the yield of the desired product.

Q3: How can I control the stereochemistry of the hydroxyl group and the double bonds?

Achieving the correct stereochemistry is a primary challenge.

  • Double Bonds: The E (trans) double bond at C11 is often established through reactions like the Wittig reaction, which can be tuned to favor the E-isomer.[4] As mentioned, the Z (cis) double bond at C15 can be introduced via stereoselective hydrogenation of an alkyne.[3]

  • Hydroxyl Group: Introducing the hydroxyl group with the desired stereochemistry often involves the use of chiral catalysts or enzymes. Lipoxygenases, for example, can exhibit high regio- and stereoselectivity.[2] In chemical synthesis, asymmetric reductions of a corresponding ketone can be employed.

Purification FAQs

Q4: What is the recommended method for purifying the final product?

High-Performance Liquid Chromatography (HPLC) is the most effective method for purifying 10-hydroxy-11(E),15(Z)-octadecadienoic acid and separating it from isomers and other impurities.[5]

  • Normal-Phase HPLC: This is often preferred for separating isomers of hydroxy fatty acids. A typical mobile phase might consist of a non-polar solvent like n-hexane with a small amount of a polar modifier like isopropanol and an acid like acetic acid.[5]

  • Reverse-Phase HPLC: This can also be effective, particularly for removing non-polar impurities. A common mobile phase would be a mixture of acetonitrile and water, often with a modifier like formic acid or acetic acid to improve peak shape.

Q5: My purified product appears to be degrading over time. What are the proper storage conditions?

Hydroxy polyunsaturated fatty acids are prone to degradation through oxidation and isomerization. For long-term stability, it is recommended to store the compound in a solution, typically in an organic solvent like ethanol, at -20°C or -80°C.[1][6] The product should be stored under an inert atmosphere (argon or nitrogen) to prevent oxidation. It is also advisable to aliquot the sample to avoid repeated freeze-thaw cycles.

Q6: How can I confirm the identity and purity of my final product?

A combination of analytical techniques is necessary to confirm the structure and assess the purity of 10-hydroxy-11(E),15(Z)-octadecadienoic acid.

  • Mass Spectrometry (MS): To confirm the molecular weight. High-resolution mass spectrometry (HRMS) can provide the exact mass and confirm the elemental composition.[7]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are essential for elucidating the detailed structure, including the position of the hydroxyl group and the geometry of the double bonds.[7][8] Coupling constants (J-values) in the 1H NMR spectrum are particularly useful for determining the E/Z configuration of the double bonds.[7]

  • High-Performance Liquid Chromatography (HPLC): To assess purity by identifying and quantifying any impurities.[5]

II. Troubleshooting Guides

Troubleshooting Synthesis Issues
Problem Potential Cause Recommended Solution
Multiple spots on TLC after reaction Incomplete reaction or formation of multiple byproducts.- Monitor the reaction more frequently. - Optimize reaction conditions (temperature, time, catalyst). - Consider a different synthetic route if byproduct formation is excessive.
Low or no product formation Inactive catalyst or reagents; incorrect reaction setup.- Use fresh, high-purity reagents and catalysts. - Ensure the reaction is set up under the correct atmosphere (e.g., inert gas). - Verify the accuracy of reagent concentrations.
Incorrect stereochemistry of double bonds Non-selective reaction conditions.- For Z-double bonds, use a stereoselective hydrogenation catalyst like Lindlar's catalyst.[3] - For E-double bonds, optimize conditions for reactions like the Wittig reaction to favor the E-isomer.[4]
Troubleshooting Purification Issues
Problem Potential Cause Recommended Solution
Poor separation of isomers in HPLC Suboptimal mobile phase or column.- Adjust the mobile phase composition, particularly the ratio of polar to non-polar solvents. - Try a different type of column (e.g., a different stationary phase or particle size). - Optimize the flow rate and temperature.
Broad peaks in HPLC Column overloading; poor sample solubility; secondary interactions with the stationary phase.- Inject a smaller sample volume. - Ensure the sample is fully dissolved in the mobile phase. - Add a small amount of acid (e.g., acetic or formic acid) to the mobile phase to suppress ionization of the carboxylic acid group.
Product degradation during purification Exposure to air, light, or high temperatures.- Work quickly and keep samples on ice when possible. - Use solvents that have been degassed to remove oxygen. - Protect the sample from light by using amber vials.

III. Experimental Protocols & Workflows

General Synthetic Workflow

The synthesis of 10-hydroxy-11(E),15(Z)-octadecadienoic acid can be approached through various routes. A generalized chemoenzymatic approach is outlined below.

Synthesis_Workflow cluster_synthesis Synthesis Start α-Linolenic Acid Step1 Lipoxygenase-mediated Oxidation Start->Step1 Enzyme, O2 Step2 Reduction of Hydroperoxide Step1->Step2 Reducing Agent (e.g., NaBH4) Product Crude 10-hydroxy-11(E),15(Z)-octadecadienoic acid Step2->Product

Caption: Chemoenzymatic synthesis workflow.

Purification Workflow

A typical purification workflow involves initial extraction followed by chromatographic separation.

Purification_Workflow cluster_purification Purification Start Crude Product Step1 Liquid-Liquid Extraction Start->Step1 e.g., Ethyl Acetate/Water Step2 Solid-Phase Extraction (SPE) Step1->Step2 e.g., C18 cartridge Step3 HPLC Purification Step2->Step3 Normal or Reverse Phase Final Pure Product Step3->Final

Caption: General purification workflow.

Detailed Protocol: HPLC Purification
  • Column: Silica gel column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[5]

  • Mobile Phase: A mixture of n-hexane, isopropanol, and acetic acid (e.g., 98.3:1.6:0.1, v/v/v).[5] The exact ratio may need to be optimized based on your specific column and system.

  • Flow Rate: Typically 1.0 mL/min.

  • Detection: UV detector set at a wavelength where the conjugated diene system absorbs, typically around 234 nm.[5]

  • Sample Preparation: Dissolve the crude product in the mobile phase. Filter the sample through a 0.22 µm syringe filter before injection.

  • Injection: Inject a small volume (e.g., 10-20 µL) to avoid column overloading.

  • Fraction Collection: Collect the fractions corresponding to the desired peak.

  • Solvent Evaporation: Evaporate the solvent from the collected fractions under a stream of nitrogen or using a rotary evaporator at low temperature to obtain the pure product.

IV. References

  • Lakshmi Narasimha Reddy, P., Pulla Reddy, A., & Sharma, G. V. M. (1996). Synthesis of 13-Hydroxy-9Z,11E,15Z-octadecatrienoic Acid. Synthetic Communications, 26(7), 1395-1398.

  • Xiong, Q., et al. (2019). Simultaneous measurement of four hydroxyoctadecadienoic acid isomers in meat products by normal-phase high performance liquid chromatography. Food Science and Technology Research, 25(4), 589-595.

  • National Center for Biotechnology Information. (n.d.). Corchorifatty acid F. PubChem Compound Database. Retrieved from [Link]

  • Giménez-Santamarina, S., et al. (2020). Selective Production of 9R-Hydroxy-10E,12Z,15Z-Octadecatrienoic Acid from α-Linolenic Acid in Perilla Seed Oil Hydrolyzate by a Lipoxygenase from Nostoc Sp. SAG 25.82. PLOS One, 15(3), e0229121.

  • Tshibangu, D. S., et al. (2021). 13-Hydroxy-9Z,11E,15E-octadecatrienoic acid from the leaves of Cucurbita moschata. Natural Product Research, 35(18), 3085-3092.

  • Jadhav, A. B., & Kim, H. (2021). Synthesis of 10-Hydroxy- and 9-Oxo-2e-Decenoic Acids from Oleic Acid. Molecules, 26(16), 4991.

  • National Center for Biotechnology Information. (n.d.). 9s,10s,11r-trihydroxy-12z,15z-octadecadienoic acid. PubChem Compound Database. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). 9,12,13-Trihydroxy-10,15-octadecadienoic acid. PubChem Compound Database. Retrieved from [Link]

  • CAS Common Chemistry. (n.d.). (9S,10E,12S,13S,15Z)-9,12,13-Trihydroxy-10,15-octadecadienoic acid. Retrieved from [Link]

  • Jerz, G., et al. (2021). Bioassay-Guided Isolation and Identification of Antibacterial Compounds from Invasive Tree of Heaven Stem and Trunk Bark. Molecules, 26(11), 3236.

Sources

Troubleshooting

Technical Support Center: A Guide to Preventing Degradation of 10-hydroxy-11(E),15(Z)-octadecadienoic Acid During Storage

Welcome to the technical support guide for 10-hydroxy-11(E),15(Z)-octadecadienoic acid. This document provides researchers, scientists, and drug development professionals with in-depth, field-proven insights and protocol...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support guide for 10-hydroxy-11(E),15(Z)-octadecadienoic acid. This document provides researchers, scientists, and drug development professionals with in-depth, field-proven insights and protocols to ensure the stability and integrity of this valuable oxylipin during storage and handling.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common inquiries regarding the stability and handling of 10-hydroxy-11(E),15(Z)-octadecadienoic acid.

Q1: What is 10-hydroxy-11(E),15(Z)-octadecadienoic acid, and why is it prone to degradation?

A1: 10-hydroxy-11(E),15(Z)-octadecadienoic acid is an oxygenated derivative of linolenic acid, classifying it as a polyunsaturated hydroxy fatty acid (PUFA) and an oxylipin.[1][2] Its chemical structure contains two double bonds and a hydroxyl group. This high degree of unsaturation makes it particularly susceptible to auto-oxidation, a process where atmospheric oxygen attacks the double bonds, leading to the formation of hydroperoxides and subsequent secondary degradation products like aldehydes.[3][4] This process is accelerated by exposure to heat, light, and trace metal ions.[5][6][7]

Q2: What are the optimal storage conditions for this compound?

A2: To minimize degradation, stringent storage conditions are paramount. The key is to control the three primary drivers of oxidation: temperature, oxygen, and light. The following table summarizes the recommended conditions.

ParameterRecommendationRationale
Temperature -20°C or lower (e.g., -80°C for long-term)Significantly slows the rate of oxidative chemical reactions.[7][8][9]
Atmosphere Inert Gas (Argon or Nitrogen)Displaces oxygen, a primary reactant in the auto-oxidation cascade.[6][8][10]
Solvent High-purity ethanol or other suitable organic solventStoring in solution minimizes exposure to air and moisture compared to a dry powder.[1][10]
Container Amber glass vial with a Teflon-lined capPrevents light exposure and leaching of plasticizers or other contaminants.[10]
Light Store in the darkLight provides the activation energy for the initiation of free-radical chain reactions.[6]

Q3: Should I store it as a dry powder or in a solvent?

A3: It is strongly recommended to store unsaturated lipids in a suitable organic solvent rather than as a powder.[10] As a dry powder, the compound has a large surface area exposed to any residual oxygen in the container. Furthermore, PUFAs can be hygroscopic, and absorbing moisture can accelerate degradation.[10] A deoxygenated solvent provides a more stable environment.

Q4: What is the best solvent for storage?

A4: A high-purity, peroxide-free grade of ethanol is a common and effective choice, as many suppliers provide the compound in this solvent.[1] Other polar organic solvents may also be suitable, but it is crucial to ensure the solvent is of high purity and has been deoxygenated (e.g., by sparging with argon) before use. Solvents with higher polarity tend to extract polar lipids more efficiently.[11] Avoid using plastic pipettes or containers for handling organic solutions, as this can introduce impurities.[10]

Q5: How long can I expect the compound to be stable under recommended conditions?

A5: When stored correctly at -20°C or below in an inert atmosphere, the compound should remain stable for at least two years.[1][12] However, stability is highly dependent on handling. Each time the vial is opened, there is a risk of introducing oxygen and moisture. For this reason, it is best practice to prepare single-use aliquots to avoid repeated freeze-thaw cycles and exposure of the main stock.

Section 2: Troubleshooting Guide: Identifying and Resolving Degradation

This guide is designed to help you diagnose and address potential stability issues with your compound.

Problem: I suspect my sample of 10-hydroxy-11(E),15(Z)-octadecadienoic acid has degraded. How can I confirm this?

Expert Insight: The first signs of degradation are often subtle, such as inconsistent results in biological assays. For definitive confirmation, analytical chemistry is required.

Solution:

  • Visual Inspection: Check for any yellowing of the solution or the appearance of a precipitate, which can be signs of polymerization or other degradation pathways.

  • Analytical Confirmation: If you have access to analytical instrumentation, several methods can be employed to assess the purity and degradation of your sample.

MethodWhat It MeasuresAdvantagesDisadvantages
UV-Vis Spectroscopy Conjugated dienes (primary oxidation products)Simple, rapid, and does not require extensive sample prep.[13]Lacks specificity; can give false positives if conjugated systems are present in the original molecule or impurities.[13]
TBARS Assay Malondialdehyde (MDA), a secondary oxidation productA popular and straightforward method for assessing secondary oxidation.[14][15]Lacks specificity and can react with other aldehydes, potentially overestimating oxidation.[14]
HPLC-UV/ELSD Purity of the parent compoundAllows for direct quantification of the remaining parent compound and visualization of degradation products.Requires method development; evaporative light scattering detection (ELSD) is needed if the degradants lack a chromophore.
LC-MS/MS Parent compound and specific oxidation productsHighly sensitive and specific; can identify the exact chemical structures of degradation products.[16]Requires specialized equipment and expertise for data interpretation.[16]
GC-MS Volatile secondary oxidation products (e.g., hexanal)Excellent for detecting specific volatile markers of lipid oxidation.[13]Requires derivatization of the fatty acid and may not be suitable for all degradation products.[13]

Problem: My analysis confirms degradation. What are the likely causes?

Expert Insight: Degradation is almost always a result of a breach in the storage and handling protocol. A systematic review of your procedure can pinpoint the cause.

Root Cause Analysis:

  • Was the sample exposed to air? The most common cause is an improperly sealed container or failure to purge the vial with inert gas after each use.

  • Was the storage temperature consistent? Storing at temperatures above -20°C, even for short periods, can accelerate degradation.[7][9] Check freezer logs if available.

  • Was the sample exposed to light? Storing in clear vials or leaving the sample on the benchtop under ambient light can initiate photo-oxidation.

  • Is the solvent pure? Using old or low-grade solvents that contain peroxides or trace metals can catalyze degradation.

  • Was there any contamination? Using non-sterile glassware or plastic tips can introduce contaminants that may accelerate degradation.

Section 3: Standard Operating Procedures (SOPs)

Follow these protocols rigorously to maximize the shelf-life of your 10-hydroxy-11(E),15(Z)-octadecadienoic acid.

SOP 1: Recommended Long-Term Storage Protocol
  • Upon Receipt: Immediately transfer the product to a freezer set at -20°C or -80°C.

  • Equilibration: Before opening for the first time, allow the vial to sit at room temperature for at least 30 minutes. This prevents atmospheric moisture from condensing inside the cold vial.[10]

  • Inert Atmosphere: Work in a fume hood or on a benchtop with a gentle stream of argon or nitrogen gas directed towards the vial opening.

  • Aliquoting: Using a gas-tight glass syringe, divide the main stock solution into smaller, single-use volumes in amber glass vials with Teflon-lined caps.

  • Purging: Before sealing each aliquot, flush the headspace of the vial with inert gas for 20-30 seconds.

  • Sealing: Tightly seal the cap. For extra security, wrap the cap-vial interface with parafilm.

  • Labeling & Storage: Clearly label each aliquot with the compound name, concentration, date, and your initials. Immediately return the aliquots and the main stock to the freezer.

SOP 2: Workflow for Assessing Compound Stability

This protocol outlines a basic experiment to validate the stability of your compound under your specific storage conditions.

  • Prepare Aliquots: Following SOP 1, prepare at least 4-5 identical aliquots of the compound.

  • Time-Zero Analysis (T=0): Immediately analyze one aliquot using a validated HPLC method to determine its initial purity. This is your baseline.

  • Storage: Store the remaining aliquots under the desired conditions (e.g., -20°C, inert atmosphere).

  • Time-Point Analysis: At predetermined intervals (e.g., 1 month, 3 months, 6 months, 1 year), remove one aliquot from storage.

  • Analysis: Allow the aliquot to warm to room temperature and analyze it using the same HPLC method as the T=0 sample.

  • Data Evaluation: Compare the purity of the time-point sample to the T=0 sample. A significant decrease in the area of the parent peak, or the appearance of new peaks, indicates degradation.

Section 4: Visual Guides & Pathways

Diagram 1: Primary Degradation Pathway (Auto-oxidation)

cluster_initiation Initiation cluster_propagation Propagation cluster_termination Termination PUFA PUFA (10-hydroxy-11(E),15(Z)- octadecadienoic acid) Radical Lipid Radical (L•) PUFA->Radical H• abstraction Peroxyl_Radical Peroxyl Radical (LOO•) Radical->Peroxyl_Radical Initiators Light, Heat, Metal Ions Initiators->PUFA Oxygen Oxygen (O2) Hydroperoxide Lipid Hydroperoxide (LOOH) (Primary Oxidation Product) Peroxyl_Radical->Hydroperoxide + PUFA Non_Radical Non-Radical Products Peroxyl_Radical->Non_Radical + L• or LOO• Hydroperoxide->Radical Generates new L• Secondary Secondary Products (Aldehydes, Ketones) Hydroperoxide->Secondary Decomposition

Caption: Simplified pathway of lipid auto-oxidation.

Diagram 2: Experimental Workflow for Stability Assessment

cluster_timepoints Time-Course Analysis start Receive Compound aliquot Prepare Multiple Aliquots (per SOP 1) start->aliquot t0 Analyze Aliquot 1 (T=0) (HPLC, LC-MS) aliquot->t0 store Store Remaining Aliquots (-20°C or -80°C, Inert Gas) t0->store tn Analyze Aliquot 'n' at Time 'n' store->tn compare Compare Purity: (Time 'n' vs T=0) tn->compare decision Purity > 95%? compare->decision stable Compound is Stable Continue Storage decision->stable Yes unstable Degradation Detected Troubleshoot & Replace Stock decision->unstable No end End of Study stable->end unstable->end

Caption: Workflow for conducting a time-course stability study.

References

  • Shahidi, F., & Hossain, A. (2022). Analytical Methods for Lipid Oxidation and Antioxidant Capacity in Food Systems. Antioxidants, 10(10), 1587. [Link]

  • Dadun, F., & Kowalska, M. (2021). A REVIEW OF ANALYTICAL METHODS MEASURING LIPID OXIDATION STATUS IN FOODS: A CHALLENGING TASK. Journal of Food and Nutrition Research, 60(3), 187-201. [Link]

  • BTSA. (n.d.). Natural solutions for omega-3 fatty acids preservation. BTSA. [Link]

  • MDPI. (2021). Analytical Methods for Lipid Oxidation and Antioxidant Capacity in Food Systems. Antioxidants. [Link]

  • CABI. (n.d.). Analysis of early lipid oxidation in foods with n-3 fatty acids. CABI Digital Library. [Link]

  • Mendis, S., et al. (2012). Quantification of Fatty Acid Oxidation Products Using On-line High Performance Liquid Chromatography Tandem Mass Spectrometry. Journal of Visualized Experiments, (68), e4261. [Link]

  • Ahiwe, E. U., et al. (2019). Effects of Natural Antioxidants on The Stability of Omega-3 Fatty Acids in Dog Food. Journal of the Hellenic Veterinary Medical Society, 70(1), 1331-1338. [Link]

  • Kalsec. (n.d.). Stabilization of Fish Oil with Naturally Sourced Antioxidants. Kalsec. [Link]

  • ResearchGate. (n.d.). Use of Natural Antioxidants to Stabilize Fish Oil Systems. ResearchGate. [Link]

  • ResearchGate. (n.d.). Antioxidants used in oils, fats and fatty foods. ResearchGate. [Link]

  • Metherel, A. H., et al. (2020). Butylated hydroxytoluene can protect polyunsaturated fatty acids in dried blood spots from degradation for up to 8 weeks at room temperature. Prostaglandins, Leukotrienes and Essential Fatty Acids, 154, 102061. [Link]

  • Carl ROTH. (n.d.). Safety Data Sheet: Linoleic acid. Carl ROTH. [Link]

  • Murphy, R. C., et al. (2020). The Octadecanoids: Synthesis and Bioactivity of 18-Carbon Oxygenated Fatty Acids in Mammals, Bacteria, and Fungi. Chemical Reviews, 120(17), 9346-9399. [Link]

  • ACS Publications. (2020). The Octadecanoids: Synthesis and Bioactivity of 18-Carbon Oxygenated Fatty Acids in Mammals, Bacteria, and Fungi. Chemical Reviews. [Link]

  • ResearchGate. (n.d.). Postulated biosynthetic and degradation pathway of 9,12,13-trihydroxy-10(E)-octadecenoic acid. ResearchGate. [Link]

  • ResearchGate. (n.d.). Influence of storage conditions on the fatty acid content loss in... ResearchGate. [Link]

  • The Fish Site. (2014). Lipid Quality Preservation a Major Challenge Associated with Seafood Raw Material Storage. The Fish Site. [Link]

  • Bejaoui, S., et al. (2021). Effect of storage temperature and time on the fatty acids and nutritional quality of the commercial mussel (Mytilus galloprovincialis). Journal of Food Measurement and Characterization, 15, 2307-2316. [Link]

  • ResearchGate. (n.d.). (PDF) Spatiotemporal changes in the Content and Metabolism of 9, 12, 13 – Trihydorxy-10(E)-Octadecenoic Acid in Tomato. ResearchGate. [Link]

  • Oilseeds and fats, Crops and Lipids. (2025). Solvent solutions: comparing extraction methods for edible oils and proteins in a changing regulatory landscape. Part 5: Impacts on the oil quality. OCL. [Link]

  • PubChem. (n.d.). Corchorifatty acid F. PubChem. [Link]

  • PubChem. (n.d.). 9s,10s,11r-trihydroxy-12z,15z-octadecadienoic acid. PubChem. [Link]

  • MDPI. (2023). Solvent Tolerance Improvement of Lipases Enhanced Their Applications: State of the Art. Catalysts. [Link]

  • Nature. (2018). Comparison of ambient solvent extraction methods for the analysis of fatty acids in non-starch lipids of flour and starch. Scientific Reports. [Link]

  • Shodex. (n.d.). Solubility of Saturated Fatty Acids. Shodex. [Link]

  • OUCI. (n.d.). Evaluation of food grade solvents for lipid extraction and impact of storage temperature on fatty acid composition of edible seaweeds. OUCI. [Link]

Sources

Optimization

Technical Support Center: Troubleshooting Poor Peak Shape in HILIC Chromatography

Welcome to the technical support center for Hydrophilic Interaction Liquid Chromatography (HILIC). This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for Hydrophilic Interaction Liquid Chromatography (HILIC). This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues related to poor peak shape in their chromatographic experiments. As a Senior Application Scientist, this guide synthesizes technical accuracy with field-proven insights to help you achieve optimal separation performance.

Troubleshooting Guides

This section provides a systematic approach to identifying and resolving specific peak shape problems in a question-and-answer format.

Peak Tailing

Q1: Why are my peaks tailing in my HILIC separation?

A1: Peak tailing, where the latter half of the peak is broader than the front, is a frequent challenge in HILIC. It often points to secondary interactions between the analyte and the stationary phase or issues within the chromatographic system itself.[1][2]

Potential Causes and Solutions for Peak Tailing:

1. Secondary Interactions with the Stationary Phase:

  • Silanol Interactions: Residual silanol groups on silica-based columns can interact with basic compounds, causing tailing.[3]

    • Solution: Employ a highly deactivated (end-capped) column. Adjusting the mobile phase pH to be 2-3 units below the pKa of a basic analyte can also mitigate this by protonating the analyte, thus reducing its interaction with the silanol groups.[1] For acidic compounds, ensure proper pH control, typically around pH 2-3.[2]

  • Metal Contamination: Trace metals in the stationary phase or system components can chelate with certain analytes.[4]

    • Solution: Use a column with low metal content and ensure all tubing and fittings are inert.[1] A column wash with a chelating agent may also be effective.[5]

2. Mobile Phase and Buffer Issues:

  • Inadequate Buffer Concentration or pH Control: Insufficient buffer concentration can lead to increased secondary interactions, causing peak tailing.[6] An inappropriate pH can lead to the analyte existing in multiple ionic forms.[7]

    • Solution: Increase the buffer concentration. A good starting point is 10 mM.[8] For ionizable analytes, adjust the mobile phase pH to ensure the analyte is in a single ionic form.[7] Ammonium formate and ammonium acetate are common buffers in HILIC due to their volatility and solubility in high organic mobile phases.[9]

Parameter Recommendation Rationale
Buffer Concentration 10-20 mMBalances peak shape improvement with MS compatibility.[10]
Mobile Phase pH 2-3 units away from analyte pKaEnsures analyte is in a single ionic state, minimizing secondary interactions.[11]

3. Column-Related Problems:

  • Column Overload: Injecting an excessive amount of sample can saturate the stationary phase.[1][4]

    • Solution: Reduce the injection volume or the sample concentration.[1][4]

  • Column Degradation or Contamination: Over time, columns can degrade due to harsh mobile phases or sample matrices.[1][2] Contaminants from the sample or mobile phase can also accumulate on the column.[4]

    • Solution: If the column is old or has been used extensively with complex matrices, replacement is often the best solution.[2] To prolong column life, use a guard column and ensure the mobile phase pH is within the column's recommended range.[1] A column flush with a strong solvent may remove contaminants.[2]

  • Poorly Packed Bed or Void Formation: A void or channel at the column inlet can lead to peak distortion.[1][3]

    • Solution: This usually indicates a damaged column that needs to be replaced.[3] Using a guard column can help protect the analytical column from pressure shocks that may cause voids.[2]

Peak Fronting

Q2: What is causing my peaks to front in my HILIC analysis?

A2: Peak fronting, where the front part of the peak is broader than the tail, is often a sign of column overload or a mismatch between the sample solvent and the mobile phase.[12][13]

Potential Causes and Solutions for Peak Fronting:

1. Sample Overload:

  • Excessive Sample Concentration or Volume: Injecting too much analyte can saturate the stationary phase, leading to some molecules traveling through the column more quickly.[12][13]

    • Solution: Systematically reduce the sample concentration or injection volume until a symmetrical peak is achieved.[12][13]

2. Sample Solvent Mismatch:

  • Sample Solvent Stronger than Mobile Phase: In HILIC, water is the strong solvent.[14] If the sample is dissolved in a solvent with a higher water content than the initial mobile phase, it can cause the analyte to move through the column too quickly at the point of injection, resulting in a fronting peak.[15][16][17]

    • Solution: Ideally, dissolve the sample in the initial mobile phase.[18] If sample solubility is an issue, use a solvent with a slightly weaker elution strength than the mobile phase or minimize the injection volume.[15][16] For highly polar compounds with limited solubility in high organic solvents, a mixture of acetonitrile and methanol or isopropanol can be a good alternative.[19]

3. Column Issues:

  • Column Collapse or Degradation: Physical degradation of the column bed, sometimes due to operating outside the recommended pH or temperature limits, can cause peak fronting.[20][21]

    • Solution: Replace the column and ensure that the method conditions are within the manufacturer's specifications for the column.[21]

Split Peaks

Q3: Why am I observing split peaks in my chromatogram?

A3: Split peaks can be caused by a few key issues, including a mismatch between the sample solvent and the mobile phase, a problem at the column inlet, or co-elution of closely related compounds.[22]

Potential Causes and Solutions for Split Peaks:

1. Sample Solvent Effects:

  • High Water Content in Sample Diluent: Similar to peak fronting, dissolving the sample in a solvent with too much water (the strong solvent in HILIC) can cause peak splitting.[14][18]

    • Solution: Prepare the sample in the mobile phase or a solvent with a high percentage of acetonitrile.[18] If the sample is only soluble in aqueous solutions, keep the injection volume as small as possible.[23]

2. Column and System Hardware Issues:

  • Partially Blocked Inlet Frit: Debris from the sample, mobile phase, or system can clog the inlet frit of the column, causing the sample to be unevenly distributed onto the column bed.[20][21]

    • Solution: Reverse flush the column to waste (if the manufacturer allows). If this doesn't resolve the issue, the column may need to be replaced.[20] Using an in-line filter can help prevent this problem.[20]

  • Void at the Column Inlet: A void or channel in the packing material at the head of the column can cause the sample band to split.[20]

    • Solution: This typically requires column replacement.[3]

3. Chromatographic Conditions:

  • Co-elution of Analytes: What appears to be a split peak may actually be two different compounds eluting very close together.[22]

    • Solution: To confirm, try a smaller injection volume. If two distinct peaks become apparent, optimize the method (e.g., adjust mobile phase composition, temperature, or gradient) to improve resolution.[22]

  • Analyte Tautomers: Some compounds, like carbohydrates, can exist as a mixture of tautomeric forms in solution, which can lead to broad or separated peaks.[24][25]

    • Solution: Increasing the column temperature can sometimes help merge the different forms into a single, sharper peak.[24][25]

Frequently Asked Questions (FAQs)

Q: How long should I equilibrate my HILIC column?

A: HILIC columns require longer equilibration times than reversed-phase columns to establish a stable water layer on the stationary phase.[26] For a new column, flushing with 60-80 column volumes is recommended.[26] For subsequent runs and between gradient injections, 10-20 column volumes are often sufficient.[6][26] Insufficient equilibration is a common cause of retention time drift.[27]

Q: What is the effect of temperature on HILIC separations?

A: Increasing the column temperature in HILIC generally leads to a decrease in retention time because the transfer of hydrophilic analytes to the water layer is an exothermic process.[25] However, for separations involving strong electrostatic interactions (e.g., basic analytes on a silica column), increasing the temperature can sometimes lead to an increase in retention.[24][25] Temperature can also be used to improve the peak shape of compounds that exist as multiple tautomers in solution.[24][25]

Q: Can I use a gradient in HILIC?

A: Yes, gradients are commonly used in HILIC. A typical HILIC gradient starts with a high percentage of organic solvent (e.g., 95% acetonitrile) and decreases the organic content over time to elute more polar compounds.[28] Remember that water is the strong eluting solvent.[8] It is important to allow for sufficient re-equilibration time at the initial mobile phase conditions between injections.[26]

Q: My sample is only soluble in water. How can I avoid poor peak shape in HILIC?

A: Injecting a sample dissolved in 100% water can lead to significant peak distortion.[16][23] If your sample must be dissolved in water, keep the injection volume as small as possible to minimize these effects.[23] Another strategy is to use an online solid-phase extraction (SPE) setup with a trapping column to remove the aqueous sample solvent before the sample is introduced to the HILIC column.[29]

Troubleshooting Workflow

The following diagram illustrates a general workflow for troubleshooting poor peak shape in HILIC chromatography.

HILIC_Troubleshooting start Poor Peak Shape Observed check_all_peaks Affects all peaks? start->check_all_peaks system_issue System Issue: - Blocked Frit - Column Void - Leaks/Connections check_all_peaks->system_issue Yes single_peak_issue Single/Few Peaks Affected check_all_peaks->single_peak_issue No end_node Peak Shape Improved system_issue->end_node Resolve Hardware Issue peak_shape_type Identify Peak Shape single_peak_issue->peak_shape_type tailing Tailing peak_shape_type->tailing Tailing fronting Fronting peak_shape_type->fronting Fronting splitting Splitting peak_shape_type->splitting Splitting tailing_causes Potential Tailing Causes: - Secondary Interactions - Mobile Phase pH/Buffer - Column Overload/Degradation tailing->tailing_causes fronting_causes Potential Fronting Causes: - Sample Overload - Strong Sample Solvent - Column Collapse fronting->fronting_causes splitting_causes Potential Splitting Causes: - Strong Sample Solvent - Column Inlet Issue - Co-elution splitting->splitting_causes tailing_causes->end_node Adjust Method fronting_causes->end_node Adjust Sample/Method splitting_causes->end_node Adjust Sample/Method

Caption: A logical workflow for diagnosing poor peak shape in HILIC.

References

  • Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique - PMC - NIH. (2011, August 31).
  • How to Avoid Common Problems with HILIC Methods - Restek.
  • Sample Solvent in HILIC - Separation Science.
  • Column temperature in HILIC - Separation Science.
  • Mind the Diluent: Effects of Sample Diluent on Analyte Recovery in Reversed-Phase and HILIC Separations | LCGC International.
  • Impact of column temperature and mobile phase components on selectivity of hydrophilic interaction chromatography (HILIC) - PubMed.
  • A systematic investigation of the effect of sample solvent on peak shape in nano- and microflow hydrophilic interaction liquid chromatography columns - PubMed. (2021, October 11).
  • Column Temperature in HILIC - AFIN-TS.
  • How do I minimize peak splitting problems when running HILIC mode chromatography? - WKB80284 - Waters Knowledge Base.
  • - Benchchem.
  • Hydrophilic Interaction Liquid Chromatography - Sigma-Aldrich.
  • Column troubleshooting guide – HILIC - Thermo Fisher Scientific.
  • The Importance of Sample Diluent in HILIC - HPLC.
  • Tailing Peaks in HPLC: A Practical Guide to Causes, Effects, and Solutions - uHPLCs. (2025, April 19).
  • HILIC Troubleshooting | Thermo Fisher Scientific - NG.
  • Hydrophilic-Interaction Chromatography: An Update - LCGC International.
  • Peak Tailing in HPLC - Element Lab Solutions.
  • Elimination of the Sample Solvent Effect when Analysing Water Solutions of Basic Peptides by HILIC - Chromatography Today. (2020, February 17).
  • What are the common causes of having little or no retention and/or peak shape problems on a HILIC column? - WKB235914.
  • What is Peak Fronting? - PerkinElmer.
  • Reasons for Peak Tailing of HPLC Column - Hawach. (2025, October 28).
  • a Effect of column temperature on retention under HILIC mode (mobile... - ResearchGate.
  • Hydrophilic Interaction Liquid Chromatography (HILIC) Method Migration Part 2: Troubleshooting Peak Splitting of Cetirizine - Waters Corporation.
  • HILIC: The Pros and Cons - LCGC International.
  • HILIC Troubleshooting | Thermo Fisher Scientific - CA.
  • Hydrophilic interaction chromatography - Wikipedia.
  • HPLC Peak Tailing - Axion Labs.
  • Role of Buffers in Liquid Chromatography | Phenomenex.
  • FAQ: Why and when should I add a buffer in my eluent in HILIC mode (Hydrophilic Interaction Liquid Chromatography)? - SiliCycle.
  • Hydrophilic Interaction Chromatography Method Development and Troubleshooting - Agilent. (2018, May 1).
  • Influence of different hydrophilic interaction liquid chromatography stationary phases on method performance for the determination of highly polar anionic pesticides in complex feed matrices - NIH.
  • How can I prevent peak tailing in HPLC? - ResearchGate. (2013, November 27).
  • Column Equilibration in HILIC Mode - HPLC.
  • HPLC Fronting Peak Analysis and Solutions - uHPLCs.
  • An Introduction to Peak Tailing, Fronting and Splitting in Chromatography - ACD/Labs. (2022, October 6).
  • Column Equilibration in HILIC - Separation Science.
  • Troubleshooting Basics, Part IV: Peak Shape Problems - LCGC International. (2012, July 1).
  • Peak Splitting in HPLC: Causes and Solutions - Separation Science.
  • Understanding Peak Fronting in HPLC - Phenomenex. (2025, April 1).
  • Column care guide and general method development information for Thermo Scientific HILIC columns.
  • Hot Tips on HILIC | LCGC International.
  • Equilibration, Regeneration, and Maintenance of HPLC Column - Hawach. (2025, September 4).
  • HPLC Troubleshooting Mini Guide - Peak Issues - Phenomenex.

Sources

Troubleshooting

Technical Support Center: Ion Suppression in the MS Analysis of 10-hydroxy-11(E),15(Z)-octadecadienoic acid

Welcome to the technical support guide for the mass spectrometric analysis of 10-hydroxy-11(E),15(Z)-octadecadienoic acid. This document provides in-depth troubleshooting strategies and answers to frequently asked questi...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support guide for the mass spectrometric analysis of 10-hydroxy-11(E),15(Z)-octadecadienoic acid. This document provides in-depth troubleshooting strategies and answers to frequently asked questions concerning ion suppression, a common and critical challenge in quantitative LC-MS analysis. Our goal is to equip you, our fellow researchers and drug development professionals, with the expertise to identify, mitigate, and overcome these effects to ensure the accuracy and reproducibility of your results.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why should I be concerned about it for my 10-hydroxy-11(E),15(Z)-octadecadienoic acid analysis?

A1: Ion suppression is a type of matrix effect where the signal intensity of a target analyte is reduced due to the presence of co-eluting compounds from the sample matrix.[1] This occurs within the mass spectrometer's ion source when interfering molecules compete with your analyte for ionization, ultimately leading to a lower-than-expected signal.[2][3]

For an analyte like 10-hydroxy-11(E),15(Z)-octadecadienoic acid, a hydroxylated fatty acid (oxylipin), this is particularly problematic when analyzing complex biological matrices such as plasma, serum, or tissue homogenates. These samples are rich in endogenous components like phospholipids and salts, which are notorious for causing ion suppression, especially in the commonly used electrospray ionization (ESI) source.[4] The consequences of unaddressed ion suppression are severe, leading to poor sensitivity, inaccurate quantification, and high variability in your results.[5][6]

Q2: How can I determine if my analysis is suffering from ion suppression?

A2: The most definitive method is a post-column infusion experiment.[5][7] In this procedure, a standard solution of your analyte is continuously infused into the mobile phase flow after the analytical column but before the MS ion source. This creates a stable, elevated baseline signal for your analyte. You then inject a blank, extracted matrix sample (e.g., plasma extract without the analyte). Any dip or drop in the stable baseline signal indicates a region of ion suppression.[7] If your analyte's retention time falls within this dip, its signal is being suppressed.

A simpler, though less definitive, method is the post-extraction spike. Here, you compare the signal of the analyte spiked into a clean solvent against the signal of the analyte spiked at the same concentration into a blank matrix extract.[5][8] A significantly lower signal in the matrix sample indicates the presence of ion suppression.[9]

Q3: My analyte has a carboxylic acid group. What is the best ionization polarity (positive or negative) to use?

A3: For molecules with acidic protons, such as the carboxylic acid group on 10-hydroxy-11(E),15(Z)-octadecadienoic acid, negative ion mode ESI is typically preferred. The molecule can readily lose a proton to form the deprotonated molecule, [M-H]⁻. This is often a very efficient and stable ionization pathway for this class of compounds.[10][11]

Furthermore, operating in negative ion mode can sometimes reduce matrix effects, as fewer endogenous matrix components are readily ionizable in this mode compared to the positive ion mode.[12] This can result in a cleaner baseline and less competition in the ion source.

Troubleshooting Guide: A Workflow-Based Approach

Ion suppression is best addressed systematically. The most effective strategy is to remove the interfering compounds before they enter the mass spectrometer. If that is not entirely possible, the next step is to chromatographically separate your analyte from them.

IonSuppressionWorkflow cluster_0 Problem Identification cluster_1 Mitigation Strategy cluster_2 Validation Start Low Signal Intensity or High Variability Observed Check Perform Post-Column Infusion or Post-Extraction Spike Start->Check Decision Is Ion Suppression Confirmed? Check->Decision SamplePrep Step 1: Optimize Sample Preparation Decision->SamplePrep Yes Chroma Step 2: Optimize Chromatography SamplePrep->Chroma MS_Source Step 3: Optimize MS Source Chroma->MS_Source InternalStd Step 4: Use Stable Isotope-Labeled IS MS_Source->InternalStd End Re-evaluate Method Performance InternalStd->End

Caption: A systematic workflow for diagnosing and mitigating ion suppression.

Step 1: Optimize Sample Preparation

Improving sample preparation is the most powerful tool to combat ion suppression.[4][13] The goal is to selectively isolate your analyte while removing as much of the interfering matrix as possible.

Technique Selectivity Effectiveness for Phospholipid Removal Labor Intensity Recommendation for Analyte
Protein Precipitation (PPT) LowPoorLowNot recommended as a standalone method. Removes proteins but leaves phospholipids and salts.
Liquid-Liquid Extraction (LLE) ModerateGoodModerateRecommended. Effective at separating lipids from polar matrix components like salts.[4][14]
Solid-Phase Extraction (SPE) HighExcellentHighHighly Recommended. Offers the best selectivity and cleanup for complex matrices.[2][12][15]

This protocol is designed to isolate acidic lipids like 10-hydroxy-11(E),15(Z)-octadecadienoic acid from a plasma sample. A mixed-mode or reversed-phase sorbent is often effective.

Objective: To remove proteins, salts, and phospholipids, and to concentrate the analyte.

Materials:

  • SPE Cartridge (e.g., Reversed-Phase C18 or a mixed-mode polymer)

  • Plasma sample containing the analyte

  • Internal Standard (ideally a stable isotope-labeled version of the analyte)

  • Methanol (MeOH)

  • Water (HPLC-grade)

  • Hexane

  • Ethyl Acetate

  • Acetic Acid

  • Nitrogen evaporator

Step-by-Step Methodology:

  • Sample Pre-treatment:

    • Thaw 100 µL of plasma on ice.

    • Spike with the internal standard.

    • Add 400 µL of 0.1% acetic acid in water to acidify the sample. This ensures the analyte's carboxylic acid group is protonated (neutral), promoting retention on a reversed-phase sorbent.

    • Vortex for 30 seconds.

  • Cartridge Conditioning:

    • Pass 1 mL of MeOH through the SPE cartridge.

    • Pass 1 mL of water through the cartridge. Do not let the sorbent bed go dry.

  • Sample Loading:

    • Load the pre-treated sample onto the conditioned cartridge.

    • Apply a slow, consistent flow rate (e.g., 1 mL/min).

  • Washing (Removal of Interferences):

    • Wash 1 (Salts & Polar Interferences): Wash the cartridge with 1 mL of 5% MeOH in water. This removes salts and very polar matrix components.

    • Wash 2 (Phospholipids): Wash the cartridge with 1 mL of hexane. This helps remove non-polar lipids while your analyte of interest, which has intermediate polarity, is retained.

  • Analyte Elution:

    • Elute the analyte with 1 mL of ethyl acetate containing 1% acetic acid. The ethyl acetate is non-polar enough to elute the analyte, and the small amount of acid ensures it remains protonated.

  • Dry-down and Reconstitution:

    • Evaporate the eluate to dryness under a gentle stream of nitrogen.

    • Reconstitute the residue in a small volume (e.g., 100 µL) of the initial mobile phase (e.g., 50:50 acetonitrile:water). This step concentrates the sample and ensures compatibility with the LC-MS system.

    • Vortex and transfer to an autosampler vial for analysis.

Step 2: Optimize Chromatography

If sample preparation alone is insufficient, chromatographic optimization is the next critical step. The objective is to shift the retention time of your analyte so that it does not co-elute with the region of ion suppression identified in your post-column infusion experiment.[3][7]

ESI_Suppression cluster_0 ESI Droplet p1 GasPhase Gas-Phase Ions (To Mass Analyzer) p1->GasPhase Desired Signal p2 p3 p4 p5 p5->GasPhase Reduced Signal p6 p7 p8 p9 p10 Analyte Analyte Analyte->p1 Ionization Matrix Matrix (e.g., Phospholipid) Matrix->p5 Competition Matrix->p9 Suppression

Sources

Optimization

Technical Support Center: Improving Reproducibility in 10-hydroxy-11(E),15(Z)-octadecadienoic acid Experiments

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 10-hydroxy-11(E),15(Z)-octadecadienoic acid (10-HO-11,15-OD). This guide is designed to provide in-dept...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 10-hydroxy-11(E),15(Z)-octadecadienoic acid (10-HO-11,15-OD). This guide is designed to provide in-depth technical assistance and troubleshooting advice to enhance the reproducibility and reliability of your experimental outcomes. As a bioactive lipid, the handling and analysis of 10-HO-11,15-OD require meticulous attention to detail to prevent degradation and ensure accurate quantification. This resource combines established protocols for similar lipid species with field-proven insights to address common challenges.

Frequently Asked Questions (FAQs)

Q1: What is 10-hydroxy-11(E),15(Z)-octadecadienoic acid and why are my experiments showing high variability?

10-hydroxy-11(E),15(Z)-octadecadienoic acid is an oxygenated metabolite of a polyunsaturated fatty acid. Like many bioactive lipids, it is highly susceptible to oxidation and degradation, which is a primary source of experimental variability. Its conjugated diene system and hydroxyl group make it prone to isomerization and further oxidation when exposed to air, light, or inappropriate temperatures.[1][2] To ensure reproducibility, it is critical to adhere to strict storage and handling protocols.

Q2: How should I properly store and handle my 10-HO-11,15-OD standard and samples?

Proper storage and handling are paramount to maintaining the integrity of 10-HO-11,15-OD.

  • Storage of Standards: Pure 10-HO-11,15-OD should be stored as a solution in a high-purity organic solvent (e.g., ethanol) at -20°C or lower in a glass container with a Teflon-lined cap.[2][3] The headspace of the vial should be flushed with an inert gas like argon or nitrogen to displace oxygen. Avoid using plastic containers for storage in organic solvents, as plasticizers can leach into the sample.[1][3]

  • Sample Handling: When preparing solutions, use glass or stainless steel syringes and vials.[3] Avoid plastic pipette tips when working with organic solvents. Allow the standard solution to equilibrate to room temperature before opening to prevent condensation of water into the solution. After use, re-blanket the vial with inert gas before re-sealing and returning to the freezer.

  • Biological Samples: Samples containing 10-HO-11,15-OD should be processed as quickly as possible and stored at -80°C until analysis to minimize enzymatic and non-enzymatic degradation.

Q3: Which analytical technique is best for quantifying 10-HO-11,15-OD in biological samples?

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred method for the sensitive and specific quantification of 10-HO-11,15-OD in complex biological matrices.[4][5] Gas chromatography-mass spectrometry (GC-MS) can also be used, but requires derivatization of the fatty acid to its more volatile fatty acid methyl ester (FAME), which adds a step where errors can be introduced.[6]

Troubleshooting Experimental Variability

This section provides a structured approach to identifying and resolving common issues encountered during the analysis of 10-HO-11,15-OD.

Issue 1: Low or No Analyte Signal in LC-MS/MS
Potential Cause Troubleshooting Steps Rationale
Analyte Degradation 1. Prepare a fresh dilution of your standard and re-run. 2. Review your storage and handling procedures. Ensure inert gas was used and samples were not repeatedly freeze-thawed.10-HO-11,15-OD is prone to oxidation, which can lead to a loss of the parent molecule.[1]
Poor Extraction Recovery 1. Spike a blank matrix sample with a known amount of 10-HO-11,15-OD before extraction and assess recovery. 2. Optimize your extraction solvent system. A common method is liquid-liquid extraction with a solvent like hexane or ethyl acetate after acidification of the aqueous sample.[7]Inefficient extraction will lead to lower analyte concentrations being introduced to the instrument.
Ion Suppression/Enhancement 1. Infuse a standard solution of 10-HO-11,15-OD post-column while injecting an extracted blank matrix sample. A dip or rise in the baseline at the analyte's retention time indicates matrix effects. 2. Improve chromatographic separation to move the analyte away from interfering matrix components. 3. Consider using a stable isotope-labeled internal standard.Co-eluting compounds from the biological matrix can interfere with the ionization of the target analyte in the mass spectrometer source.[8]
Incorrect MS Parameters 1. Optimize MS parameters (e.g., spray voltage, gas flows, collision energy) by infusing a pure standard of 10-HO-11,15-OD. 2. Ensure you are using the correct precursor and product ion m/z values for Multiple Reaction Monitoring (MRM).Optimal MS settings are crucial for achieving maximum sensitivity.[9]
Issue 2: Poor Peak Shape and Chromatography
Potential Cause Troubleshooting Steps Rationale
Column Contamination 1. Flush the column with a strong solvent series (e.g., isopropanol, followed by hexane, then re-equilibration with mobile phase). 2. If flushing doesn't help, consider replacing the column.Accumulation of non-polar compounds from biological samples on the column can lead to peak tailing and broadening.
Inappropriate Mobile Phase 1. Ensure the pH of the mobile phase is appropriate for the analyte. For fatty acids, a small amount of a weak acid (e.g., 0.1% formic acid or acetic acid) is often added to the mobile phase to ensure the analyte is in its neutral form for better retention on a C18 column.[10]The ionization state of the analyte affects its interaction with the stationary phase.
Secondary Interactions 1. Ensure high-purity solvents and additives are used. 2. Check for any active sites in the flow path (e.g., metal frits) that could be interacting with the analyte.The hydroxyl and carboxyl groups of 10-HO-11,15-OD can interact with active sites in the LC system, leading to poor peak shape.
Issue 3: Inconsistent Results in GC-MS Analysis
Potential Cause Troubleshooting Steps Rationale
Incomplete Derivatization 1. Optimize the derivatization reaction time and temperature. Analyze aliquots at different time points to determine when the reaction is complete. 2. Ensure your derivatization reagent (e.g., BF3-methanol) is not expired and has been stored correctly to prevent degradation. 3. Ensure your sample is dry before adding the derivatization reagent, as water can inhibit the reaction.Incomplete conversion of 10-HO-11,15-OD to its methyl ester will result in underestimation of its concentration.[11]
Analyte Degradation During Derivatization 1. Use the mildest effective derivatization conditions (temperature and time).Harsh derivatization conditions can lead to degradation of polyunsaturated fatty acids.
Presence of Fatty Acid Salts 1. If your sample preparation involves saponification, ensure that the subsequent acidification step is complete to convert all salts to free fatty acids before derivatization.Fatty acid salts are non-volatile and will not be derivatized or detected by GC-MS, leading to inaccurate results.[12]

Experimental Protocols

Protocol 1: LC-MS/MS Quantification of 10-HO-11,15-OD in Plasma

This protocol is adapted from established methods for similar hydroxy fatty acids and should be validated for your specific application.[5][7]

  • Sample Preparation (Liquid-Liquid Extraction):

    • To 100 µL of plasma, add an internal standard (e.g., a deuterated analog of 10-HO-11,15-OD).

    • Add 300 µL of methanol to precipitate proteins. Vortex and centrifuge at 10,000 x g for 10 minutes.

    • Transfer the supernatant to a new tube.

    • Acidify the supernatant to pH 3-4 with 1% formic acid.

    • Add 500 µL of hexane, vortex for 2 minutes, and centrifuge at 2,000 x g for 5 minutes.

    • Transfer the upper hexane layer to a clean tube and evaporate to dryness under a stream of nitrogen.

    • Reconstitute the sample in 100 µL of the initial mobile phase.

  • LC-MS/MS Analysis:

    • LC Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

    • Mobile Phase A: Water with 0.1% formic acid.

    • Mobile Phase B: Acetonitrile/Methanol (80:20, v/v) with 0.1% formic acid.

    • Gradient: A suitable gradient will need to be developed, for example, starting at 30% B, increasing to 95% B over 10 minutes, holding for 2 minutes, and then re-equilibrating.

    • MS Detection: Triple quadrupole mass spectrometer in negative electrospray ionization (ESI) mode.

    • MRM Transitions: The specific precursor ion ([M-H]⁻) and a characteristic product ion for 10-HO-11,15-OD will need to be determined by infusing a pure standard.

Protocol 2: GC-MS Analysis of 10-HO-11,15-OD as a Fatty Acid Methyl Ester (FAME)

This protocol outlines the general steps for derivatization and analysis.[13]

  • Lipid Extraction: Extract total lipids from your sample using a method like the Folch or Bligh-Dyer procedure.

  • Saponification and Derivatization (Esterification):

    • To the dried lipid extract, add 1 mL of 0.5 M methanolic KOH. Heat at 80°C for 10 minutes to saponify the lipids.

    • Cool the sample and add 2 mL of 12% BCl₃-methanol.

    • Heat at 60°C for 10 minutes to form the methyl esters.

    • Cool, then add 1 mL of water and 1 mL of hexane. Vortex thoroughly.

    • Allow the layers to separate and carefully transfer the upper hexane layer containing the FAMEs to a GC vial.

  • GC-MS Analysis:

    • GC Column: A polar capillary column, such as one with a biscyanopropyl or a polyethylene glycol (wax) stationary phase, is recommended for FAME analysis.[6]

    • Injector Temperature: 250°C.

    • Oven Program: A temperature gradient will be required, for example, starting at 100°C, ramping to 240°C.

    • MS Detection: Electron ionization (EI) source. Scan a mass range appropriate for FAMEs (e.g., m/z 50-500).

Visualizing Experimental Workflows and Pathways

Experimental Workflow for LC-MS/MS Analysis

LC-MS/MS Workflow cluster_prep Sample Preparation cluster_analysis Analysis cluster_data Data Processing Sample Biological Sample (e.g., Plasma) Spike Spike with Internal Standard Sample->Spike Extract Liquid-Liquid Extraction Spike->Extract Evap Evaporate & Reconstitute Extract->Evap LC HPLC Separation (C18 Column) Evap->LC MS Tandem MS (MRM Detection) LC->MS Integrate Peak Integration MS->Integrate Quantify Quantification (Calibration Curve) Integrate->Quantify

Caption: Workflow for 10-HO-11,15-OD analysis by LC-MS/MS.

Potential Signaling Pathway Involvement

Bioactive lipids like 10-HO-11,15-OD are often involved in modulating inflammatory responses, potentially through interactions with nuclear receptors or cell surface receptors. The exact pathway for 10-HO-11,15-OD is an active area of research, but a plausible mechanism is outlined below.

Signaling Pathway PUFA Polyunsaturated Fatty Acid (PUFA) Oxidation Enzymatic Oxidation (e.g., LOX, CYP) PUFA->Oxidation HODE 10-HO-11,15-OD Oxidation->HODE Receptor Cell Surface or Nuclear Receptor (e.g., PPARγ) HODE->Receptor Signal Signal Transduction Cascade Receptor->Signal Transcription Modulation of Gene Transcription Signal->Transcription Response Cellular Response (e.g., Anti-inflammatory) Transcription->Response

Caption: A potential signaling pathway for 10-HO-11,15-OD.

References

  • BenchChem. (2025). Application Note: Quantification of 9-Hydroxyoctadecadienoic Acid (9-HODE) using LC-MS/MS. BenchChem.
  • BenchChem. (2025). Application Note: Quantitative Analysis of 9- Hydroxyoctadecadienoic Acid (9-HODE)
  • MDPI. (n.d.).
  • PubMed. (2020).
  • Lipidomics Standards Initiative. (n.d.). Method Validation.
  • ACS Publications. (2018). Lipidomic Analysis. Analytical Chemistry.
  • Alfa Chemistry. (n.d.). Storage and Handling of Lipids. Alfa Chemistry.
  • Avanti Polar Lipids. (n.d.). Storage and handling of Avanti Research lipids. Avanti Polar Lipids.
  • PubMed. (2022).
  • Restek. (n.d.).
  • Sigma-Aldrich. (2020). Validation of lipidomic analysis of human plasma and serum by supercritical fluid chromatography-mass spectrometry and hydrophilic interaction liquid chromatography-mass spectrometry. Sigma-Aldrich.
  • NIH. (n.d.).
  • Stratech. (n.d.). Storage & Handling of Lipids.
  • University of Alaska Anchorage. (2007). Extraction, Derivatization, and Analysis of Fatty Acid Methyl Ester (FAME)
  • Restek. (n.d.).
  • Sigma-Aldrich. (n.d.).
  • PubMed Central. (2025).
  • MetwareBio. (n.d.).
  • CGSpace. (n.d.). Mass Spectrometer (MS) Troubleshooting Guide. CGSpace.
  • ResearchGate. (2025). Can fatty acid salts hinder derivatization of free fatty acid in GC analysis?.
  • Avanti Polar Lipids. (n.d.). How Should I Store My Liposomes?. Avanti Polar Lipids.
  • LIPID MAPS. (n.d.). Quantification of Fatty Acid Oxidation Products Using On-line High Performance Liquid Chromatography Tandem Mass Spectrometry. LIPID MAPS.
  • ResearchGate. (n.d.). LC-MS/MS-Based Determination and Optimization of Linoleic Acid Oxides in Baijiu and Their Variation with Storage Time.
  • PubMed Central. (n.d.). The Octadecanoids: Synthesis and Bioactivity of 18-Carbon Oxygenated Fatty Acids in Mammals, Bacteria, and Fungi. PubMed Central.
  • AOCS. (2019).
  • BenchChem. (2025). Application Note: High-Performance Liquid Chromatography (HPLC)
  • Semantic Scholar. (2023).
  • (n.d.).
  • Agilent. (2018). Mass Spec Troubleshooting: What to Check When Your Results Go Wrong. Agilent.
  • PubMed Central. (n.d.).
  • ACS Publications. (2024). The Octadecanoids: Synthesis and Bioactivity of 18-Carbon Oxygenated Fatty Acids in Mammals, Bacteria, and Fungi. Chemical Reviews.
  • (2024). Tips and tricks for LC–MS-based metabolomics and lipidomics analysis.
  • (n.d.).
  • MDPI. (n.d.).
  • BenchChem. (2025). An In-Depth Technical Guide to Lipidomics by Mass Spectrometry. BenchChem.
  • MyBioSource. (n.d.). 10-Hydroxy-11(E),15(Z)-octadecadienoic acid biochemical. MyBioSource.
  • ResearchGate. (2025).
  • Cayman Chemical. (n.d.). (±)-10-hydroxy-12(Z),15(Z)-Octadecadienoic Acid. Cayman Chemical.
  • CAS Common Chemistry. (n.d.). (9S,10E,12S,13S,15Z)-9,12,13-Trihydroxy-10,15-octadecadienoic acid. CAS Common Chemistry.
  • PubMed Central. (2025).
  • (n.d.).
  • Cyberlipid. (n.d.).
  • Taylor & Francis. (n.d.). Octadecatrienoic acid – Knowledge and References. Taylor & Francis.
  • (n.d.).
  • ResearchGate. (2025). Analysis of fatty acids by column liquid chromatography.

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to Validating the Anti-inflammatory Effects of 10-hydroxy-11(E),15(Z)-octadecadienoic Acid

For Researchers, Scientists, and Drug Development Professionals Abstract Inflammation is a critical biological response, but its dysregulation contributes to a spectrum of chronic diseases. Consequently, there is a persi...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

Inflammation is a critical biological response, but its dysregulation contributes to a spectrum of chronic diseases. Consequently, there is a persistent search for novel anti-inflammatory agents. This guide provides a comprehensive framework for validating the anti-inflammatory potential of 10-hydroxy-11(E),15(Z)-octadecadienoic acid (10-HO-11,15-ODA), a hydroxylated fatty acid. We present a systematic comparison of 10-HO-11,15-ODA against well-established anti-inflammatory drugs, Ibuprofen and Dexamethasone, using a validated in vitro model of macrophage-mediated inflammation. This guide details the experimental rationale, step-by-step protocols for key assays, and a logical workflow for data interpretation. The objective is to equip researchers with the necessary tools to rigorously assess the compound's efficacy and elucidate its potential mechanism of action, focusing on the NF-κB signaling pathway.

Introduction: The Rationale for Investigating 10-HO-11,15-ODA

Inflammation is a double-edged sword; it is a fundamental protective response to infection and injury, yet chronic, unresolved inflammation is a key driver of pathologies such as rheumatoid arthritis, atherosclerosis, and inflammatory bowel disease.[1] The current therapeutic landscape is dominated by non-steroidal anti-inflammatory drugs (NSAIDs) and corticosteroids.[1] While effective, their long-term use is often associated with significant side effects.[1]

Fatty acid metabolites, known as oxylipins, are emerging as crucial signaling molecules in the regulation of inflammation.[2] 10-hydroxy-11(E),15(Z)-octadecadienoic acid (10-HO-11,15-ODA) is a specific oxylipin whose biological functions are not yet fully elucidated. Structurally similar compounds, such as other hydroxylated fatty acids derived from linoleic acid, have demonstrated potent anti-inflammatory activities, often through the modulation of key inflammatory pathways like the nuclear factor kappa-light-chain-enhancer of activated B cells (NF-κB) pathway or by activating peroxisome proliferator-activated receptors (PPARs).[2][3] This structural similarity provides a strong rationale for investigating 10-HO-11,15-ODA as a potential novel anti-inflammatory agent.

This guide establishes a robust preclinical validation strategy. We will utilize the lipopolysaccharide (LPS)-stimulated RAW 264.7 murine macrophage cell line, a widely accepted and highly reproducible in vitro model that mimics key aspects of the innate immune response and acute inflammation.[4][5] By comparing the effects of 10-HO-11,15-ODA to Ibuprofen, a non-selective cyclooxygenase (COX) inhibitor, and Dexamethasone, a potent glucocorticoid, we can benchmark its efficacy and gain preliminary insights into its mechanism of action.[6][7]

Experimental Design and Rationale

A logically designed experiment is paramount for generating trustworthy and interpretable data. Our approach is multi-tiered, beginning with an assessment of cytotoxicity, followed by evaluation of key inflammatory markers, and culminating in a mechanistic investigation.

2.1. Model System: LPS-Stimulated RAW 264.7 Macrophages

RAW 264.7 cells are a cornerstone of in vitro immunological research. When stimulated with LPS, a component of the outer membrane of Gram-negative bacteria, these cells undergo a potent inflammatory response characterized by the production of nitric oxide (NO), pro-inflammatory cytokines like Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6), and the activation of intracellular signaling cascades, most notably the NF-κB pathway.[8][9] This model allows for the controlled and reproducible assessment of a compound's ability to suppress these inflammatory mediators.[4]

2.2. Comparative Compounds

  • Test Article: 10-hydroxy-11(E),15(Z)-octadecadienoic acid (10-HO-11,15-ODA): The novel compound under investigation.

  • Positive Control 1: Ibuprofen: A classic NSAID that primarily functions by inhibiting COX-1 and COX-2 enzymes, thereby reducing the production of prostaglandins which are key mediators of pain and inflammation.[6][10][11]

  • Positive Control 2: Dexamethasone: A synthetic glucocorticoid that exerts broad anti-inflammatory effects. Its mechanism involves binding to the glucocorticoid receptor, which then translocates to the nucleus to suppress the expression of multiple pro-inflammatory genes, including those regulated by NF-κB.[7][12]

  • Negative Control: Vehicle (e.g., DMSO <0.1%): The solvent used to dissolve the test compounds, to ensure that it has no effect on the inflammatory response.

2.3. Experimental Workflow

The overall experimental plan is designed to provide a comprehensive profile of the test compound's anti-inflammatory activity.

G cluster_0 Phase 1: Preliminary Assessment cluster_1 Phase 2: Efficacy Evaluation cluster_2 Phase 3: Mechanistic Insight A RAW 264.7 Cell Culture B Cytotoxicity Assay (MTT) Determine Non-Toxic Concentrations A->B C LPS Stimulation of Macrophages B->C D Treatment with 10-HO-11,15-ODA, Ibuprofen, Dexamethasone C->D E Nitric Oxide (NO) Assay (Griess Assay) D->E F Cytokine Quantification (ELISA for TNF-α, IL-6) D->F G Cell Lysis and Protein Extraction D->G H Western Blot Analysis (p-p65, p65, IκBα) G->H

Caption: Overall experimental workflow for validating the anti-inflammatory effects of 10-HO-11,15-ODA.

Detailed Methodologies and Protocols

Scientific integrity demands meticulous and reproducible methods. The following protocols are standard, validated procedures.

3.1. Cell Culture and Treatment

  • Cell Line: RAW 264.7 murine macrophages.

  • Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

  • Culture Conditions: Maintain cells at 37°C in a humidified atmosphere with 5% CO2.

  • Seeding: Seed cells in appropriate culture plates (e.g., 96-well for MTT and Griess assays, 24-well for ELISA, 6-well for Western blotting) and allow them to adhere overnight.[13]

  • Treatment: Pre-treat cells with various concentrations of 10-HO-11,15-ODA, Ibuprofen, or Dexamethasone for 1 hour.

  • Stimulation: Following pre-treatment, stimulate the cells with 1 µg/mL of LPS for the desired time (e.g., 24 hours for NO and cytokine production, 30-60 minutes for signaling pathway analysis).[4]

3.2. Cell Viability Assessment (MTT Assay)

This assay is crucial to ensure that any observed reduction in inflammatory markers is not due to cytotoxicity of the compound.

  • Seed RAW 264.7 cells (5 x 10^4 cells/well) in a 96-well plate and incubate overnight.

  • Treat cells with various concentrations of the test compounds for 24 hours.

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the vehicle-treated control group.

3.3. Measurement of Nitric Oxide (NO) Production (Griess Assay)

NO is a key inflammatory mediator produced by inducible nitric oxide synthase (iNOS) in activated macrophages.[9]

  • Collect the cell culture supernatant after 24 hours of LPS stimulation.

  • Mix 50 µL of the supernatant with 50 µL of Griess Reagent A (1% sulfanilamide in 5% phosphoric acid) in a 96-well plate.

  • Incubate at room temperature for 10 minutes, protected from light.

  • Add 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) to each well.

  • Incubate for another 10 minutes at room temperature.

  • Measure the absorbance at 540 nm.

  • Quantify the nitrite concentration using a standard curve prepared with sodium nitrite.[9]

3.4. Quantification of Pro-inflammatory Cytokines (ELISA)

Enzyme-Linked Immunosorbent Assays (ELISAs) provide highly specific and sensitive quantification of secreted cytokines like TNF-α and IL-6.

  • Collect cell culture supernatants after 24 hours of LPS stimulation.

  • Perform ELISAs for TNF-α and IL-6 according to the manufacturer's instructions (e.g., R&D Systems, BioLegend).

  • Briefly, coat a 96-well plate with a capture antibody.

  • Add standards and samples (supernatants) to the wells.

  • Add a detection antibody conjugated to an enzyme (e.g., HRP).

  • Add the substrate and measure the resulting color change using a microplate reader.

  • Calculate cytokine concentrations based on the standard curve.[14][15]

3.5. Investigation of Mechanism: Western Blot Analysis of the NF-κB Pathway

The NF-κB pathway is a central regulator of inflammatory gene expression.[8][16] Its activation involves the phosphorylation and subsequent degradation of the inhibitory protein IκBα, allowing the p65 subunit of NF-κB to translocate to the nucleus and initiate transcription.[17]

G LPS LPS TLR4 TLR4 Receptor LPS->TLR4 IKK IKK Complex TLR4->IKK Activates IkBa_p65 IκBα-p65/p50 (Inactive) IKK->IkBa_p65 Phosphorylates IκBα p65_p50 p65/p50 (Active) IkBa_p65->p65_p50 Releases Degradation Proteasomal Degradation IkBa_p65->Degradation Targets IκBα for Nucleus Nucleus p65_p50->Nucleus p65_nuc p65/p50 Genes Pro-inflammatory Genes (TNF-α, IL-6, iNOS) p65_nuc->Genes Induces Transcription Compound 10-HO-11,15-ODA (Hypothesized Point of Inhibition) Compound->IKK Inhibits?

Caption: The canonical NF-κB signaling pathway and the hypothesized point of inhibition for 10-HO-11,15-ODA.

  • After LPS stimulation (e.g., 30 minutes), wash cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

  • Determine protein concentration using a BCA assay.

  • Separate equal amounts of protein (20-30 µg) by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane with primary antibodies against phospho-p65, total p65, IκBα, and a loading control (e.g., β-actin) overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Quantify band densities using software like ImageJ.

Comparative Data Analysis & Results

The following tables present a hypothetical but plausible dataset designed to illustrate how the results would be structured for clear comparison.

Table 1: Cytotoxicity Profile of Test Compounds on RAW 264.7 Cells

Concentration (µM)% Cell Viability (10-HO-11,15-ODA)% Cell Viability (Ibuprofen)% Cell Viability (Dexamethasone)
199.8 ± 2.1101.2 ± 3.4100.5 ± 2.8
1098.5 ± 3.599.1 ± 2.999.7 ± 3.1
2597.2 ± 4.198.4 ± 3.898.9 ± 2.5
5095.8 ± 3.996.5 ± 4.297.6 ± 3.3
10088.1 ± 5.285.4 ± 6.196.2 ± 4.0
Data are presented as mean ± SD (n=3). Concentrations up to 50 µM are selected for subsequent experiments as they show minimal cytotoxicity (>95% viability).

Table 2: Comparative Effects on LPS-Induced Nitric Oxide (NO) Production

Treatment (50 µM)NO Concentration (µM)% Inhibition
Control (no LPS)1.2 ± 0.3-
LPS (1 µg/mL)25.8 ± 1.90%
LPS + 10-HO-11,15-ODA11.3 ± 1.156.2%
LPS + Ibuprofen18.5 ± 1.528.3%
LPS + Dexamethasone5.4 ± 0.779.1%
Data are presented as mean ± SD (n=3).

Table 3: Comparative Effects on LPS-Induced Pro-inflammatory Cytokine Secretion

Treatment (50 µM)TNF-α (pg/mL)% InhibitionIL-6 (pg/mL)% Inhibition
Control (no LPS)35 ± 8-18 ± 5-
LPS (1 µg/mL)3450 ± 2100%1820 ± 1500%
LPS + 10-HO-11,15-ODA1580 ± 15054.2%850 ± 9553.3%
LPS + Ibuprofen2650 ± 18023.2%1340 ± 11026.4%
LPS + Dexamethasone680 ± 7580.3%310 ± 4083.0%
Data are presented as mean ± SD (n=3).

Table 4: Effects on LPS-Induced NF-κB Activation (Relative Band Density)

Treatment (50 µM)p-p65 / Total p65 RatioIκBα / β-actin Ratio
Control (no LPS)0.15 ± 0.040.98 ± 0.07
LPS (1 µg/mL)0.95 ± 0.080.21 ± 0.05
LPS + 10-HO-11,15-ODA0.42 ± 0.060.75 ± 0.09
LPS + Dexamethasone0.31 ± 0.050.88 ± 0.06
Data are presented as mean ± SD (n=3).

Discussion and Mechanistic Insights

The hypothetical data suggest that 10-HO-11,15-ODA possesses significant anti-inflammatory properties in vitro. At non-cytotoxic concentrations, it markedly inhibited the production of NO, TNF-α, and IL-6 in LPS-stimulated macrophages.

Comparative Efficacy: When compared to the established drugs, 10-HO-11,15-ODA demonstrated superior efficacy to Ibuprofen in this model. Ibuprofen's weaker effect on cytokine and NO production is expected, as its primary mechanism is the inhibition of prostaglandin synthesis, which is downstream of the initial inflammatory signaling cascade.[18] Dexamethasone, as anticipated, showed the most potent and broad-spectrum anti-inflammatory activity, consistent with its mechanism of genomic suppression of inflammatory gene expression.[19][20] 10-HO-11,15-ODA's performance, while less potent than Dexamethasone, is highly promising for a novel compound.

Mechanistic Insights: The Western blot data provide a compelling clue into the mechanism of action. The observed decrease in the phosphorylation of the NF-κB p65 subunit and the preservation of IκBα levels in the presence of 10-HO-11,15-ODA strongly suggest that the compound interferes with the canonical NF-κB signaling pathway.[21][22] By preventing the degradation of IκBα, it effectively sequesters the p65/p50 dimer in the cytoplasm, blocking its translocation to the nucleus and subsequent transcription of target genes like iNOS, TNF-α, and IL-6.[17] This mechanism is distinct from Ibuprofen but shares some overlap with the downstream effects of Dexamethasone, which also suppresses NF-κB activity.[7]

It is also plausible that 10-HO-11,15-ODA could be an agonist for PPARs, particularly PPARγ, which is known to be activated by various fatty acids and their derivatives.[3][23][24] PPARγ activation can exert anti-inflammatory effects by transrepressing NF-κB, providing an alternative or complementary mechanism that warrants further investigation.

Conclusion and Future Directions

This guide outlines a comprehensive and logical framework for the initial validation of the anti-inflammatory effects of 10-hydroxy-11(E),15(Z)-octadecadienoic acid. The presented experimental workflow, from cytotoxicity to mechanistic studies, provides a robust platform for generating high-quality, comparable data. The hypothetical results indicate that 10-HO-11,15-ODA is a promising anti-inflammatory candidate that likely acts via inhibition of the NF-κB signaling pathway.

Future studies should aim to:

  • Confirm the NF-κB inhibition using nuclear translocation assays (immunofluorescence or nuclear fractionation).

  • Investigate the potential role of PPARγ activation using reporter gene assays or specific PPARγ antagonists.

  • Expand the investigation to other inflammatory pathways, such as the MAPK signaling cascades.

  • Validate these in vitro findings in appropriate in vivo models of inflammation (e.g., carrageenan-induced paw edema or LPS-induced systemic inflammation).

By systematically following this guide, researchers can effectively characterize the therapeutic potential of 10-HO-11,15-ODA and contribute valuable knowledge to the field of anti-inflammatory drug discovery.

References

  • Liu, T., et al. (2017). NF-κB signaling in inflammation. Signal Transduction and Targeted Therapy, 2, 17023. Available from: [Link]

  • Ekambaram, G., et al. (2024). Assessment of In vitro Anti-Inflammatory Activity: A Comprehensive Review of Methods, Advantages, and Limitations. Journal of Applied Pharmaceutical Science. Available from: [Link]

  • PharmGKB. Ibuprofen Pathway, Pharmacodynamics. Clinical Pharmacogenetics Implementation Consortium. Available from: [Link]

  • Kliewer, S. A., et al. (1997). Fatty acids and eicosanoids regulate gene expression through direct interactions with peroxisome proliferator-activated receptors α and γ. Proceedings of the National Academy of Sciences, 94(9), 4318-4323. Available from: [Link]

  • Dr. Oracle. (2024). What is the mechanism of action of dexamethasone?. Dr. Oracle. Available from: [Link]

  • Saha, S., et al. (2020). NF-κB: At the Borders of Autoimmunity and Inflammation. Frontiers in Immunology, 11, 578914. Available from: [Link]

  • Dr. Oracle. (2024). What is the mechanism of action of ibuprofen (Nonsteroidal Anti-Inflammatory Drug, NSAID)?. Dr. Oracle. Available from: [Link]

  • IUPHAR/BPS Guide to PHARMACOLOGY. dexamethasone. IUPHAR/BPS. Available from: [Link]

  • Oeckinghaus, A., & Ghosh, S. (2009). The NF-κB family of transcription factors and its regulation. Cold Spring Harbor Perspectives in Biology, 1(4), a000034. Available from: [Link]

  • Drugs.com. (2023). Ibuprofen: Pain Mechanism, Dose Safety and Drug Interactions. Drugs.com. Available from: [Link]

  • healthdirect. (2023). Ibuprofen. healthdirect. Available from: [Link]

  • Patsnap Synapse. (2024). What is the mechanism of action of Dexamethasone?. Patsnap Synapse. Available from: [Link]

  • Wikipedia. (2024). Ibuprofen. Wikipedia. Available from: [Link]

  • Itoh, T., et al. (2008). Structural basis for the activation of PPARγ by oxidized fatty acids. Nature Structural & Molecular Biology, 15(9), 924-931. Available from: [Link]

  • Patsnap Synapse. (2024). What is the mechanism of Dexamethasone?. Patsnap Synapse. Available from: [Link]

  • Tsurufuji, S., et al. (1984). Mechanisms of anti-inflammatory action of dexamethasone: blockade by hydrocortisone mesylate and actinomycin D of the inhibitory effect of dexamethasone on leukocyte infiltration in inflammatory sites. Journal of Pharmacology and Experimental Therapeutics, 229(1), 237-243. Available from: [Link]

  • Creative Diagnostics. (2024). The NF-kB Signaling Pathway. Creative Diagnostics. Available from: [Link]

  • Sarveswaran, R., et al. (2017). In vitro assays to investigate the anti-inflammatory activity of herbal extracts: A Review. World Journal of Pharmaceutical Research, 6(17), 173-182. Available from: [Link]

  • PUR-FORM Health. (2021). NF-kB: THE PATHWAY OF INFLAMMATION. Good Cop, Bad Cop: The Different Faces Of NF-κB. PUR-FORM Health. Available from: [Link]

  • Wolfrum, C., et al. (2001). Fatty acids and hypolipidemic drugs regulate peroxisome proliferator-activated receptors α- and γ-mediated gene expression via liver fatty acid binding protein: A signaling path to the nucleus. Proceedings of the National Academy of Sciences, 98(5), 2323-2328. Available from: [Link]

  • Academic Accelerator. (2024). In vitro assays to investigate the anti-inflammatory activity of herbal extracts. Academic Accelerator. Available from: [Link]

  • Nagy, L., & Szanto, A. (2009). PPARs are a unique set of fatty acid regulated transcription factors controlling both lipid metabolism and inflammation. PPAR research, 2009, 764953. Available from: [Link]

  • ResearchGate. (2018). A detail protocol for LPS to stimulate RAW 264.7 to measure for TNF alpha?. ResearchGate. Available from: [Link]

  • Michalik, L., & Wahli, W. (2007). Fatty acids, eicosanoids and PPAR gamma. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1771(8), 1024-1031. Available from: [Link]

  • Cheng, K. T., et al. (2003). (10E,12Z,15Z)-9-hydroxy-10,12,15-octadecatrienoic acid methyl ester as an anti-inflammatory compound from Ehretia dicksonii. Journal of natural products, 66(5), 711-713. Available from: [Link]

  • Kim, J. H., et al. (2018). Compound K Inhibits the Lipopolysaccharide-Induced Inflammatory Responses in Raw 264.7 Cell Line and Zebrafish. Molecules, 23(10), 2627. Available from: [Link]

  • Boukhatem, M. N., et al. (2023). Evaluation of the Anti-Inflammatory Activity of Microwave Extracts of Thymus algeriensis: In Vitro, In Vivo, and In Silico Studies. Molecules, 28(13), 5035. Available from: [Link]

  • Setyaningsih, I., et al. (2020). In vitro assesment of anti-inflammatory activities of coumarin and Indonesian cassia extract in RAW264.7 murine macrophage cell line. Avicenna journal of phytomedicine, 10(3), 256-265. Available from: [Link]

  • Li, Y., et al. (2023). Lipopolysaccharide (LPS)-induced inflammation in RAW264.7 cells is inhibited by microRNA-494-3p via targeting lipoprotein-associated phospholipase A2. BMC molecular and cell biology, 24(1), 22. Available from: [Link]

  • Ramli, N. Z., et al. (2021). Inflammatory response of raw 264.7 macrophage cells teated with dragon fruit oligosaccharide on lipopolysaccharide-induced inflammation. Food Science and Technology Research, 27(3), 423-430. Available from: [Link]

  • Heller, A. R., et al. (2005). LPS-Stimulated RAW 264.7 Macrophage Inducible Nitric Oxide Synthase (iNOS) and Nitric Oxide Production is Decreased by an Omega-3 Fatty Acid Lipid Emulsion. Journal of surgical research, 129(1), 101-106. Available from: [Link]

  • Colas, R., et al. (2021). The octadecanoids: an emerging class of lipid mediators. Trends in Endocrinology & Metabolism, 32(12), 1011-1024. Available from: [Link]

  • Tou, T. D., et al. (2015). Characterization and biological effects of di-hydroxylated compounds deriving from the lipoxygenation of ALA. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1851(1), 34-45. Available from: [Link]

  • ResearchGate. (2003). (10 E ,12 Z ,15 Z )-9-Hydroxy-10,12,15-octadecatrienoic Acid Methyl Ester as an Anti-inflammatory Compound from Ehretia dicksonii. ResearchGate. Available from: [Link]

  • Ko, Y. C., et al. (2022). Anti-Inflammatory Effects of (9Z,11E)-13-Oxooctadeca-9,11-dienoic Acid (13-KODE) Derived from Salicornia herbacea L. on Lipopolysaccharide-Stimulated Murine Macrophage via NF-kB and MAPK Inhibition and Nrf2/HO-1 Signaling Activation. Antioxidants, 11(2), 180. Available from: [Link]

  • Ko, Y. C., et al. (2022). Anti-Inflammatory Effects of (9Z,11E)-13-Oxooctadeca-9,11-dienoic Acid (13-KODE) Derived from Salicornia herbacea L. on Lipopolysaccharide-Stimulated Murine Macrophage via NF-kB and MAPK Inhibition and Nrf2/HO-1 Signaling Activation. Antioxidants, 11(2), 180. Available from: [Link]

  • PubChem. (n.d.). 9s,10s,11r-trihydroxy-12z,15z-octadecadienoic acid. PubChem. Available from: [Link]

Sources

Comparative

A Comparative Guide to the Biological Activities of 9-HODE and 10-hydroxy-11(E),15(Z)-octadecadienoic acid: An Exploration of a Well-Characterized Oxylipin and its Lesser-Known Isomer

In the intricate world of lipid signaling, oxidized metabolites of polyunsaturated fatty acids, collectively known as oxylipins, have emerged as critical regulators of a myriad of physiological and pathological processes...

Author: BenchChem Technical Support Team. Date: January 2026

In the intricate world of lipid signaling, oxidized metabolites of polyunsaturated fatty acids, collectively known as oxylipins, have emerged as critical regulators of a myriad of physiological and pathological processes. Among these, the hydroxyoctadecadienoic acids (HODEs), derived from the abundant dietary linoleic acid, are of significant interest to researchers in fields ranging from immunology to oncology. This guide provides a detailed comparative analysis of the biological activities of two such HODEs: the extensively studied 9-hydroxy-10(E),12(Z)-octadecadienoic acid (9-HODE) and the comparatively obscure 10-hydroxy-11(E),15(Z)-octadecadienoic acid.

While a wealth of experimental data has illuminated the multifaceted roles of 9-HODE as a signaling molecule, a significant knowledge gap exists regarding the biological functions of 10-hydroxy-11(E),15(Z)-octadecadienoic acid. This guide will therefore provide a comprehensive overview of the well-established biological activities of 9-HODE, supported by experimental data and protocols, while also highlighting the current lack of information on its 10-hydroxy isomer, thereby underscoring a promising avenue for future research.

9-Hydroxy-10(E),12(Z)-octadecadienoic acid (9-HODE): A Multifunctional Signaling Lipid

9-HODE is a bioactive lipid mediator produced from the oxidation of linoleic acid.[1] It exists as two stereoisomers, 9(S)-HODE and 9(R)-HODE, which can be formed through both enzymatic and non-enzymatic pathways.[1][2] The diverse biological effects of 9-HODE are primarily mediated through its interaction with specific cellular receptors, initiating downstream signaling cascades that influence processes such as inflammation, oxidative stress, and cell differentiation.[1][3]

Biosynthesis of 9-HODE

The cellular production of 9-HODE can occur via two main routes:

  • Enzymatic Synthesis:

    • Cyclooxygenases (COX-1 and COX-2): These enzymes, well-known for their role in prostaglandin synthesis, can metabolize linoleic acid to predominantly 9(R)-HODE.[2]

    • Cytochrome P450 (CYP) Enzymes: Certain CYP isoforms also contribute to 9-HODE production from linoleic acid.[1]

    • Lipoxygenases (LOX): In some instances, lipoxygenases can generate 9-HODE.[4]

  • Non-Enzymatic Synthesis:

    • Oxidative Stress: A significant portion of 9-HODE, particularly in pathological states, is generated non-enzymatically through the free radical-mediated peroxidation of linoleic acid.[1][5] This process typically yields a racemic mixture of 9(S)-HODE and 9(R)-HODE.[1] The formation of 9-HODE is therefore considered a reliable marker of oxidative stress.[6]

Signaling Pathways of 9-HODE

9-HODE exerts its biological effects by activating several key signaling receptors and pathways:

  • G Protein-Coupled Receptor 132 (GPR132/G2A): 9-HODE is a potent agonist of GPR132, a receptor highly expressed in immune cells like macrophages.[1][7] Activation of GPR132 by 9-HODE can trigger intracellular calcium mobilization, inhibit cAMP accumulation, and activate the MAP kinase pathway.[4][7] This signaling is implicated in the pro-inflammatory effects of 9-HODE, particularly in the context of atherosclerosis.[3]

  • Peroxisome Proliferator-Activated Receptors (PPARs): 9-HODE isomers can act as ligands for PPARs, a family of nuclear receptors that regulate gene expression involved in lipid metabolism and inflammation.[2][3] For instance, both 9-HODE and 13-HODE have been shown to activate PPARγ.[3]

  • Transient Receptor Potential Vanilloid 1 (TRPV1): 9-HODE and its metabolites can also interact with the TRPV1 ion channel, which is involved in pain perception, suggesting a role for 9-HODE in nociception.[2][4]

Signaling pathways activated by 9-HODE.

Quantitative Data on 9-HODE Biological Activity

The following table summarizes key quantitative data related to the biological activities of 9-HODE.

ParameterCell Type9-HODE ConcentrationEffectReference
GPR132 Activation (EC50)COS-1 cells~1 µMCalcium flux[1]
PPARγ TransactivationHEK293T or HepG2 cellsVariesIncreased luciferase reporter activity[1]
Pro-inflammatory ResponseMacrophagesVariesIncreased expression of inflammatory mediators[3]

Experimental Protocols for Studying 9-HODE Activity

Quantification of 9-HODE by ELISA

This competitive enzyme-linked immunosorbent assay (ELISA) is a common method for quantifying total 9-HODE (both 9(S)-HODE and 9(R)-HODE) in biological samples.[8]

Principle: 9-HODE in the sample competes with a known amount of 9-HODE conjugated to horseradish peroxidase (HRP) for binding to a limited number of anti-9-HODE antibody-coated wells.[8] The amount of HRP-conjugated 9-HODE bound is inversely proportional to the concentration of 9-HODE in the sample.[8]

Step-by-Step Methodology:

  • Sample Preparation: Extract lipids from the biological sample using an appropriate organic solvent method.

  • Plate Loading: Add standards and extracted samples to the wells of the anti-9-HODE antibody-coated microplate.

  • Competition: Add the 9-HODE-HRP conjugate to each well and incubate to allow for competitive binding.

  • Washing: Wash the plate to remove unbound reagents.

  • Substrate Addition: Add a chromogenic substrate for HRP.

  • Color Development: Incubate to allow for color development. The intensity of the color is inversely proportional to the amount of 9-HODE in the sample.

  • Stopping the Reaction: Add a stop solution to terminate the reaction.

  • Measurement: Read the absorbance at the appropriate wavelength using a microplate reader.

  • Quantification: Determine the concentration of 9-HODE in the samples by comparing their absorbance to the standard curve.

PPARγ Activation Assay

This cell-based reporter assay is used to determine the ability of 9-HODE to activate PPARγ-mediated gene transcription.[1]

Principle: Cells are co-transfected with a PPARγ expression vector and a reporter plasmid containing a luciferase gene under the control of a PPAR response element (PPRE). Activation of PPARγ by a ligand (e.g., 9-HODE) leads to the expression of luciferase, which can be quantified by measuring luminescence.[1]

Step-by-Step Methodology:

  • Cell Culture and Transfection: Co-transfect a suitable cell line (e.g., HEK293T or HepG2) with a PPARγ expression vector and a PPRE-luciferase reporter plasmid.

  • Treatment: After allowing for protein expression, treat the cells with various concentrations of 9-HODE or a control vehicle.

  • Cell Lysis: Lyse the cells to release the cellular components, including the expressed luciferase.

  • Luminescence Measurement: Add a luciferase substrate to the cell lysate and measure the resulting luminescence using a luminometer.

  • Data Analysis: Normalize the luciferase activity to a co-transfected control (e.g., β-galactosidase) or total protein concentration to account for variations in transfection efficiency and cell number. An increase in luciferase activity indicates PPARγ activation.

Experimental_Workflow cluster_quantification Quantification of 9-HODE cluster_activity Biological Activity Assay (PPARγ Activation) Sample_Prep Sample Preparation (Lipid Extraction) ELISA Competitive ELISA Sample_Prep->ELISA Quantify Quantification ELISA->Quantify Transfection Cell Transfection (PPARγ & PPRE-luc) Treatment Treatment with 9-HODE Transfection->Treatment Lysis Cell Lysis Treatment->Lysis Luminescence Luminescence Measurement Lysis->Luminescence Analysis Data Analysis Luminescence->Analysis

General experimental workflow for studying 9-HODE.

10-hydroxy-11(E),15(Z)-octadecadienoic acid: An Uncharted Territory

In stark contrast to the wealth of information available for 9-HODE, there is a significant lack of published research on the biological activity of 10-hydroxy-11(E),15(Z)-octadecadienoic acid. While this compound is commercially available as a biochemical for research purposes, its biosynthesis, cellular targets, and physiological roles remain largely uncharacterized.[5]

The study of other hydroxy-octadecadienoic acid isomers has revealed that small changes in the position of the hydroxyl group and the configuration of the double bonds can lead to distinct biological activities. For example, (10E, 12Z, 15Z)-9-hydroxy-10,12,15-octadecatrienoic acid methyl ester has been reported to have anti-inflammatory properties.[1] This suggests that 10-hydroxy-11(E),15(Z)-octadecadienoic acid may also possess unique biological functions that warrant investigation.

Conclusion and Future Directions

9-HODE is a well-characterized bioactive lipid with established roles in inflammation, oxidative stress, and pain perception, mediated through its interactions with GPR132, PPARs, and TRPV1. The experimental protocols to study its activity are well-defined, making it a valuable tool for researchers investigating lipid signaling pathways.

Conversely, 10-hydroxy-11(E),15(Z)-octadecadienoic acid represents a significant knowledge gap in the field of oxylipin research. The lack of data on its biological activity presents a compelling opportunity for future investigations. Elucidating the biosynthesis, molecular targets, and physiological effects of this and other lesser-known HODE isomers will undoubtedly provide a more complete understanding of the complex roles that oxidized linoleic acid metabolites play in health and disease. Such studies could potentially uncover novel signaling pathways and therapeutic targets for a range of human pathologies.

References

  • Benchchem. (n.d.). The Intracellular Journey of 9-HODE: A Technical Guide to Cellular Uptake, Metabolism, and Signaling.
  • Gaudet, R., et al. (2021). The Octadecanoids: Synthesis and Bioactivity of 18-Carbon Oxygenated Fatty Acids in Mammals, Bacteria, and Fungi. Chemical Reviews.
  • Benchchem. (n.d.). The Biological Significance of 9-Hydroxyoctadecadienoic Acid (9-HODE): A Technical Guide for Researchers.
  • Wikipedia. (2023). 9-Hydroxyoctadecadienoic acid. Retrieved from [Link]

  • Spector, A. A., & Kim, H. Y. (2015). Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis. Therapeutic Advances in Endocrinology and Metabolism, 6(3), 115-127.
  • Benchchem. (n.d.). 9-Hydroxyoctadecadienoic Acid (9-HODE) and Its Impact on Mitochondrial Function: A Technical Guide.
  • Obinata, H., et al. (2005). Identification of 9-hydroxyoctadecadienoic acid and other oxidized free fatty acids as ligands of the G protein-coupled receptor G2A. Journal of Biological Chemistry, 280(49), 40676-40683.
  • AMSBIO. (n.d.). 9(±)HODE ELISA. Retrieved from [Link]

  • Oxford Biomedical Research. (n.d.). 9(+) - HODE EIA Kit. Retrieved from [Link]

  • Nieman, D. C., et al. (2014). Changes in 13- and 9-hydroxy-octadecadienoic acid (13-HODE + 9-HODE) and f2-isoprostanes in plasma after a 75-km cycling bout. Journal of Applied Physiology, 117(5), 509-515.

Sources

Validation

A Comparative Guide to 10-hydroxy-11(E),15(Z)-octadecadienoic acid and Other Bioactive Linoleic Acid Metabolites

For Researchers, Scientists, and Drug Development Professionals Abstract Linoleic acid (LA), an essential omega-6 polyunsaturated fatty acid, is a cornerstone of cellular structure and signaling. Its metabolic transforma...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

Linoleic acid (LA), an essential omega-6 polyunsaturated fatty acid, is a cornerstone of cellular structure and signaling. Its metabolic transformation yields a diverse array of oxidized metabolites, collectively known as oxylipins, which possess a wide spectrum of biological activities. Among these, the hydroxyoctadecadienoic acids (HODEs) have garnered significant attention for their roles in inflammation, cell signaling, and the pathogenesis of various diseases. While 9-HODE and 13-HODE are well-characterized metabolites, the biological significance of other isomers, such as 10-hydroxy-11(E),15(Z)-octadecadienoic acid, is an emerging area of investigation. This guide provides a comprehensive comparison of the biosynthesis, signaling pathways, and functional activities of 10-hydroxy-11(E),15(Z)-octadecadienoic acid and other prominent linoleic acid metabolites, supported by experimental data and detailed protocols to facilitate further research.

Introduction: The Diverse Metabolic Landscape of Linoleic Acid

Linoleic acid (LA) is the most abundant polyunsaturated fatty acid in the human diet and a key component of cellular membranes.[1][2] Beyond its structural role, LA serves as a precursor to a cascade of bioactive signaling molecules.[3][4] The metabolism of linoleic acid can be broadly categorized into two main pathways: the enzymatic and non-enzymatic pathways.

The enzymatic conversion of LA is primarily mediated by lipoxygenases (LOX), cyclooxygenases (COX), and cytochrome P450 (CYP) enzymes, leading to the formation of various hydroperoxy and hydroxy derivatives.[5] The most extensively studied of these are 9-hydroxyoctadecadienoic acid (9-HODE) and 13-hydroxyoctadecadienoic acid (13-HODE).[2][6] Non-enzymatic oxidation, driven by reactive oxygen species (ROS), also contributes to the pool of oxidized linoleic acid metabolites (OXLAMs), particularly under conditions of oxidative stress.[5]

In recent years, the contribution of the gut microbiome to fatty acid metabolism has become increasingly apparent. Commensal bacteria possess unique enzymatic machinery capable of hydrating unsaturated fatty acids, producing novel hydroxy derivatives.[4][7] One such metabolite is 10-hydroxy-12(Z)-octadecenoic acid, produced from linoleic acid by gut bacteria such as Lactobacillus plantarum.[4][8] While the focus of this guide is 10-hydroxy-11(E),15(Z)-octadecadienoic acid, the current literature on 10-hydroxy isomers derived from linoleic acid primarily discusses the 10-hydroxy-12(Z) isomer. It is plausible that different bacterial strains or enzymatic conditions could lead to the formation of various 10-hydroxy isomers, including the 11(E),15(Z) variant. For the purpose of this guide, we will present the available data on microbially-produced 10-hydroxy-octadecadienoic acid as a representative of this class of metabolites, while acknowledging the need for further research to characterize the specific biological activities of the 11(E),15(Z) isomer.

dot

Figure 1. Overview of Linoleic Acid Metabolism.

Comparative Biosynthesis

The biosynthetic origins of HODE isomers are a key determinant of their biological context and function.

2.1. 9-HODE and 13-HODE: Products of Host Metabolism and Oxidative Stress

9-HODE and 13-HODE are predominantly generated through the action of host enzymes. 15-lipoxygenase (15-LOX) is a major enzyme responsible for the conversion of linoleic acid to 13-HODE.[9] Conversely, various lipoxygenases and cyclooxygenases can produce 9-HODE.[10] Cytochrome P450 enzymes also contribute to the formation of both 9- and 13-HODE.[5] Under conditions of oxidative stress, non-enzymatic lipid peroxidation leads to the racemic production of both 9- and 13-HODE.[5]

2.2. 10-hydroxy-12(Z)-octadecenoic acid: A Contribution from the Gut Microbiome

The production of 10-hydroxy-12(Z)-octadecenoic acid from linoleic acid is primarily attributed to the enzymatic activity of certain gut bacteria.[4][7] Species such as Lactobacillus plantarum, Lactobacillus rhamnosus, and Flavobacterium sp. possess an oleate hydratase that catalyzes the hydration of the double bond at the C9 position of linoleic acid to form a hydroxyl group at C10.[11][12][13][14] This microbial pathway introduces a structurally distinct HODE isomer into the host's metabolic landscape.

dot

Biosynthesis_Comparison cluster_host Host Cell cluster_microbiome Gut Microbiome LA1 Linoleic Acid LOX LOX LA1->LOX COX COX LA1->COX CYP CYP450 LA1->CYP ROS ROS LA1->ROS HODE13 13-HODE LOX->HODE13 HODE9 9-HODE COX->HODE9 CYP->HODE9 CYP->HODE13 ROS->HODE9 ROS->HODE13 LA2 Linoleic Acid OleateHydratase Oleate Hydratase LA2->OleateHydratase HODE10 10-hydroxy-12(Z)- octadecenoic acid OleateHydratase->HODE10

Figure 2. Biosynthetic pathways of HODE isomers.

Signaling Pathways: A Comparison of Molecular Targets

The biological effects of HODEs are mediated through their interaction with specific cellular receptors and signaling pathways. The distinct structural conformations of HODE isomers likely dictate their receptor affinity and subsequent downstream signaling events.

3.1. Peroxisome Proliferator-Activated Receptors (PPARs)

PPARs are a family of nuclear receptors that play a pivotal role in lipid metabolism and inflammation.[1][15] Both 9-HODE and 13-HODE have been identified as endogenous ligands for PPARγ.[9][15] The activation of PPARγ by these metabolites can induce the expression of genes involved in fatty acid uptake and differentiation, particularly in colon cells.[1][15] While there is limited direct evidence for the interaction of 10-hydroxy-11(E),15(Z)-octadecadienoic acid with PPARs, a study on various HODE isomers demonstrated that a racemic mixture of 10-(Z,E)-HODE can act as a PPARγ agonist. This suggests that 10-hydroxy isomers of linoleic acid may also modulate PPAR signaling, although further studies with the specific 11(E),15(Z) isomer are required.

3.2. G Protein-Coupled Receptor 132 (GPR132)

GPR132, also known as G2A, is a G protein-coupled receptor implicated in immune regulation. 9-HODE is a recognized agonist for GPR132.[16] In contrast, free linoleic acid does not activate this receptor.[16] The activation of GPR132 by 9-HODE is associated with pro-inflammatory responses in various cell types. The interaction of 13-HODE and 10-hydroxy isomers with GPR132 has not been as extensively studied.

3.3. Transient Receptor Potential Vanilloid 1 (TRPV1)

TRPV1 is a non-selective cation channel known for its role in pain and heat sensation.[3][17] Several oxidized linoleic acid metabolites, including 9-HODE and 13-HODE, have been shown to activate TRPV1, contributing to inflammatory hyperalgesia.[3][17][18] This activation suggests a role for these metabolites in pain signaling. The effect of 10-hydroxy-11(E),15(Z)-octadecadienoic acid on TRPV1 has not yet been reported.

3.4. G Protein-Coupled Receptor 40 (GPR40)

Recent evidence has highlighted a role for the gut microbiota-derived metabolite, 10-hydroxy-cis-12-octadecenoic acid (HYA), in activating GPR40 (also known as Free Fatty Acid Receptor 1).[8] This activation was shown to ameliorate intestinal epithelial barrier impairment, suggesting a protective role for this specific 10-hydroxy isomer in gut health.[8] This finding opens up a new avenue for understanding the distinct biological functions of microbially-produced HODE isomers compared to those generated by the host.

Signaling_Pathways HODE9 9-HODE PPARg PPARγ HODE9->PPARg GPR132 GPR132 HODE9->GPR132 TRPV1 TRPV1 HODE9->TRPV1 HODE13 13-HODE HODE13->PPARg HODE13->TRPV1 HODE10 10-hydroxy-12(Z)- octadecenoic acid GPR40 GPR40 HODE10->GPR40 Lipid_Metabolism Lipid Metabolism PPARg->Lipid_Metabolism Inflammation Inflammation PPARg->Inflammation GPR132->Inflammation Pain_Sensation Pain Sensation TRPV1->Pain_Sensation Gut_Barrier_Function Gut Barrier Function GPR40->Gut_Barrier_Function

Figure 5. Workflow for TRPV1 Calcium Mobilization Assay.

5.3. Protocol 3: LC-MS/MS for the Quantification of HODE Isomers

Objective: To develop a method for the simultaneous separation and quantification of 10-hydroxy-11(E),15(Z)-octadecadienoic acid, 9-HODE, and 13-HODE in biological samples.

Instrumentation:

  • Ultra-High-Performance Liquid Chromatography (UHPLC) system.

  • Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source.

Materials:

  • C18 reversed-phase UHPLC column.

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Certified standards of 10-hydroxy-11(E),15(Z)-octadecadienoic acid, 9-HODE, and 13-HODE.

  • Deuterated internal standards (e.g., 9-HODE-d4, 13-HODE-d4).

Procedure:

  • Sample Preparation: Perform lipid extraction from the biological matrix (e.g., plasma, cell lysate) using a suitable method such as liquid-liquid extraction or solid-phase extraction. Spike the samples with internal standards prior to extraction.

  • Chromatographic Separation: Inject the extracted sample onto the C18 column. Use a gradient elution with mobile phases A and B to separate the HODE isomers.

  • Mass Spectrometric Detection: Operate the mass spectrometer in negative ESI mode. Use Multiple Reaction Monitoring (MRM) to detect the specific precursor-to-product ion transitions for each HODE isomer and internal standard.

  • Quantification: Generate a calibration curve using the certified standards. Quantify the concentration of each HODE isomer in the samples by comparing their peak area ratios to the internal standards against the calibration curve.

Conclusion and Future Directions

The metabolism of linoleic acid gives rise to a complex array of bioactive lipid mediators with diverse and potent biological activities. While 9-HODE and 13-HODE are well-established players in host physiology and pathophysiology, the emerging role of microbially-produced isomers such as 10-hydroxy-12(Z)-octadecenoic acid highlights a new dimension of host-microbiome interactions in health and disease.

The biological functions of 10-hydroxy-11(E),15(Z)-octadecadienoic acid remain largely unexplored. The experimental protocols provided in this guide offer a framework for the direct comparison of this and other 10-hydroxy isomers with the more characterized 9- and 13-HODEs. Such studies are crucial for elucidating the specific roles of these metabolites in cellular signaling and for identifying potential new therapeutic targets for a range of inflammatory and metabolic diseases. Future research should focus on:

  • Elucidating the precise enzymatic pathways responsible for the biosynthesis of various 10-hydroxy isomers of linoleic acid, both in the host and the microbiome.

  • Conducting comprehensive comparative studies to profile the receptor binding affinities and functional activities of a wide range of HODE isomers.

  • Investigating the in vivo relevance of these metabolites in animal models of disease.

By systematically exploring the structure-activity relationships of the full spectrum of linoleic acid metabolites, the scientific community can gain a deeper understanding of their roles in human health and pave the way for novel therapeutic interventions.

References

  • Jiang, W. G., et al. (2008). Activation of PPAR γ in colon tumor cell lines by oxidized metabolites of linoleic acid, endogenous ligands for PPAR γ. Carcinogenesis, 29(5), 1036-1043.
  • Foster, S. R., et al. (2019). N-Palmitoylglycine and other N-acylamides activate the lipid receptor G2A/GPR132. British Journal of Pharmacology, 176(22), 4346-4361.
  • Kuhl, G. C., et al. (2021). Oleate Hydratase in Lactobacillus delbrueckii subsp. bulgaricus LBP UFSC 2230 Catalyzes the Reversible Conversion between Linoleic Acid and Ricinoleic Acid. Microbiology Spectrum, 9(2), e01179-21.
  • Patwardhan, A. M., et al. (2010). Heat generates oxidized linoleic acid metabolites that activate TRPV1 and produce pain in rodents.
  • Benítez-Ángeles, M., et al. (2020). Binding interactions of fatty acyl lipid mediators within the vanilloid pocket of TRPV1: A molecular dynamics study. Journal of Biological Chemistry, 295(40), 13739-13751.
  • Kuhl, G. C., et al. (2021). Oleate hydratase in lactobacillus delbrueckii subsp. bulgaricus lbp ufsc 2230 catalyzes the reversible conversion between linoleic acid and ricinoleic acid. University College Cork.
  • Jiang, W. G., et al. (2008). Activation of PPAR γ in colon tumor cell lines by oxidized metabolites of linoleic acid, endogenous ligands for PPAR γ. Carcinogenesis, 29(5), 1036-1043.
  • Patwardhan, A. M., et al. (2009). Activation of TRPV1 in the spinal cord by oxidized linoleic acid metabolites contributes to inflammatory hyperalgesia. Proceedings of the National Academy of Sciences, 106(44), 18820-18824.
  • Vanden Abeele, F., et al. (2014). TRPV1: Structure, Endogenous Agonists, and Mechanisms. International Journal of Molecular Sciences, 15(9), 16804-16823.
  • Wallert, M., et al. (2014).
  • Kishino, S., et al. (2013). Polyunsaturated fatty acid saturation by gut lactic acid bacteria affecting host lipid composition. Proceedings of the National Academy of Sciences, 110(44), 17808-17813.
  • Benjamin, S., et al. (2013). Conjugated linoleic acid isomers and their precursor fatty acids regulate peroxisome proliferator-activated receptor subtypes and major peroxisome proliferator responsive element-bearing target genes in HepG2 cell model. Journal of Zhejiang University. Science. B, 14(1), 30-41.
  • Foster, S. R., et al. (2019). Agonist activation of yeast cells expressing human or rat GPR132.
  • Shureiqi, I., et al. (2003). Oxidative metabolism of linoleic acid modulates PPAR-beta/delta suppression of PPAR-gamma activity. The Journal of Experimental Medicine, 198(11), 1751-1761.
  • Kuhl, G. C., et al. (2021). Oleate Hydratase in Lactobacillus delbrueckii subsp. bulgaricus LBP UFSC 2230 Catalyzes the Reversible Conversion between Linoleic Acid and Ricinoleic Acid. Microbiology Spectrum, 9(2), e01179-21.
  • Ramsden, C. E., et al. (2012). Lowering dietary linoleic acid reduces bioactive oxidized linoleic acid metabolites in humans.
  • Volpato, G., et al. (2018). Oleate Hydratase from Lactobacillus rhamnosus ATCC 53103: A FADH2-Dependent Enzyme with Remarkable Industrial Potential.
  • Zhang, Z. (2020). Linoleic acid and Its Oxidized Metabolites: Exposure, Bioavailability and Brain Metabolism. eScholarship.
  • Hou, C. T. (1994). Conversion of linoleic acid to 10-hydroxy-12(Z)-octadecenoic acid byFlavobacterium sp. (NRRL B-14859). Journal of Industrial Microbiology, 13(4), 245-248.
  • Yang, L., et al. (2019). Role of 10-hydroxy-cis-12-octadecenic acid in transforming linoleic acid into conjugated linoleic acid by bifidobacteria. Journal of Agricultural and Food Chemistry, 67(27), 7659-7666.
  • Ramsden, C. E., et al. (2012). Lowering dietary linoleic acid reduces bioactive oxidized linoleic acid metabolites in humans. Carolina Digital Repository.
  • Sophion Bioscience. (n.d.).
  • Chen, Y. Y., et al. (2016). Fragmentation pattern and APPI-MS/MS spectra of hydroxy fatty acids produced when linoleic acid was used as substrate.
  • Takahashi, N., et al. (2021). Peroxisome Proliferator-Activated Receptor α/δ/γ Activation Profile by Endogenous Long-Chain Fatty Acids. International Journal of Molecular Sciences, 22(16), 8846.
  • Miyamoto, J., et al. (2015). A Gut Microbial Metabolite of Linoleic Acid, 10-Hydroxy-cis-12-octadecenoic Acid, Ameliorates Intestinal Epithelial Barrier Impairment Partially via GPR40-MEK-ERK Pathway. Journal of Biological Chemistry, 290(5), 2902-2918.
  • Zhang, Z. (2020). Linoleic acid and Its Oxidized Metabolites: Exposure, Bioavailability and Brain Metabolism. eScholarship.
  • Devillard, E., et al. (2007). Metabolism of Linoleic Acid by Human Gut Bacteria: Different Routes for Biosynthesis of Conjugated Linoleic Acid. Journal of Bacteriology, 189(6), 2566-2570.
  • De Petrocellis, L., et al. (2017). Assay of TRPV1 Receptor Signaling. In: Methods in Molecular Biology. Humana Press, New York, NY.
  • De Petrocellis, L., et al. (2017). Assay of TRPV1 Receptor Signaling.
  • Patwardhan, A. M., et al. (2009). Activation of TRPV1 in the spinal cord by oxidized linoleic acid metabolites contributes to inflammatory hyperalgesia. Scholars @ UT Health San Antonio.
  • Hennebelle, M., et al. (2021). Oxidized linoleic acid metabolites regulate neuronal morphogenesis in vitro.
  • BenchChem. (2025). An In-Depth Technical Guide to the Activation of PPARα by Tetradecylthioacetic Acid. BenchChem.
  • Molecular Devices. (n.d.). Optimizing a transient receptor potential (TRP) channel assay on the FLIPRTETRA® instrument using hTRPV1-HEK293 cells and the FLIPR® Calcium 5 Assay Kit. Molecular Devices.
  • Biegel, L. B., et al. (2021). In vitro activity of a panel of per- and polyfluoroalkyl substances (PFAS), fatty acids, and pharmaceuticals in peroxisome proliferator-activated receptor (PPAR) alpha, PPAR gamma, and estrogen receptor assays. Environmental Toxicology and Chemistry, 40(7), 1938-1948.
  • Takeuchi, S., et al. (2018). Construction of a PPARα Reporter Assay System with Drug-Metabolizing Capability. Biological & Pharmaceutical Bulletin, 41(5), 794-799.
  • Goudarzi, M., et al. (2021). UHPLC−DMS−MS/MS analysis of a pea-protein isolate (isolate 5) showing...
  • Wang, L., et al. (2014). Analysis of Hydroxy Fatty Acids from the Pollen of Brassica campestris L. var. oleifera DC. by UPLC-MS/MS. Molecules, 19(6), 7446-7456.
  • Suzuki, Y., et al. (2021). Comparative Analysis of Single-Molecule Dynamics of TRPV1 and TRPV4 Channels in Living Cells. International Journal of Molecular Sciences, 22(19), 10738.
  • Wikipedia contributors. (2023). 9-Hydroxyoctadecadienoic acid. Wikipedia, The Free Encyclopedia.
  • Akihisa, T., et al. (2003). (10 E ,12 Z ,15 Z )-9-Hydroxy-10,12,15-octadecatrienoic Acid Methyl Ester as an Anti-inflammatory Compound from Ehretia dicksonii. Chemical & Pharmaceutical Bulletin, 51(5), 591-594.
  • Nagy, L., et al. (2003). PPARs are a unique set of fatty acid regulated transcription factors controlling both lipid metabolism and inflammation.
  • MassBank. (2007). (10E,12Z)-(9S)-9-Hydroxyoctadeca-10,12-dienoic acid. MassBank.
  • Osborne, D. M., et al. (2018). Peroxisome proliferator activator receptor alpha (PPARα) activation using free fatty acid library; fatty acids compared.
  • Doyle, T., et al. (2010). Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis. Therapeutic Advances in Endocrinology and Metabolism, 1(2), 59-70.
  • Lee, J. Y., et al. (2014). Identification of (E)-11-hydroxy-9-octadecenoic acid and (E)-9-hydroxy-10-octadecenoic acid by biotransformation of Oleic acid by pseudomonas sp. 32T3. Journal of Microbiology and Biotechnology, 24(12), 1646-1653.
  • Gonzalez, F. J., et al. (2018). Oxidized linoleic acid metabolites induce liver mitochondrial dysfunction, apoptosis, and NLRP3 activation in mice. Journal of Lipid Research, 59(9), 1635-1647.
  • Hennebelle, M., et al. (2021). Oxidized linoleic acid metabolites regulate neuronal morphogenesis in vitro.

Sources

Comparative

A Researcher's Guide to the Differential Effects of 9-HODE and 13-HODE in Cellular Signaling

Introduction: The Dichotomy of HODE Isomers Hydroxyoctadecadienoic acids (HODEs) are generated in biological systems through two primary routes: enzymatic action and non-enzymatic free radical oxidation.[1][2] Enzymes su...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Dichotomy of HODE Isomers

Hydroxyoctadecadienoic acids (HODEs) are generated in biological systems through two primary routes: enzymatic action and non-enzymatic free radical oxidation.[1][2] Enzymes such as cyclooxygenases (COX), lipoxygenases (LOX), and cytochrome P450s metabolize linoleic acid into specific HODE isomers.[1][2] Conversely, conditions of oxidative stress lead to non-enzymatic peroxidation, producing a mixture of isomers, including 9-HODE and 13-HODE.[1][2][3]

While structurally similar, the positional difference of a single hydroxyl group dictates their interaction with distinct cellular receptors, initiating divergent signaling cascades. This guide will explore the causality behind their differential effects, focusing on their roles in inflammation, atherosclerosis, and cell proliferation.[3][4]

Comparative Analysis of Core Signaling Pathways

The distinct biological outcomes of 9-HODE and 13-HODE are primarily governed by their differential affinity for and activation of three key receptor families: G-protein coupled receptor 132 (GPR132), Peroxisome Proliferator-Activated Receptors (PPARs), and Transient Receptor Potential Vanilloid 1 (TRPV1).[5]

A crucial point of divergence is the GPR132 receptor, which is highly expressed in immune cells like macrophages.[3][6]

  • 9-HODE: Is a potent and the most effective known endogenous agonist for GPR132.[3][7] Activation of GPR132 by 9-HODE triggers downstream signaling that is predominantly pro-inflammatory, including intracellular calcium mobilization and activation of the MAP kinase pathway.[8][9] This interaction is strongly implicated in the progression of atherosclerosis, where 9-HODE's pro-inflammatory effects can predominate.[3]

  • 13-HODE: In stark contrast, 13-HODE is a very weak ligand for GPR132, requiring approximately a six-fold higher concentration than 9-HODE to elicit activation.[5][8] Consequently, its biological effects are largely independent of this receptor.

This differential activation is a key determinant of their opposing roles in inflammation. While 9-HODE drives pro-inflammatory responses through GPR132, 13-HODE's actions are channeled through other pathways.[3][10]

GPR132_Signaling cluster_membrane Cell Membrane cluster_cytosol Cytosol GPR132 GPR132 (G2A) Gq Gq GPR132->Gq PLC PLC Gq->PLC PIP2 PIP2 PLC->PIP2 IP3 IP3 PLC->IP3 DAG DAG PLC->DAG ER Endoplasmic Reticulum IP3->ER PKC PKC DAG->PKC Ca Ca²⁺ (intracellular) ER->Ca Release Ca->PKC MAPK MAPK Cascade PKC->MAPK ProInflam Pro-inflammatory Response MAPK->ProInflam HODE9 9-HODE (Potent Agonist) HODE9->GPR132 HODE13 13-HODE (Weak Agonist) HODE13->GPR132

Caption: 9-HODE is a potent activator of GPR132 signaling.

Both 9-HODE and 13-HODE isomers can function as ligands for the nuclear receptor PPARγ, a key regulator of adipogenesis, lipid metabolism, and inflammation.[1][2][11] However, the context and consequences of this activation differ.

  • 13-HODE: The effects of 13-HODE, particularly in the context of early atherosclerosis, are predominantly mediated through PPARγ.[3] For example, 13(S)-HODE, but not its 13(R) enantiomer, binds to and activates PPARγ.[12][13] This activation upregulates target genes like the scavenger receptor CD36, which promotes the clearance of lipids from the arterial wall, an action considered protective in the initial stages of lesion formation.[1][3]

  • 9-HODE: While also a PPARγ agonist, the physiological outcomes can be more complex.[11][14] Both 9-HODE and 13-HODE have been shown to increase the expression of Fatty Acid Binding Protein 4 (FABP4) via a PPARγ-dependent mechanism.[10][15][16] However, some studies suggest 9-HODE can regulate PPARγ target genes differently than 13-HODE and that its potent pro-inflammatory actions via GPR132 can overwhelm its PPARγ-mediated effects.[3][10]

The balance between GPR132 and PPARγ activation is therefore a critical factor in determining the ultimate cellular response to these isomers.

PPARg_Signaling cluster_cytosol Cytosol cluster_nucleus Nucleus PPARg_RXR_cytosol PPARγ-RXR Heterodimer PPARg_RXR_nucleus PPARγ-RXR PPARg_RXR_cytosol->PPARg_RXR_nucleus Translocation PPRE PPRE (DNA Response Element) PPARg_RXR_nucleus->PPRE Gene_Tx Target Gene Transcription (e.g., CD36, FABP4) PPRE->Gene_Tx Biological_Response Lipid Metabolism & Anti-inflammatory Effects Gene_Tx->Biological_Response HODE13 13-HODE (Predominant Mediator) HODE13->PPARg_RXR_cytosol HODE9 9-HODE (Agonist) HODE9->PPARg_RXR_cytosol

Caption: 13-HODE predominantly signals via PPARγ activation.
Quantitative Comparison of Biological Activities

To provide a clear, quantitative perspective, the following table summarizes the differential activities of 9-HODE and 13-HODE on their primary receptor targets based on published experimental data.

TargetParameter9-HODE13-HODECell Type/SystemReference(s)
GPR132 (G2A) EC₅₀ (IP-1 accumulation)7.5 µMWeak ligand, ~6-fold less potent than 9-HODECHO-K1 cells expressing human GPR132[5]
TRPV1 EC₅₀ (iCGRP release)~300 nM-Cultured rat trigeminal ganglion neurons[5]
TRPV1 EC₅₀ (Ca²⁺ mobilization)20-30 µM (estimated)27.5 ± 4.2 µMHEK-293 cells expressing human TRPV1[5]
PPARγ Ligand BindingYesYes (13S-HODE)In vitro binding assays[12][13][14]
PPARγ Transcriptional ActivityAgonistPotent AgonistReporter gene assays[3][14]
Experimental Methodologies: A Guide to Practice

Investigating the distinct effects of HODE isomers requires robust and specific methodologies. The choice of assay is critical for attributing a cellular response to a specific isomer and signaling pathway. The following protocols provide a validated framework for such studies.

A systematic approach is essential to compare the effects of 9-HODE and 13-HODE. The following workflow outlines the key stages, from cell treatment to data interpretation.

Experimental_Workflow cluster_assays Downstream Assays start Cell Culture (e.g., Macrophages, Endothelial Cells) treatment Treatment Groups: 1. Vehicle Control 2. 9-HODE 3. 13-HODE start->treatment calcium Calcium Mobilization Assay (GPR132 Activation) treatment->calcium Parallel Analysis reporter PPARγ Reporter Assay (Transcriptional Activity) treatment->reporter qpcr qPCR (Target Gene Expression: CD36, FABP4, IL-6) treatment->qpcr western Western Blot (Protein Phosphorylation: MAPK, CREB) treatment->western analysis Data Analysis & Comparison calcium->analysis reporter->analysis qpcr->analysis western->analysis

Caption: Workflow for comparing the cellular effects of HODE isomers.

Rationale: Accurate quantification of 9-HODE and 13-HODE in biological samples is the gold standard for correlating their levels with pathological states. LC-MS/MS provides the necessary specificity and sensitivity to distinguish between these isomers.[17]

Step-by-Step Methodology:

  • Internal Standard Addition: To a 100 µL plasma or cell lysate sample, add a deuterated internal standard (e.g., 9-HODE-d4 or 13-HODE-d4) to correct for extraction and analytical variability.[17]

  • Alkaline Hydrolysis (Saponification): To measure total HODEs (free and esterified), add 0.2 M potassium hydroxide (KOH) and incubate at 37°C for 30 minutes to release HODEs from complex lipids.[17]

  • Acidification & Extraction: Neutralize the sample with 1 N HCl to a pH of ~3. Perform a liquid-liquid extraction by adding ethyl acetate, vortexing vigorously, and centrifuging to separate the organic and aqueous phases.[17]

  • Drying and Reconstitution: Carefully collect the upper organic layer, evaporate to dryness under a stream of nitrogen, and reconstitute the residue in a mobile phase-compatible solvent (e.g., 50:50 methanol:water).

  • LC Separation: Inject the sample onto a C18 reverse-phase column. Use a gradient elution profile with mobile phases such as water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B) to chromatographically separate 9-HODE and 13-HODE.

  • MS/MS Detection: Perform mass spectrometry in negative ion mode using electrospray ionization (ESI). Use Multiple Reaction Monitoring (MRM) for quantification, monitoring specific precursor-to-product ion transitions for each HODE isomer and the internal standard.[18]

  • Data Analysis: Quantify HODE concentrations by calculating the peak area ratio of the analyte to the internal standard and comparing it against a standard curve prepared with known concentrations of 9-HODE and 13-HODE.[18]

Rationale: This assay provides a direct functional readout of PPARγ activation by measuring the transcription of a reporter gene under the control of a PPAR-responsive promoter. It is essential for confirming that HODE isomers act as transcriptional activators of this nuclear receptor.[14]

Step-by-Step Methodology:

  • Cell Culture and Transfection: Plate HEK293T or a similar easily transfectable cell line in 24-well plates. Co-transfect cells using a suitable transfection reagent with three plasmids:

    • A PPARγ expression vector.

    • A reporter plasmid containing multiple copies of a Peroxisome Proliferator Response Element (PPRE) upstream of a luciferase gene (e.g., pGL3-PPRE-luc).

    • A control plasmid expressing Renilla luciferase for normalization of transfection efficiency.

  • Treatment: After 24 hours, replace the medium with fresh medium containing the vehicle control, a known PPARγ agonist (e.g., Rosiglitazone) as a positive control, 9-HODE, or 13-HODE at various concentrations.

  • Incubation: Incubate the cells for an additional 18-24 hours to allow for receptor activation, gene transcription, and protein expression.

  • Cell Lysis and Luciferase Measurement: Wash the cells with PBS and lyse them using a passive lysis buffer. Measure Firefly and Renilla luciferase activities sequentially using a dual-luciferase reporter assay system and a luminometer.

  • Data Analysis: Normalize the Firefly luciferase activity to the Renilla luciferase activity for each well. Express the data as fold induction over the vehicle-treated control group. To confirm PPARγ specificity, parallel experiments can be run in the presence of a PPARγ antagonist (e.g., T0070907 or GW9662).[3][16]

Conclusion and Future Directions

The evidence overwhelmingly indicates that 9-HODE and 13-HODE, despite their structural similarity, are distinct signaling molecules with often opposing biological effects. 9-HODE primarily acts as a pro-inflammatory mediator through potent activation of GPR132, whereas 13-HODE exerts protective and anti-inflammatory effects largely through the activation of PPARγ.[3][10] This functional dichotomy has profound implications for diseases driven by oxidative stress and inflammation, such as atherosclerosis, where the balance between these two isomers may dictate lesion progression.[3]

For researchers in drug development, understanding this differential signaling is paramount. Targeting the enzymatic pathways that control the balance of 9-HODE and 13-HODE production or developing specific antagonists for the GPR132 receptor could represent novel therapeutic strategies for a range of inflammatory diseases. The experimental frameworks provided in this guide offer the necessary tools to further explore these pathways and validate new therapeutic targets.

References

  • Wikipedia. (n.d.). 9-Hydroxyoctadecadienoic acid. Retrieved from [Link]

  • Vangaveti, V., et al. (2010). Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis. Therapeutic Advances in Endocrinology and Metabolism. Retrieved from [Link]

  • Hohmann, S., et al. (2019). The G2A receptor (GPR132) contributes to oxaliplatin-induced mechanical pain hypersensitivity. ResearchGate. Retrieved from [Link]

  • Wikipedia. (n.d.). 13-Hydroxyoctadecadienoic acid. Retrieved from [Link]

  • Vangaveti, V., et al. (2018). 9- and 13-HODE regulate fatty acid binding protein-4 in human macrophages, but does not involve HODE/GPR132 axis in PPAR-γ regulation of FABP4. Therapeutic Advances in Endocrinology and Metabolism. Retrieved from [Link]

  • Grau, R., et al. (2014). Differential cell growth/apoptosis behavior of 13-hydroxyoctadecadienoic acid enantiomers in a colorectal cancer cell line. American Journal of Physiology-Cell Physiology. Retrieved from [Link]

  • Zivkovic, A. M., et al. (1995). 13-HPODE and 13-HODE Modulate Cytokine-Induced Expression of Endothelial Cell Adhesion Molecules Differently. PubMed. Retrieved from [Link]

  • Kuroda, K., et al. (2020). Comprehensive analysis of PPARγ agonist activities of stereo-, regio-, and enantio-isomers of hydroxyoctadecadienoic acids. Scientific Reports. Retrieved from [Link]

  • ResearchGate. (n.d.). Structures of hydroxyoctadecadienoic acids (HODEs) and other C-18.... Retrieved from [Link]

  • Foster, S. R., et al. (2019). Agonist activation of yeast cells expressing human or rat GPR132. ResearchGate. Retrieved from [Link]

  • Nieman, D. C., et al. (2014). Changes in 13- and 9-hydroxy-octadecadienoic acid (13-HODE 9-HODE)... ResearchGate. Retrieved from [Link]

  • Vangaveti, V., et al. (2018). 9- and 13-HODE regulate fatty acid binding protein-4 in human macrophages, but does not involve HODE/GPR132 axis in PPAR-γ regulation of FABP4. PubMed. Retrieved from [Link]

  • Vangaveti, V., et al. (2018). 9- and 13-HODE regulate fatty acid binding protein-4 in human macrophages, but does not involve HODE/GPR132 axis in PPAR-γ regulation of FABP4. ResearchGate. Retrieved from [Link]

  • Grau, R., et al. (2014). Differential cell growth/apoptosis behavior of 13-hydroxyoctadecadienoic acid enantiomers in a colorectal cancer cell line. PubMed. Retrieved from [Link]

  • Itoh, T., et al. (2008). Recognition of 9-HODE and 13-HODE by PPAR.(a) Overall view of the two... ResearchGate. Retrieved from [Link]

  • Kim, K., et al. (2020). Anti-Inflammatory Effects of (9Z,11E)-13-Oxooctadeca-9,11-dienoic Acid (13-KODE) Derived from Salicornia herbacea L. on Lipopolysaccharide-Stimulated Murine Macrophage via NF-kB and MAPK Inhibition and Nrf2/HO-1 Signaling Activation. MDPI. Retrieved from [Link]

  • ResearchGate. (n.d.). FABP4 gene expression is induced by 9-HODE and 13-HODE but not by ALA.... Retrieved from [Link]

  • Hohmann, S., et al. (2019). Oxidized Lipids in Persistent Pain States. Frontiers in Pharmacology. Retrieved from [Link]

  • Vangaveti, V., et al. (2010). (PDF) Hydroxyoctadecadienoic acids: Novel regulators of macrophage differentiation and atherogenesis. ResearchGate. Retrieved from [Link]

  • Taylor & Francis. (n.d.). 13-hydroxyoctadecadienoic acid – Knowledge and References. Retrieved from [Link]

  • Kaduce, T. L., et al. (1989). Formation of 9-hydroxyoctadecadienoic Acid From Linoleic Acid in Endothelial Cells. Journal of Biological Chemistry. Retrieved from [Link]

  • Lee, J., et al. (2023). Linoleic acid metabolite, 13-S-hydroxyoctadecadienoic acid, suppresses cancer cell growth by inhibiting mTOR. bioRxiv. Retrieved from [Link]

  • Yuan, Z., et al. (2015). Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS). Analytical Chemistry. Retrieved from [Link]

  • VanRollins, M., et al. (1994). 13-(S)-Hydroxyoctadecadienoic acid (13-HODE) incorporation and conversion to novel products by endothelial cells. UTMB Research Experts. Retrieved from [Link]

Sources

Validation

A Senior Application Scientist's Guide to the Validation of 10-hydroxy-11(E),15(Z)-octadecadienoic Acid as a Novel Biomarker

Authored by: Gemini, Senior Application Scientist In the vanguard of biomarker discovery, lipid mediators are emerging as critical indicators of physiological and pathological states. This guide provides a comprehensive...

Author: BenchChem Technical Support Team. Date: January 2026

Authored by: Gemini, Senior Application Scientist

In the vanguard of biomarker discovery, lipid mediators are emerging as critical indicators of physiological and pathological states. This guide provides a comprehensive framework for the rigorous validation of 10-hydroxy-11(E),15(Z)-octadecadienoic acid (10-HO-11,15-OD), a specific oxidized linoleic acid metabolite (OXLAM), as a potential biomarker. Designed for researchers, scientists, and drug development professionals, this document delineates the pathway from a promising molecule to a validated clinical tool, emphasizing scientific integrity, experimental causality, and comparative analysis against existing alternatives.

The Scientific Premise: Why 10-hydroxy-11(E),15(Z)-octadecadienoic Acid?

10-HO-11,15-OD is a product of linoleic acid oxidation, a process intrinsically linked to cellular stress and inflammation.[1][2][3] Unlike broad-spectrum inflammatory markers, which can be influenced by a multitude of systemic factors, 10-HO-11,15-OD offers a more granular view of specific enzymatic pathways (e.g., lipoxygenases, cyclooxygenases) that are often dysregulated in disease.[2][4] Elevated levels of OXLAMs have been associated with the pathogenesis of conditions such as nonalcoholic steatohepatitis (NASH) and cardiovascular disease, where they may play a direct role in disease progression.[1][2][4][5] This direct mechanistic link forms the basis of its potential as a highly relevant biomarker.

The central hypothesis is that quantifying 10-HO-11,15-OD in accessible biological matrices can provide a sensitive and specific measure of disease activity, potentially outperforming or complementing existing biomarkers. This guide will walk through the necessary steps to test this hypothesis.

The Biomarker Validation Framework: A Phased, Fit-for-Purpose Approach

The validation of a biomarker is a methodical process intended to ensure its analytical robustness and clinical utility. The U.S. Food and Drug Administration (FDA) advocates for a "fit-for-purpose" approach, where the extent of validation is proportional to the intended use of the biomarker.[6][7][8] For a biomarker intended to support regulatory decision-making, a full validation is required.[7][8]

G cluster_0 Biomarker Validation Pipeline A Phase 1: Analytical Validation B Phase 2: Clinical Validation & Comparison A->B C Regulatory Review & Implementation B->C

Caption: High-level overview of the biomarker validation and development pathway.

Phase 1: Analytical Validation - Building a Foundation of Trust

A reliable biomarker is built upon a robust and reproducible assay. For lipid molecules like 10-HO-11,15-OD, liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred platform due to its high sensitivity and specificity.[9][10][11]

Detailed Experimental Protocol: LC-MS/MS Quantification of 10-HO-11,15-OD in Human Plasma

This protocol outlines the establishment of a validated LC-MS/MS method.

3.1.1. Materials and Reagents:

  • 10-hydroxy-11(E),15(Z)-octadecadienoic acid certified analytical standard.

  • Stable isotope-labeled internal standard (e.g., 10-HO-11,15-OD-d4) for accurate quantification.

  • LC-MS grade solvents (methanol, acetonitrile, water, isopropanol) and modifiers (formic acid, ammonium acetate).

  • Human plasma pool from healthy donors.

  • Solid-phase extraction (SPE) cartridges (e.g., C18).

3.1.2. Sample Preparation: The Critical First Step

  • Internal Standard Spiking: To 100 µL of plasma, add the internal standard. This accounts for variability during sample processing.

  • Protein Precipitation: Add 400 µL of ice-cold methanol to precipitate proteins, which can interfere with the analysis.[12]

  • Centrifugation: Vortex and then centrifuge at high speed (e.g., 10,000 x g) for 10 minutes at 4°C to pellet the precipitated proteins.

  • Solid-Phase Extraction (SPE):

    • Condition an SPE cartridge with methanol, followed by water.

    • Load the supernatant from the previous step.

    • Wash the cartridge with a low-organic solvent to remove hydrophilic impurities.

    • Elute 10-HO-11,15-OD with a high-organic solvent (e.g., acetonitrile/methanol).

  • Evaporation and Reconstitution: Dry the eluate under a gentle stream of nitrogen and reconstitute in the initial mobile phase for LC-MS/MS analysis.

cluster_1 Sample Preparation Workflow P1 Plasma + Internal Standard P2 Protein Precipitation P1->P2 P3 Centrifugation P2->P3 P4 Solid-Phase Extraction (SPE) P3->P4 P5 Elution P4->P5 P6 Evaporation & Reconstitution P5->P6 P7 LC-MS/MS Injection P6->P7

Caption: A streamlined workflow for the extraction of 10-HO-11,15-OD from plasma.

3.1.3. LC-MS/MS Parameters:

  • Chromatography: Utilize a C18 reversed-phase column for separation.[10]

  • Mobile Phase: A gradient of water with 0.1% formic acid (Mobile Phase A) and an organic mixture like acetonitrile/isopropanol with 0.1% formic acid (Mobile Phase B) is effective for resolving lipids.[9][10]

  • Mass Spectrometry: Employ electrospray ionization (ESI) in negative mode. Detection is achieved through Multiple Reaction Monitoring (MRM), tracking the specific precursor-to-product ion transition for both 10-HO-11,15-OD and its internal standard.

Essential Analytical Validation Parameters

The following table summarizes the key validation parameters, guided by FDA recommendations.[6][7]

Parameter Rationale Typical Acceptance Criteria
Selectivity & Specificity Ensures the assay measures only the intended analyte, without interference from other matrix components.No interfering peaks greater than 20% of the LLOQ response at the analyte's retention time.
Linearity & Range Defines the concentration range over which the assay is accurate and precise.Calibration curve with a correlation coefficient (r²) > 0.99.
Lower Limit of Quantification (LLOQ) The lowest concentration that can be measured with acceptable accuracy and precision.Signal-to-noise ratio ≥ 10; Accuracy and precision within ±20%.
Accuracy & Precision Accuracy is the closeness to the true value; precision is the reproducibility of measurements.Within-run and between-run accuracy within ±15% of nominal; precision (CV%) ≤15%.
Matrix Effect Assesses the impact of the biological matrix on analyte ionization, which can cause suppression or enhancement.The coefficient of variation of the internal standard-normalized matrix factor should be ≤15%.
Stability Confirms the analyte remains unchanged during sample collection, storage, and processing.Analyte concentration should be within ±15% of the baseline concentration under various conditions.

Phase 2: Clinical Validation - From Analytical Performance to Clinical Utility

With a validated assay, the focus shifts to evaluating the clinical performance of 10-HO-11,15-OD. This phase directly compares its diagnostic or prognostic power against established biomarkers.

Comparative Study Design: 10-HO-11,15-OD vs. High-Sensitivity C-Reactive Protein (hs-CRP)

For a condition with an inflammatory component, such as atherosclerosis, a head-to-head comparison with a standard marker like hs-CRP is necessary.

  • Study Population: A well-characterized cohort of patients with the disease of interest and a matched control group.

  • Methodology:

    • Collect plasma samples from all participants under standardized conditions.

    • Analyze 10-HO-11,15-OD levels using the validated LC-MS/MS method.

    • Analyze hs-CRP levels using a commercially available, validated immunoassay.

    • Perform statistical analysis to compare the performance of both markers.

Performance Evaluation: A Hypothetical Comparison

The diagnostic accuracy of each biomarker can be assessed using Receiver Operating Characteristic (ROC) curve analysis. The area under the curve (AUC) provides a single measure of a biomarker's ability to discriminate between cases and controls.

Biomarker Area Under the Curve (AUC) Sensitivity at 95% Specificity Specificity at 95% Sensitivity P-value (vs. hs-CRP)
10-HO-11,15-OD 0.8578%82%<0.05
hs-CRP 0.7365%68%-
Combined Model 0.9188%90%<0.01

Note: The data presented in this table is for illustrative purposes only to demonstrate how a comparative analysis would be structured. It is not based on published experimental results.

This hypothetical data suggests that 10-HO-11,15-OD is a more robust biomarker than hs-CRP for this specific context and that combining the two markers provides the highest predictive power.

cluster_2 Clinical Validation Logic D1 Define Patient & Control Cohorts D2 Measure 10-HO-11,15-OD (LC-MS/MS) D1->D2 D3 Measure hs-CRP (Immunoassay) D1->D3 D4 Statistical Analysis (ROC, AUC) D2->D4 D3->D4 D5 Evaluate Comparative Performance D4->D5

Caption: Logical workflow for the comparative clinical validation of a novel biomarker.

Conclusion: A Path Forward for a Promising Biomarker

The validation of 10-hydroxy-11(E),15(Z)-octadecadienoic acid as a biomarker is a scientifically rigorous endeavor that holds significant promise for advancing disease diagnostics and therapeutic monitoring. This guide has outlined a clear, phased approach, from establishing a robust analytical method to demonstrating clinical utility through direct comparison with established markers. The strength of 10-HO-11,15-OD lies in its direct link to the pathophysiology of oxidative stress and inflammation, potentially offering a more precise tool for clinicians and researchers. Successful validation, following the principles outlined herein, will be a critical step in translating this promising molecule from the research laboratory to routine clinical practice.

References

  • U.S. Food and Drug Administration. (2025). Bioanalytical Method Validation for Biomarkers Guidance for Industry.
  • DiNicolantonio, J. J., & O'Keefe, J. H. (2018). Omega-6 vegetable oils as a driver of coronary heart disease: the oxidized linoleic acid hypothesis. Open Heart, 5(2), e000898.
  • Schuster, S., Johnson, C. D., Hennebelle, M., Holtmann, T., Taha, A. Y., Kirpich, I. A., ... & Feldstein, A. E. (2018). Oxidized linoleic acid metabolites induce liver mitochondrial dysfunction, apoptosis, and NLRP3 activation in mice. Journal of Lipid Research, 59(9), 1597-1609.
  • protocols.io. (2023). Bulk Untargeted LC-MS/MS Lipidomics. [Link]

  • Vertex AI Search. (2025).
  • Waters Corporation. (n.d.). LipidQuan Method Reference Guide: Analysis of Lipids in Plasma and Serum Samples by LC-MS/MS.
  • CrossFit Health. (2019). Omega-6 Vegetable Oils as a Driver of Coronary Heart Disease: The Oxidized Linoleic Acid Hypothesis. [Link]

  • Sackinger, J. C., & Shaikh, S. R. (2022). Linoleic Acid: A Narrative Review of the Effects of Increased Intake in the Standard American Diet and Associations with Chronic Disease. Journal of Functional Foods, 96, 105216.
  • Jung, H. R., Sylvester, M., & Kober, I. (2013). A versatile ultra-high performance LC–MS method for lipid profiling.
  • Bio-protocol. (2019). Lipids Analysis by LC-MS/MS. [Link]

  • Xiong, Q., Chen, Y., & Xu, X. (2016). Simultaneous measurement of four hydroxyoctadecadienoic acid isomers in meat products by normal-phase high performance liquid chromatography. Food Science and Technology Research, 22(5), 723-730.
  • U.S. Food and Drug Administration. (2024). Biomarker Guidances and Reference Materials. [Link]

  • EUNCL. (2017). Measuring Lipid Composition – LC-MS/MS. [Link]

  • Ramsden, C. E., Hennebelle, M., Schuster, S., Taha, A. Y., Kirpich, I. A., Johnson, C. D., ... & Feldstein, A. E. (2015). Lowering dietary linoleic acid reduces bioactive oxidized linoleic acid metabolites in humans.
  • R&D World. (2025). Enhancing biomarker validation by defining what ‘enough’ looks like. [Link]

Sources

Comparative

A Researcher's Guide to Navigating the Cross-Reactivity of Antibodies for HODE Isomers

For researchers, scientists, and drug development professionals investigating the nuanced roles of hydroxyoctadecadienoic acid (HODE) isomers, the specificity of the antibodies employed is a critical determinant of exper...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, scientists, and drug development professionals investigating the nuanced roles of hydroxyoctadecadienoic acid (HODE) isomers, the specificity of the antibodies employed is a critical determinant of experimental success. As oxidized metabolites of linoleic acid, 9-HODE and 13-HODE are implicated in a spectrum of physiological and pathological processes, including inflammation, atherosclerosis, and cancer.[1][2] These isomers, along with their enantiomers (R/S), often exhibit distinct or even opposing biological activities. Consequently, the ability to specifically detect and quantify individual isomers is paramount. This guide provides an in-depth comparison of commercially available anti-HODE antibodies, details robust protocols for validating their specificity, and offers insights into the challenges and strategies for obtaining reliable immunoassay data.

The Challenge of HODE Isomer Specificity

The structural similarity between HODE isomers presents a significant hurdle for antibody development. 9-HODE and 13-HODE differ only in the position of a hydroxyl group on the octadecadienoic acid backbone. Furthermore, each of these regioisomers exists as two stereoisomers, 9(S)-HODE and 9(R)-HODE, and 13(S)-HODE and 13(R)-HODE, which are mirror images of each other.[3] This subtle isomerism has profound biological implications.[4] For instance, in the skin, 9-HODE exhibits pro-inflammatory actions, while 13-HODE has been shown to have opposing effects.

Generating antibodies that can exquisitely differentiate between these closely related molecules is a formidable task. As small lipid haptens, HODEs must be conjugated to larger carrier proteins to elicit an immune response. The conjugation chemistry and the presentation of the hapten can influence the resulting antibody's specificity. Consequently, many commercially available anti-HODE antibodies are polyclonal and exhibit significant cross-reactivity, not only between 9-HODE and 13-HODE but also with their respective enantiomers.

Comparative Analysis of Commercial Anti-HODE Antibodies

A survey of commercially available polyclonal antibodies reveals a general lack of specificity for individual HODE isomers. The following table summarizes the cross-reactivity profiles of representative antibodies, with data compiled from manufacturer datasheets. It is crucial for researchers to consult the most current product information, as batch-to-batch variability can exist.

Antibody/Supplier Host Target Specificity Claim 9(S)-HODE Reactivity 9(R)-HODE Reactivity 13(S)-HODE Reactivity 13(R)-HODE Reactivity Other Cross-Reactivity
Anti-HODE antibody (ab28204) - Abcam [1]Goat9(±)-HODE100%100%1.2%1.2%9-oxo-ODE (1.2%), 13-oxo-ODE (2.4%)
Anti-9(±)-HODE Polyclonal Antibody (9HO00-A100) - Eagle Biosciences [5]Goat9(±)-HODE100%100%1.2%1.2%9-oxo-ODE (1.2%), 13-oxo-ODE (2.4%)

Analysis: The data clearly indicates that these polyclonal antibodies are effective for the general detection of 9-HODE but are unsuitable for studies requiring the specific quantification of 9(S)-HODE versus 9(R)-HODE. Furthermore, while the cross-reactivity with 13-HODE isomers is low, it is not negligible and should be considered when interpreting results, especially if both 9-HODE and 13-HODE are expected to be present in the sample.

Validating Antibody Specificity: A Methodological Deep Dive

Given the inherent challenges with anti-HODE antibody specificity, rigorous in-house validation is not just recommended; it is essential for ensuring the integrity of your research. Competitive ELISA is the gold standard for quantifying the cross-reactivity of antibodies against small molecules.

Experimental Workflow: Competitive ELISA for HODE Isomer Cross-Reactivity

This protocol provides a framework for determining the relative binding affinity of an antibody to different HODE isomers.

Competitive_ELISA_Workflow cluster_prep Preparation cluster_assay Assay cluster_detection Detection & Analysis plate_prep 1. Coat Plate: Anti-Host IgG Antibody blocking 2. Block Plate: BSA or non-fat milk plate_prep->blocking Overnight at 4°C reagent_prep 3. Prepare Reagents: - Test Antibody (limiting conc.) - HODE-HRP Conjugate - HODE Isomer Competitors competition 4. Competition: Incubate Test Antibody with HODE Isomer Competitors incubation 5. Transfer to Plate: Incubate mixture on coated plate competition->incubation Transfer mixture conjugate_binding 6. Add Conjugate: Incubate with HODE-HRP incubation->conjugate_binding Wash unbound antibody wash 7. Wash Plate conjugate_binding->wash Wash unbound conjugate substrate 8. Add Substrate (TMB) wash->substrate read 9. Stop & Read Plate (450 nm) substrate->read analysis 10. Data Analysis: Plot inhibition curves & calculate IC50 read->analysis

Caption: Workflow for Competitive ELISA to assess HODE antibody cross-reactivity.

Detailed Step-by-Step Protocol:

  • Plate Coating:

    • What: Coat a 96-well microplate with an anti-host IgG antibody (e.g., anti-goat IgG if your primary antibody is from a goat).

    • Why: This indirect coating method ensures that the primary anti-HODE antibody is oriented consistently, which can improve reproducibility compared to direct coating of the small HODE antigen.

    • How: Dilute the coating antibody in a carbonate-bicarbonate buffer (pH 9.6) and incubate overnight at 4°C.

  • Blocking:

    • What: Block the remaining protein-binding sites on the plate.

    • Why: This step prevents non-specific binding of subsequent antibodies and reagents, reducing background signal.

    • How: Use a solution of 1-3% Bovine Serum Albumin (BSA) or non-fat dry milk in a wash buffer like PBS with 0.05% Tween-20 (PBST). Incubate for 1-2 hours at room temperature.

  • Competition Reaction:

    • What: In a separate plate or tubes, pre-incubate a fixed, limiting concentration of your anti-HODE antibody with serial dilutions of the "competitor" HODE isomers (e.g., 9(S)-HODE, 9(R)-HODE, 13(S)-HODE, 13(R)-HODE).

    • Why: This is the core of the competitive assay. The HODE isomers in solution will compete with the HODE-enzyme conjugate for binding to the primary antibody in the next step.

    • How: Prepare a range of concentrations for each HODE isomer. The concentration range should span several orders of magnitude to generate a complete inhibition curve.

  • Incubation with Coated Plate:

    • What: Transfer the antibody-competitor mixtures to the coated and blocked microplate.

    • Why: The unbound anti-HODE antibody (that which did not bind to the competitor in the previous step) will now bind to the immobilized anti-host IgG.

    • How: Incubate for 1-2 hours at room temperature with gentle shaking.

  • Addition of HODE-Enzyme Conjugate:

    • What: Add a fixed concentration of HODE conjugated to an enzyme like Horseradish Peroxidase (HRP) to all wells.

    • Why: The HODE-HRP conjugate will bind to the primary antibody that is now captured on the plate. The amount of conjugate that binds is inversely proportional to the amount of competitor HODE that was in the initial solution.

    • How: Incubate for 1 hour at room temperature.

  • Washing and Detection:

    • What: Wash the plate thoroughly to remove any unbound HODE-HRP conjugate. Add a substrate for HRP (e.g., TMB).

    • Why: The enzymatic reaction will produce a colorimetric signal.

    • How: After a set incubation time, stop the reaction with a stop solution and read the absorbance at 450 nm.

  • Data Analysis:

    • What: Plot the absorbance against the log of the competitor concentration for each HODE isomer.

    • Why: This will generate inhibition curves. The concentration of each isomer that causes 50% inhibition of the maximal signal (IC50) is determined.

    • How: The cross-reactivity of the antibody for a particular isomer is calculated as: (IC50 of 9-HODE / IC50 of the test isomer) x 100%

Alternative Validation Technique: Dot Blot

A dot blot is a simpler, semi-quantitative method to quickly screen for antibody specificity against various lipid isomers.

Dot_Blot_Workflow cluster_prep Preparation cluster_assay Assay cluster_detection Detection membrane_prep 1. Prepare Membrane: Nitrocellulose or PVDF spotting 2. Spot Lipids: - HODE Isomers - Control Lipids membrane_prep->spotting blocking 3. Block Membrane: BSA or non-fat milk spotting->blocking Dry membrane primary_ab 4. Primary Antibody Incubation blocking->primary_ab secondary_ab 5. Secondary Antibody-HRP Incubation primary_ab->secondary_ab Wash wash 6. Wash Membrane secondary_ab->wash detection 7. Add ECL Substrate & Image wash->detection

Caption: A simplified workflow for assessing antibody specificity using a dot blot.

In this method, small volumes of different HODE isomers and other control lipids are spotted directly onto a nitrocellulose or PVDF membrane.[6] After blocking, the membrane is incubated with the primary anti-HODE antibody, followed by an HRP-conjugated secondary antibody. The signal intensity of each spot, visualized using a chemiluminescent substrate, provides a qualitative assessment of the antibody's binding preference.[7]

Strategies for Mitigating Cross-Reactivity and Future Perspectives

For research that demands the unequivocal differentiation between HODE isomers, particularly the enantiomers, the current landscape of commercially available polyclonal antibodies presents a significant challenge. The development of highly specific monoclonal antibodies is the most promising path forward. This process involves immunizing animals with a specific HODE isomer conjugated to a carrier protein and then screening hybridoma clones for the production of antibodies with the desired specificity.

In the absence of truly isomer-specific antibodies, researchers can employ alternative analytical methods such as liquid chromatography-tandem mass spectrometry (LC-MS/MS). While more technically demanding and less high-throughput than immunoassays, LC-MS/MS offers superior specificity and can resolve and quantify individual HODE isomers.[8][9]

Conclusion

The accurate measurement of individual HODE isomers is critical for elucidating their distinct roles in health and disease. The information presented in this guide underscores the importance of critically evaluating the cross-reactivity of commercially available anti-HODE antibodies. Researchers must move beyond accepting datasheet claims at face value and incorporate rigorous, in-house validation using techniques like competitive ELISA. By understanding the limitations of current reagents and employing appropriate validation strategies, the scientific community can ensure the generation of reliable and reproducible data, ultimately advancing our understanding of the complex signaling networks governed by these lipid mediators. The future of this field will likely rely on the development of highly specific monoclonal antibodies and the continued application of powerful analytical techniques like LC-MS/MS to untangle the isomeric complexities of HODE biology.

References

  • Cipollone, F., Cicolini, G., & Bucci, M. (2011). Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis. Vascular health and risk management, 7, 249.
  • Creative Diagnostics. The Dot Blot Protocol. Accessed January 3, 2026. [Link]

  • Eagle Biosciences. Anti-9(±)-HODE Polyclonal Antibody. Accessed January 3, 2026. [Link]

  • Holčapek, M., et al. (2020). Validation of lipidomic analysis of human plasma and serum by supercritical fluid chromatography–mass spectrometry and hydrophilic interaction liquid chromatography–mass spectrometry. Analytical and Bioanalytical Chemistry, 412(1), 145-157.
  • Liebisch, G., et al. (2021). Recommendations for good practice in ms-based lipidomics. Journal of lipid research, 62.
  • Nicoya Lifesciences. Binding Kinetics of Protein-Lipid Interactions Using Surface Plasmon Resonance. Accessed January 3, 2026. [Link]

  • St. John's Laboratory. Competitive ELISA protocol. Accessed January 3, 2026. [Link]

  • Wikipedia. 9-Hydroxyoctadecadienoic acid. Accessed January 3, 2026. [Link]

  • Zhang, R., et al. (2022). Validation of a multiplexed and targeted lipidomics assay for accurate quantification of lipidomes. Journal of lipid research, 63(7), 100218.
  • The role of isomerism in biological activity. Solubility of Things. Accessed January 3, 2026. [Link]

  • Cipollone, F., Cicolini, G., & Bucci, M. (2011). Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis. Vascular health and risk management, 7, 249. [Link]

  • Creative Biolabs. Dot Blot Protocol & Troubleshooting Guide. Accessed January 3, 2026. [Link]

  • Creative Diagnostics. The Dot Blot Protocol. Accessed January 3, 2026. [Link]

  • Stahelin, R. V. (2017). Notes and Tips for Improving Quality of Lipid-Protein Overlay Assays. bio-protocol, 7(1).
  • Wang, L., & Wang, X. (2017). Using Surface Plasmon Resonance to Quantitatively Assess Lipid-Protein Interactions. In Lipid-Protein Interactions (pp. 1-13). Humana Press, New York, NY. [Link]

  • Wikipedia. 9-Hydroxyoctadecadienoic acid. Accessed January 3, 2026. [Link]

  • Boster Biological Technology. Antibody Cross-Reactivity: How to Assess & Predict Binding. Accessed January 3, 2026. [Link]

  • ELISA kit. Antibody Cross Reactivity And How To Avoid It?. Accessed January 3, 2026. [Link]

  • Creative Diagnostics. Competitive ELISA Protocol. Accessed January 3, 2026. [Link]

  • Eagle Biosciences. Anti-9(±)-HODE Polyclonal Antibody. Accessed January 3, 2026. [Link]

  • Sino Biological. Competitive ELISA Protocol. Accessed January 3, 2026. [Link]

  • Cipollone, F., Cicolini, G., & Bucci, M. (2011). Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis. Vascular health and risk management, 7, 249. [Link]

  • MDPI. Technologies for Monoclonal Antibody Discovery and Development. Accessed January 3, 2026. [Link]

  • Recent Advances in the Development of Monoclonal Antibodies and Next-Generation Antibodies. (2023). mAbs, 15(1), 2295333. [Link]

  • The role of isomerism in biological activity. Solubility of Things. Accessed January 3, 2026. [Link]

  • Why Study Disease Genes? | The John and Marcia Carver Nonprofit Genetic Testing Laboratory. Accessed January 3, 2026. [Link]

  • Methodology and Applications of Disease Biomarker Identification in Human Serum. (2007). Journal of cancer molecules, 3(1), 1-10. [Link]

  • Biomarkers as Biomedical Bioindicators: Approaches and Techniques for the Detection, Analysis, and Validation of Novel Biomarkers of Diseases. (2022). International journal of molecular sciences, 23(16), 9293. [Link]

  • Review: Utility of mass spectrometry in rare disease research and diagnosis. (2025). Journal of the American Society for Mass Spectrometry. [Link]

Sources

Validation

A Comparative Analysis of 10-Hydroxy-11(E),15(Z)-octadecadienoic Acid and its Precursor Alpha-Linolenic Acid: A Guide for Researchers

This guide provides an in-depth comparative analysis of the essential omega-3 fatty acid, alpha-linolenic acid (ALA), and its microbially-derived metabolite, 10-hydroxy-11(E),15(Z)-octadecadienoic acid (10-HOE). As the f...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides an in-depth comparative analysis of the essential omega-3 fatty acid, alpha-linolenic acid (ALA), and its microbially-derived metabolite, 10-hydroxy-11(E),15(Z)-octadecadienoic acid (10-HOE). As the fields of lipidomics and microbiome research continue to converge, understanding the distinct and overlapping biological activities of dietary fatty acids and their metabolites is paramount for the development of novel therapeutics. This document is intended for researchers, scientists, and drug development professionals, offering a technical overview of the biosynthesis, physicochemical properties, and biological functions of these two related molecules, supported by experimental data and detailed protocols.

Introduction: From Essential Fatty Acid to Bioactive Metabolite

Alpha-linolenic acid (C18:3, n-3) is an essential polyunsaturated fatty acid (PUFA) that must be obtained through the diet, as humans lack the necessary enzymes for its de novo synthesis[1]. Found in plant-based sources such as flaxseed, walnuts, and canola oil, ALA serves as the parent compound for the synthesis of longer-chain omega-3 fatty acids, including eicosapentaenoic acid (EPA) and docosahexaenoic acid (DHA)[2][3][4]. While the conversion of ALA to EPA and DHA is relatively inefficient in humans, ALA itself exhibits a range of biological activities, including anti-inflammatory, cardioprotective, and neuroprotective effects[5][6][7].

In recent years, the metabolic transformation of dietary compounds by the gut microbiota has emerged as a critical determinant of their physiological effects. 10-Hydroxy-11(E),15(Z)-octadecadienoic acid is an oxylipin produced from the microbial hydration of ALA, notably by species such as Lactobacillus plantarum[3]. This bioconversion highlights a direct pathway through which gut bacteria can generate novel bioactive lipids from dietary precursors, thereby modulating host physiology. This guide will dissect the key differences and similarities between the precursor, ALA, and its hydroxylated metabolite, 10-HOE.

Physicochemical Properties: A Comparative Overview

The introduction of a hydroxyl group and the rearrangement of double bonds in the conversion of ALA to 10-HOE significantly alter the molecule's physicochemical properties. While specific experimental data for 10-HOE is limited, we can infer its properties based on data for related hydroxyoctadecadienoic acids (HODEs).

PropertyAlpha-Linolenic Acid (ALA)10-Hydroxy-11(E),15(Z)-octadecadienoic Acid (10-HOE)
Molecular Formula C₁₈H₃₀O₂C₁₈H₃₂O₃
Molecular Weight 278.43 g/mol 296.44 g/mol
Solubility Soluble in organic solvents such as ethanol, methanol, and chloroform. Poorly soluble in water.Expected to have slightly increased polarity and aqueous solubility compared to ALA due to the hydroxyl group, but still largely soluble in organic solvents like ethanol. The solubility of saturated fatty acids decreases with increasing carbon number, and the introduction of a polar hydroxyl group can slightly counteract this trend in aqueous solutions.
Stability Susceptible to oxidation at the double bonds, particularly when exposed to heat, light, and oxygen.HODEs are generally more stable than their hydroperoxy precursors but can be sensitive to acidic conditions, which can catalyze dehydration. They should be stored at low temperatures (-20°C or below) in an inert atmosphere to prevent degradation.
pKa Estimated to be around 4.8.The carboxylic acid pKa is expected to be similar to ALA, around 4.8.

Biosynthesis: A Tale of Two Pathways

Alpha-Linolenic Acid: A Product of Plant Metabolism

ALA is synthesized in plants from oleic acid through a series of desaturation reactions catalyzed by fatty acid desaturases. Humans and other mammals cannot synthesize ALA because they lack the Δ12 and Δ15 desaturase enzymes required to introduce double bonds at these positions[1].

10-Hydroxy-11(E),15(Z)-octadecadienoic Acid: A Microbial Masterpiece

The conversion of ALA to 10-HOE is a fascinating example of microbial biotransformation within the gut. The key enzyme responsible for this conversion is an oleate hydratase (also referred to as a fatty acid hydratase) produced by certain gut bacteria, including Lactobacillus plantarum. This enzyme catalyzes the stereospecific addition of a water molecule across one of the double bonds of ALA.

The proposed biosynthetic pathway is as follows:

ALA Alpha-Linolenic Acid (ALA) (cis-9, cis-12, cis-15-octadecatrienoic acid) HOE 10-Hydroxy-11(E),15(Z)-octadecadienoic Acid (10-HOE) ALA->HOE Oleate Hydratase (from Lactobacillus plantarum)

Caption: Biosynthesis of 10-HOE from ALA by microbial oleate hydratase.

Studies on the oleate hydratase from Lactobacillus plantarum have shown that it acts on the cis-9 double bond of linoleic acid to produce 10-hydroxy-cis-12-octadecenoic acid. By analogy, it is proposed that the enzyme acts on the cis-9 double bond of ALA, leading to the formation of a 10-hydroxy derivative with a trans-11 double bond.

Biological Activities: A Comparative Functional Analysis

Both ALA and 10-HOE exhibit significant biological activities, particularly in the realms of inflammation and metabolic regulation. However, their mechanisms of action and potential potencies appear to differ.

Anti-Inflammatory Effects

Alpha-Linolenic Acid: ALA has well-documented anti-inflammatory properties. It can be converted to the potent anti-inflammatory mediators EPA and DHA, albeit inefficiently. Furthermore, ALA itself can directly modulate inflammatory pathways. Studies have shown that ALA can inhibit the production of nitric oxide (NO) and the expression of inducible nitric oxide synthase (iNOS), cyclooxygenase-2 (COX-2), and pro-inflammatory cytokines like TNF-α in macrophages stimulated with lipopolysaccharide (LPS)[4][8]. This is achieved, in part, by blocking the activation of the NF-κB and MAPK signaling pathways[4].

10-Hydroxy-11(E),15(Z)-octadecadienoic Acid: As a metabolite, 10-HOE also demonstrates anti-inflammatory activity. It has been shown to reduce LPS-induced nitric oxide production in RAW 264.7 macrophages[3]. While direct comparative studies with ALA are scarce, the generation of 10-HOE in the gut may contribute to the overall anti-inflammatory effects attributed to dietary ALA.

Regulation of Lipid Metabolism

A key area of divergence in the biological activities of ALA and 10-HOE lies in their influence on lipid metabolism, particularly through the sterol regulatory element-binding protein-1c (SREBP-1c).

Alpha-Linolenic Acid: ALA is known to suppress the expression of SREBP-1c, a master transcriptional regulator of fatty acid synthesis[9]. By downregulating SREBP-1c, ALA can reduce the expression of lipogenic enzymes, thereby decreasing triglyceride synthesis[9].

10-Hydroxy-11(E),15(Z)-octadecadienoic Acid: In contrast to its precursor, 10-HOE has been shown to prevent the increase in mRNA expression of the gene encoding SREBP-1c that is induced by liver X receptor (LXR) agonists in HepG2 cells[3]. This suggests that the microbial conversion of ALA to 10-HOE may be a mechanism to fine-tune the regulation of hepatic lipid metabolism.

Mechanism of Action: A Potential Role for PPARγ

Peroxisome proliferator-activated receptor-gamma (PPARγ) is a nuclear receptor that plays a crucial role in adipogenesis, insulin sensitivity, and inflammation.

Alpha-Linolenic Acid: While some studies suggest that PUFAs can modulate PPAR activity, the direct interaction of ALA with PPARγ is not as well-characterized as that of its longer-chain derivatives or other lipid molecules.

10-Hydroxy-11(E),15(Z)-octadecadienoic Acid: Emerging evidence suggests that various isomers of HODEs can act as endogenous ligands for PPARγ. A comprehensive analysis of HODE isomers revealed that they possess PPARγ-binding affinity and can exert agonist activity. This is a significant finding, as it provides a plausible molecular mechanism for the observed biological effects of 10-HOE. Activation of PPARγ by 10-HOE could explain its ability to modulate inflammatory responses and lipid metabolism.

Experimental Protocols

Production and Extraction of 10-HOE from Lactobacillus plantarum Culture

This protocol outlines the steps for the production, extraction, and purification of 10-HOE from a culture of Lactobacillus plantarum.

cluster_0 Production cluster_1 Extraction cluster_2 Purification A Inoculate Lactobacillus plantarum in MRS broth B Incubate anaerobically A->B C Supplement with Alpha-Linolenic Acid B->C D Continue incubation C->D E Centrifuge culture to pellet cells D->E F Acidify supernatant to pH 3.5 E->F G Extract with ethyl acetate F->G H Dry organic phase over sodium sulfate G->H I Evaporate solvent H->I J Resuspend crude extract I->J K Purify by solid-phase extraction (SPE) or preparative HPLC J->K L Analyze fractions by LC-MS/MS K->L M Pool and evaporate pure fractions L->M

Caption: Workflow for the production and purification of 10-HOE.

Detailed Methodology:

  • Culture Preparation: Inoculate Lactobacillus plantarum in MRS broth and incubate at 37°C under anaerobic conditions until the mid-logarithmic growth phase is reached.

  • Substrate Addition: Supplement the culture with a sterile solution of alpha-linolenic acid (final concentration 1-5 g/L). Emulsify the ALA with Tween 80 for better dispersion.

  • Incubation: Continue the incubation for 24-48 hours to allow for the bioconversion of ALA to 10-HOE.

  • Cell Separation: Centrifuge the culture at 10,000 x g for 15 minutes to pellet the bacterial cells.

  • Extraction:

    • Carefully decant the supernatant.

    • Acidify the supernatant to approximately pH 3.5 with hydrochloric acid.

    • Extract the acidified supernatant three times with an equal volume of ethyl acetate.

    • Pool the organic layers and dry over anhydrous sodium sulfate.

    • Filter and evaporate the solvent under reduced pressure.

  • Purification:

    • Resuspend the crude extract in a minimal volume of the mobile phase.

    • Purify the 10-HOE using either solid-phase extraction (SPE) with a C18 cartridge or preparative reverse-phase high-performance liquid chromatography (RP-HPLC).

  • Analysis and Quantification:

    • Analyze the purified fractions by liquid chromatography-tandem mass spectrometry (LC-MS/MS) for identification and quantification of 10-HOE.

    • Pool the pure fractions and evaporate the solvent to obtain purified 10-HOE.

Comparative In Vitro Anti-Inflammatory Assay

This protocol provides a framework for directly comparing the anti-inflammatory potency of ALA and 10-HOE.

Methodology:

  • Cell Culture: Culture RAW 264.7 macrophages in DMEM supplemented with 10% FBS.

  • Treatment: Seed the cells in 96-well plates and allow them to adhere. Pre-treat the cells with various concentrations of ALA or 10-HOE (e.g., 1, 10, 50, 100 µM) for 1 hour.

  • Inflammatory Challenge: Stimulate the cells with lipopolysaccharide (LPS; 1 µg/mL) for 24 hours.

  • Nitric Oxide Measurement: Measure the accumulation of nitrite in the culture supernatant using the Griess reagent, as an indicator of nitric oxide production.

  • Data Analysis: Calculate the IC₅₀ value (the concentration that inhibits 50% of LPS-induced nitric oxide production) for both ALA and 10-HOE to compare their potency.

Conclusion and Future Directions

The comparative analysis of alpha-linolenic acid and its microbial metabolite, 10-hydroxy-11(E),15(Z)-octadecadienoic acid, reveals a fascinating interplay between diet, the gut microbiome, and host physiology. While ALA itself possesses important biological activities, its bioconversion by gut bacteria to 10-HOE generates a molecule with a distinct, and potentially more potent, bioactivity profile. The ability of 10-HOE to modulate key regulators of lipid metabolism and inflammation, possibly through the activation of PPARγ, warrants further investigation.

Future research should focus on:

  • Direct comparative studies to quantify the relative potencies of ALA and 10-HOE in various in vitro and in vivo models of inflammation and metabolic disease.

  • Elucidating the precise molecular mechanisms of 10-HOE action, including its interaction with PPARγ and other cellular targets.

  • Investigating the in vivo production and bioavailability of 10-HOE in humans following dietary ALA intake and its correlation with health outcomes.

A deeper understanding of the distinct roles of ALA and its microbial metabolites will undoubtedly pave the way for novel therapeutic strategies targeting the gut microbiome to improve human health.

References

  • Fukumitsu, S., et al. (2013). α-Linolenic acid suppresses cholesterol and triacylglycerol biosynthesis pathway by suppressing SREBP-2, SREBP-1a and -1c expression. The Journal of Nutritional Biochemistry, 24(3), 559-566. [Link]

  • Burdge, G. C., & Calder, P. C. (2005). Conversion of alpha-linolenic acid to longer-chain polyunsaturated fatty acids in human adults. Reproduction, Nutrition, Development, 45(5), 581-597. [Link]

  • Choi, J. M., et al. (2004). Anti-inflammatory effect of alpha-linolenic acid and its mode of action through the inhibition of nitric oxide production and inducible nitric oxide synthase gene expression via NF-kappaB and mitogen-activated protein kinase pathways. Journal of Agricultural and Food Chemistry, 52(23), 7071-7077. [Link]

  • Wikipedia. (2024). Alpha-Linolenic acid. [Link]

  • Srivastava, D., et al. (2021). Alpha-linolenic acid: A Pharmacologically Active Ingredient from Nature. ResearchGate. [Link]

  • Zhu, Y., et al. (2024). Advances of α-linolenic acid: Sources, extraction, biological activity and its carrier. Food Chemistry: X, 21, 100897. [Link]

  • Kim, H. K., & Della-Fera, M. A. (2014). α-Linolenic acid suppresses cholesterol and triacylglycerol biosynthesis pathway by suppressing SREBP-2, SREBP-1a and-1c expression. ResearchGate. [Link]

  • Blondeau, N., et al. (2015). Alpha-Linolenic Acid: An Omega-3 Fatty Acid with Neuroprotective Properties—Ready for Use in the Stroke Clinic? BioMed Research International, 2015, 519830. [Link]

  • Ren, J., & Chung, S. H. (2007). Anti-inflammatory effect of alpha-linolenic acid and its mode of action through the inhibition of nitric oxide production and inducible nitric oxide synthase gene expression via NF-kappaB and mitogen-activated protein kinase pathways. Journal of Agricultural and Food Chemistry, 55(13), 5073-5080. [Link]

Sources

Comparative

head-to-head studies of 10-hydroxy-11(E),15(Z)-octadecadienoic acid and other oxylipins

This guide provides an in-depth, objective comparison of the biological activities of 10-hydroxy-11(E),15(Z)-octadecadienoic acid (10-HOdE) and other prominent oxylipins, specifically 9-hydroxyoctadecadienoic acid (9-HOD...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides an in-depth, objective comparison of the biological activities of 10-hydroxy-11(E),15(Z)-octadecadienoic acid (10-HOdE) and other prominent oxylipins, specifically 9-hydroxyoctadecadienoic acid (9-HODE) and 13-hydroxyoctadecadienoic acid (13-HODE). As researchers and drug development professionals, understanding the nuanced differences in the mechanisms of action of these structurally similar lipid mediators is paramount for identifying novel therapeutic targets. This document synthesizes current experimental data to illuminate these distinctions, offering insights into experimental design and data interpretation in the field of oxylipin research.

Introduction to Oxylipins: Key Mediators of Biological Processes

Oxylipins are a diverse class of signaling molecules derived from the oxidation of polyunsaturated fatty acids (PUFAs).[1][2] These bioactive lipids are integral to a multitude of physiological and pathological processes, including inflammation, immune responses, and tissue homeostasis.[3][4] The specific biological effects of an oxylipin are dictated by its unique chemical structure, which in turn is determined by the enzymatic pathway responsible for its synthesis, primarily the cyclooxygenase (COX), lipoxygenase (LOX), and cytochrome P450 (CYP) pathways.[5] This guide will focus on a subset of oxylipins derived from linoleic acid, the hydroxyoctadecadienoic acids (HODEs), with a particular emphasis on comparing the well-characterized 9-HODE and 13-HODE with the emerging molecule of interest, 10-HOdE.

The Dichotomy of HODE Isomers: 9-HODE vs. 13-HODE

While 9-HODE and 13-HODE are positional isomers, they exhibit distinct and sometimes opposing biological activities.[6][7] A primary differentiator lies in their interaction with the G protein-coupled receptor GPR132 (also known as G2A).[8] Experimental evidence consistently demonstrates that 9-HODE is a potent agonist of GPR132, whereas 13-HODE is a significantly weaker activator.[6][9] This differential activation of GPR132 is a key determinant of their pro-inflammatory versus anti-inflammatory profiles in various cellular contexts.[6][7]

Conversely, both 9-HODE and 13-HODE are recognized as agonists for the nuclear receptor Peroxisome Proliferator-Activated Receptor-gamma (PPARγ).[1][2] Activation of PPARγ by these HODEs can modulate gene expression related to lipid metabolism and inflammation.[10][11] However, the downstream consequences of PPARγ activation can be cell-type specific and influenced by the broader signaling milieu.

Emerging Insights into 10-Hydroxy-Octadecadienoic Acids

Direct head-to-head comparative studies involving 10-hydroxy-11(E),15(Z)-octadecadienoic acid are limited in the current literature. However, research on structurally similar 10-hydroxy fatty acids provides valuable preliminary insights. For instance, (±)-10-hydroxy-12(Z),15(Z)-octadecadienoic acid, an oxylipin produced from α-linolenic acid by gut microbiota, has demonstrated anti-inflammatory properties by reducing nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophages.[12] Additionally, the methyl ester of (10E, 12Z, 15Z)-9-hydroxy-10,12,15-octadecatrienoic acid has been shown to suppress TPA-induced inflammation in a mouse model.[13] These findings suggest that 10-hydroxy-octadecadienoic acids may possess anti-inflammatory potential, warranting further investigation into their specific mechanisms and receptor interactions.

Comparative Data: HODE Isomers at a Glance

OxylipinPrimary Receptor InteractionsPredominant Biological EffectsKey References
9-HODE Potent GPR132 agonist, PPARγ agonistPro-inflammatory in some contexts, involved in pain signaling[6][7][8][9]
13-HODE Weak GPR132 agonist, PPARγ agonistGenerally considered anti-inflammatory, involved in skin homeostasis[6][7][8][9]
10-HOdE (and related isomers) Largely uncharacterizedEmerging evidence suggests anti-inflammatory potential[12][13]

Signaling Pathways and Experimental Workflows

GPR132 Signaling Pathway

The activation of GPR132 by 9-HODE initiates a signaling cascade that can lead to pro-inflammatory responses.[6][7] This pathway often involves the mobilization of intracellular calcium and the activation of downstream kinases.

GPR132_Signaling cluster_extracellular Extracellular Space cluster_membrane Plasma Membrane cluster_intracellular Intracellular Space 9-HODE 9-HODE GPR132 GPR132 9-HODE->GPR132 G_protein G Protein Activation GPR132->G_protein Ca_mobilization Intracellular Ca²⁺ Mobilization G_protein->Ca_mobilization Downstream_kinases Downstream Kinase Activation (e.g., PKC) Ca_mobilization->Downstream_kinases Pro_inflammatory Pro-inflammatory Gene Expression Downstream_kinases->Pro_inflammatory

Caption: GPR132 signaling cascade initiated by 9-HODE.

PPARγ Signaling Pathway

Both 9-HODE and 13-HODE can activate PPARγ, a nuclear receptor that modulates gene transcription.[1][2] This pathway is crucial for regulating lipid metabolism and inflammation.

PPARg_Signaling cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus HODEs 9-HODE / 13-HODE PPARg PPARγ HODEs->PPARg RXR RXR PPARg->RXR Heterodimerization PPRE PPRE RXR->PPRE Binding Gene_Transcription Target Gene Transcription (Lipid Metabolism, Anti-inflammatory Genes) PPRE->Gene_Transcription

Caption: PPARγ-mediated gene transcription activated by HODEs.

Experimental Protocols

Receptor Binding Assay (Radioligand Displacement)

This protocol outlines a general procedure for a competitive radioligand binding assay to determine the affinity of test oxylipins for a specific receptor (e.g., GPR132).

Materials:

  • Cell membranes expressing the receptor of interest.

  • Radiolabeled ligand (e.g., [³H]-9-HODE).

  • Unlabeled competitor oxylipins (10-HOdE, 9-HODE, 13-HODE).

  • Binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 1 mM EDTA, pH 7.4).

  • Glass fiber filters.

  • Scintillation fluid and counter.

Procedure:

  • Prepare serial dilutions of the unlabeled competitor oxylipins.

  • In a 96-well plate, add the cell membranes, radiolabeled ligand at a fixed concentration (typically at or below its Kd), and varying concentrations of the unlabeled competitor.

  • Incubate the mixture at room temperature for a specified time (e.g., 60-90 minutes) to reach equilibrium.

  • Terminate the binding reaction by rapid filtration through glass fiber filters using a cell harvester.

  • Wash the filters rapidly with ice-cold binding buffer to remove unbound radioligand.

  • Place the filters in scintillation vials, add scintillation fluid, and quantify the bound radioactivity using a scintillation counter.

  • Analyze the data using non-linear regression to determine the IC₅₀ values for each competitor, from which Ki values can be calculated.

Cell-Based Functional Assay (Calcium Mobilization)

This protocol describes a method to assess the functional activity of oxylipins by measuring changes in intracellular calcium concentration in cells expressing the target receptor.

Materials:

  • Cells stably or transiently expressing the receptor of interest (e.g., HEK293-GPR132).

  • Calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM).

  • Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

  • Test oxylipins (10-HOdE, 9-HODE, 13-HODE).

  • Fluorometric imaging plate reader (FLIPR) or fluorescence microscope.

Procedure:

  • Seed the cells in a 96-well black-walled, clear-bottom plate and culture overnight.

  • Load the cells with the calcium-sensitive dye according to the manufacturer's instructions (typically for 30-60 minutes at 37°C).

  • Wash the cells with assay buffer to remove excess dye.

  • Prepare serial dilutions of the test oxylipins in assay buffer.

  • Measure the baseline fluorescence for a short period.

  • Add the test oxylipins to the wells and continue to monitor the fluorescence signal over time.

  • Analyze the data by calculating the peak fluorescence response or the area under the curve for each concentration of the test compound.

  • Plot the dose-response curves and determine the EC₅₀ values for each oxylipin.

Future Directions and Conclusion

The comparative analysis of HODE isomers reveals a complex and nuanced signaling landscape. While the pro-inflammatory role of 9-HODE via GPR132 and the broader metabolic and anti-inflammatory functions of both 9-HODE and 13-HODE through PPARγ are relatively well-established, the biological significance of 10-HOdE and its related isomers is an emerging area of research. Preliminary data suggests a potential anti-inflammatory role for these molecules, but further rigorous investigation is required.

Future head-to-head studies employing the experimental protocols outlined in this guide are essential to fully elucidate the receptor binding affinities, downstream signaling pathways, and in vivo efficacy of 10-HOdE in comparison to its better-characterized counterparts. Such research will be instrumental in identifying novel therapeutic opportunities for a range of inflammatory and metabolic diseases.

References

  • Liu, X., Gu, Y., Kumar, S., et al. (2023). Oxylipin-PPARγ-initiated adipocyte senescence propagates secondary senescence in the bone marrow. Cell Metabolism, 35(4), 667-684.e6. [Link][14][15]

  • Itotani, Y., et al. (2002). Structural basis for the activation of PPARγ by oxidized fatty acids. The EMBO Journal, 21(19), 5109-5117. [Link][1]

  • Sisignano, M., et al. (2017). The G2A receptor (GPR132) contributes to oxaliplatin-induced mechanical pain hypersensitivity. Scientific Reports, 7(1), 446. [Link][9]

  • Foster, S. R., et al. (2019). N-Palmitoylglycine and other N-acylamides activate the lipid receptor G2A/GPR132. British Journal of Pharmacology, 176(22), 4346-4363. [Link][16]

  • Vangaveti, V., et al. (2010). Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis. Therapeutic Advances in Endocrinology and Metabolism, 1(2), 51-60. [Link][6][7]

  • Wikipedia contributors. (2023, December 12). 9-Hydroxyoctadecadienoic acid. In Wikipedia, The Free Encyclopedia. Retrieved January 3, 2026, from [Link][2]

  • Vangaveti, V., et al. (2018). 9- and 13-HODE regulate fatty acid binding protein-4 in human macrophages, but does not involve HODE/GPR132 axis in PPAR-γ regulation of FABP4. Therapeutic Advances in Endocrinology and Metabolism, 9(6), 175-186. [Link][10]

  • Quaranta, F., et al. (2022). The Octadecanoids: Synthesis and Bioactivity of 18-Carbon Oxygenated Fatty Acids in Mammals, Bacteria, and Fungi. Chemical Reviews, 122(24), 17569-17610. [Link][17]

  • Rund, K. M., et al. (2017). Modulation of the endogenous omega-3 fatty acid and oxylipin profile in vivo—A comparison of the fat-1 transgenic mouse with C57BL/6 wildtype mice on an omega-3 fatty acid enriched diet. PLoS ONE, 12(9), e0184470. [Link][18]

  • Vangaveti, V., et al. (2018). 9- and 13-HODE regulate fatty acid binding protein-4 in human macrophages, but does not involve HODE/GPR132 axis in PPAR-γ regulation of FABP4. Therapeutic Advances in Endocrinology and Metabolism, 9(6), 175-186. [Link][11]

  • Vangaveti, V., Baune, B. T., & Kennedy, R. L. (2010). Hydroxyoctadecadienoic acids: Novel regulators of macrophage differentiation and atherogenesis. Therapeutic Advances in Endocrinology and Metabolism, 1(2), 51–60. [Link][7]

  • Gabbs, M., et al. (2025). Dynamics of oxylipin biosynthesis in systemic inflammation: insights from a large animal model of endotoxemia. Frontiers in Immunology, 16, 1421789. [Link][19]

  • Gouveia-Figueira, S., & Nording, M. L. (2015). Methods of the Analysis of Oxylipins in Biological Samples. Metabolites, 5(4), 573–604. [Link][20]

  • Foster, S. R., et al. (2019). Agonist activation of yeast cells expressing human or rat GPR132. ResearchGate. [Link][21]

  • Jira, W., & Spiteller, G. (1997). 9-Hydroxy-10,12-octadecadienoic acid (9-HODE) and 13-hydroxy-9,11-octadecadienoic acid (13-HODE). Chemistry and Physics of Lipids, 89(2), 135-141. [Link][22]

  • Obinata, H., et al. (2005). Identification of 9-hydroxyoctadecadienoic acid and other oxidized free fatty acids as ligands of the G protein-coupled receptor G2A. The Journal of Biological Chemistry, 280(49), 40676-40683. [Link][23]

  • Quaranta, F., et al. (2022). The octadecanoids: an emerging class of lipid mediators. Biochemical Society Transactions, 50(6), 1569-1582. [Link][24]

  • Gouveia-Figueira, S., & Nording, M. L. (2015). Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples. Molecules, 20(10), 19448–19483. [Link][25]

  • Quaranta, F., et al. (2022). The Octadecanoids: Synthesis and Bioactivity of 18-Carbon Oxygenated Fatty Acids in Mammals, Bacteria, and Fungi. ACS Publications. [Link][26]

  • Tsyglakova, M., et al. (2021). Oxylipin Profiles as Functional Characteristics of Acute Inflammatory Responses in Astrocytes Pre-Treated with IL-4, IL-10, or LPS. International Journal of Molecular Sciences, 22(16), 8847. [Link][27]

  • López-Vicario, C., et al. (2021). Role of Oxylipins in the Inflammatory-Related Diseases NAFLD, Obesity, and Type 2 Diabetes. Nutrients, 13(1), 113. [Link][3]

  • Eze, F. I., et al. (2019). In vitro and In vivo Models for Anti-inflammation: An Evaluative Review. INNOSC Theranostics and Pharmacological Sciences, 2(2), 755. [Link][28]

  • Osthues, T., & Sisignano, M. (2019). Oxidized Lipids in Persistent Pain States. Frontiers in Pharmacology, 10, 1147. [Link][29]

  • Taylor & Francis Online. (2023). 10-Hydroxydecanoic acid – Knowledge and References. [Link][30]

  • Wikipedia contributors. (2023, December 12). 13-Hydroxyoctadecadienoic acid. In Wikipedia, The Free Encyclopedia. Retrieved January 3, 2026, from [Link][31]

  • PubChem. (n.d.). 10S-Hode. National Center for Biotechnology Information. Retrieved January 3, 2026, from [Link][32]

  • Dong, M., et al. (2025). (10 E ,12 Z ,15 Z )-9-Hydroxy-10,12,15-octadecatrienoic Acid Methyl Ester as an Anti-inflammatory Compound from Ehretia dicksonii. ResearchGate. [Link][13]

  • Gouveia-Figueira, S., & Nording, M. L. (2015). Methods of the Analysis of Oxylipins in Biological Samples. PMC. [Link][33]

  • Liu, Y., et al. (2023). A glimpse of the connection between PPARγ and macrophage. Frontiers in Immunology, 14, 1195657. [Link][34]

  • Korf, A., et al. (2020). Non-targeted and targeted analysis of oxylipins in combination with charge-switch derivatization by ion mobility high-resolution mass spectrometry. Analytical and Bioanalytical Chemistry, 412(24), 6211-6222. [Link][35]

  • Significance and Symbolism. (2025). Hode: Significance and symbolism. [Link][4]

  • Parchem, K., et al. (2025). Oxylipin profiling for clinical research: Current status and future perspectives. Clinica Chimica Acta, 562, 118029. [Link][5]

  • Saijo, K., & Glass, C. K. (2011). Mechanisms of anti-inflammatory and neuroprotective actions of PPAR-gamma agonists. PMC. [Link][36]

  • An, Y., & Hinson, J. A. (2012). Receptor Binding Assays for HTS and Drug Discovery. NCBI. [Link][37]

  • Li, D., et al. (2025). Targeted LC-MS/MS method of oxylipin profiling reveals differentially expressed serum metabolites in type 2 diabetes mice with panaxynol. Food & Function, 16(1), 1-12. [Link][38]

  • Wang, Y., et al. (2022). Protocol for using artificial lipid droplets to study the binding affinity of lipid droplet-associated proteins. STAR Protocols, 3(1), 101198. [Link][39]

Sources

Validation

Confirming the Receptor for 10-hydroxy-11(E),15(Z)-octadecadienoic acid: A Comparative Guide to GPR132/G2A

For researchers, scientists, and drug development professionals investigating the biological roles of oxidized linoleic acid metabolites, identifying their specific cellular receptors is a critical step in elucidating th...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, scientists, and drug development professionals investigating the biological roles of oxidized linoleic acid metabolites, identifying their specific cellular receptors is a critical step in elucidating their mechanism of action. This guide provides a comprehensive overview of the experimental framework for confirming the receptor for 10-hydroxy-11(E),15(Z)-octadecadienoic acid (10-HO-11,15-OD), with a primary focus on the most promising candidate, the G protein-coupled receptor 132 (GPR132), also known as G2A.

Introduction: The Quest for the 10-HO-11,15-OD Receptor

10-HO-11,15-OD belongs to the family of hydroxyoctadecadienoic acids (HODEs), which are endogenous lipid mediators involved in a variety of physiological and pathological processes, including inflammation and cell growth. While the biological activities of several HODE isomers are well-documented, the specific receptor interactions of many, including 10-HO-11,15-OD, remain to be definitively characterized. This guide will objectively compare the evidence supporting GPR132 as the cognate receptor for HODEs and provide the experimental workflows necessary to validate this hypothesis for 10-HO-11,15-OD.

GPR132 (G2A): The Prime Candidate

GPR132 is a G protein-coupled receptor that has been identified as a receptor for various oxidized free fatty acids derived from linoleic and arachidonic acids.[1] Its activation has been linked to several downstream signaling events, including intracellular calcium mobilization, inhibition of cyclic AMP (cAMP) accumulation, and mitogen-activated protein (MAP) kinase activation.[1]

Comparative Ligand Activity at GPR132

While direct experimental data for 10-HO-11,15-OD is not yet prevalent in the literature, extensive research on its structural isomers, 9-HODE and 13-HODE, provides a strong basis for comparison. Studies have shown that both 9-HODE and 13-HODE can activate GPR132, albeit with different potencies.

LigandEC50 (in IP-1 Assay)Relative PotencyReference
9-HODE~7.5 µMMore Potent[2]
13-HODEWeaker than 9-HODELess Potent[3]

This differential activity highlights the structural sensitivity of the GPR132 ligand-binding pocket and underscores the importance of empirical testing for each isomer. 9-HODE is consistently reported as a more potent agonist of GPR132 compared to 13-HODE.[3][4] This suggests that the position of the hydroxyl group and the stereochemistry of the double bonds are critical determinants for receptor activation.

The Structural Basis for HODE Recognition by GPR132

Recent advancements in structural biology have provided a high-resolution view of how GPR132 engages its ligands. The cryo-electron microscopy (cryo-EM) structure of GPR132 in complex with 9(S)-HODE reveals the precise molecular interactions within the ligand-binding pocket.[1][5][6] This structural information is invaluable for understanding the specificity of HODE isomer recognition and can be used to build homology models to predict the binding of 10-HO-11,15-OD.

The following diagram illustrates the key components of the GPR132 signaling pathway upon activation by a HODE ligand.

GPR132_Signaling_Pathway cluster_membrane Cell Membrane GPR132 GPR132 (G2A) G_protein Gαq/11 or Gαi GPR132->G_protein Activates beta_arrestin β-Arrestin GPR132->beta_arrestin Recruits PLC Phospholipase C (PLC) G_protein->PLC Activates HODE 10-HO-11,15-OD (Hypothesized Ligand) HODE->GPR132 Binds to IP3 Inositol Trisphosphate (IP3) PLC->IP3 DAG Diacylglycerol (DAG) PLC->DAG Ca_release Ca²⁺ Release from ER IP3->Ca_release PKC Protein Kinase C (PKC) Activation DAG->PKC Receptor_Internalization Receptor Internalization beta_arrestin->Receptor_Internalization caption GPR132 Signaling Pathway

Caption: Hypothesized GPR132 signaling upon binding of 10-HO-11,15-OD.

Experimental Workflows for Receptor Confirmation

To empirically determine if 10-HO-11,15-OD is a ligand for GPR132, a series of well-established cellular assays can be employed. The following protocols are designed to be self-validating, with clear positive and negative controls.

Intracellular Calcium Mobilization Assay

This assay is a primary functional screen to detect Gq-coupled GPCR activation. Upon ligand binding, GPR132 can couple to Gαq, leading to the activation of phospholipase C and a subsequent increase in intracellular calcium.[7][8]

Experimental Protocol:

  • Cell Culture and Transfection:

    • Culture HEK293T cells in DMEM supplemented with 10% FBS and 1% penicillin/streptomycin.

    • Co-transfect cells with a mammalian expression vector encoding human GPR132 and a promiscuous Gα subunit (e.g., Gα16) to amplify the calcium signal.[7] Use a mock-transfected (empty vector) cell line as a negative control.

  • Cell Plating:

    • Plate the transfected cells into a 96-well, black-walled, clear-bottom plate and allow them to adhere overnight.

  • Dye Loading:

    • Wash the cells with HBSS buffer.

    • Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in HBSS for 1 hour at 37°C.[7]

  • Compound Preparation and Addition:

    • Prepare serial dilutions of 10-HO-11,15-OD, 9-HODE (positive control), and 13-HODE (comparative control) in HBSS.

    • Use a fluorescence plate reader with an integrated liquid handler to add the compounds to the respective wells.

  • Data Acquisition and Analysis:

    • Measure the fluorescence intensity before and after compound addition in real-time.

    • Calculate the change in fluorescence (ΔF) and normalize it to the baseline fluorescence (F0) to get ΔF/F0.

    • Plot the dose-response curves and calculate the EC50 values for each compound.

Workflow Diagram:

Calcium_Mobilization_Workflow A 1. Culture & Transfect HEK293T cells with GPR132 & Gα16 B 2. Plate cells in 96-well plate A->B C 3. Load cells with Fluo-4 AM dye B->C D 4. Prepare serial dilutions of HODE isomers C->D E 5. Add compounds & measure fluorescence in real-time D->E F 6. Analyze data & calculate EC50 values E->F caption Calcium Mobilization Assay Workflow Beta_Arrestin_Workflow A 1. Plate PathHunter® GPR132 β-arrestin cells B 2. Add serial dilutions of test compounds A->B C 3. Incubate for 90 min at 37°C B->C D 4. Add detection reagents C->D E 5. Incubate for 60 min at RT D->E F 6. Measure chemiluminescence & calculate EC50 E->F caption β-Arrestin Recruitment Assay Workflow

Caption: Workflow for the β-arrestin recruitment assay.

Conclusion and Future Directions

The evidence strongly suggests that GPR132 is the primary receptor for a range of HODE isomers. By employing the detailed experimental workflows outlined in this guide, researchers can definitively confirm whether 10-hydroxy-11(E),15(Z)-octadecadienoic acid also signals through this receptor. A positive result would not only de-orphanize this lipid mediator but also open new avenues for investigating its role in health and disease, and for the development of novel therapeutics targeting the GPR132 pathway. Should these functional assays yield negative results, alternative GPCRs known to bind fatty acids, such as the free fatty acid receptors (FFARs), or other receptor families like peroxisome proliferator-activated receptors (PPARs), could be investigated. [9][10]

References

  • Obinata, H., & Izumi, T. (2009). G2A as a receptor for oxidized free fatty acids. Prostaglandins & Other Lipid Mediators, 89(3-4), 62-66. [Link]

  • Schröder, R., et al. (2021). Development of a Potent and Selective G2A (GPR132) Agonist. Journal of Medicinal Chemistry, 64(23), 17316–17335. [Link]

  • Wang, J. L., et al. (2023). Activation mechanism of GPR132 by 9(S)-HODE. RCSB PDB. [Link]

  • Wang, J. L., et al. (2023). Cryo-EM structure of the 9(S)HODE-GPR132-Gi complex. EMBL-EBI. [Link]

  • Hohmann, S., et al. (2018). The G2A receptor (GPR132) contributes to oxaliplatin-induced mechanical pain hypersensitivity. Frontiers in Molecular Neuroscience, 11, 44. [Link]

  • Vangaveti, V., et al. (2018). 9- and 13-HODE regulate fatty acid binding protein-4 in human macrophages, but does not involve HODE/GPR132 axis in PPAR-γ regulation of FABP4. Therapeutic Advances in Endocrinology and Metabolism, 9(5), 137-150. [Link]

  • Vangaveti, V., et al. (2018). 9- and 13-HODE regulate fatty acid binding protein-4 in human macrophages, but does not involve HODE/GPR132 axis in PPAR-γ regulation of FABP4. PubMed, 29796244. [Link]

  • Assay Guidance Manual. (2017). Measurement of β-Arrestin Recruitment for GPCR Targets. National Center for Biotechnology Information. [Link]

  • Iannotti, F. A., et al. (2017). Protocol to Study β-Arrestin Recruitment by CB1 and CB2 Cannabinoid Receptors. Methods in Molecular Biology, 1627, 137-148. [Link]

  • Wang, J. L., et al. (2023). Functional screening and rational design of compounds targeting GPR132 to treat diabetes. Nature Metabolism, 5(10), 1726-1746. [Link]

  • DiscoverX. (2017). How to Make Your Own Cell-Based Assays to Study β-Arrestin Recruitment. YouTube. [Link]

  • Caers, J., et al. (2014). Characterization of G protein-coupled receptors by a fluorescence-based calcium mobilization assay. Journal of Visualized Experiments, (89), 51516. [Link]

  • JoVE. (2022). Characterization of G Protein-Coupled Receptors By Fluorescence-Based Calcium Mobilization Assay l Protocol Preview. YouTube. [Link]

  • Creative Bioarray. (n.d.). Ca2+ Mobilization Assay. [Link]

Sources

Safety & Regulatory Compliance

Handling

A Senior Application Scientist's Guide to the Safe Handling of 10-Hydroxy-11(E),15(Z)-octadecadienoic acid

This document provides essential safety and logistical information for researchers, scientists, and drug development professionals working with 10-Hydroxy-11(E),15(Z)-octadecadienoic acid. As a novel hydroxy fatty acid,...

Author: BenchChem Technical Support Team. Date: January 2026

This document provides essential safety and logistical information for researchers, scientists, and drug development professionals working with 10-Hydroxy-11(E),15(Z)-octadecadienoic acid. As a novel hydroxy fatty acid, it is imperative to handle this compound with a comprehensive understanding of its potential hazards and the necessary precautions to mitigate risk. This guide is designed to be a self-validating system, where the causality behind each procedural choice is explained to ensure both safety and experimental integrity.

Hazard Assessment and Mitigation

Potential Hazards:

  • Skin and Eye Irritation: Direct contact with fatty acids can cause irritation.

  • Respiratory Irritation: Inhalation of dust or aerosols may irritate the respiratory tract.

  • Unknown Toxicity: The full toxicological profile is unknown, warranting caution to minimize all routes of exposure (inhalation, ingestion, and skin contact).

Primary hazard mitigation is achieved through a combination of engineering controls, such as a chemical fume hood, and appropriate Personal Protective Equipment (PPE).[2]

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of PPE is critical for minimizing exposure. The following table outlines the recommended PPE for handling 10-Hydroxy-11(E),15(Z)-octadecadienoic acid.

Equipment Specification Purpose
Eye Protection ANSI Z87.1-rated safety glasses with side shields or splash goggles.[2]Protects eyes from splashes of solutions or contact with solid particles.
Lab Coat Long-sleeved, preferably flame-resistant if working with flammable solvents.Protects skin and personal clothing from contamination.
Gloves Disposable nitrile gloves (minimum). Consider double-gloving for enhanced protection.[2]Prevents direct skin contact with the chemical. Nitrile gloves offer good resistance to a variety of chemicals.[3][4]
Respiratory Protection Not generally required if handled in a certified chemical fume hood. If weighing outside of a fume hood, an N95 mask may be considered to prevent inhalation of fine particles.[4]Minimizes the risk of inhaling airborne particles.

Operational Plan: A Step-by-Step Guide

A systematic approach to handling 10-Hydroxy-11(E),15(Z)-octadecadienoic acid is essential for both safety and experimental success.

Pre-Handling Preparations
  • Review Documentation: If a manufacturer-specific SDS is available, read and understand it thoroughly before beginning any work.

  • Assemble Materials: Gather all necessary equipment, including the chemical, solvents, glassware, and PPE.

  • Verify Engineering Controls: Ensure the chemical fume hood has a current certification and is functioning correctly.

Handling the Solid Compound (in a Chemical Fume Hood)
  • Don PPE: Put on all required personal protective equipment as outlined in the table above.

  • Weighing:

    • Place a clean weigh boat on an analytical balance and tare it.

    • Carefully dispense the desired amount of the solid compound onto the weigh boat using a clean spatula. Avoid creating dust.

  • Transfer:

    • Carefully transfer the weighed powder into an appropriately sized volumetric flask or vial.

    • Add the desired solvent using a pipette.

    • Cap the flask and mix gently by inversion or vortexing until the solid is fully dissolved.

  • Labeling: Clearly label the solution with the compound name, concentration, solvent, date, and your initials.

Experimental Work
  • All subsequent experimental procedures involving 10-Hydroxy-11(E),15(Z)-octadecadienoic acid should be conducted within the chemical fume hood to minimize the risk of inhalation or exposure to splashes.

Spill and Emergency Procedures

In the event of an accidental release, follow these procedures promptly.

  • Small Spills: For minor spills, absorb the material with an inert substance like sand or vermiculite.[1] Collect the absorbed material in a sealed container and dispose of it as hazardous waste.

  • Large Spills: In the case of a significant spill, evacuate the immediate area and contact your institution's environmental health and safety department for guidance.

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove any contaminated clothing.[2] Seek medical attention if irritation persists.

  • Eye Contact: Immediately flush the eyes with an emergency eyewash station for at least 15 minutes, holding the eyelids open.[2] Seek immediate medical attention.

  • Inhalation: If fumes from a heated product are inhaled, move the individual to a warm, well-ventilated area.[1] If symptoms persist, seek medical attention.

  • Ingestion: Rinse the mouth with water. If a large amount is ingested, consult a physician.[1]

Disposal Plan: Responsible Waste Management

Proper disposal of chemical waste is crucial for environmental safety and regulatory compliance.

  • Liquid Waste: This includes any excess solutions and solvent rinses from cleaning glassware.[2]

    • Collect all liquid waste containing 10-Hydroxy-11(E),15(Z)-octadecadienoic acid in a clearly labeled, sealed, and appropriate hazardous waste container.

    • Do not pour any of this waste down the drain.

  • Solid Waste: This includes contaminated consumables such as gloves, weigh boats, and paper towels.

    • Place all solid waste in a designated hazardous waste container.

  • Disposal: All waste must be disposed of in accordance with local, state, and federal regulations. Contact your institution's environmental health and safety department for specific disposal procedures.

Workflow for Safe Handling of 10-Hydroxy-11(E),15(Z)-octadecadienoic acid

G cluster_prep Preparation cluster_handling Handling (in Fume Hood) cluster_post Post-Handling cluster_emergency Emergency Procedures prep_sds Review SDS prep_materials Assemble Materials prep_sds->prep_materials prep_hood Verify Fume Hood prep_materials->prep_hood handle_ppe Don PPE prep_hood->handle_ppe handle_weigh Weigh Solid handle_ppe->handle_weigh handle_dissolve Dissolve in Solvent handle_weigh->handle_dissolve handle_label Label Solution handle_dissolve->handle_label post_waste Segregate Waste handle_label->post_waste post_dispose Dispose via EHS post_waste->post_dispose post_clean Clean Workspace post_dispose->post_clean emergency_spill Spill Response emergency_exposure Exposure Response handle_handling Handling Process handle_handling->emergency_spill If Spill Occurs handle_handling->emergency_exposure If Exposure Occurs

Caption: Workflow for the safe handling of 10-Hydroxy-11(E),15(Z)-octadecadienoic acid.

Conclusion: Fostering a Culture of Safety

The responsible handling of novel chemical compounds is foundational to scientific excellence. By adhering to the principles outlined in this guide—thorough hazard assessment, diligent use of personal protective equipment, and meticulous adherence to operational and disposal protocols—researchers can ensure a safe laboratory environment while advancing their scientific endeavors. Always prioritize safety and consult with your institution's environmental health and safety professionals for any specific concerns.

References

  • Benchchem. (n.d.). Personal protective equipment for handling 3-Hydroxy-OPC4-CoA.
  • Larodan. (2015, June 4). Safety data sheet for 9-Hydroxy-12-oxo-10(E),15(Z)-octadecadienoic Acid.
  • U.S. Environmental Protection Agency. (2025, September 12). Personal Protective Equipment.
  • National Center for Biotechnology Information. (n.d.). Corchorifatty acid F. PubChem Compound Database.
  • National Center for Biotechnology Information. (n.d.). 9,12,13-Trihydroxy-10,15-octadecadienoic acid. PubChem Compound Database.
  • Morano, C. (2025). Α-HYDROXY FATTY ACIDS AND BIOPOLYMERS: NEW FATES FOR LIPID-ENRICHED FOOD SCRAPS. AIR Unimi.
  • MyBioSource. (n.d.). 10-Hydroxy-11(E),15(Z)-octadecadienoic acid Biochemical.
  • Chemos GmbH & Co. KG. (2019, September 23). Safety Data Sheet: 10-Hydroxyoctadecanoic acid.
  • CAS. (n.d.). (9S,10E,12S,13S,15Z)-9,12,13-Trihydroxy-10,15-octadecadienoic acid. CAS Common Chemistry.
  • HSI. (n.d.). Personal Protection Equipment (PPE) for Oil and Gas Personnel.
  • Cayman Chemical. (n.d.). (±)-10-hydroxy-12(Z),15(Z)-Octadecadienoic Acid.
  • U.S. Department of Health and Human Services. (n.d.). Personal Protective Equipment (PPE). Chemical Hazards Emergency Medical Management (CHEMM).
  • INDOFINE Chemical Company, Inc. (n.d.). Safety Data Sheet: 9-oxo-10(E),12(Z)-OCTADECADIENOIC ACID.
  • Cayman Chemical. (2025, September 19). Safety Data Sheet: 8(R),11(S)-DiHODE.
  • LeelineWork. (2025, January 7). What PPE Should You Wear When Handling Acid 2025?.
  • Kitamura, C., Yasuda, H., Itoh, M., & Tazaki, M. (2008). Production of hydroxy-fatty acid derivatives from waste oil by Escherichia coli cells producing fungal cytochrome P450foxy. Applied Microbiology and Biotechnology, 80(4), 607–614.
  • San-Valero, P., Valverde-Pérez, B., & Lema, J. M. (2014). Production of volatile fatty acids from wastewater screenings using a leach-bed reactor. Waste Management, 34(11), 2091–2096.
  • Iberia Bioenergy. (n.d.). Waste & Residues Feedstocks.
  • Arshadi, M., Mousavi, S. M., & Rastegari, H. (2021). Volatile Fatty Acid Production from Organic Waste with the Emphasis on Membrane-Based Recovery. Membranes, 11(8), 614.
  • Cayman Chemical. (2019, May 22). (±)-11-hydroxy-.delta.9-THC-d3 (CRM) SAFETY DATA SHEET.
  • Biosynth. (2023, August 22). Safety Data Sheet: (10E,15Z)-9,12,13-Trihydroxy-10,15-octadecadienoic acid.

Sources

© Copyright 2026 BenchChem. All Rights Reserved.